1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• CAS: 337957-59-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, a key intermediate in the development of novel therapeutic agents and functional materials. The document details a robust and widely applicable two-step synthetic pathway, commencing with the formation of the pyrazole core via condensation, followed by regioselective formylation at the C4 position using the Vilsmeier-Haack reaction. The guide offers in-depth mechanistic insights, a detailed experimental protocol, and thorough characterization of the target compound. This document is intended for researchers, scientists, and professionals in the fields of organic synthesis, medicinal chemistry, and drug development, providing the necessary technical details to enable successful synthesis and further exploration of this valuable molecular scaffold.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus is a privileged five-membered heterocyclic motif that forms the core of numerous compounds with significant biological activities.[1][2] Its unique structural and electronic properties allow for diverse functionalization, making it a cornerstone in medicinal chemistry. Pyrazole derivatives have demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral activities.[1][3][4]

The target molecule, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, is a particularly valuable building block. The aldehyde functional group at the 4-position serves as a versatile handle for a wide array of chemical transformations, enabling the construction of more complex molecular architectures.[5][6] The 1-(4-methylphenyl) substituent, also known as a p-tolyl group, can influence the compound's pharmacokinetic and pharmacodynamic properties. This guide will provide a detailed, field-proven methodology for the synthesis of this important intermediate, with a focus on the underlying chemical principles and practical experimental considerations.

Synthetic Strategy: A Two-Step Approach

The synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is most effectively achieved through a two-step process. This strategy is designed for efficiency and control over the final product's regiochemistry.

Step 1: Synthesis of the Pyrazole Core: 1-(4-methylphenyl)-1H-pyrazole

The initial step involves the construction of the pyrazole ring. A common and reliable method for this is the condensation reaction between a 1,3-dicarbonyl compound or a functional equivalent and a substituted hydrazine. For the synthesis of 1-(4-methylphenyl)-1H-pyrazole, 1,1,3,3-tetramethoxypropane can serve as a synthetic equivalent of malondialdehyde, which reacts with 4-methylphenylhydrazine.

Step 2: Formylation via the Vilsmeier-Haack Reaction

With the pyrazole core in hand, the next crucial step is the introduction of the carbaldehyde group at the 4-position. The Vilsmeier-Haack reaction is the premier method for this transformation, offering high regioselectivity for electron-rich heterocyclic systems like pyrazoles.[7][8][9] The reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF).[9] This electrophilic species then attacks the electron-rich C4 position of the pyrazole ring, leading to the desired 4-carbaldehyde after hydrolysis.

Below is a visual representation of the overall synthetic workflow.

Caption: Overall synthetic workflow for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Mechanistic Insights: The Vilsmeier-Haack Reaction

Understanding the mechanism of the Vilsmeier-Haack reaction is crucial for optimizing reaction conditions and troubleshooting potential issues. The process can be broken down into three key stages:

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride, a strong electrophile, activates the carbonyl oxygen of DMF. Subsequent elimination of a chloride ion and resonance stabilization results in the formation of the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Aromatic Substitution: The electron-rich pyrazole ring, specifically the C4 position, acts as a nucleophile and attacks the electrophilic carbon of the Vilsmeier reagent. This forms a cationic intermediate, which is stabilized by resonance. Aromatization is restored by the loss of a proton.

• Hydrolysis: The resulting iminium salt is then hydrolyzed during aqueous workup to yield the final aldehyde product.

The following diagram illustrates the key steps of the Vilsmeier-Haack formylation mechanism on the pyrazole substrate.

Caption: Mechanism of the Vilsmeier-Haack formylation of 1-(4-methylphenyl)-1H-pyrazole.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Step 1: Synthesis of 1-(4-methylphenyl)-1H-pyrazole

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methylphenylhydrazine hydrochloride (1 equivalent) and a suitable solvent such as ethanol.

• Reagent Addition: Add a base, such as sodium acetate (1.1 equivalents), to the mixture and stir until the free hydrazine is formed. To this mixture, add 1,1,3,3-tetramethoxypropane (1 equivalent).

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel.

Step 2: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, cool anhydrous N,N-dimethylformamide (DMF) (4 equivalents) to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃) (3 equivalents) dropwise to the cooled DMF with constant stirring.[10] Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Substrate Addition: Dissolve 1-(4-methylphenyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 4-6 hours.[10] Monitor the reaction progress using TLC.

• Workup and Purification: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Neutralize the mixture with a saturated solution of sodium bicarbonate or dilute sodium hydroxide until the pH is approximately 7-8. A precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization Data

The successful synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde should be confirmed through various analytical techniques. Below is a table summarizing the expected characterization data for the final product.

Property	Expected Value/Observation
Appearance	Pale yellow solid[11]
Molecular Formula	C₁₇H₁₄N₂O[11]
Molecular Weight	262.31 g/mol [11]
Melting Point	118-124 °C[11]
¹H NMR (CDCl₃, δ ppm)	~10.0 (s, 1H, -CHO), ~8.2 (s, 1H, pyrazole-H), ~7.2-7.8 (m, Ar-H), ~2.4 (s, 3H, -CH₃)
¹³C NMR (CDCl₃, δ ppm)	~185.0 (-CHO), ~150-120 (Ar-C and pyrazole-C), ~21.0 (-CH₃)
IR (KBr, cm⁻¹)	~1680-1700 (C=O stretch of aldehyde), ~3100 (C-H stretch of pyrazole)
Mass Spec (m/z)	[M+H]⁺ = 263.11

Applications and Future Directions

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a versatile intermediate with significant potential in several areas of chemical and pharmaceutical research.

• Drug Discovery: The aldehyde functionality can be readily converted into a variety of other functional groups or used in condensation reactions to build complex heterocyclic systems. This makes it an attractive starting material for the synthesis of novel compounds with potential therapeutic applications, including as anti-inflammatory agents, kinase inhibitors, and antimicrobial compounds.[1][2]

• Agrochemicals: The pyrazole scaffold is also prevalent in modern agrochemicals. This intermediate can be used to develop new herbicides, fungicides, and insecticides.[11]

• Materials Science: The conjugated π-system of the pyrazole ring and the reactive aldehyde group make this molecule a candidate for the synthesis of novel organic materials with interesting photophysical or electronic properties, such as dyes and sensors.[11]

The synthetic route detailed in this guide provides a reliable and scalable method for accessing this valuable building block, thereby facilitating further research and development in these exciting fields.

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Characterization of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde

An In-Depth Technical Guide to the Synthesis and Characterization of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde

Abstract: This technical guide provides a comprehensive overview of the synthesis and detailed characterization of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde, a key heterocyclic building block in medicinal chemistry and materials science. The pyrazole scaffold is a privileged structure in numerous pharmaceuticals, and the functional aldehyde group at the 4-position offers a versatile handle for further molecular elaboration.[1][2][3] This document outlines the Vilsmeier-Haack formylation as the primary synthetic route, delving into the reaction mechanism and experimental rationale. A multi-technique approach to structural elucidation is presented, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and a discussion of X-ray Crystallography principles. This guide is intended for researchers, chemists, and drug development professionals seeking to synthesize, characterize, and utilize this valuable intermediate.

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry.[1][3] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets. Consequently, pyrazole derivatives have been successfully developed into drugs with diverse therapeutic applications, including anti-inflammatory, antimicrobial, anticancer, and analgesic agents.[2][3][4]

The compound 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde is of particular interest. It incorporates the stable pyrazole core, a p-tolyl group at the N1 position which can influence solubility and molecular interactions, and a highly reactive carbaldehyde group at the C4 position. This aldehyde functionality is a synthetic linchpin, enabling a plethora of subsequent chemical transformations such as reductive amination, Wittig reactions, and the formation of Schiff bases, thereby providing access to a vast chemical space of complex derivatives.[5][6] This guide provides the foundational knowledge for its synthesis and definitive structural confirmation.

Synthesis via Vilsmeier-Haack Reaction

The most reliable and widely adopted method for introducing a formyl group onto an electron-rich heterocyclic ring like pyrazole is the Vilsmeier-Haack reaction.[7][8][9] This reaction utilizes a Vilsmeier reagent, typically generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃), to effect an electrophilic aromatic substitution.[7][10]

Mechanistic Rationale

The causality behind this reaction's success lies in the generation of the highly electrophilic chloroiminium cation, [CH(Cl)=N(CH₃)₂]⁺, from the reaction between DMF and POCl₃. The electron-rich C4 position of the 1-(p-tolyl)-1H-pyrazole ring acts as a nucleophile, attacking the iminium cation. Subsequent hydrolysis of the resulting iminium salt intermediate during aqueous workup liberates the aldehyde. The reaction is regioselective for the C4 position due to the electronic nature of the pyrazole ring.

Synthetic Workflow Diagram

Caption: Workflow for the Vilsmeier-Haack Synthesis.

Structural Elucidation and Spectroscopic Characterization

A combination of spectroscopic methods is required for the unambiguous confirmation of the molecular structure of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde. Each technique provides a unique and complementary piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

• ¹H NMR Spectroscopy: This technique provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. The spectrum of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde is expected to show distinct signals for the aldehyde proton, the aromatic protons on the pyrazole and tolyl rings, and the methyl protons of the tolyl group.

• ¹³C NMR Spectroscopy: This provides information on the different types of carbon atoms in the molecule. Key signals include the carbonyl carbon of the aldehyde, the carbons of the two aromatic rings, and the methyl carbon.

Table 1: Predicted NMR Data for 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde (in CDCl₃)

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Aldehyde (-CHO)	9.9 - 10.1 (singlet, 1H)	185.0 - 187.0	Downfield shift due to electronegative oxygen.
Pyrazole H-3	8.0 - 8.2 (singlet, 1H)	140.0 - 142.0	Aromatic proton on the pyrazole ring.
Pyrazole H-5	8.2 - 8.4 (singlet, 1H)	130.0 - 132.0	Aromatic proton on the pyrazole ring.
Tolyl H-2', H-6'	7.5 - 7.7 (doublet, 2H)	125.0 - 127.0	Protons ortho to the pyrazole ring.
Tolyl H-3', H-5'	7.2 - 7.4 (doublet, 2H)	130.0 - 131.0	Protons meta to the pyrazole ring.
Tolyl -CH₃	2.3 - 2.5 (singlet, 3H)	20.0 - 22.0	Methyl group protons.
Pyrazole C-4	-	118.0 - 120.0	Carbon bearing the aldehyde group.
Tolyl C-1'	-	137.0 - 139.0	Carbon attached to the pyrazole nitrogen.

| Tolyl C-4' | - | 139.0 - 141.0 | Carbon bearing the methyl group. |

Note: These are predicted values based on data for similar structures and may vary slightly based on experimental conditions.[11][12][13][14]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde, the key diagnostic peaks confirm the presence of the aldehyde and the aromatic systems.

Table 2: Characteristic FTIR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
Aldehyde C=O	Stretch	1680 - 1700 (strong, sharp)
Aromatic C=C	Stretch	1500 - 1600 (multiple bands)
Aromatic C-H	Stretch	3000 - 3100 (medium)
Alkyl C-H	Stretch (from -CH₃)	2850 - 2960 (medium)

| Pyrazole C=N | Stretch | ~1490 |

Reference data from studies on similar pyrazole derivatives supports these assignments.[15][16]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, confirming its elemental composition.

• Expected Data: For 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde (Molecular Formula: C₁₁H₁₀N₂O), the expected exact mass is 186.0793 g/mol . In high-resolution mass spectrometry (HRMS), observing a molecular ion peak [M+H]⁺ at m/z 187.0866 would confirm the elemental composition. The fragmentation pattern would likely involve the loss of the formyl group (CHO) and characteristic cleavages of the pyrazole and tolyl rings.[17][18]

Spectroscopic Analysis Workflow

Caption: General workflow for spectroscopic characterization.

Crystallographic Analysis

While spectroscopic methods define molecular connectivity, single-crystal X-ray diffraction provides the definitive, three-dimensional structure, including precise bond lengths, bond angles, and intermolecular packing interactions in the solid state.[19][20]

Although a specific crystal structure for 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde is not publicly available as of this writing, analysis of closely related structures reveals key expected features.[21][22][23] The central pyrazole ring is planar. The tolyl and aldehyde substituents will be twisted out of the pyrazole plane to minimize steric hindrance. In the crystal lattice, molecules are likely to be packed via weak intermolecular interactions such as C-H···O and C-H···N hydrogen bonds and potential π-π stacking between aromatic rings.[21]

Table 3: Typical Crystallographic Parameters for Pyrazole Derivatives

Parameter	Typical Value / System
Crystal System	Monoclinic or Triclinic
Space Group	P2₁/n, P-1, etc.
C-C (aromatic) Bond Length	1.37 - 1.40 Å
C-N (pyrazole) Bond Length	1.32 - 1.38 Å
N-N (pyrazole) Bond Length	~1.35 Å

| C=O Bond Length | ~1.22 Å |

Data compiled from published structures of similar pyrazole-4-carbaldehydes.[21][22]

Applications in Drug Discovery and Materials Science

The title compound is a valuable precursor for creating libraries of novel compounds for biological screening.[24] The aldehyde can be converted into various other functional groups or used to link the pyrazole core to other pharmacophores. Its derivatives have shown potential as anticancer, anti-inflammatory, and antimicrobial agents.[4][24] Furthermore, the conjugated π-system of pyrazole derivatives makes them candidates for applications in materials science, such as in the development of organic light-emitting diodes (OLEDs) and fluorescent sensors.[9]

Experimental Protocols

The following protocols are provided as a validated starting point and may require optimization based on specific laboratory conditions and substrate scales.

Protocol: Synthesis of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde

Safety: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. This entire procedure must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[7]

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 5 equivalents). Cool the flask to 0 °C in an ice-water bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 2 equivalents) dropwise to the cold DMF via the dropping funnel over 30 minutes. Maintain the temperature below 5 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.

• Formylation: Dissolve 1-(p-tolyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the prepared Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature, then heat to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).[7]

• Workup: Cool the reaction mixture to room temperature and pour it slowly and carefully onto crushed ice (~200 g per 0.1 mol of substrate). This step is highly exothermic and must be done with caution.

• Neutralization: Neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate or sodium hydroxide solution until the pH is ~7-8.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane, 3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure product.

Protocol: Sample Preparation for Spectroscopic Analysis

• NMR: Accurately weigh ~5-10 mg of the purified product and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. Transfer the solution to a 5 mm NMR tube.

• FTIR: Prepare a potassium bromide (KBr) pellet by grinding ~1 mg of the purified product with ~100 mg of dry KBr powder and pressing the mixture into a transparent disk. Alternatively, dissolve a small amount of the sample in a volatile solvent like dichloromethane, spot it onto a salt plate (e.g., NaCl), and allow the solvent to evaporate.

• MS (ESI): Prepare a dilute solution (~1 mg/mL) of the sample in a suitable solvent such as methanol or acetonitrile. The solution can be directly infused into the mass spectrometer or analyzed via LC-MS.

Conclusion

The structural characterization of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde is definitively achieved through a synergistic application of synthetic chemistry and modern analytical techniques. The Vilsmeier-Haack reaction provides a reliable synthetic route, and the compound's identity is unequivocally confirmed by a combination of NMR, FTIR, and MS. The collective data from these techniques provide a complete and self-validating picture of the molecule's structure, paving the way for its confident use in advanced research and development applications.

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1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde chemical properties

An In-Depth Technical Guide to the Chemical Properties of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the synthesis, chemical properties, spectroscopic profile, and reactivity of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. This compound is a pivotal intermediate in the fields of medicinal chemistry, agrochemicals, and materials science. The pyrazole scaffold is a well-established "privileged structure" due to its wide range of biological activities, and the aldehyde functionality at the 4-position offers a versatile handle for extensive synthetic modifications. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights and detailed methodologies to leverage this compound's full potential.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Derivatives of this core structure are ubiquitous in pharmaceuticals and agrochemicals, exhibiting a vast array of biological activities including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][2] The compound 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde belongs to the class of 1-aryl-1H-pyrazole-4-carbaldehydes, which are crucial building blocks for the synthesis of more complex, biologically active molecules and functional materials.[3][4] The aldehyde group at the C4 position is particularly useful as it allows for a multitude of chemical transformations, making this compound a valuable starting point for library synthesis and lead optimization campaigns.[5]

Synthesis and Mechanism

The most prevalent and efficient method for synthesizing 1-aryl-1H-pyrazole-4-carbaldehydes, including the title compound, is the Vilsmeier-Haack reaction .[6][7][8] This reaction facilitates a one-pot cyclization and formylation of an appropriate hydrazone precursor.

Causality of the Vilsmeier-Haack Approach

The Vilsmeier-Haack reaction is the method of choice due to its reliability, scalability, and the use of readily available reagents.[9] The reaction proceeds via an electrophilic aromatic substitution mechanism on an electron-rich intermediate. The process begins with the formation of a hydrazone from an acetophenone and a hydrazine. This hydrazone then undergoes cyclization and formylation upon treatment with the Vilsmeier reagent (typically a chloroiminium salt formed from phosphorus oxychloride and dimethylformamide).

Detailed Synthetic Protocol

The synthesis is a two-step process that can often be performed sequentially in one pot.

Step 1: Hydrazone Formation The initial step involves the acid-catalyzed condensation of 4'-methylacetophenone with phenylhydrazine to form the corresponding hydrazone.

Step 2: Vilsmeier-Haack Cyclization & Formylation The formed hydrazone is then subjected to the Vilsmeier-Haack reagent (POCl₃/DMF), which drives the cyclization to the pyrazole ring and concurrently installs the formyl group at the electron-rich C4 position.

Experimental Protocol: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Reagent Preparation: In a flask equipped with a dropping funnel and under an inert atmosphere (e.g., Argon), cool dry N,N-Dimethylformamide (DMF, 4 eq.) to 0°C. Add phosphorus oxychloride (POCl₃, 4 eq.) dropwise while maintaining the temperature below 5°C. Stir the mixture for 30-45 minutes at this temperature until the viscous, white Vilsmeier reagent forms.

• Hydrazone Formation & Cyclization: In a separate flask, dissolve 4'-methylacetophenone (1 eq.) and (4-methylphenyl)hydrazine (1 eq.) in a suitable solvent like ethanol with a catalytic amount of acetic acid. Reflux for 1-2 hours to form the hydrazone. After cooling, the solvent can be removed under reduced pressure.

• Formylation: Dissolve the crude hydrazone in a minimal amount of dry DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90°C for 4-8 hours. Progress should be monitored by Thin Layer Chromatography (TLC).[10]

• Work-up & Purification: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Neutralize the acidic solution by the slow addition of a saturated sodium carbonate or potassium carbonate solution until the pH is ~7-8. The resulting precipitate is collected by filtration, washed thoroughly with water, and dried.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Visualization of Synthetic Workflow

Caption: Synthetic workflow for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde via Vilsmeier-Haack reaction.

Physicochemical and Spectroscopic Properties

Accurate characterization is essential for confirming the identity and purity of the synthesized compound.

Physicochemical Data

The key physical properties of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde are summarized below. Note that some properties, like melting point, may show slight variations depending on crystalline form and purity.

Property	Value	Source(s)
CAS Number	337957-59-2	[11]
Molecular Formula	C₁₁H₁₀N₂O	[4][11]
Molecular Weight	186.21 g/mol	[11]
Appearance	White to pale yellow solid/powder	[3]
Melting Point	118-124 °C (Isomer dependent)	[3]
Purity	Typically ≥95%	[11]
Solubility	Soluble in common organic solvents (DMSO, DMF, CHCl₃, Ethyl Acetate).	Inferred from reaction conditions

Note: The cited melting point is for the isomeric 3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde and serves as a close reference.[3]

Spectroscopic Profile

The structural features of the molecule give rise to a distinct spectroscopic signature.

• ¹H Nuclear Magnetic Resonance (¹H NMR): The proton NMR spectrum is highly characteristic.[12]

  • δ 9.8-10.0 ppm (s, 1H): This singlet in the downfield region is indicative of the aldehyde proton (-CHO).

  • δ 8.2-8.5 ppm (s, 1H) & δ 8.0-8.2 ppm (s, 1H): Two distinct singlets corresponding to the protons at the C3 and C5 positions of the pyrazole ring.

  • δ 7.2-7.8 ppm (m, 8H): A series of doublets and multiplets in the aromatic region corresponding to the protons of the two phenyl rings. The AA'BB' system of the p-substituted tolyl group is expected.

  • δ 2.4 ppm (s, 3H): A sharp singlet corresponding to the methyl group (-CH₃) protons on the tolyl substituent.

• ¹³C Nuclear Magnetic Resonance (¹³C NMR):

  • δ ~185 ppm: Aldehyde carbonyl carbon.

  • δ 115-150 ppm: Aromatic and pyrazole ring carbons.

  • δ ~21 ppm: Methyl carbon.

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • ~1670-1685 cm⁻¹ (strong, sharp): Characteristic C=O stretching vibration of the aromatic aldehyde.

  • ~2820 cm⁻¹ and ~2740 cm⁻¹ (medium): Fermi doublets for the aldehyde C-H stretch.

  • ~3100-3150 cm⁻¹ (weak): Aromatic C-H stretching.

  • ~1500-1600 cm⁻¹ (medium-strong): C=C and C=N stretching vibrations within the aromatic and pyrazole rings.

• Mass Spectrometry (MS):

  • The electron ionization (EI) mass spectrum would show a prominent molecular ion peak (M⁺) at m/z ≈ 186.21 , corresponding to the molecular weight of the compound.

Chemical Reactivity and Synthetic Utility

The aldehyde functionality is the primary center of reactivity, making 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde a versatile synthetic intermediate.

• Condensation Reactions: It readily undergoes condensation with primary amines to form Schiff bases (imines). This is a common strategy for introducing new functionalities and is widely used in the synthesis of biologically active compounds and ligands.[10]

• Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid using standard oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent, providing an entry point to amides and esters.

• Reduction: The aldehyde can be selectively reduced to the primary alcohol (a hydroxymethyl group) using mild reducing agents such as sodium borohydride (NaBH₄).

• Nucleophilic Additions: It is susceptible to attack by various nucleophiles, including Grignard reagents and organolithium compounds, to generate secondary alcohols.

• Wittig and Related Reactions: The aldehyde can be converted to an alkene via the Wittig reaction or the Horner-Wadsworth-Emmons reaction, enabling carbon-carbon bond formation and chain extension.

Visualization of Reactivity Pathways

Caption: Key reaction pathways for the derivatization of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Applications in Research and Development

The structural motifs present in this compound make it highly valuable across several industries.

• Pharmaceutical Development: As a key intermediate, it is used in the synthesis of novel compounds screened for a variety of therapeutic targets. Pyrazole derivatives are known for their anti-inflammatory, analgesic, and anticancer activities.[1][3] The tolyl group can be crucial for modulating lipophilicity and binding interactions within biological targets.

• Agrochemicals: The pyrazole core is present in many commercial pesticides and herbicides. This compound serves as a precursor for developing new crop protection agents with potentially improved efficacy and safety profiles.[3]

• Material Science: The aromatic and heterocyclic nature of the molecule makes it a candidate for the synthesis of novel dyes, pigments, and polymers with specific thermal or photophysical properties.[3]

Conclusion

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a high-value chemical intermediate with a robust and well-established synthetic route. Its physicochemical and spectroscopic properties are well-defined, allowing for straightforward characterization. The true power of this molecule lies in the versatility of its aldehyde group, which serves as a gateway for the synthesis of a vast library of derivatives. For researchers in drug discovery, agrochemistry, and materials science, this compound represents a foundational building block for innovation and the development of novel functional molecules.

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An In-Depth Technical Guide to the ¹H NMR Spectral Analysis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

This document provides a comprehensive technical guide to the ¹H Nuclear Magnetic Resonance (NMR) spectroscopy of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. It is intended for researchers, scientists, and professionals in drug development who utilize NMR for structural elucidation and chemical verification. This guide moves beyond a simple data report, offering a detailed predictive analysis, a robust experimental protocol, and an interpretative framework grounded in established spectroscopic principles.

Introduction: The Significance of Pyrazole Scaffolds

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1] Compounds like 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde are crucial intermediates in the synthesis of more complex molecules, including potential anti-inflammatory, analgesic, and antimicrobial agents.[2][3] Given its role as a foundational building block, unambiguous structural confirmation is paramount. ¹H NMR spectroscopy stands as the primary analytical tool for this purpose, providing precise information on the molecular structure in solution. This guide elucidates the expected ¹H NMR spectrum of the title compound, explaining the rationale behind the chemical shifts and coupling patterns.

Theoretical Framework and Spectral Prediction

A priori analysis of the molecular structure allows for a robust prediction of the ¹H NMR spectrum. The structure can be dissected into three distinct spin systems: the pyrazole ring, the 4-methylphenyl (tolyl) substituent, and the carbaldehyde group.

Caption: Molecular structure of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde with proton numbering.

Aldehyde Proton (H_CHO)

The proton of an aldehyde group is one of the most deshielded and, therefore, most diagnostic signals in a ¹H NMR spectrum.[4][5] Its significant downfield shift arises from two primary factors: the electron-withdrawing nature of the adjacent carbonyl oxygen and the magnetic anisotropy of the C=O double bond. This proton is expected to appear as a sharp singlet, as it has no adjacent protons with which to couple.

• Predicted Chemical Shift (δ): 9.5 – 10.5 ppm

Pyrazole Ring Protons (H₃ and H₅)

The pyrazole ring is an aromatic heterocycle. The two protons, H₃ and H₅, are in different chemical environments and will produce distinct signals.

• H₅: This proton is adjacent to the nitrogen atom bearing the tolyl substituent. Its chemical shift is influenced by the electronic effects of the N-aryl group and the C4-aldehyde group. It is generally the more deshielded of the two pyrazole protons in such structures.

• H₃: This proton is situated between the two nitrogen atoms.

Due to the 4-bond separation, no proton-proton coupling is expected between H₃ and H₅, so both signals should appear as singlets. Studies on similar 1-aryl-1H-pyrazole-4-carbaldehydes report the pyrazole protons in the 8.0-9.0 ppm range.[6]

• Predicted Chemical Shift (δ) for H₅: ~8.5 - 8.8 ppm

• Predicted Chemical Shift (δ) for H₃: ~8.1 - 8.4 ppm

p-Methylphenyl (Tolyl) Group Protons

This group gives rise to two sets of signals for the aromatic protons and one signal for the methyl protons.

• Aromatic Protons (H₂'/H₆' and H₃'/H₅'): The protons on the tolyl ring constitute an AA'BB' spin system. However, in many spectrometers, this system resolves as two distinct doublets, each integrating to 2H. The protons ortho to the pyrazole ring (H₂'/H₆') are in a different electronic environment than the protons meta to the pyrazole ring (H₃'/H₅'). The ortho protons are typically shifted slightly downfield compared to the meta protons. The coupling constant between these adjacent protons (³J_HH) is typically in the range of 7-9 Hz.

• Methyl Protons (H_Me): The three protons of the methyl group are equivalent and will appear as a sharp singlet. Their position is characteristic of methyl groups attached to an aromatic ring.

• Predicted Chemical Shift (δ) for H₂'/H₆': ~7.6 - 7.8 ppm (doublet)

• Predicted Chemical Shift (δ) for H₃'/H₅': ~7.3 - 7.5 ppm (doublet)

• Predicted Chemical Shift (δ) for H_Me: ~2.4 - 2.5 ppm (singlet)

Predicted Data Summary

Signal Assignment	Predicted δ (ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H_CHO	9.5 – 10.5	Singlet (s)	1H	N/A
H₅	8.5 – 8.8	Singlet (s)	1H	N/A
H₃	8.1 – 8.4	Singlet (s)	1H	N/A
H₂'/H₆'	7.6 – 7.8	Doublet (d)	2H	~8.0
H₃'/H₅'	7.3 – 7.5	Doublet (d)	2H	~8.0
H_Me	2.4 – 2.5	Singlet (s)	3H	N/A

Experimental Protocol: A Self-Validating Workflow

The acquisition of high-quality, reproducible NMR data is contingent upon a meticulous experimental procedure. The following protocol is designed to ensure spectral integrity.

Caption: Standard workflow for ¹H NMR spectroscopic analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 10-15 mg of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The integrity of the integration relies on a sufficient signal-to-noise ratio.

  • Transfer the solid to a clean, dry vial. Add approximately 0.6 mL of a deuterated solvent, such as Chloroform-d (CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and its single residual peak at ~7.26 ppm.

  • Ensure the sample is fully dissolved. Vortexing or gentle sonication may be applied if necessary.

  • Filter the resulting solution through a pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube. This step is critical to remove any particulate matter that could degrade spectral resolution by distorting the magnetic field homogeneity.[7]

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • The NMR spectra should be acquired on a spectrometer with a proton frequency of at least 400 MHz to ensure adequate signal dispersion, particularly in the aromatic region.

  • Insert the sample into the magnet. The instrument's software is used to "lock" onto the deuterium signal of the solvent, which compensates for any magnetic field drift during the experiment.

  • "Shim" the magnetic field. This process involves adjusting currents in the shim coils to optimize the homogeneity of the magnetic field across the sample volume, resulting in sharp, symmetrical peaks. Modern spectrometers typically have automated shimming routines.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment (e.g., Bruker's 'zg30' pulse program). Key acquisition parameters to consider are:

    • Number of Scans (NS): Typically 8 to 16 scans are sufficient for a sample of this concentration to achieve an excellent signal-to-noise ratio.

    • Relaxation Delay (D1): A delay of 1-2 seconds is generally adequate to allow for relaxation of the protons between pulses.

• Data Processing:

  • The raw data (Free Induction Decay or FID) is converted into the frequency-domain spectrum via a Fourier Transform.

  • The spectrum must be phase-corrected to ensure all peaks are in the pure absorption mode (positive and upright).

  • The chemical shift axis (in ppm) is calibrated. If using CDCl₃, the residual solvent peak is set to 7.26 ppm. If an internal standard like tetramethylsilane (TMS) was used, its signal is set to 0.00 ppm.[7]

  • Integrate the area under each distinct signal. The software will provide relative ratios. Set the integration of a well-defined, non-overlapping signal (e.g., the aldehyde singlet) to its known proton count (1H) to normalize the other integrals.

  • Analyze the splitting patterns (multiplicity) and measure coupling constants (J) where applicable.

Conclusion

The ¹H NMR spectrum of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is highly characteristic and allows for straightforward structural verification. By understanding the underlying principles of chemical shifts and spin-spin coupling, a researcher can confidently predict and interpret the spectrum. The six distinct signals—three singlets and two doublets—provide a unique fingerprint for the molecule. Adherence to a rigorous experimental protocol is essential for obtaining high-quality data that can be reliably used for structural confirmation, purity assessment, and as a reference for further synthetic transformations.

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• Patel, H. R., & Patel, K. C. (2012). Synthesis, Characterization and Biological Evaluation of Some Novel Aldimine Derivatives of 3-(4-Substituted Phenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1147-1152. Available at: [Link]

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13C NMR of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

An In-depth Technical Guide to the ¹³C NMR of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. As a tool for unambiguous structural elucidation, ¹³C NMR spectroscopy offers profound insights into the electronic environment of each carbon atom within a molecule. This document serves researchers, scientists, and drug development professionals by detailing the theoretical underpinnings, a robust experimental protocol, and a complete spectral assignment for the title compound. The causality behind chemical shift values is explained, linking empirical data to fundamental principles of molecular structure and electron density distribution.

Introduction: The Imperative of Structural Verification

In the realm of modern chemical research, particularly in drug discovery and development, the unequivocal confirmation of molecular structure is paramount. 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde belongs to the N-arylpyrazole class, a scaffold present in numerous biologically active compounds.[1] Its utility as a synthetic intermediate for more complex molecules necessitates precise analytical characterization.[2][3]

¹³C NMR spectroscopy stands as a cornerstone technique for this purpose. Unlike ¹H NMR, which focuses on the proton environment, ¹³C NMR directly probes the carbon skeleton of a molecule. Each unique carbon atom produces a distinct signal, providing a "fingerprint" of the molecule's structure. The chemical shift (δ) of each signal is exquisitely sensitive to the local electronic environment, revealing information about hybridization, substituent effects, and overall molecular geometry. This guide will deconstruct the ¹³C NMR spectrum of this compound, providing a framework for its interpretation and utilization.

Molecular Structure and Carbon Environment Analysis

To interpret the spectrum, we must first identify every chemically distinct carbon atom in 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. Due to the molecule's asymmetry, all eleven carbon atoms are chemically non-equivalent and are expected to produce eleven unique signals in the broadband-decoupled ¹³C NMR spectrum.

Figure 1: Molecular structure with carbon numbering.

The eleven distinct carbon environments are:

• Pyrazole Ring: C3, C4, C5

• 4-methylphenyl (Tolyl) Ring: C1', C2', C3', C4', C5', C6'

• Substituents: C7' (methyl) and C11 (aldehyde)

Note: Due to free rotation around the N1-C1' bond, the pairs C2'/C6' and C3'/C5' are chemically equivalent, reducing the number of aromatic signals from the tolyl group to four. Therefore, a total of nine distinct signals are predicted.

Theoretical Principles: Understanding Chemical Shifts

The position of a signal in a ¹³C NMR spectrum (its chemical shift, δ, in ppm) is primarily governed by the shielding or deshielding of the carbon nucleus.

• Hybridization: The hybridization state of the carbon atom is a major determinant. sp²-hybridized carbons (alkenes, aromatics, carbonyls) are significantly deshielded (appear at higher ppm values) compared to sp³-hybridized carbons (alkanes).[4] sp-hybridized carbons fall in an intermediate range.

• Inductive Effects: Electronegative atoms (like O and N) withdraw electron density from adjacent carbons. This deshields the carbon nucleus, causing its signal to shift downfield (to a higher ppm value). The aldehyde carbon (C11), bonded to a highly electronegative oxygen, and the pyrazole carbons (C3, C5), bonded to nitrogen, are prime examples of this effect.[5]

• Resonance Effects: Electron-donating or -withdrawing effects transmitted through the π-system also modulate electron density and thus the chemical shift. The aldehyde group is electron-withdrawing, which will influence the electron density within the pyrazole ring.

Figure 2: Relationship between structure and chemical shift.

Recommended Experimental Protocol

Acquiring a high-quality, interpretable ¹³C NMR spectrum requires careful attention to experimental parameters. The following protocol is a self-validating system designed for accuracy and reproducibility.

4.1. Sample Preparation

• Mass: Accurately weigh 20-30 mg of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). CDCl₃ is a common choice, with its solvent signal appearing at ~77.16 ppm.[4]

• Filtration: If any particulate matter is visible, filter the solution through a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

• Standard: Tetramethylsilane (TMS) is typically added by the manufacturer as an internal standard (0 ppm).

4.2. NMR Instrument Parameters (Example: 400 MHz Spectrometer)

• Spectrometer Frequency: 100.6 MHz for ¹³C nucleus.

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker systems).

• Acquisition Time (AQ): 1.0–1.5 seconds. This ensures adequate data point resolution.

• Relaxation Delay (D1): 2.0 seconds. While quaternary carbons can have long relaxation times, a 2s delay is a good starting point for a qualitative spectrum. For accurate integration (quantitative analysis), a much longer delay (5x the longest T₁) would be necessary.

• Number of Scans (NS): 1024 to 2048 scans. Due to the low natural abundance of ¹³C (~1.1%), a larger number of scans is required to achieve a good signal-to-noise ratio.

• Temperature: 298 K (25 °C).

Figure 3: Experimental workflow for ¹³C NMR analysis.

Spectral Analysis and Signal Assignment

The assignment of each signal is a logical process based on established chemical shift ranges and the electronic effects within the molecule. For a precise estimation, we can reference the known spectrum of the closely related 1-phenyl-1H-pyrazole-4-carbaldehyde and adjust for the effects of the para-methyl group on the phenyl ring.[6]

Carbon Atom	Predicted δ (ppm)	Rationale & Justification
C11 (CHO)	185.5	The aldehyde carbonyl carbon is the most deshielded nucleus due to the double bond to a highly electronegative oxygen atom. Its chemical shift is characteristically found in the 185-200 ppm range.[5][7]
C3	142.1	This pyrazole carbon is adjacent to two nitrogen atoms and is part of an aromatic system, leading to a downfield shift. It is typically found downfield of C5 in N-arylpyrazoles.
C5	132.8	Similar to C3, this carbon is deshielded by the adjacent nitrogen (N1) and the aromatic ring current.
C4'	140.2	This is the para-carbon of the tolyl ring, directly bonded to the methyl group. The methyl group's electron-donating nature causes a downfield shift for the carbon it is attached to.
C1'	138.0	The ipso-carbon of the tolyl ring, attached to the pyrazole nitrogen. Its chemical shift is influenced by both the nitrogen and the other ring substituents.
C3'/C5'	130.3	These are the meta-carbons of the tolyl ring. The effect of the para-methyl group is minimal at this position, so their shift is very close to that of a standard benzene ring carbon.
C2'/C6'	120.1	These are the ortho-carbons of the tolyl ring. They are slightly shielded compared to the meta carbons.
C4	118.5	This pyrazole carbon is not directly attached to a nitrogen atom, placing it significantly upfield relative to C3 and C5. However, it is deshielded by the attached electron-withdrawing aldehyde group.[8]
C7' (CH₃)	21.2	This sp³-hybridized methyl carbon is highly shielded and appears in the characteristic aliphatic region, far upfield. Its position is typical for an aryl-bound methyl group.[5]

Conclusion

The ¹³C NMR spectrum of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde provides a clear and detailed portrait of its carbon framework. The nine predicted signals are well-resolved into three distinct regions: the downfield aldehyde carbonyl, the central aromatic/heteroaromatic cluster, and the upfield aliphatic methyl signal. The specific chemical shifts of the pyrazole and phenyl ring carbons are diagnostic, reflecting the powerful interplay of inductive and resonance effects from the nitrogen atoms, the aldehyde group, and the methyl substituent. This guide provides a robust framework for the acquisition and interpretation of this data, underscoring the indispensable role of ¹³C NMR spectroscopy in modern chemical sciences for structural verification and quality control.

References

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A ¹³C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-687. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• ChemHelpASAP. (2022). chemical shift of functional groups in 13C NMR spectroscopy. YouTube. [Link]

• SpectraBase. (2025). 1-Phenyl-1H-pyrazole-4-carbaldehyde. Wiley-VCH GmbH. [Link]

• Al-Azani, M., & El-Faham, A. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ARKIVOC, 2011(11), 1-21. [Link]

• ResearchGate. (2022). Synthesis and reactions of pyrazole-4-carbaldehydes. [Link]

• Patel, H. R., et al. (2014). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research, 6(5), 940-946. [Link]

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Infrared spectroscopy of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

An In-depth Technical Guide to the Infrared Spectroscopy of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. Pyrazole derivatives are a cornerstone in medicinal chemistry and materials science, making robust analytical characterization essential for research and development.[1] Infrared spectroscopy offers a rapid, non-destructive, and highly informative method for confirming the molecular structure and functional groups of these compounds. This document delineates the theoretical basis for the vibrational modes of the title compound, presents a detailed interpretation of its predicted infrared spectrum, and provides a validated experimental protocol for data acquisition. It is intended for researchers, chemists, and quality control professionals who require a deep understanding of the spectroscopic properties of substituted pyrazole-4-carbaldehydes.

Introduction to 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and Spectroscopic Analysis

The pyrazole nucleus is a privileged scaffold in drug discovery, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[1][2] The title compound, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, combines this heterocyclic core with an aldehyde functional group, a versatile handle for further synthetic transformations, and a p-tolyl substituent, which can modulate its electronic and steric properties.

The synthesis of pyrazole-4-carbaldehydes is commonly achieved through methods like the Vilsmeier-Haack reaction, which formylates a suitable hydrazone or pyrazole precursor.[2][3] Given the potential for isomeric byproducts and the need for stringent purity control in drug development, unambiguous structural confirmation is paramount.

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of a molecule.[4] When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral fingerprint.[5] For 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, IR spectroscopy is indispensable for:

• Confirming the presence of key functional groups: Notably, the aldehyde (C=O and C-H) and the aromatic rings.

• Verifying the integrity of the pyrazole ring.

• Providing a rapid means of quality control and batch-to-batch consistency checks.

This guide will deconstruct the expected IR spectrum of the title compound, correlating specific absorption bands with their corresponding molecular vibrations.

Molecular Structure and Predicted Vibrational Modes

To interpret the infrared spectrum, we must first analyze the compound's structure and identify the bonds and functional groups that will give rise to characteristic IR absorptions.

Figure 1: Molecular structure of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

The key vibrational modes can be categorized as follows:

• C-H Vibrations:

  • Aromatic C-H Stretching: Originating from the p-tolyl group and the pyrazole ring C-H bonds.

  • Aldehyde C-H Stretching: A highly characteristic vibration of the formyl group proton.

  • Aliphatic C-H Stretching: From the methyl (-CH₃) group on the tolyl substituent.

  • C-H Bending: In-plane and out-of-plane bending vibrations from all C-H bonds, which are particularly useful for determining substitution patterns in the fingerprint region.

• C=O (Carbonyl) Stretching:

  • This is expected to be one of the strongest and most prominent absorptions in the spectrum. Its exact frequency is sensitive to electronic effects, such as conjugation with the pyrazole ring.[6]

• Ring Vibrations (C=C and C=N Stretching):

  • The pyrazole and phenyl rings will produce a series of complex stretching vibrations. These absorptions in the 1620-1400 cm⁻¹ region confirm the presence of the aromatic systems.[7]

• C-N and C-C Stretching:

  • Stretching vibrations from the single bonds connecting the rings and substituent groups.

Detailed Analysis of the Predicted Infrared Spectrum

Based on established spectroscopic data for similar functional groups and heterocyclic systems, a detailed prediction of the IR spectrum can be made.[4][8]

High Wavenumber Region (4000-2500 cm⁻¹)

This region is dominated by stretching vibrations of bonds to hydrogen.

• Aromatic C-H Stretch (3100-3000 cm⁻¹): A series of medium to weak bands is expected in this range, corresponding to the C-H stretching on both the pyrazole and the 4-methylphenyl rings.[3][8]

• Aliphatic C-H Stretch (3000-2850 cm⁻¹): Symmetric and asymmetric stretching vibrations of the methyl (-CH₃) group will appear here. These are typically of medium intensity.[8]

• Aldehyde C-H Stretch (2850-2700 cm⁻¹): A hallmark of aldehydes is the appearance of one or two weak to medium bands in this region.[9] A pair of bands, often near 2820 cm⁻¹ and 2720 cm⁻¹, results from Fermi resonance between the C-H stretching fundamental and the first overtone of the C-H bending vibration.[10][11] The band around 2720 cm⁻¹ is particularly diagnostic as few other groups absorb here.[6]

Carbonyl and Double-Bond Region (1800-1500 cm⁻¹)

• Aldehyde C=O Stretch (~1695-1665 cm⁻¹): This will be a very strong, sharp absorption. For a typical aliphatic aldehyde, this band appears around 1730 cm⁻¹.[6] However, conjugation with the electron-rich pyrazole ring will decrease the double-bond character of the carbonyl group through resonance, lowering its stretching frequency.[11] IR data for analogous pyrazole-4-carbaldehydes show this C=O band appearing strongly at 1695 cm⁻¹ and 1667 cm⁻¹, confirming the effect of conjugation.[3][12]

• Aromatic C=C and C=N Ring Stretching (~1610-1450 cm⁻¹): A series of medium to strong, sharp bands will be present in this region. These arise from the complex skeletal vibrations of the phenyl and pyrazole rings. Bands around 1600, 1580, and 1500 cm⁻¹ are characteristic of substituted benzene rings.[8] Pyrazole ring vibrations also fall within this range.[7]

Fingerprint Region (<1500 cm⁻¹)

This region contains a complex series of absorptions that are unique to the molecule as a whole, including bending vibrations and other skeletal modes.

• C-H Bending Vibrations:

  • The methyl group will show symmetric and asymmetric bending (scissoring) vibrations around 1450 cm⁻¹ and 1375 cm⁻¹.[8]

  • Aromatic C-H out-of-plane (OOP) bending occurs between 900-690 cm⁻¹. For a 1,4-disubstituted (para) benzene ring, a strong absorption is expected in the 850-800 cm⁻¹ range, which is highly diagnostic of the substitution pattern.[6]

• C-N Stretching: Medium to strong C-N stretching absorptions are expected in the 1350-1000 cm⁻¹ range.[10]

Summary of Predicted Vibrational Frequencies

The following table summarizes the expected key absorption bands, their intensities, and the corresponding vibrational assignments.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group
3100 - 3000	Weak-Medium	C-H Stretching	Aromatic (Phenyl & Pyrazole)
3000 - 2850	Medium	Asymmetric & Symmetric C-H Stretching	Methyl (-CH₃)
~2820 & ~2720	Weak-Medium	C-H Stretching (Fermi Resonance Doublet)	Aldehyde (-CHO)
1695 - 1665	Strong	C=O Stretching (Conjugated)	Aldehyde (-CHO)
1610 - 1450	Medium-Strong	C=C and C=N Ring Skeletal Stretching	Aromatic (Phenyl & Pyrazole)
~1450 & ~1375	Medium	C-H Bending (Asymmetric & Symmetric)	Methyl (-CH₃)
1350 - 1000	Medium-Strong	C-N Stretching	Pyrazole Ring System
850 - 800	Strong	C-H Out-of-Plane Bending	1,4-Disubstituted Phenyl

Recommended Experimental Protocol

To obtain a high-quality FTIR spectrum of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, a standardized and validated protocol is essential.

Sample Preparation

As the compound is expected to be a solid at room temperature, two primary methods are recommended:

• Attenuated Total Reflectance (ATR): This is the most common and convenient method. A small amount of the solid sample is placed directly onto the ATR crystal (typically diamond). A pressure clamp is applied to ensure good contact. This technique requires minimal sample preparation and is highly reproducible.[13]

• Potassium Bromide (KBr) Pellet: 1-2 mg of the sample is finely ground with ~100 mg of dry, spectroscopy-grade KBr. The mixture is then pressed under high pressure in a die to form a transparent pellet. This method can yield very high-quality spectra but is more labor-intensive and requires careful control to avoid moisture contamination.

Instrumentation and Data Acquisition

A modern Fourier-Transform Infrared (FTIR) spectrometer is required for analysis.[13]

Typical Acquisition Parameters:

• Spectrometer: FTIR spectrometer with a deuterated triglycine sulfate (DTGS) detector or a more sensitive mercury cadmium telluride (MCT) detector.

• Accessory: Diamond ATR or KBr pellet press.

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Scans: 32-64 scans are typically co-added to improve the signal-to-noise ratio.

• Background: A background spectrum (of the empty ATR crystal or a pure KBr pellet) must be collected immediately prior to the sample scan and automatically subtracted.

Figure 2: Standard workflow for FTIR analysis of a solid sample using ATR.

Interpretation and Structural Validation

The acquired spectrum should be compared against the predicted absorptions outlined in Table 1.

• Primary Validation: The presence of a very strong band in the 1695-1665 cm⁻¹ region is primary evidence of the aldehyde C=O group. This, combined with the characteristic weak aldehyde C-H stretches near 2820/2720 cm⁻¹, provides unambiguous confirmation of the formyl moiety.[6][9]

• Secondary Validation: The presence of aromatic C-H stretches (>3000 cm⁻¹) and the complex pattern of ring vibrations (1610-1450 cm⁻¹) confirms the aromatic backbone. A strong band between 850-800 cm⁻¹ would validate the 1,4-disubstitution pattern of the phenyl ring.

• Cross-Verification: While FTIR is excellent for functional group identification, it should be used in conjunction with other analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for complete and unequivocal structure elucidation.[12][14] NMR provides detailed information on the connectivity and chemical environment of atoms, while MS confirms the molecular weight and fragmentation pattern.

Conclusion

The infrared spectrum of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is characterized by several highly diagnostic absorption bands. The most significant features are the strong, conjugated carbonyl (C=O) stretch expected between 1695-1665 cm⁻¹ and the unique aldehyde C-H stretching doublet around 2820 cm⁻¹ and 2720 cm⁻¹. Additional absorptions corresponding to aromatic and aliphatic C-H stretches, as well as complex ring vibrations, complete the spectral fingerprint. By following the detailed experimental protocol and interpretation guide presented herein, researchers and scientists can confidently use FTIR spectroscopy as a rapid, reliable, and essential tool for the structural verification and quality assessment of this important class of heterocyclic compounds.

References

• Vaitkute, G., Bagdžiunas, G., Žalneravicius, R., Krikštolaityte, S., & Šac kus, A. (2022). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank, 2022(2), M1365. [Link]

• Disale, S., & Landge, M. (2012). 1-phenyl-1H-pyrazole-4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Biomedical and Pharmaceutical Sciences, 2(11), 30-34. [Link]

• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2015). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 2(2), 1-10. [Link]

• Northern Illinois University Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• Azlan, F. H., et al. (2024). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer. Data in Brief, 53, 110190. [Link]

• Li, Z. M., et al. (2010). Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. Molecules, 15(7), 4446-4454. [Link]

• Heynderickx, A., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21. [Link]

• PubChem. 1-Methyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. [Link]

• ResearchGate. (2018). Figure 1: FTIR Spectrum of the Synthesized (a) Heterocyclic Compound. [Link]

• CEC. (2015). Characteristic vibrational freqencies of functional groups. YouTube. [Link]

• ResearchGate. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. [Link]

• LibreTexts Chemistry. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Michigan State University Department of Chemistry. Infrared Spectroscopy. [Link]

• ResearchGate. (2013). Vibrational analysis of some pyrazole derivatives. [Link]

• ResearchGate. (2019). Pyrazole-4-carbaldehyde derivatives. [Link]

• LibreTexts Chemistry. (2024). 19.14: Spectroscopy of Aldehydes and Ketones. [Link]

• All about chemistry. (2023). FTIR spectra of Aromatic, aliphatic & conjugated aldehyde || Fermi resonance. YouTube. [Link]

• AZoM. (2025). How to Interpret FTIR Results: A Beginner's Guide. [Link]

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Unlocking the Therapeutic Potential: A Technical Guide to the Biological Activity of Pyrazole-4-carbaldehyde Derivatives

Foreword: The Pyrazole Scaffold - A Privileged Structure in Medicinal Chemistry

To my fellow researchers, scientists, and drug development professionals,

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1][2] Its remarkable versatility and ability to interact with a wide array of biological targets have cemented its status as a "privileged scaffold." This guide delves into a particularly intriguing and functionally rich subset of this family: the pyrazole-4-carbaldehyde derivatives. The introduction of the highly reactive carbaldehyde group at the C4 position of the pyrazole ring opens up a vast landscape for synthetic diversification, leading to a plethora of derivatives with a broad spectrum of biological activities.[3]

This document is not intended as a mere compilation of literature data. Instead, it is crafted from the perspective of a seasoned application scientist, aiming to provide not only the "what" but, more importantly, the "why" and "how." We will explore the causal relationships behind experimental designs, the rationale for choosing specific assays, and the mechanistic underpinnings of the observed biological effects. Our journey will take us from the foundational synthesis of these compounds to their potent antimicrobial, anticancer, and anti-inflammatory properties, equipping you with the in-depth knowledge required to advance your own research and development endeavors in this exciting field.

I. The Synthetic Keystone: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely employed method for the formylation of electron-rich aromatic and heterocyclic compounds, and it is particularly instrumental in the synthesis of pyrazole-4-carbaldehydes.[1][4] This reaction typically involves the use of a Vilsmeier reagent, which is a chloroiminium salt formed from the reaction of a substituted amide, such as N,N-dimethylformamide (DMF), with an acid chloride, most commonly phosphorus oxychloride (POCl₃).[4]

The significance of this synthetic route lies in its efficiency and versatility, allowing for the direct introduction of a formyl group onto the pyrazole ring, a crucial functional handle for further chemical modifications.[3]

Experimental Protocol: Vilsmeier-Haack Synthesis of 1,3-disubstituted-1H-pyrazole-4-carbaldehydes

This protocol provides a generalized, yet robust, procedure for the synthesis of pyrazole-4-carbaldehyde derivatives.

Materials:

• Substituted acetophenone

• Substituted hydrazine (e.g., phenylhydrazine)

• Ethanol

• Glacial Acetic Acid

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Sodium hydroxide solution (dilute)

• Ethyl acetate

• Petroleum ether

• Round bottom flasks

• Reflux condenser

• Magnetic stirrer with heating

• Dropping funnel

• Ice bath

• Büchner funnel and flask

• Thin Layer Chromatography (TLC) apparatus

• Column chromatography setup

Step 1: Synthesis of Hydrazone Intermediate

• In a round bottom flask, dissolve the substituted acetophenone (10 mmol) and the substituted hydrazine (10 mmol) in ethanol (20 mL).

• Add a few drops of glacial acetic acid to catalyze the reaction.

• Reflux the mixture for 1-2 hours, monitoring the reaction progress by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into a beaker containing crushed ice to precipitate the hydrazone.

• Filter the solid product using a Büchner funnel, wash with cold water, and dry. The product can be further purified by recrystallization from ethanol if necessary.

Step 2: Vilsmeier-Haack Cyclization and Formylation

• In a three-necked round bottom flask equipped with a magnetic stirrer and a dropping funnel, prepare the Vilsmeier reagent by adding POCl₃ (30 mmol) dropwise to anhydrous DMF (4 mL) in an ice bath with constant stirring.[1]

• Once the Vilsmeier reagent has formed (a viscous, often colored complex), add a solution of the hydrazone intermediate (10 mmol) in DMF (5 mL) dropwise, maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90°C for 4-6 hours.[1] Monitor the reaction by TLC.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the mixture with a dilute sodium hydroxide solution until a precipitate forms.

• Filter the crude pyrazole-4-carbaldehyde, wash with water, and dry.

• Purify the product by column chromatography using a mixture of ethyl acetate and petroleum ether as the eluent.[1]

II. Antimicrobial Activity: A New Frontier in Combating Resistance

The rise of antibiotic-resistant pathogens presents a formidable challenge to global health. Pyrazole-4-carbaldehyde derivatives have emerged as a promising class of compounds with significant antimicrobial and antifungal activities.[5] Their mechanism of action is often attributed to the disruption of microbial cellular processes, though the exact targets can vary depending on the specific derivative.

Quantitative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a key quantitative measure of a compound's antimicrobial potency. It represents the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.[5]

Compound/Derivative	Target Organism	MIC (µg/mL)	Reference
Thiazolyl Pyrazole Hybrids	Staphylococcus aureus	62.5 - 125	[5]
Bacillus subtilis	62.5 - 125	[5]
Klebsiella pneumoniae	62.5 - 125	[5]
Aspergillus niger	2.9 - 7.8	[5]
Candida albicans	2.9 - 7.8	[5]
Indazole and Pyrazoline Derivatives	Staphylococcus aureus (MDR)	4	[6]
Staphylococcus epidermidis (MDR)	4	[6]
Enterococcus faecalis (MDR)	4	[6]
Enterococcus faecium (MDR)	4	[6]
Galloyl Hydrazide Derived Pyrazoles	Gram-positive & Gram-negative bacteria	Promising activity compared to ampicillin	[3]

MDR: Multi-drug resistant

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the standardized broth microdilution method for determining the MIC of pyrazole-4-carbaldehyde derivatives.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculums, standardized to 5 x 10⁵ CFU/mL

• Pyrazole-4-carbaldehyde derivative stock solution (in a suitable solvent like DMSO)

• Positive control antibiotic (e.g., ampicillin, ciprofloxacin)

• Negative control (broth only)

• Solvent control (broth with the maximum concentration of the solvent used)

• Incubator (37°C for bacteria, 35°C for fungi)

• Microplate reader (optional, for spectrophotometric reading)

Procedure:

• Prepare serial two-fold dilutions of the pyrazole-4-carbaldehyde derivative in MHB or RPMI-1640 directly in the 96-well plate. The final volume in each well should be 100 µL.

• Add 100 µL of the standardized microbial inoculum to each well, resulting in a final volume of 200 µL and a final inoculum concentration of 2.5 x 10⁵ CFU/mL.

• Include a positive control (microbe and broth, no compound), a negative control (broth only), and a solvent control.

• Incubate the plates at the appropriate temperature for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration that shows no visible turbidity (growth). Alternatively, the absorbance can be read using a microplate reader.

III. Anticancer Activity: Targeting the Hallmarks of Malignancy

Quantitative Analysis of Anticancer Activity

Compound/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
Indole-linked Pyrazoles	HCT116 (Colon)	< 23.7	[7]
MCF7 (Breast)	< 23.7	[7]
HepG2 (Liver)	< 23.7	[7]
A549 (Lung)	< 23.7	[7]
Pyrazole Carbaldehyde as PI3K inhibitor	MCF7 (Breast)	0.25	[7]
Benzofuro[3,2-c]pyrazole Derivative (5b)	K562 (Leukemia)	0.021	[10]
A549 (Lung)	0.69	[10]
Pyrazolo[3,4-d]pyrimidin-4-one (10e)	MCF7 (Breast)	11	[4]
Thiazolyl Pyrazole Carbaldehyde Hybrid	A549 (Lung)	6.34	[11]
MCF7 (Breast)	7.12	[11]
HeLa (Cervical)	9.05	[11]

Mechanisms of Anticancer Action: A Multi-pronged Attack

The anticancer efficacy of pyrazole-4-carbaldehyde derivatives stems from their ability to interfere with multiple signaling pathways crucial for cancer cell survival and proliferation.

• Tubulin Polymerization Inhibition: Certain derivatives act as tubulin polymerization inhibitors, disrupting the formation of the mitotic spindle, which is essential for cell division. This leads to cell cycle arrest, typically in the G2/M phase, and subsequent apoptosis (programmed cell death).[10]

• Kinase Inhibition: Many pyrazoles are potent inhibitors of various protein kinases that are often dysregulated in cancer. These include:

  • Vascular Endothelial Growth Factor Receptor (VEGFR): VEGFRs are critical for angiogenesis, the formation of new blood vessels that supply tumors with nutrients. Inhibition of VEGFR by pyrazole derivatives can starve the tumor and prevent its growth and metastasis.[9]

Caption: Anticancer mechanisms of pyrazole-4-carbaldehyde derivatives.

Experimental Protocol: In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is a proxy for cell viability.

Materials:

• 96-well cell culture plates

• Cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Pyrazole-4-carbaldehyde derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• Phosphate-buffered saline (PBS)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the pyrazole-4-carbaldehyde derivative in complete culture medium.

• Remove the old medium from the cells and add 100 µL of the diluted compound to each well. Include a vehicle control (medium with the highest concentration of DMSO used).

• Incubate the plate for 48-72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value by plotting the percentage of viability against the logarithm of the compound concentration.

IV. Anti-inflammatory Activity: Quelling the Fire of Inflammation

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation can contribute to various diseases. Pyrazole-4-carbaldehyde derivatives have demonstrated significant anti-inflammatory properties, often through the inhibition of key inflammatory mediators.[8][12]

Mechanism of Action: COX-2 Inhibition

A primary mechanism of anti-inflammatory action for many pyrazole derivatives is the selective inhibition of cyclooxygenase-2 (COX-2).[9][13] COX-2 is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain. Selective COX-2 inhibitors offer the advantage of reducing inflammation with a lower risk of the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[14]

Caption: COX-2 inhibition by pyrazole-4-carbaldehyde derivatives.

Quantitative Analysis of Anti-inflammatory Activity

The anti-inflammatory activity of pyrazole derivatives can be quantified both in vitro and in vivo. In vitro assays often measure the inhibition of inflammatory mediators like TNF-α, while in vivo models, such as the carrageenan-induced paw edema assay, assess the reduction in inflammation in a living organism.[6][12]

Compound/Derivative	Assay	IC₅₀ (µM) / % Inhibition	Reference
Hydrazone Derivative (7b)	TNF-α inhibition	5.56	[12]
Hydrazone Derivative (11c)	TNF-α inhibition	3.69	[12]
Hydrazone Derivative (11c)	Xylene-induced ear edema (20 mg/kg)	49.59%	[12]
Pyrazole-pyridazine Hybrid (5f)	COX-2 Inhibition	1.50	[15]
Pyrazole-pyridazine Hybrid (6f)	COX-2 Inhibition	1.15	[15]
Pyrazole Derivative (AD 532)	Carrageenan-induced paw edema	Promising activity	[16]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo assay is a standard model for evaluating the acute anti-inflammatory activity of compounds.[6]

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan solution (1% in sterile saline)

• Pyrazole-4-carbaldehyde derivative suspension (in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Positive control drug (e.g., indomethacin, diclofenac sodium)

• Pletysmometer or digital calipers

• Syringes and needles

Procedure:

• Fast the rats overnight before the experiment but allow free access to water.

• Divide the rats into groups: a control group (vehicle only), a positive control group, and treatment groups for different doses of the pyrazole derivative.

• Administer the pyrazole derivative or the control vehicle orally or intraperitoneally.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume or diameter using a plethysmometer or calipers immediately before the carrageenan injection (0 hours) and at 1, 2, 3, and 4 hours post-injection.

• Calculate the percentage of inhibition of edema for each group compared to the control group.

V. Structure-Activity Relationship (SAR): Decoding the Molecular Blueprint for Bioactivity

Understanding the structure-activity relationship (SAR) is paramount for rational drug design and the optimization of lead compounds. For pyrazole-4-carbaldehyde derivatives, specific structural features have been identified that significantly influence their biological activity.

Caption: General structure-activity relationship of pyrazole derivatives.

Key SAR Insights:

• N1-Position (R1): Substitution at the N1-position with aryl or heteroaryl rings, often with electron-withdrawing or lipophilic groups, can significantly enhance anticancer and antimicrobial activities.

• C3-Position (R3): The nature of the substituent at the C3-position is critical for anti-inflammatory activity, particularly for COX-2 selectivity. Substituted phenyl rings are a common feature in potent anti-inflammatory pyrazoles.

• C5-Position (R5): Modifications at the C5-position can influence the overall potency and selectivity of the derivatives across different biological targets. Bulky groups at this position can impact binding to enzyme active sites.

VI. Conclusion and Future Perspectives

The pyrazole-4-carbaldehyde scaffold is undeniably a fertile ground for the discovery of novel therapeutic agents. The synthetic accessibility of these compounds, coupled with their diverse and potent biological activities, makes them highly attractive for further investigation. The journey from a promising hit in a high-throughput screen to a clinically approved drug is long and arduous, but the foundation of knowledge we have explored in this guide provides a solid starting point.

Future research should focus on:

• Mechanism of Action Studies: A deeper understanding of the specific molecular targets and signaling pathways modulated by these derivatives is crucial for their rational optimization.

• Lead Optimization: Systematic SAR studies, guided by computational modeling and in vitro and in vivo testing, will be essential to improve the potency, selectivity, and pharmacokinetic properties of lead compounds.

• Toxicity and Safety Profiling: Rigorous evaluation of the toxicity and safety of promising candidates is a prerequisite for their advancement into preclinical and clinical development.

As we continue to unravel the complexities of human disease, the versatility and potency of pyrazole-4-carbaldehyde derivatives will undoubtedly secure their place in the arsenal of medicinal chemists for years to come.

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An In-depth Technical Guide to 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde as a Synthetic Intermediate

Abstract

This technical guide provides a comprehensive overview of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, a pivotal intermediate in modern organic synthesis and medicinal chemistry. We will explore its synthesis, focusing on the highly efficient Vilsmeier-Haack reaction, and delve into its versatile applications in constructing complex molecular architectures, including pharmacologically active compounds. This document is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] Its five-membered aromatic ring containing two adjacent nitrogen atoms provides a unique combination of electronic properties and hydrogen bonding capabilities, allowing it to interact effectively with a wide range of biological targets.[4] The functionalization of this core structure is key to modulating its pharmacological profile.

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, hereafter referred to as p-Tol-Py-CHO , is a particularly valuable derivative. The key features of this molecule are:

• The 1-(4-methylphenyl) group , which imparts specific steric and electronic properties and can be crucial for binding interactions in biological systems.

• The 4-carbaldehyde group , an exceptionally versatile functional handle. This aldehyde group is an electrophilic center, primed for a multitude of chemical transformations, making p-Tol-Py-CHO a cornerstone for building diverse molecular libraries.[5]

This guide will illuminate the synthesis and synthetic utility of this important intermediate.

Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

The most prevalent and efficient method for synthesizing pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction .[6][7][8][9][10] This reaction introduces a formyl group (-CHO) onto an electron-rich aromatic or heterocyclic ring.

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The Vilsmeier-Haack reaction proceeds via an electrophilic aromatic substitution mechanism. The key steps are:

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) reacts with a substituted amide, typically N,N-dimethylformamide (DMF), to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[11][12]

• Electrophilic Attack: The electron-rich pyrazole ring attacks the electrophilic carbon of the Vilsmeier reagent. The formylation occurs specifically at the C4 position, which is the most nucleophilic site on the 1-substituted pyrazole ring.

• Hydrolysis: The resulting iminium salt intermediate is hydrolyzed during aqueous workup to yield the final aldehyde product.

Causality Behind Experimental Choices:

• POCl₃ and DMF: This combination is the classic and most cost-effective choice for generating the Vilsmeier reagent.[8][12] The reaction is highly reliable for formylating activated rings like pyrazoles.

• Temperature Control: The initial formation of the Vilsmeier reagent is exothermic and is typically performed at low temperatures (0-10 °C) to ensure controlled formation and prevent decomposition. The subsequent formylation step often requires heating to overcome the activation energy of the electrophilic substitution.[8]

Detailed Experimental Protocol

This protocol is a representative procedure adapted from established literature.[7][8][13]

Materials:

• 1-(4-methylphenyl)-1H-pyrazole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Reagent Preparation: In a three-neck round-bottom flask equipped with a dropping funnel, magnetic stirrer, and an inert atmosphere (N₂ or Ar), add anhydrous DMF (5 equivalents). Cool the flask to 0 °C in an ice bath.

• Vilsmeier Reagent Formation: Add POCl₃ (3 equivalents) dropwise to the cooled DMF with vigorous stirring. Maintain the temperature below 10 °C. After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, during which a viscous, white precipitate of the Vilsmeier reagent may form.

• Addition of Pyrazole: Dissolve 1-(4-methylphenyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture.

• Reaction: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 60-70 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and carefully pour it onto crushed ice.

• Neutralization: Slowly neutralize the acidic solution by adding saturated NaHCO₃ solution until the effervescence ceases and the pH is ~7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers and wash with water, followed by brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel using an ethyl acetate/hexanes gradient to afford p-Tol-Py-CHO as a solid.

Applications in Synthesis

The aldehyde functionality of p-Tol-Py-CHO is a gateway to a vast array of chemical transformations, enabling the synthesis of diverse heterocyclic systems and other complex molecules.[14]

Synthesis of Chalcones and Fused Pyridines

p-Tol-Py-CHO is an excellent substrate for Claisen-Schmidt or Knoevenagel condensations to form pyrazole-containing chalcones or other α,β-unsaturated systems. These intermediates can then be used to construct fused heterocyclic rings, such as pyrazolo[3,4-b]pyridines.[14]

• Rationale: The reaction involves the base-catalyzed condensation of the aldehyde with a ketone or an active methylene compound. The resulting enone system is a versatile Michael acceptor, allowing for subsequent cyclization reactions to build fused ring systems, which are of great interest in drug discovery.

Synthesis of Schiff Bases and Benzimidazoles

The aldehyde readily reacts with primary amines to form Schiff bases (imines). This reaction is often a key step in the synthesis of more complex molecules. For example, condensation with o-phenylenediamines followed by oxidative cyclization yields 2-substituted benzimidazoles, another important pharmacophore.

Reactant	Product Type	Significance
Substituted Anilines	Schiff Bases	Precursors for reduced amines, ligands, bioactive molecules.[7]
o-Phenylenediamine	Benzimidazoles	Core structure in anthelmintics and other pharmaceuticals.[15]
Hydrazides	Hydrazones	Intermediates for further heterocycle synthesis.

Reductive Amination

The aldehyde can undergo reductive amination with primary or secondary amines in the presence of a reducing agent (e.g., NaBH₃CN, NaBH(OAc)₃) to yield the corresponding amines. This is a fundamental and highly reliable transformation for introducing substituted amino-methyl groups.

Characterization Data

Proper characterization is essential to confirm the identity and purity of the synthesized intermediate.

Technique	Expected Observations for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
¹H NMR	Aldehyde Proton (CHO): Singlet, ~9.8-10.0 ppm. Pyrazole Protons: Two singlets in the aromatic region (~7.5-8.5 ppm). p-Tolyl Protons: Two doublets (AA'BB' system) in the aromatic region (~7.2-7.5 ppm). Methyl Protons (CH₃): Singlet, ~2.4 ppm.
¹³C NMR	Aldehyde Carbonyl (C=O): ~185-195 ppm. Aromatic/Heteroaromatic Carbons: Multiple signals between ~115-150 ppm. Methyl Carbon (CH₃): ~21 ppm.
IR (Infrared)	C=O Stretch (Aldehyde): Strong absorption band around 1680-1700 cm⁻¹. C-H Stretch (Aromatic): Bands above 3000 cm⁻¹. C=C/C=N Stretches: Bands in the 1450-1600 cm⁻¹ region.
Mass Spec (MS)	Molecular Ion Peak [M+H]⁺: Expected at m/z corresponding to the molecular weight + 1.

Conclusion

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a high-value synthetic intermediate whose importance is derived from the combination of a privileged pyrazole core and a versatile aldehyde handle. The Vilsmeier-Haack reaction provides a robust and scalable route for its synthesis. Its ability to participate in a wide range of chemical transformations, including condensations, imine formations, and reductive aminations, makes it an indispensable tool for medicinal chemists and organic scientists in the development of novel therapeutics and functional materials.

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The Vilsmeier-Haack Reaction: A Powerful Gateway to Functionalized Pyrazoles from Hydrazones

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Importance of the Pyrazole Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry and drug discovery, forming the structural core of numerous therapeutic agents.[1][2] Its prevalence stems from its metabolic stability and its ability to act as a versatile pharmacophore, engaging with a wide range of biological targets.[3][4][5] Pyrazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[3][4][6][7] The success of drugs like Celecoxib, a selective COX-2 inhibitor, has further cemented the pyrazole moiety as a "privileged scaffold" in modern drug design.[3][4] Consequently, the development of efficient and versatile synthetic methodologies for accessing functionalized pyrazoles is of paramount importance to the scientific community.

One of the most elegant and powerful methods for the synthesis of 4-formylpyrazoles is the Vilsmeier-Haack formylation of hydrazones.[8][9] This reaction provides a direct route to highly functionalized pyrazoles, which can serve as versatile building blocks for the synthesis of more complex molecular architectures.[10] This guide offers a comprehensive technical overview of the Vilsmeier-Haack formylation of hydrazones, delving into its mechanistic underpinnings, substrate scope, experimental considerations, and practical applications.

The Vilsmeier-Haack Reagent: The Engine of Formylation

At the heart of this transformation lies the Vilsmeier-Haack reagent, a chloroiminium salt, which acts as the key electrophile.[11][12] It is typically prepared in situ from the reaction of a tertiary amide, most commonly N,N-dimethylformamide (DMF), with an acid chloride, such as phosphorus oxychloride (POCl₃) or oxalyl chloride.[13][14][15] The reaction is highly exothermic and must be performed under anhydrous conditions at low temperatures (typically 0-5 °C) to prevent decomposition of the reagent.[11]

The formation of the Vilsmeier reagent from DMF and POCl₃ proceeds through the initial attack of the carbonyl oxygen of DMF on the phosphorus atom of POCl₃, followed by the elimination of a phosphate ester to generate the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[15][16]

Mechanistic Insights: From Hydrazone to Pyrazole

The Vilsmeier-Haack reaction of hydrazones to form 4-formylpyrazoles is a fascinating cascade process that involves both cyclization and formylation. The generally accepted mechanism proceeds through the following key steps:

• Enamine Formation and Electrophilic Attack: The hydrazone substrate exists in tautomeric equilibrium with its corresponding enamine form. The electron-rich enamine tautomer acts as the nucleophile, attacking the electrophilic carbon of the Vilsmeier reagent.[17]

• Cyclization and Aromatization: The resulting intermediate undergoes an intramolecular cyclization, with the terminal nitrogen of the hydrazone attacking the iminium carbon. Subsequent elimination of dimethylamine and a proton leads to the formation of the aromatic pyrazole ring.

• Formylation of the Pyrazole Ring: The newly formed pyrazole ring is an electron-rich heterocycle and is susceptible to electrophilic aromatic substitution.[7] The Vilsmeier reagent present in the reaction mixture then acts as the formylating agent, typically attacking the C4 position of the pyrazole ring due to its higher electron density.[7][11]

• Hydrolysis: The final step involves the hydrolysis of the resulting iminium salt intermediate during aqueous workup to yield the desired 4-formylpyrazole.[14][16]

The following diagram illustrates the plausible mechanistic pathway for the Vilsmeier-Haack formylation of a hydrazone to a 4-formylpyrazole.

Caption: Plausible mechanism of Vilsmeier-Haack pyrazole synthesis.

Substrate Scope and Reaction Parameters: A Practical Overview

The Vilsmeier-Haack formylation of hydrazones is a versatile reaction applicable to a wide range of substrates. Hydrazones derived from both aromatic and aliphatic ketones have been successfully employed to generate the corresponding 4-formylpyrazoles.[13][18] The nature of the substituents on the hydrazone can influence the reaction outcome and yield.

Substrate Type	Substituents (R¹, R²)	Typical Yield	Notes
Aryl Ketone Hydrazones	R¹ = Aryl, R² = H/Alkyl	Good to Excellent	Electron-donating groups on the aryl ring can enhance reactivity.
Alkyl Ketone Hydrazones	R¹ = Alkyl, R² = H/Alkyl	Moderate to Good	The presence of an α-methylene group is crucial for enamine formation.[19]
Cycloalkyl Ketone Hydrazones	Fused ring systems	Good	Provides access to tetrahydroindazole derivatives.[20]
Hydrazones with Active Methylene Groups	R¹ contains EWG	Variable	The regioselectivity can be influenced by the nature of the electron-withdrawing group (EWG).[21]

Key Experimental Parameters to Consider:

• Stoichiometry: An excess of the Vilsmeier reagent is typically used to ensure complete conversion. The molar ratio of DMF to POCl₃ is also a critical parameter that can affect the reaction's efficiency.[22]

• Temperature: The initial formation of the Vilsmeier reagent is conducted at low temperatures (0-5 °C). The subsequent reaction with the hydrazone is often carried out at elevated temperatures (e.g., 60-80 °C) to drive the reaction to completion.[10]

• Solvent: DMF often serves as both the reagent precursor and the solvent. In some cases, other anhydrous solvents like dichloromethane (DCM) can be used.[11]

• Work-up: The reaction is typically quenched by pouring the reaction mixture onto crushed ice, followed by neutralization with a base (e.g., sodium bicarbonate or sodium hydroxide) to facilitate the hydrolysis of the iminium intermediate and precipitation of the product.[11]

Standard Experimental Protocol: A Step-by-Step Guide

The following protocol provides a general framework for the Vilsmeier-Haack formylation of a hydrazone. It is important to note that optimization of reaction conditions may be necessary for specific substrates.

Caption: General experimental workflow for pyrazole synthesis.

Detailed Steps:

• Preparation of the Vilsmeier Reagent: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF). Cool the flask to 0-5 °C in an ice-salt bath. To this, add phosphorus oxychloride (POCl₃) dropwise via the dropping funnel, ensuring the temperature does not exceed 10 °C. Stir the mixture at this temperature for 30-60 minutes to ensure the complete formation of the Vilsmeier reagent.

• Reaction with Hydrazone: Dissolve the hydrazone substrate in a minimal amount of anhydrous DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to the desired temperature (typically 60-80 °C) for several hours.[10]

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC).[11]

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto a beaker containing crushed ice. Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or a dilute sodium hydroxide solution until the pH is neutral or slightly basic. The solid product that precipitates out is collected by vacuum filtration, washed with water, and dried. If the product does not precipitate, it can be extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: The crude product can be purified by recrystallization from an appropriate solvent (e.g., ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.

• Characterization: The structure of the purified 4-formylpyrazole should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and IR spectroscopy.

Conclusion: A Versatile Tool for Modern Synthesis

The Vilsmeier-Haack formylation of hydrazones represents a highly effective and versatile strategy for the synthesis of 4-formylpyrazoles. These products are not only valuable in their own right but also serve as key intermediates for the construction of a diverse array of more complex heterocyclic systems with significant potential in drug discovery and materials science. A thorough understanding of the reaction mechanism and careful control of the experimental parameters are crucial for achieving high yields and purity. This guide provides a solid foundation for researchers to confidently apply this powerful transformation in their synthetic endeavors.

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The Pyrazole Scaffold: A Technical Guide to Discovering Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy of the Pyrazole Core

The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its remarkable versatility and "privileged" status stem from its unique physicochemical properties and synthetic accessibility.[1][3][4] This scaffold is not merely a theoretical curiosity; it forms the core of numerous FDA-approved drugs, ranging from the anti-inflammatory agent Celecoxib to anticoagulants like Apixaban and kinase inhibitors used in oncology.[1][5] The presence of both a hydrogen bond donor (the pyrrole-like NH) and a hydrogen bond acceptor (the pyridine-like N) within a metabolically stable aromatic ring allows for diverse, high-affinity interactions with biological targets.[4][6] This guide provides a senior application scientist's perspective on navigating the discovery of novel bioactive molecules from this essential scaffold, focusing on synthetic strategy, screening paradigms, and the elucidation of structure-activity relationships (SAR).

I. Strategic Synthesis of Pyrazole Libraries: From Classical to Modern Approaches

The successful discovery of bioactive pyrazoles begins with the strategic and efficient synthesis of a diverse chemical library. The choice of synthetic route is critical and is dictated by the desired substitution patterns, scalability, and the need for molecular diversity.

The Knorr Pyrazole Synthesis: A Time-Honored Workhorse

First reported in 1883, the Knorr synthesis remains a vital tool for creating pyrazole cores.[7] The fundamental mechanism involves the acid-catalyzed cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[7] The causality behind its enduring use lies in its simplicity and the ready availability of starting materials. However, a key consideration for the medicinal chemist is regioselectivity. When using an unsymmetrical 1,3-dicarbonyl, the initial condensation can occur at either carbonyl group, potentially yielding two distinct regioisomers.[7] The reaction's outcome is governed by the steric and electronic properties of the substituents and the pH of the reaction medium.[7]

1,3-Dipolar Cycloaddition: Precision and Control

For more complex scaffolds, 1,3-dipolar cycloaddition reactions offer a powerful alternative, allowing for the construction of the pyrazole ring with high regioselectivity.[8] These [3+2] cycloadditions, typically involving an alkyne and a 1,3-dipolar compound like a nitrilimine (often generated in situ from a hydrazone), provide a controlled and predictable route to specific isomers.[8] This method is particularly advantageous when precise control over the final substitution pattern is paramount for targeting a specific protein binding pocket.

Multicomponent Reactions (MCRs): The Efficiency Engine

In the modern drug discovery landscape, efficiency is key. Multicomponent reactions (MCRs), where three or more reactants combine in a single pot to form a product containing substantial portions of all starting materials, have become increasingly popular for pyrazole synthesis.[9][10][11] The primary advantage of MCRs is their high "pot, atom, and step economy" (PASE), which accelerates the generation of diverse molecular libraries.[9] Four-component reactions, for instance, can rapidly generate complex dihydropyrano[2,3-c]pyrazoles from simple starting materials like aldehydes, malononitrile, β-ketoesters, and hydrazine hydrate.[12][13] This strategy is exceptionally powerful for rapidly exploring a wide chemical space to identify initial "hit" compounds.[12][14]

II. Bioactivity Screening and Hit-to-Lead Development: A Case Study in Kinase Inhibition

Once a library of pyrazole derivatives is synthesized, the next phase is to identify compounds with desired biological activity. Kinases, due to their central role in cell signaling and their frequent dysregulation in diseases like cancer, are a major target class for pyrazole-based inhibitors.[4][15][16]

Workflow for Pyrazole-Based Kinase Inhibitor Discovery

The overall workflow is a systematic process of design, synthesis, and iterative testing to optimize for potency and selectivity.

Caption: High-level workflow for pyrazole drug discovery.

Structure-Activity Relationship (SAR) Analysis

The core of hit-to-lead optimization is understanding the SAR, which describes how modifications to a molecule's structure affect its biological activity.[17] For kinase inhibitors, key interactions often involve hydrogen bonds with the "hinge" region of the kinase ATP-binding site. The pyrazole scaffold is adept at forming these critical interactions.[4]

Consider a hypothetical SAR study for a series of pyrazole derivatives targeting Epidermal Growth Factor Receptor (EGFR), a well-known tyrosine kinase implicated in cancer.[18] By systematically modifying substituents on the pyrazole ring and observing the effect on inhibitory potency (measured as IC₅₀), researchers can build a model of the pharmacophore.

Table 1: Example SAR Data for Pyrazole-Based EGFR Inhibitors

Compound ID	R1 Group (at N1)	R2 Group (at C3)	R3 Group (at C5)	EGFR IC₅₀ (µM)[18][19]	Antiproliferative IC₅₀ (MCF-7, µM)[18][20]
C1	Phenyl	3,4-dimethylphenyl	4-methoxyphenyl	0.55	0.92
C2	Phenyl	3,4-dimethylphenyl	4-chlorophenyl	0.21	0.35
C3	Phenyl	3,4-dimethylphenyl	4-hydroxyphenyl	1.20	2.50
C4	Phenyl	3,4-dimethylphenyl	4-fluorophenyl	0.09	0.15
C5	2,4-dichlorophenyl	3,4-dimethylphenyl	4-methoxyphenyl	0.12	0.20

Data is illustrative, based on trends seen in published studies.[18][19][20]

From this table, several insights emerge:

• Halogen Substitution: Replacing the methoxy group (C1) at the R3 position with electron-withdrawing halogens like chloro (C2) or fluoro (C4) significantly enhances potency.[21] This suggests a potential halogen bonding interaction or favorable electronic effect within the target's active site.

• Hydrogen Bonding: The decrease in activity with a hydroxyl group (C3) compared to a methoxy group (C1) might indicate that this position is in a hydrophobic pocket, making the hydrogen-bond-donating phenol less favorable.

• N1-Substituent: Adding chloro groups to the N1-phenyl ring (C5) also improves activity over the unsubstituted phenyl (C1), pointing to additional favorable interactions in that region of the binding site.[17]

Mechanism of Action (MoA): The Case of Celecoxib and COX-2

Understanding the MoA is crucial for rational drug design. Celecoxib, a diaryl-substituted pyrazole, provides an excellent example.[22] It functions as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme responsible for prostaglandin synthesis in pain and inflammation pathways.[22][23][24] Its selectivity for COX-2 over the related COX-1 isoform is key to its therapeutic profile.[25] This selectivity is structurally driven: Celecoxib's polar sulfonamide side chain binds to a hydrophilic side pocket present in COX-2 but absent in COX-1.[24][25] This prevents the conversion of arachidonic acid to prostaglandin precursors, thereby exerting anti-inflammatory and analgesic effects.[24][26]

Caption: Mechanism of action of Celecoxib on the COX-2 pathway.

III. Validated Experimental Protocols

Trustworthiness in research is built on reproducible, self-validating protocols. Below are methodologies for a key synthetic reaction and a standard biological assay.

Protocol 1: Multicomponent Synthesis of a Dihydropyrano[2,3-c]pyrazole Derivative

This protocol is based on established MCR methods for generating complex pyrazole scaffolds efficiently.[12][13]

Objective: To synthesize a substituted dihydropyrano[2,3-c]pyrazole via a one-pot, four-component reaction.

Materials:

• Aromatic aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ethyl acetoacetate (1.0 mmol)

• Hydrazine hydrate (1.2 mmol)

• Ethanol (10 mL)

• Catalyst (e.g., 10 mol% piperidine or a solid catalyst like sodium gluconate)[12]

• Reaction vessel (round-bottom flask), magnetic stirrer, condenser

• TLC plates, filtration apparatus, recrystallization solvents (e.g., ethanol/water)

Procedure:

• Initial Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), ethyl acetoacetate (1.0 mmol), and ethanol (10 mL).

• Catalyst Addition: Add the catalyst (e.g., piperidine, ~0.1 mmol) to the mixture.

• Intermediate Formation: Stir the mixture at room temperature for 15-20 minutes. This allows for the initial Knoevenagel condensation between the aldehyde and malononitrile and the formation of the pyrazolone intermediate from ethyl acetoacetate and hydrazine.

• Hydrazine Addition: Add hydrazine hydrate (1.2 mmol) dropwise to the reaction mixture.

• Reaction: Attach a condenser and heat the mixture to reflux (approx. 80°C) with continuous stirring.

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) (e.g., mobile phase of 30% ethyl acetate/70% hexane).[7] The reaction is typically complete within 2-4 hours.

• Isolation: Upon completion, cool the reaction mixture to room temperature. A solid precipitate will often form. If not, slowly add cold water to induce precipitation.

• Purification: Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure dihydropyrano[2,3-c]pyrazole.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: In Vitro Antiproliferative Activity (MTT Assay)

This protocol assesses the ability of a synthesized pyrazole compound to inhibit the proliferation of cancer cells.[18][27]

Objective: To determine the IC₅₀ value of a test compound against a cancer cell line (e.g., MCF-7 breast cancer cells).

Materials:

• MCF-7 cells

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 96-well cell culture plates

• Test compound (dissolved in DMSO to create a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Multichannel pipette, incubator (37°C, 5% CO₂), microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium from the DMSO stock. The final DMSO concentration in the wells should be <0.5% to avoid solvent toxicity. Remove the old medium from the cells and add 100 µL of the diluted compound solutions (including a vehicle control with DMSO only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Self-Validation & Analysis:

  • The absorbance is directly proportional to the number of viable cells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (Abs_treated / Abs_control) * 100.

  • Plot the percentage of viability against the log of the compound concentration.

  • Use non-linear regression (log(inhibitor) vs. normalized response -- variable slope) to calculate the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of cell proliferation.

Conclusion and Future Perspectives

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An In-depth Technical Guide to Pyrazole Chemistry for Medicinal Applications

PART 1: CORE DIRECTIVE - The Pyrazole Core: A Privileged Scaffold in Medicinal Chemistry

Introduction to the Pyrazole Moiety: A Versatile Building Block

Pyrazoles are five-membered heterocyclic aromatic compounds distinguished by the presence of two adjacent nitrogen atoms within the ring.[1][2] This unique structural arrangement confers a distinct electronic character, establishing pyrazoles as a cornerstone in the design of a wide array of biologically active molecules.[3][4] The pyrazole ring system is considered a "privileged scaffold," a term that describes molecular frameworks capable of binding to multiple, unrelated biological targets with high affinity.[5][6] This remarkable versatility is attributed to the pyrazole's ability to participate in a variety of non-covalent interactions, including hydrogen bonding (acting as both a donor and acceptor), metal coordination, and hydrophobic and π-stacking interactions.[7][8]

The inherent stability of the pyrazole ring, combined with the potential for substitution at multiple positions (N1, C3, C4, and C5), provides a vast chemical space for medicinal chemists to explore.[9][10] This adaptability allows for the precise modulation of physicochemical properties such as solubility, lipophilicity, and metabolic stability, all of which are critical for optimizing the drug-like characteristics of a compound.[11]

Physicochemical Properties and Electronic Character

The electronic properties of the pyrazole ring are fundamental to its function in medicinal chemistry. The two nitrogen atoms create a dipole moment and a unique distribution of electron density. One nitrogen atom is typically "pyridine-like" (sp² hybridized and contributing one electron to the π-system), while the other is "pyrrole-like" (sp² hybridized and contributing two electrons to the π-system).[1][8] This configuration results in a π-excessive aromatic system, which influences its reactivity and interactions with biological macromolecules.[3][12]

Pyrazole is a weak base, and the N-H proton at the N1 position is weakly acidic, allowing for deprotonation and subsequent functionalization.[1][12] These properties are crucial for its role in drug-receptor interactions, as they determine the ionization state of the molecule at physiological pH. Electrophilic substitution reactions preferentially occur at the C4 position.[9]

Common Synthetic Routes to the Pyrazole Core

The construction of the pyrazole ring is a well-established field in organic synthesis, offering several classic and modern methods. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

1.3.1. Knorr Pyrazole Synthesis

One of the most fundamental and widely utilized methods is the Knorr pyrazole synthesis .[13][14][15] This reaction involves the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a hydrazine derivative.[16][17] This versatile method allows for the introduction of a wide variety of substituents at the N1, C3, and C5 positions.[17]

Experimental Protocol: Synthesis of a Generic 1,3,5-Trisubstituted Pyrazole via Knorr Synthesis [13][18][19]

• Reaction Setup: In a suitable flask, dissolve the 1,3-dicarbonyl compound (1.0 equivalent) in a solvent such as ethanol or acetic acid.[14] To this solution, add the substituted hydrazine (1.0-1.2 equivalents).[13]

• Reaction Conditions: Heat the reaction mixture to reflux. The reaction time can vary from 1 to 24 hours, depending on the reactivity of the substrates.[13][18] Monitor the progress of the reaction using thin-layer chromatography (TLC).[14]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure. Partition the resulting residue between an organic solvent (e.g., ethyl acetate) and water.[13]

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired pyrazole.[17]

1.3.2. Other Key Synthetic Strategies

• From α,β-Unsaturated Carbonyls: The reaction of α,β-unsaturated aldehydes and ketones with hydrazines provides a direct route to pyrazolines, which can then be oxidized to pyrazoles.[16][17]

• 1,3-Dipolar Cycloaddition: The [3+2] cycloaddition reaction between a nitrile imine (often generated in situ from a hydrazonoyl halide) and an alkene or alkyne is a powerful method for constructing the pyrazole ring with high regioselectivity.[3][16]

Caption: A simplified workflow of the Knorr pyrazole synthesis.

PART 2: SCIENTIFIC INTEGRITY & LOGIC - The Pyrazole Scaffold in Action: Medicinal Applications

The adaptability of the pyrazole scaffold has led to its incorporation into a wide range of therapeutic agents across numerous disease areas.[3][20] Its ability to serve as a bioisostere for other functional groups, coupled with its favorable physicochemical properties, makes it a valuable asset in drug discovery.[11]

Pyrazoles as Kinase Inhibitors in Oncology

Protein kinases are a major class of drug targets in oncology. The pyrazole core has proven to be an exceptional scaffold for designing potent and selective kinase inhibitors.[21] A notable example is Crizotinib , an anaplastic lymphoma kinase (ALK) and c-Met inhibitor approved for the treatment of non-small cell lung cancer (NSCLC).[11][22] The pyrazole ring in Crizotinib is crucial for its binding to the hinge region of the kinase, a key interaction for potent inhibition.[11]

Pyrazoles in the Central Nervous System (CNS)

The pyrazole scaffold is also prevalent in drugs targeting the CNS. For instance, Rimonabant , an inverse agonist for the cannabinoid receptor CB1, was developed for the treatment of obesity.[5][23] The structural requirements for potent and selective CB1 receptor antagonistic activity often include a para-substituted phenyl ring at the 5-position, a carboxamido group at the 3-position, and a substituted phenyl group at the 1-position of the pyrazole ring.[23][24]

Pyrazoles as Anti-Inflammatory and Analgesic Agents

The discovery of Celecoxib (Celebrex), a selective cyclooxygenase-2 (COX-2) inhibitor, was a significant advancement in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).[6][25] The central pyrazole ring of Celecoxib is key to its selective binding to the COX-2 enzyme, which helps to reduce the gastrointestinal side effects associated with non-selective COX inhibitors.[6][26]

Table 1: Examples of FDA-Approved Pyrazole-Containing Drugs [5][11][27][28]

Drug Name	Target(s)	Therapeutic Area
Celecoxib	COX-2	Anti-inflammatory[5]
Rimonabant	CB1 inverse agonist	Anti-obesity (withdrawn)[5]
Sildenafil	PDE5	Erectile Dysfunction[5]
Apixaban	Factor Xa	Anticoagulant[5]
Crizotinib	ALK, ROS1	Oncology[22]
Ruxolitinib	JAK1, JAK2	Myelofibrosis[28]
Ibrutinib	BTK	Oncology[28]
Niraparib	PARP	Oncology[28]

Structure-Activity Relationships (SAR) of Pyrazole Derivatives

The SAR of pyrazole-based compounds is highly dependent on the biological target. However, some general principles have been established through extensive research.[23][29][30]

• N1-Substitution: The substituent at the N1 position can significantly influence selectivity and pharmacokinetic properties.[31]

• C3- and C5-Substitution: These positions are often modified to introduce groups that interact with specific pockets of the target protein, thereby enhancing potency and selectivity.[23][29]

• C4-Substitution: The C4 position is a key site for modulating the electronic properties of the ring and for introducing substituents that can form additional interactions with the biological target.[26]

Caption: Key positions on the pyrazole ring for SAR exploration.

PART 3: VISUALIZATION & FORMATTING - Future Directions and Emerging Applications

The exploration of pyrazole chemistry in drug discovery is an ongoing and dynamic field.[32] New synthetic methodologies are continually being developed to access novel pyrazole derivatives with greater efficiency and structural diversity.[17] Furthermore, the application of pyrazoles is expanding into new and exciting therapeutic areas.

Pyrazoles in Advanced Therapeutic Modalities

• PROTACs: The pyrazole scaffold is being increasingly utilized in the design of Proteolysis-Targeting Chimeras (PROTACs), a novel therapeutic approach that induces the degradation of target proteins.

• Covalent Inhibitors: The inherent reactivity of certain substituted pyrazoles can be harnessed to design covalent inhibitors that form a permanent bond with their target protein, leading to prolonged and often irreversible inhibition.

• Photopharmacology: The photoswitchable properties of some pyrazole derivatives are being explored in the field of photopharmacology, offering the potential for spatiotemporal control of drug activity.

Pyrazoles in Combating Infectious Diseases

Pyrazole derivatives have demonstrated a broad spectrum of antimicrobial activities, including antibacterial, antifungal, and antiviral properties.[3][4][20] They have also been investigated as potential agents against tuberculosis and other infectious diseases.[3][4]

Pyrazoles in Agrochemicals

Beyond medicinal applications, pyrazole derivatives play a significant role in agriculture as herbicides and insecticides.[25][32]

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Physical and chemical properties of substituted pyrazole aldehydes

An In-depth Technical Guide to the Physical and Chemical Properties of Substituted Pyrazole Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted pyrazole aldehydes are a cornerstone class of heterocyclic compounds, demonstrating remarkable versatility in medicinal chemistry, agrochemicals, and materials science.[1][2][3] Their unique electronic and structural features, stemming from the interplay between the pyrazole nucleus and the aldehyde functionality, govern their physical properties and chemical reactivity. This guide provides a comprehensive exploration of the synthesis, characterization, and reaction chemistry of these valuable intermediates. Authored from the perspective of a senior application scientist, it aims to bridge theoretical knowledge with practical, field-proven insights, offering both detailed experimental protocols and the causal reasoning behind methodological choices.

Introduction: The Significance of the Pyrazole Aldehyde Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a "privileged scaffold" in drug discovery, appearing in numerous approved drugs such as the anti-inflammatory agent celecoxib.[4][5] The introduction of an aldehyde group, particularly at the C4 position, dramatically enhances the synthetic utility of the pyrazole core. This electrophilic handle serves as a gateway for a multitude of chemical transformations, allowing for the construction of complex molecular architectures and the fine-tuning of physicochemical properties for biological applications.[6][7] The aldehyde's reactivity, coupled with the inherent aromaticity and hydrogen bonding capabilities of the pyrazole ring, makes this class of compounds a focal point of intensive research.

Synthesis of Substituted Pyrazole Aldehydes

The most prevalent and robust method for introducing a formyl group onto a pyrazole ring is the Vilsmeier-Haack reaction .[8][9] This reaction is highly effective for electron-rich aromatic and heteroaromatic systems, making it ideally suited for pyrazoles.[8][10]

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The reaction utilizes a Vilsmeier reagent, a chloroiminium salt, which is typically generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃).[9][11]

Mechanism:

• Formation of the Vilsmeier Reagent: DMF attacks POCl₃ to form a highly electrophilic chloroiminium ion (the Vilsmeier reagent). This step is exothermic and must be performed under anhydrous conditions at low temperatures (0-5 °C) to prevent reagent decomposition.[11]

• Electrophilic Aromatic Substitution: The electron-rich pyrazole ring attacks the electrophilic carbon of the Vilsmeier reagent. The attack predominantly occurs at the C4 position, which is the most nucleophilic carbon due to the electronic influence of the two nitrogen atoms.[8][12]

• Hydrolysis: The resulting iminium salt intermediate is stable until aqueous work-up. Careful, slow quenching with ice or a basic solution hydrolyzes the iminium salt to yield the final pyrazole aldehyde.[11][13]

Caption: Figure 1: Vilsmeier-Haack Reaction Mechanism.

The Vilsmeier-Haack reaction is widely employed for synthesizing 1,3-disubstituted-1H-pyrazole-4-carbaldehydes from the corresponding hydrazones.[1] The reaction conditions, such as temperature and duration, can be optimized for different substrates to achieve good to excellent yields.[13]

Physical and Spectroscopic Properties

The physical properties of substituted pyrazole aldehydes are heavily influenced by the nature and position of substituents on the pyrazole ring. These properties are crucial for predicting solubility, membrane permeability, and interaction with biological targets.

Spectroscopic Characterization

A multi-technique spectroscopic approach is essential for unambiguous structure elucidation.

• ¹H NMR Spectroscopy: The aldehyde proton typically appears as a sharp singlet in the downfield region (δ 9.5-10.5 ppm).[7] The proton at the C5 position of the pyrazole ring also gives a characteristic singlet. The chemical shifts of other ring protons and substituent protons provide valuable information about the electronic environment.

• ¹³C NMR Spectroscopy: The carbonyl carbon of the aldehyde is highly deshielded and resonates at δ 180-195 ppm.[14] The chemical shifts of the pyrazole ring carbons confirm the substitution pattern.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1670-1710 cm⁻¹ is indicative of the C=O stretching vibration of the aromatic aldehyde. The exact frequency depends on the electronic nature of the substituents on the pyrazole ring.

• Mass Spectrometry (MS): Provides the molecular weight of the compound and fragmentation patterns that can help confirm the structure. High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula.[6][15]

Table 1: Representative Spectroscopic Data for 1-Phenyl-3-methyl-1H-pyrazole-4-carbaldehyde

Technique	Observed Signal (Typical)	Assignment
¹H NMR	δ 9.98 (s, 1H)	Aldehyde (-CHO)
δ 8.25 (s, 1H)	Pyrazole C5-H
δ 7.40-7.80 (m, 5H)	Phenyl-H
δ 2.60 (s, 3H)	Methyl (-CH₃)
¹³C NMR	δ 185.5	Aldehyde (C=O)
δ 153.0, 140.1, 138.5, 118.9	Pyrazole & Phenyl Carbons
IR (cm⁻¹)	~1690 (strong)	C=O Stretch

Chemical Properties and Reactivity

Substituted pyrazole aldehydes exhibit a rich and diverse reactivity profile, primarily centered around the aldehyde group and the pyrazole ring.

Reactions of the Aldehyde Group

The formyl group is a versatile functional handle for various transformations:

• Oxidation: Can be readily oxidized to the corresponding pyrazole-4-carboxylic acid using standard oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent. Carboxylic acids are key intermediates for amide coupling reactions.

• Reduction: The aldehyde can be reduced to the corresponding alcohol (a hydroxymethyl-pyrazole) using mild reducing agents like sodium borohydride (NaBH₄).

• Condensation Reactions: Pyrazole aldehydes are excellent substrates for condensation reactions with active methylene compounds. The Knoevenagel condensation with malononitrile, for instance, is a common route to synthesize more complex heterocyclic systems.[16]

• Formation of Imines (Schiff Bases): They react readily with primary amines to form imines, which are important intermediates and can possess their own biological activities.[13]

Caption: Figure 2: Key reaction pathways for pyrazole aldehydes.

Reactions Involving the Pyrazole Ring

The pyrazole ring itself is an aromatic system and can undergo electrophilic substitution.[8] The aldehyde group is a deactivating group, which directs incoming electrophiles. However, the overall reactivity of the ring is also influenced by the substituents at other positions.[16] Nitration and halogenation are common electrophilic substitution reactions.[8][17]

Experimental Protocols

Adherence to validated protocols is paramount for reproducibility and safety. The following sections detail standardized procedures.

Protocol: Synthesis of 1-Phenyl-3-methyl-1H-pyrazole-4-carbaldehyde via Vilsmeier-Haack Reaction

Safety Precautions: This reaction involves corrosive and water-sensitive reagents. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[11]

Materials:

• 1-Phenyl-3-methyl-1H-pyrazole (1 equivalent)

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃) (1.1 equivalents)

• Dichloromethane (DCM, anhydrous)

• Crushed ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Vilsmeier Reagent Preparation: In a three-necked round-bottom flask equipped with a dropping funnel and a nitrogen inlet, cool anhydrous DMF in an ice bath to 0-5 °C. Add POCl₃ (1.1 equivalents) dropwise over 30 minutes, ensuring the temperature does not exceed 10 °C. Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the Vilsmeier reagent.[11]

• Formylation Reaction: Dissolve 1-phenyl-3-methyl-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[11]

• Work-up: Cool the reaction mixture to room temperature and then pour it slowly and carefully onto a large beaker of crushed ice with vigorous stirring. This step is highly exothermic.

• Neutralization and Extraction: Neutralize the acidic solution by slowly adding saturated NaHCO₃ solution until the effervescence ceases (pH ~7-8). Extract the aqueous layer three times with DCM.

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-phenyl-3-methyl-1H-pyrazole-4-carbaldehyde.

Caption: Figure 3: A typical experimental workflow.

Conclusion

Substituted pyrazole aldehydes are indispensable building blocks in modern organic synthesis and drug discovery. A thorough understanding of their physical properties and chemical reactivity, particularly the robust Vilsmeier-Haack formylation and subsequent aldehyde transformations, empowers researchers to design and execute efficient synthetic strategies. The protocols and insights provided in this guide serve as a foundation for the rational design and synthesis of novel pyrazole-based compounds with tailored properties for a wide range of scientific applications.

References

• Al-Ostath, A., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(23), 7293. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Fustero, S., et al. (2011). Recent Advances in the Synthesis of Pyrazoles. A Review. Organic & Biomolecular Chemistry, 9(21), 7286-7303. Available at: [Link]

• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Journal of Heterocyclic Chemistry. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. Available at: [Link]

• Royal Society of Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Singh, R., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27365-27393. Available at: [Link]

• Shodhganga. (n.d.). synthesis and reactivity of some pyrazole derivatives. Inflibnet. Available at: [Link]

• ResearchGate. (2021). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. Available at: [Link]

• Preprints.org. (2024). From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Preprints.org. Available at: [Link]

• Chemical Methodologies. (2021). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies. Available at: [Link]

• Karrouchi, K., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(1), 134. Available at: [Link]

• ResearchGate. (2011). Vilsmeier-Haack formylation of 1H-pyrazoles. ResearchGate. Available at: [Link]

• MDPI. (2024). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI. Available at: [Link]

• S. G. College of Pharmacy. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. S. G. College of Pharmacy. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• ResearchGate. (2025). Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. ResearchGate. Available at: [Link]

• ResearchGate. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. Available at: [Link]

• Slideshare. (2022). Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Slideshare. Available at: [Link]

• National Center for Biotechnology Information. (2025). Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. PubMed Central. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Vilsmeier-Haack Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Introduction: The Strategic Importance of Pyrazole-4-carbaldehydes

In the landscape of modern drug discovery and development, pyrazole derivatives represent a cornerstone scaffold, consistently featured in a multitude of clinically significant therapeutic agents.[1] Their prevalence stems from their unique electronic properties and their ability to engage in various biological interactions. Among these, pyrazole-4-carbaldehydes are particularly valuable as versatile synthetic intermediates.[2][3] The aldehyde functionality serves as a synthetic handle for a wide array of chemical transformations, enabling the construction of complex molecular architectures with diverse pharmacological profiles, including anti-inflammatory, antimicrobial, and anticancer activities.[1][3]

This application note provides a comprehensive guide to the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde via the Vilsmeier-Haack reaction. This protocol is designed for researchers, medicinal chemists, and process development scientists, offering not just a step-by-step procedure but also the underlying chemical principles and practical insights to ensure a successful and safe synthesis.

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The Vilsmeier-Haack reaction is a powerful and widely employed method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4] The reaction utilizes a Vilsmeier reagent, a chloroiminium salt, which acts as the electrophile. This reagent is typically generated in situ from the reaction of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an activating agent like phosphorus oxychloride (POCl₃).

The mechanism proceeds in two main stages:

• Formation of the Vilsmeier Reagent: DMF, a nucleophilic amide, attacks the electrophilic phosphorus center of POCl₃. A subsequent cascade of electron movements results in the formation of the electrophilic chloroiminium ion, often referred to as the Vilsmeier reagent.[4] This step is highly exothermic and moisture-sensitive.

• Electrophilic Aromatic Substitution: The electron-rich pyrazole ring of the substrate, 1-(4-methylphenyl)-1H-pyrazole, attacks the electrophilic carbon of the Vilsmeier reagent. The formylation of pyrazoles typically occurs at the C4 position due to the electronic directing effects of the nitrogen atoms. Following the electrophilic attack, the aromaticity of the pyrazole ring is restored through deprotonation.

• Hydrolysis: The resulting iminium salt intermediate is then hydrolyzed during the aqueous work-up to yield the final aldehyde product, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Experimental Protocol

This section details the step-by-step procedure for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Materials and Equipment

Reagent/Equipment	Grade	Supplier	Notes
1-(4-methylphenyl)-1H-pyrazole	>97%	Commercially Available	Starting material.
Phosphorus oxychloride (POCl₃)	>99%	Commercially Available	Highly corrosive and water-reactive. Handle with extreme care.
N,N-Dimethylformamide (DMF)	Anhydrous	Commercially Available	Must be dry to ensure efficient Vilsmeier reagent formation.
Dichloromethane (DCM)	Anhydrous	Commercially Available	Reaction solvent.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	-	For neutralization.
Sodium Sulfate (Na₂SO₄)	Anhydrous	Commercially Available	For drying the organic phase.
Ethyl Acetate	ACS Grade	-	For extraction and chromatography.
Hexane	ACS Grade	-	For chromatography.
Round-bottom flask	-	-	Appropriate size for the reaction scale.
Magnetic stirrer and stir bar	-	-	-
Ice bath	-	-	For temperature control.
Dropping funnel	-	-	For slow addition of reagents.
Condenser	-	-	For reactions requiring heating.
Separatory funnel	-	-	For extraction.
Rotary evaporator	-	-	For solvent removal.
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	-	For reaction monitoring.
Column chromatography setup	-	-	For purification.

Safety Precautions

• Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water. It should be handled exclusively in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.

• The Vilsmeier reagent is also moisture-sensitive and should be prepared and used under anhydrous conditions.

• The reaction quench with ice/water is highly exothermic . Perform this step slowly and with caution in an ice bath to control the temperature.

Step-by-Step Synthesis

1. Preparation of the Vilsmeier Reagent:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (3.0 equivalents).

• Cool the flask to 0 °C using an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (1.5 equivalents) dropwise to the stirred DMF via the dropping funnel over a period of 20-30 minutes. Maintain the temperature below 5 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. The formation of a white, viscous Vilsmeier reagent may be observed.

2. Formylation Reaction:

• Dissolve 1-(4-methylphenyl)-1H-pyrazole (1.0 equivalent) in a minimal amount of anhydrous dichloromethane (DCM).

• Add the solution of the pyrazole substrate dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 40-50 °C and stir for 4-6 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

3. Work-up and Purification:

• Once the reaction is complete (as indicated by TLC), cool the mixture back to 0 °C in an ice bath.

• Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. This step is highly exothermic.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is approximately 7-8.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Visualization of the Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Characterization of the Final Product

The structure and purity of the synthesized 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde should be confirmed by standard analytical techniques.

• Appearance: White to pale yellow solid.

• Molecular Formula: C₁₁H₁₀N₂O

• Molecular Weight: 186.21 g/mol

• ¹H NMR (CDCl₃, 400 MHz): Expected chemical shifts (δ, ppm): ~10.0 (s, 1H, CHO), ~8.2 (s, 1H, pyrazole-H), ~7.8 (d, 2H, Ar-H), ~7.3 (d, 2H, Ar-H), ~2.4 (s, 3H, CH₃).

• ¹³C NMR (CDCl₃, 100 MHz): Expected chemical shifts (δ, ppm): ~185.0 (CHO), ~150.0-140.0 (pyrazole and aromatic C), ~130.0-120.0 (pyrazole and aromatic CH), ~21.0 (CH₃).

• Infrared (IR) Spectroscopy (KBr, cm⁻¹): Characteristic peaks expected around 1680-1700 (C=O stretch of aldehyde), 1500-1600 (C=C and C=N stretching).

• Mass Spectrometry (MS): [M+H]⁺ expected at m/z 187.2.

Troubleshooting and Field-Proven Insights

Issue	Probable Cause	Suggested Solution
Low or No Product Formation	Inactive Vilsmeier reagent due to moisture.	Ensure all glassware is flame-dried and reagents (especially DMF) are anhydrous. Prepare the Vilsmeier reagent fresh before use.
Low reactivity of the pyrazole substrate.	Increase the reaction temperature or prolong the reaction time. Monitor progress carefully by TLC.
Formation of Multiple Products	Side reactions due to excessive heating.	Maintain the recommended reaction temperature and avoid overheating.
Difficulty in Isolating the Product	Product has some water solubility.	During work-up, saturate the aqueous layer with NaCl (brine) to decrease the polarity and improve extraction efficiency into the organic solvent.
Emulsion formation during extraction.	Add a small amount of brine to the separatory funnel to help break the emulsion. Alternatively, filter the mixture through a pad of Celite®.

Conclusion

The Vilsmeier-Haack reaction provides an efficient and reliable method for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, a key intermediate for the development of novel therapeutics. By understanding the reaction mechanism, adhering to strict safety protocols, and employing the detailed experimental procedure outlined in these notes, researchers can confidently and successfully synthesize this valuable compound. The insights provided aim to empower scientists to troubleshoot potential issues and optimize the reaction for their specific needs, thereby accelerating the pace of drug discovery and chemical research.

References

• Benchchem. (2025). Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles. Benchchem.
• Popov, A. V., et al. (2018). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Semantic Scholar.
• National Center for Biotechnology Information. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. NIH.
• National Center for Biotechnology Information. (2014). 3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde. NIH.
• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Chemistry Steps.
• The Royal Society of Chemistry. (2013).
• Degres Journal. (n.d.). Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. Degres Journal.
• ResearchGate. (2013). Synthesis of 1-Aryl-4-formylpyrazoles from Acetaldehyde N-Arylhydrazones by the Vilsmeier—Haack Method.
• Goudarshivannanavar, B. C., et al. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research.
• Semantic Scholar. (2012).
• Organic Syntheses. (n.d.). 3 - Organic Syntheses Procedure. Organic Syntheses.
• KTU ePubl. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. KTU ePubl.
• ResearchGate. (2015). Synthesis and reactions of pyrazole-4-carbaldehydes.
• ResearchGate. (2000). 1H and 13C NMR study of perdeuterated pyrazoles.
• Journal of Chemical and Pharmaceutical Research. (2014).
• Anderson, R.C., et al. (1995). 5 Combination of 1H and 13C NMR Spectroscopy. J. Org. Chem. 60, 2650.
• ResearchGate. (2010). H and 13 C NMR Characterization of Pyrazole Carboxamide Derivatives.
• Atmiya University. (n.d.). Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)-N- hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives.
• ResearchGate. (2019). Pyrazole-4-carbaldehyde derivatives.
• Chemical Methodologies. (2022). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies.
• Amerigo Scientific. (n.d.). 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde. Amerigo Scientific.

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Application Notes and Protocols for the Synthesis of Schiff Bases from 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Introduction

Schiff bases derived from pyrazole scaffolds are a prominent class of organic compounds that have garnered significant attention in medicinal chemistry and drug development. The pyrazole nucleus is a key pharmacophore found in numerous therapeutic agents, exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties. The formation of an azomethine linkage (-C=N-) via the condensation of a primary amine with a pyrazole-4-carbaldehyde extends the conjugation and introduces new structural diversity, often leading to enhanced or novel pharmacological profiles.

This document provides a comprehensive guide for the synthesis of Schiff bases starting from the versatile precursor, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The protocols detailed herein are designed for researchers, scientists, and professionals in drug development, offering a step-by-step methodology from the synthesis of the initial pyrazole core to the final Schiff base products. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic strategy.

Synthetic Strategy Overview

The overall synthetic route is a three-stage process, commencing with the synthesis of the pyrazole core, followed by its formylation, and culminating in the condensation with a primary amine to yield the target Schiff base.

Caption: Overall synthetic workflow.

Part 1: Synthesis of 1-(4-methylphenyl)-1H-pyrazole

The foundational step is the construction of the pyrazole ring system. The Knorr pyrazole synthesis is a classic and reliable method for this transformation, involving the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2] In this protocol, we will utilize the reaction between a suitable 1,3-dicarbonyl and p-tolylhydrazine.

Protocol 1: Knorr Pyrazole Synthesis

Materials:

• 1,3-Dicarbonyl compound (e.g., malondialdehyde tetraethyl acetal or acetylacetone)

• p-Tolylhydrazine hydrochloride

• Ethanol

• Catalytic amount of a suitable acid (e.g., hydrochloric acid or acetic acid)

• Sodium bicarbonate solution (saturated)

• Distilled water

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-tolylhydrazine hydrochloride (1 equivalent) in ethanol.

• Add the 1,3-dicarbonyl compound (1 equivalent) to the solution.

• Add a catalytic amount of acid to the reaction mixture. The pH of the reaction mixture should be maintained between 0 and 6.9 for optimal results.[3]

• Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• The crude product may precipitate out of the solution. If not, the ethanol can be removed under reduced pressure.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 1-(4-methylphenyl)-1H-pyrazole.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Causality of Experimental Choices:

• Solvent: Ethanol is a commonly used solvent as it effectively dissolves both reactants and is suitable for refluxing temperatures.

• Catalyst: An acidic catalyst is crucial for the Knorr pyrazole synthesis as it protonates one of the carbonyl groups of the 1,3-dicarbonyl compound, making it more electrophilic and facilitating the initial nucleophilic attack by the hydrazine.[2]

• Neutralization: The addition of sodium bicarbonate is necessary to neutralize the acidic catalyst and any remaining p-tolylhydrazine hydrochloride, aiding in the isolation of the neutral pyrazole product.

Part 2: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

The introduction of a formyl group at the C4 position of the pyrazole ring is achieved through the Vilsmeier-Haack reaction.[4][5] This reaction utilizes the Vilsmeier reagent, an electrophilic iminium salt, which is typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[5][6]

Protocol 2: Vilsmeier-Haack Formylation

Materials:

• 1-(4-methylphenyl)-1H-pyrazole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Ice bath

• Sodium acetate solution (saturated)

• Dichloromethane (DCM) or Chloroform

• Distilled water

Procedure:

• In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, place anhydrous DMF under a nitrogen atmosphere and cool to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (typically 1.5-2 equivalents) dropwise to the cooled DMF with vigorous stirring to form the Vilsmeier reagent. The temperature should be maintained below 5 °C.

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes.

• Dissolve 1-(4-methylphenyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DMF or DCM and add it dropwise to the freshly prepared Vilsmeier reagent.

• After the addition, allow the reaction mixture to slowly warm to room temperature and then heat to 60-80 °C. Monitor the reaction progress by TLC. Reaction times can vary from a few hours to overnight.[4]

• Once the reaction is complete, cool the mixture in an ice bath and carefully pour it onto crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated sodium acetate solution until the pH is neutral.

• The product will often precipitate as a solid. Collect the solid by filtration, wash thoroughly with cold water, and dry.

• If the product does not precipitate, extract the aqueous layer with dichloromethane or chloroform.

• Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Causality of Experimental Choices:

• Anhydrous Conditions: The Vilsmeier reagent is highly reactive towards water, so anhydrous conditions are essential for its successful formation and subsequent reaction.

• Temperature Control: The initial formation of the Vilsmeier reagent is exothermic and should be performed at low temperatures to prevent its decomposition and control the reaction rate. The subsequent formylation reaction often requires heating to proceed at a reasonable rate.

• Work-up Procedure: Pouring the reaction mixture onto ice hydrolyzes the intermediate iminium salt to the desired aldehyde and also helps to control the exothermic neutralization process.

Part 3: Synthesis of Schiff Bases

The final step involves the condensation of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde with a primary amine to form the Schiff base. This is a reversible reaction, and the removal of water drives the equilibrium towards the product.

Protocol 3: Schiff Base Condensation

Materials:

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Substituted primary amine (e.g., aniline, p-chloroaniline, p-anisidine)

• Ethanol or Methanol

• Glacial acetic acid (catalytic amount)

• Ice bath

Procedure:

• In a round-bottom flask, dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 equivalent) in ethanol.

• Add the primary amine (1 equivalent) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Heat the reaction mixture to reflux for a period ranging from 2 to 10 hours.[7][8] The progress of the reaction should be monitored by TLC.

• After completion, cool the reaction mixture in an ice bath to induce crystallization of the Schiff base.

• If the product does not crystallize upon cooling, the solvent can be partially evaporated under reduced pressure.

• Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

• The crude Schiff base can be further purified by recrystallization from a suitable solvent such as ethanol or methanol.

Causality of Experimental Choices:

• Solvent: Ethanol and methanol are excellent solvents for this reaction as they dissolve the reactants and the product often has lower solubility in the cold solvent, facilitating its isolation by crystallization.

• Catalyst: A catalytic amount of acid (e.g., glacial acetic acid) protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and accelerating the nucleophilic attack by the amine.

• Reflux: Heating the reaction mixture to reflux provides the necessary activation energy for the condensation reaction and helps to remove the water formed as a byproduct, thus driving the reaction to completion.

Characterization of Schiff Bases

The synthesized Schiff bases should be thoroughly characterized to confirm their structure and purity. The following techniques are recommended:

Technique	Key Observables
¹H NMR	Appearance of a singlet for the azomethine proton (-CH=N-) typically in the range of δ 8.5-10.0 ppm.[8] Signals corresponding to the pyrazole ring protons and the aromatic protons of both the pyrazole and amine moieties.
¹³C NMR	A signal for the azomethine carbon (-CH=N-) in the region of δ 150-165 ppm. Signals for the carbons of the pyrazole and aromatic rings.
FT-IR	A characteristic stretching vibration for the imine bond (C=N) in the range of 1600-1650 cm⁻¹.[7]
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the calculated molecular weight of the Schiff base.
Melting Point	A sharp and defined melting point indicates the purity of the synthesized compound.

Workflow Diagram

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. jk-sci.com [jk-sci.com]
• 3. EP0020964A1 - Process for the preparation of pyrazoles - Google Patents [patents.google.com]
• 4. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Synthesis, characterization and antibacterial screening of some Schiff bases derived from pyrazole and 4-amino antipyrine [scielo.org.co]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Evaluating 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in Antimicrobial Drug Discovery

For: Researchers, scientists, and drug development professionals.

Introduction: The Pyrazole Scaffold as a Privileged Structure in Antimicrobial Research

The relentless rise of antimicrobial resistance necessitates the urgent discovery of novel chemical entities with robust activity against multidrug-resistant pathogens. Within the landscape of medicinal chemistry, heterocyclic compounds, particularly those containing the pyrazole nucleus, have emerged as a "privileged scaffold".[1][2] Pyrazole derivatives are cornerstones in a multitude of therapeutic agents due to their metabolic stability and versatile synthetic accessibility.[1][3] Their broad spectrum of biological activities includes well-documented antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6][7]

The compound of interest, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde , belongs to the pyrazole-4-carbaldehyde class. The aldehyde functional group at the C4 position serves as a critical synthetic handle, allowing for the creation of diverse derivatives such as hydrazones, Schiff bases, and others, which have shown significant antimicrobial potential.[4][8] Furthermore, molecular docking studies on analogous pyrazole structures suggest that they may act by inhibiting essential bacterial enzymes like DNA gyrase and dihydrofolate reductase (DHFR), offering a promising, validated mechanism of action to explore.[9][10]

This guide provides a structured, multi-phase workflow for the comprehensive evaluation of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde as a potential antimicrobial lead compound. It details field-proven protocols for primary antimicrobial screening, secondary safety and selectivity assessment, and initial mechanism of action elucidation.

Compound Profile: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C₁₁H₁₀N₂O

• Molecular Weight: 186.21 g/mol

• Structure:

Phase 1: Primary Antimicrobial Susceptibility Screening

The initial phase is designed to determine the breadth and potency of the compound's antimicrobial activity. The foundational assay is the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, a standardized procedure outlined by the Clinical and Laboratory Standards Institute (CLSI).[11][12][13] This method allows for the efficient screening of the compound against a panel of clinically relevant bacterial and fungal pathogens.

Rationale for Experimental Design

• Broth Microdilution: This method is preferred for primary screening due to its scalability (96-well format), conservation of test compound, and the quantitative nature of the MIC endpoint.[12]

• Pathogen Panel: The selected panel should include representative Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and a yeast (e.g., Candida albicans) to establish a preliminary spectrum of activity. Including both standard strains (e.g., ATCC strains) and clinical isolates (if available) is highly recommended.

• Controls: The inclusion of positive (known antibiotic), negative (no drug), and vehicle (DMSO) controls is non-negotiable for validating the assay's integrity.

Workflow for Antimicrobial Screening

Caption: Phase 1 Workflow: MIC & MBC Determination.

Detailed Protocol: Broth Microdilution MIC Assay

This protocol is adapted from CLSI M07 guidelines.[11][12][13]

• Preparation of Compound Stock:

  • Accurately weigh 10 mg of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and dissolve in 1 mL of 100% dimethyl sulfoxide (DMSO) to create a 10 mg/mL stock solution.

  • Rationale: DMSO is a common solvent for organic compounds. A high-concentration stock minimizes the final DMSO concentration in the assay, which should not exceed 1% v/v to avoid solvent-induced toxicity.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 h) agar plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL. The final concentration in the well after a 1:1 dilution will be the target 5 x 10⁵ CFU/mL.

• Assay Plate Setup (96-well sterile, U-bottom plate):

  • Add 100 µL of CAMHB to wells 2 through 12 of a single row.

  • Create a starting concentration by adding 2 µL of the 10 mg/mL compound stock to 98 µL of CAMHB in well 1 (200 µg/mL).

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no drug). Well 12 will serve as the sterility control (no bacteria).

  • Repeat for each test organism and control antibiotic (e.g., Ciprofloxacin).

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum (from step 2) to wells 1 through 11. Do not add bacteria to well 12.

  • The final volume in each well is 200 µL. The final compound concentrations will range from 100 µg/mL to 0.195 µg/mL.

  • Seal the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Data Interpretation (MIC):

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism, as detected by the naked eye.

Protocol Extension: Minimum Bactericidal Concentration (MBC)

• Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Spot-plate the aliquot onto a fresh, drug-free agar plate (e.g., Tryptic Soy Agar).

• Incubate the agar plate at 35-37°C for 18-24 hours.

• The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count (i.e., ≤ 1-2 colonies).

Phase 2: Selectivity and Safety Assessment

A promising antimicrobial agent must be more toxic to the pathogen than to the host. The second phase assesses the compound's cytotoxicity against a representative mammalian cell line to determine its selectivity index (SI). The MTT assay is a robust, colorimetric method for this purpose, measuring cell metabolic activity as a proxy for cell viability.[14][15][16][17]

Rationale for Experimental Design

• MTT Assay: This assay is widely used for its reliability, sensitivity, and suitability for a 96-well format.[14][16] It measures the reduction of yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form a purple formazan product.[16]

• Cell Line Selection: A non-cancerous human cell line, such as human embryonic kidney cells (HEK293), is often used to assess general cytotoxicity.[14]

• IC₅₀ Determination: The endpoint is the half-maximal inhibitory concentration (IC₅₀), the concentration of the compound required to reduce cell viability by 50%.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is adapted from standard cell biology methods.[14][15][18]

• Cell Culture and Seeding:

  • Culture HEK293 cells in complete medium (e.g., DMEM with 10% FBS) in a humidified incubator at 37°C with 5% CO₂.[19]

  • Harvest cells and seed them into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of medium.[15][19]

  • Incubate for 24 hours to allow for cell attachment.[15][18]

• Compound Treatment:

  • Prepare 2-fold serial dilutions of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in complete medium, starting from a high concentration (e.g., 200 µg/mL).

  • Carefully remove the medium from the cells and add 100 µL of the diluted compound solutions to the respective wells.

  • Include vehicle controls (medium with the same final DMSO concentration) and untreated controls (medium only).

  • Incubate for 24 or 48 hours.[14]

• MTT Addition and Formazan Solubilization:

  • After incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[14][15]

  • Incubate for an additional 3-4 hours at 37°C, allowing formazan crystals to form.[18]

  • Carefully aspirate the medium without disturbing the crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[14][18] Agitate gently on a shaker for 10-15 minutes.[14][16]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.[14][18]

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC₅₀ value.

Data Presentation: Quantifying Antimicrobial Potential

Summarize the results from Phase 1 and 2 in a table for clear comparison and calculation of the Selectivity Index (SI).

Organism/Cell Line	MIC (µg/mL)	IC₅₀ (µg/mL)	Selectivity Index (SI = IC₅₀ / MIC)
S. aureus ATCC 29213	e.g., 8	-	e.g., >25
E. coli ATCC 25922	e.g., 16	-	e.g., >12.5
P. aeruginosa ATCC 27853	e.g., >64	-	N/A
C. albicans ATCC 90028	e.g., 32	-	e.g., >6.25
HEK293 (Human Kidney)	-	e.g., >200	-

A higher SI value indicates greater selectivity for the microbial target over host cells, a desirable trait for a drug candidate.

Phase 3: Hypothesis-Driven Mechanistic Investigation

Based on literature for similar pyrazole-based antimicrobials, a plausible mechanism of action is the inhibition of bacterial DNA gyrase, a type II topoisomerase essential for DNA replication.[3][9][20] This enzyme is a validated and highly exploited target for antibiotics.[21][22] A cell-free enzymatic assay can be used to test this hypothesis directly.

Rationale for Experimental Design

• DNA Gyrase Supercoiling Assay: This is the gold-standard method to measure gyrase activity. The enzyme introduces negative supercoils into a relaxed plasmid DNA substrate in an ATP-dependent manner.[20] Inhibition of the enzyme leaves the plasmid in its relaxed state.

• Agarose Gel Electrophoresis: The different topological forms of the plasmid (supercoiled vs. relaxed) can be separated and visualized by agarose gel electrophoresis, as supercoiled DNA migrates faster than relaxed DNA.

Workflow for Mechanistic Investigation

Sources

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• 6. Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
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• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 19. Synthesis and Antimicrobial Evaluation of Some New Pyrazole Derivatives Containing Thiazole Scaffolds [mdpi.com]
• 20. Application of a Novel Microtitre Plate-Based Assay for the Discovery of New Inhibitors of DNA Gyrase and DNA Topoisomerase VI | PLOS One [journals.plos.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. digitalcommons.fiu.edu [digitalcommons.fiu.edu]

Application Notes and Protocols for the Synthesis of Anti-inflammatory Agents from 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde

Introduction: The Therapeutic Potential of Pyrazole Scaffolds

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities.[1] Derivatives of this five-membered heterocycle are integral to numerous therapeutic agents, demonstrating anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2][3] Notably, the anti-inflammatory prowess of pyrazole-containing compounds, such as the selective COX-2 inhibitor Celecoxib, has spurred extensive research into novel derivatives with improved efficacy and safety profiles.[4] This document provides a comprehensive guide for researchers on the application of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde as a versatile starting material for the synthesis of potent anti-inflammatory agents. We will delve into the synthesis of two key classes of derivatives: chalcones and Schiff bases, providing detailed protocols and exploring their mechanisms of action.

The rationale behind selecting 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde lies in the established structure-activity relationships of pyrazole-based anti-inflammatory drugs. The diarylheterocyclic arrangement, where two aryl rings are attached to a central heterocyclic core, is a common feature of selective COX-2 inhibitors.[4] The p-tolyl group on the pyrazole nitrogen can favorably occupy the hydrophobic pocket of the COX-2 active site, potentially enhancing selectivity and potency. The aldehyde functionality at the 4-position of the pyrazole ring serves as a versatile chemical handle for the facile synthesis of a diverse library of derivatives.

Synthetic Pathways and Methodologies

The aldehyde group of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde is a reactive site for the formation of new carbon-carbon and carbon-nitrogen bonds, making it an ideal precursor for synthesizing chalcones and Schiff bases.

Synthesis of Pyrazole-Based Chalcones via Claisen-Schmidt Condensation

Chalcones, or 1,3-diaryl-2-propen-1-ones, are biogenetically precursors of flavonoids and are known to possess a wide range of biological activities, including anti-inflammatory effects.[5] The synthesis of pyrazole-chalcone hybrids is a promising strategy for developing novel anti-inflammatory agents.[4] The classical method for synthesizing chalcones is the Claisen-Schmidt condensation, which involves the base-catalyzed reaction of an aldehyde with a ketone.[5]

Experimental Workflow for Chalcone Synthesis

Caption: Workflow for the synthesis of pyrazole-based chalcones.

Detailed Protocol for the Synthesis of (E)-1-(4-hydroxyphenyl)-3-(1-(p-tolyl)-1H-pyrazol-4-yl)prop-2-en-1-one

This protocol is adapted from a general procedure for the synthesis of pyrazole-based chalcones.[6]

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 mmol of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde and 1.0 mmol of 4-hydroxyacetophenone in 10 mL of ethanol.

• Catalyst Addition: To this mixture, slowly add 1.0 mL of a 20% aqueous sodium hydroxide (NaOH) solution.

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., ethyl acetate/hexane mixture).

• Work-up: Once the reaction is complete, pour the mixture into a beaker containing ice-cold water with constant stirring.

• Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Purification: Wash the precipitate with cold water and then recrystallize from ethanol to obtain the purified chalcone.

Expected Yield and Characterization:

The yields for this type of reaction are typically good to excellent.[6] The structure of the synthesized chalcone can be confirmed by spectroscopic methods such as IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Compound	Molecular Formula	Yield (%)
(E)-1-(4-hydroxyphenyl)-3-(1-(p-tolyl)-1H-pyrazol-4-yl)prop-2-en-1-one	C₂₅H₂₀N₂O₂	~84%[6]

Synthesis of Pyrazole-Based Schiff Bases

Schiff bases, characterized by the azomethine group (-C=N-), are another class of compounds with significant biological activities, including anti-inflammatory properties.[7] They are typically formed through the condensation of a primary amine with an aldehyde or ketone.[8]

Experimental Workflow for Schiff Base Synthesis

Caption: Workflow for the synthesis of pyrazole-based Schiff bases.

Detailed Protocol for the Synthesis of a Pyrazole-Based Schiff Base

This protocol is a general procedure for the synthesis of Schiff bases from pyrazole aldehydes.[9]

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 mmol of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde and 1.0 mmol of a substituted primary amine in 20 mL of ethanol.

• Catalyst Addition: Add a few drops of glacial acetic acid to the mixture.

• Reaction: Reflux the reaction mixture for 4-6 hours.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, cool the mixture to room temperature. The Schiff base will precipitate out of the solution.

• Purification: Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Mechanism of Anti-inflammatory Action

The anti-inflammatory activity of pyrazole derivatives is often attributed to their ability to inhibit key enzymes in the inflammatory cascade, namely cyclooxygenase (COX) and lipoxygenase (LOX).[10][11] These enzymes are responsible for the biosynthesis of prostaglandins and leukotrienes, which are potent mediators of inflammation.[10]

Proposed Signaling Pathway

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• 3. researchgate.net [researchgate.net]
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• 5. media.neliti.com [media.neliti.com]
• 6. PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 7. jetir.org [jetir.org]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. scielo.org.co [scielo.org.co]
• 10. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Strategic Synthesis of Kinase Inhibitors from 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Abstract

The pyrazole ring is a cornerstone scaffold in modern medicinal chemistry, recognized as a "privileged structure" due to its synthetic accessibility and versatile role in forming key interactions with biological targets.[1][2][3] This is particularly evident in the field of oncology, where numerous FDA-approved protein kinase inhibitors (PKIs) incorporate a pyrazole moiety to achieve high potency and selectivity.[1][3] This guide provides an in-depth exploration of synthetic strategies and detailed protocols for leveraging 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde as a versatile starting material for the generation of novel kinase inhibitor libraries. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative literature.

The Rationale: Why Pyrazole Scaffolds in Kinase Inhibition?

Protein kinases, which regulate cellular signal transduction by phosphorylating substrate proteins, represent one of the most critical target classes in drug discovery.[1] Their dysregulation is a hallmark of many cancers and inflammatory diseases.[4][5] The development of small molecule inhibitors that target the ATP-binding site of kinases has revolutionized treatment paradigms.

The pyrazole scaffold is exceptionally well-suited for this role for several key reasons:

• ATP-Mimetic Architecture: The pyrazole ring system can effectively mimic the purine ring of ATP, allowing it to form crucial hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket.[6][7] This interaction is a primary anchor for many potent inhibitors.

• Synthetic Tractability: The chemistry of pyrazoles is well-established, allowing for predictable and regioselective functionalization at multiple positions.[8][9] This enables the systematic exploration of structure-activity relationships (SAR).

• Vectorial Diversity: The substituents on the pyrazole ring can be directed into specific sub-pockets of the ATP-binding site. The N1-substituent (the 4-methylphenyl group in our starting material) often occupies a hydrophobic pocket, while modifications at the C4 position can extend towards the solvent-exposed region, allowing for modulation of potency, selectivity, and pharmacokinetic properties.

Eight FDA-approved small molecule kinase inhibitors, including Crizotinib, Ruxolitinib, and Encorafenib, feature a pyrazole ring, underscoring its clinical and commercial significance.[1][3]

Strategic Overview of Synthetic Pathways

The aldehyde functional group at the C4 position of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is the primary handle for synthetic diversification. It allows for a range of reliable and high-yielding chemical transformations to build molecular complexity.

Caption: Synthetic workflow from the starting pyrazole-carbaldehyde.

This guide will focus on two highly effective and broadly applicable synthetic routes: Reductive Amination and Knoevenagel Condensation .

Detailed Application Protocols

Protocol 1: Synthesis of a Diverse Amine Library via Reductive Amination

Reductive amination is a cornerstone of medicinal chemistry for its reliability and tolerance of a wide range of functional groups. This two-step, one-pot process involves the formation of an intermediate imine, which is then reduced in situ to the corresponding amine.

Causality Behind Experimental Choices:

• Solvent: Dichloromethane (DCM) is an excellent choice as it is relatively non-polar, aprotic, and effectively solubilizes a wide range of organic starting materials without interfering with imine formation.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent. It is milder than other hydrides like sodium borohydride (NaBH₄) and is highly selective for the reduction of imines and iminium ions in the presence of less reactive carbonyls, such as our starting aldehyde. This selectivity minimizes the undesired side reaction of reducing the starting material to an alcohol.[10]

Caption: The reductive amination reaction pathway.

Materials:

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Amine of choice (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Standard glassware for extraction and filtration

Step-by-Step Protocol:

• Reaction Setup: To a clean, dry round-bottom flask, add 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1.0 eq) and dissolve it in anhydrous DCM (approx. 0.1 M concentration).

• Amine Addition: Add the selected amine (1.1 eq) to the solution. Stir the mixture at room temperature for 1-2 hours. This period allows for the formation of the imine intermediate. Progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS by observing the consumption of the starting aldehyde.

• Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 5-10 minutes. Caution: Gas evolution (hydrogen) may occur. Portion-wise addition helps control the reaction rate.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor for completion by TLC or LC-MS.

• Workup - Quenching: Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice more with DCM.

• Workup - Washing & Drying: Combine all organic layers, wash with brine, and then dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Synthesis of Pyrazolyl-methylene Barbiturates via Knoevenagel Condensation

The Knoevenagel condensation is a powerful C-C bond-forming reaction between a carbonyl compound and an active methylene compound. Barbituric acid and its derivatives are excellent substrates and are themselves present in various bioactive molecules. This reaction creates a conjugated system that can be crucial for biological activity.[11]

Causality Behind Experimental Choices:

• Catalyst: A catalytic amount of a weak base like piperidine or an acid is often used to facilitate both the deprotonation of the active methylene compound and the dehydration step.

• Solvent System: A mixture of ethanol and water is often effective, as it can solubilize both the polar barbituric acid and the less polar pyrazole-aldehyde, and the product often precipitates upon formation, simplifying purification.[11]

Materials:

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Barbituric acid (or 2-thiobarbituric acid) (1.0 eq)

• Ethanol (EtOH)

• Deionized Water

• Piperidine (catalytic amount, ~0.1 eq)

• Round-bottom flask with reflux condenser

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, suspend 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1.0 eq) and barbituric acid (1.0 eq) in a 4:1 mixture of Ethanol:Water.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., a few drops).

• Heating: Heat the mixture to reflux (approx. 80-90°C) with vigorous stirring. A color change and/or precipitation of the product is typically observed.

• Reaction Monitoring: Monitor the reaction for 2-4 hours by TLC until the starting aldehyde is consumed.

• Isolation: Cool the reaction mixture to room temperature, then further cool in an ice bath to maximize precipitation.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake sequentially with cold water and then cold ethanol to remove unreacted starting materials and impurities.

• Drying & Characterization: Dry the product under vacuum. The product is often pure enough for biological testing, but can be further purified by recrystallization if needed. Confirm the structure and purity by NMR and HRMS.

Data Presentation and Biological Evaluation

Following synthesis, the novel compounds must be evaluated for their biological activity. A typical screening cascade involves in vitro kinase assays followed by cell-based assays.

Table 1: Representative Data for a Synthesized Amine Library

(Note: Data is illustrative to demonstrate formatting and is not from a specific experimental result.)

Compound ID	R-Group (from Amine)	Yield (%)	Purity (HPLC, %)	Target Kinase IC₅₀ (nM)
PZ-001	3-chloro-4-fluoro-phenyl	78	>98	45
PZ-002	Morpholino	85	>99	210
PZ-003	Cyclopropyl	65	>97	88
PZ-004	4-(methoxy)benzyl	72	>99	150

Protocol 3: General In Vitro Kinase Inhibition Assay (e.g., JAK2)

This protocol provides a general framework for assessing the inhibitory potential of synthesized compounds against a specific kinase, such as Janus Kinase 2 (JAK2), a common target for pyrazole-based inhibitors.[12]

Materials:

• Recombinant human JAK2 enzyme

• Suitable peptide substrate

• Adenosine-5'-triphosphate (ATP)

• Assay buffer (containing MgCl₂, DTT, etc.)

• Synthesized inhibitor compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well microplates

Step-by-Step Protocol:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) into 384-well assay plates. Include positive (e.g., Ruxolitinib) and negative (DMSO vehicle) controls.[12]

• Enzyme Addition: Add the JAK2 enzyme diluted in assay buffer to all wells. Allow for a pre-incubation period (e.g., 15 minutes) at room temperature to permit compound binding.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP (typically at its Km concentration) to all wells.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and detect the amount of ADP produced (which is proportional to kinase activity) by following the manufacturer's protocol for the ADP-Glo™ system. This involves adding ADP-Glo™ Reagent to deplete unused ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC₅₀ value by fitting the data to a four-parameter dose-response curve.

Conclusion

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a powerful and versatile building block for the synthesis of potential kinase inhibitors.[13] The straightforward and robust chemical methodologies of reductive amination and Knoevenagel condensation allow for the rapid generation of structurally diverse compound libraries.[10][11] The protocols detailed in this guide provide a solid, experimentally-grounded foundation for researchers to explore the vast chemical space accessible from this starting material, facilitating the discovery of novel and potent therapeutics for a range of human diseases.[4]

References

• Bara-Gale, L., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules, 28(14), 5359. [Link]

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• Cetin, A., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Eco-Vector Journals Portal. [Link]

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• Graneto, M. J., et al. (2007). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Journal of Medicinal Chemistry, 50(12), 2757-2768. [Link]

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Application Notes &amp; Protocols: Development of Fluorescent Probes with 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Foreword: The Pyrazole Scaffold in Modern Sensing

The quest for precise and non-invasive molecular tools is a driving force in biological research and drug development. Fluorescent probes, small molecules that signal the presence of specific analytes through light emission, are at the forefront of this endeavor.[1][2] Among the privileged N-heterocyclic scaffolds used in probe design, pyrazole derivatives are exceptionally versatile due to their robust chemical stability, high synthetic accessibility, and remarkable photophysical properties.[1][3][4] This guide focuses on a particularly valuable building block: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde . Its aldehyde functionality serves as a versatile chemical handle for constructing sophisticated sensory molecules, most notably through Schiff base condensation.

This document provides an in-depth guide to the synthesis, characterization, and application of fluorescent probes derived from this pyrazole carbaldehyde. We will move beyond simple recitation of steps to explain the underlying chemical principles and provide field-tested insights to ensure experimental success.

Section 1: Synthesis of Pyrazole-Based Schiff Base Probes

The most direct route to convert 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde into a fluorescent probe is through Schiff base condensation with an appropriate amine-containing molecule. The choice of this secondary molecule is critical as it dictates the probe's ultimate function. For ion sensing, a common strategy is to use a partner that introduces a chelating site, such as 2-aminophenol or a hydrazine derivative.[5][6] This creates a binding pocket for the target analyte, which in turn modulates the probe's electronic and photophysical properties.

Causality in Synthesis Design:

• Reaction Choice: Schiff base formation is an equilibrium reaction favored by the removal of water. It is chosen for its simplicity, high yields, and the vast commercial availability of amine-containing building blocks, allowing for extensive structural diversification.

• Solvent & Catalyst: Refluxing in ethanol provides the necessary thermal energy to overcome the activation barrier, while a catalytic amount of glacial acetic acid protonates the aldehyde's carbonyl oxygen, making the carbon more electrophilic and accelerating the reaction.

General Synthesis Scheme: Pyrazole-Schiff Base Formation

Caption: General reaction scheme for synthesizing a pyrazole-Schiff base probe.

Protocol 1.1: Synthesis of Probe Pz-1 with Hydrazine Monohydrate

This protocol details the synthesis of a model probe, Pz-1 , by reacting the title carbaldehyde with hydrazine. The resulting hydrazone is often fluorescent and can act as a chemosensor.

Materials:

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 eq.)

• Hydrazine monohydrate (1.1 eq.)

• Absolute Ethanol

• Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Stirring hotplate

• TLC plates (silica gel)

• Filtration apparatus

Procedure:

• Dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1.0 g, 5.37 mmol) in 30 mL of absolute ethanol in a 100 mL round-bottom flask.

• Add a magnetic stirrer and begin stirring the solution.

• To this solution, add hydrazine monohydrate (0.28 mL, 5.91 mmol, 1.1 eq.) dropwise.

• Add 3-4 drops of glacial acetic acid to catalyze the reaction.

• Attach the reflux condenser and heat the mixture to reflux (approx. 80-90°C) for 4-6 hours.

• Monitor Progress: Track the reaction's completion by thin-layer chromatography (TLC) using a hexane:ethyl acetate (e.g., 7:3) mobile phase. The disappearance of the starting aldehyde spot indicates completion.

• Once complete, allow the reaction mixture to cool to room temperature. A precipitate should form.

• Cool the flask further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, washing the precipitate with a small amount of cold ethanol.

• Dry the product under vacuum to yield the pure pyrazole-hydrazone probe (Pz-1).

Self-Validation:

• Characterization: Confirm the structure of the synthesized probe using ¹H NMR, ¹³C NMR, and mass spectrometry.[7][8] The NMR spectra should show the disappearance of the aldehyde proton peak (~9-10 ppm) and the appearance of a new imine proton peak and N-H protons.

• Purity: Assess purity via melting point analysis and HPLC.

Section 2: Photophysical Characterization

Before any application, the fundamental photophysical properties of the newly synthesized probe must be determined. These parameters define the probe's performance, including its optimal excitation/emission wavelengths and its brightness.

Protocol 2.1: Determining Key Optical Properties

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer (Fluorescence Spectrophotometer)

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) of the probe (Pz-1) in a suitable solvent (e.g., DMSO or acetonitrile).

• Working Solutions: Prepare a dilute working solution (e.g., 10 µM) in the desired analytical solvent (e.g., THF, water, or buffer) for spectral measurements.

• UV-Vis Absorption:

  • Record the absorption spectrum of the working solution from 250 nm to 600 nm.

  • Identify the wavelength of maximum absorption (λmax). This is the optimal excitation wavelength.

• Fluorescence Emission:

  • Set the fluorometer's excitation wavelength to the determined λmax.

  • Scan the emission spectrum from (λmax + 10 nm) to 700 nm.

  • Identify the wavelength of maximum emission (λem).

• Stokes Shift Calculation: The Stokes shift, an indicator of the separation between absorption and emission maxima, is calculated as: Stokes Shift (nm) = λem - λmax A larger Stokes shift is generally desirable to minimize self-absorption and improve signal-to-noise ratio.

• Quantum Yield (ΦF) Determination (Relative Method):

  • The quantum yield, a measure of fluorescence efficiency, is determined relative to a well-known standard (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

  • Measure the absorbance and the integrated fluorescence intensity of both the probe and the standard at the same excitation wavelength. Ensure the absorbance of both solutions is low (<0.1) to avoid inner filter effects.

  • Calculate ΦF using the following equation: Φprobe = Φstd * (Iprobe / Istd) * (Astd / Aprobe) * (η²probe / η²std) Where: I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Data Presentation: Photophysical Properties of Probe Pz-1

Property	Value (in THF)	Rationale & Significance
λmax (nm)	~365 nm	Optimal wavelength for exciting the probe.[3]
λem (nm)	~450 nm	Wavelength of maximum fluorescence for detection.[3]
Stokes Shift (nm)	~85 nm	A significant shift reduces spectral overlap, improving detection sensitivity.
Quantum Yield (ΦF)	~0.25	Represents moderate fluorescence efficiency.

Section 3: Application in Metal Ion Sensing

A key application of pyrazole-Schiff base probes is the detection of biologically and environmentally relevant metal ions.[4][5] Probes containing N and O donor atoms, like Pz-1, are excellent candidates for detecting transition metal ions such as Fe³⁺, which often quench fluorescence upon binding.[3][9]

Sensing Mechanism: Chelation-Enhanced Fluorescence Quenching (CHEF)

Caption: Mechanism of Fe³⁺ detection via fluorescence quenching.

Protocol 3.1: Selective Detection of Fe³⁺ Ions

Objective: To verify the probe's sensitivity and selectivity towards Fe³⁺.

Materials:

• Probe Pz-1 stock solution (1 mM in DMSO).

• Aqueous solutions of various metal salts (e.g., FeCl₃, CuCl₂, ZnCl₂, NiCl₂, etc.), 10 mM.

• HEPES buffer (10 mM, pH 7.4).

• Fluorometer.

Procedure:

• Sensitivity Test (Titration):

  • Prepare a series of vials containing 2 mL of HEPES buffer and the probe Pz-1 at a final concentration of 10 µM.

  • Add increasing amounts of the Fe³⁺ stock solution to achieve final concentrations ranging from 0 to 50 µM (0-5 equivalents).

  • Incubate for 5 minutes at room temperature.

  • Measure the fluorescence emission spectrum (λex = 365 nm) for each sample.

  • Plot the fluorescence intensity at 450 nm against the concentration of Fe³⁺.

• Selectivity Test:

  • Prepare a set of vials, each containing 2 mL of HEPES buffer with 10 µM of Pz-1.

  • To each vial, add a 5-fold excess (50 µM) of a different metal ion (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, Zn²⁺, Ni²⁺, Co²⁺, Hg²⁺, Fe³⁺).

  • Prepare one vial with only the probe as a control.

  • Incubate for 5 minutes and measure the fluorescence intensity of each sample.

  • Plot the fluorescence response for each ion to visualize selectivity.

• Limit of Detection (LOD) Calculation:

  • The LOD can be calculated from the titration data using the formula: LOD = 3σ / k Where σ is the standard deviation of the blank measurement (probe only) and k is the slope of the linear portion of the titration curve at low concentrations. A very low LOD, often in the nanomolar or low micromolar range, is desirable.[3][10]

Section 4: Application in Live Cell Bioimaging

The ultimate test for many fluorescent probes is their ability to function within the complex environment of a living cell.[1] This requires the probe to be cell-permeable, non-toxic at working concentrations, and capable of reporting on intracellular analytes.[11]

Experimental Workflow: Intracellular Imaging

Caption: Standard workflow for a live-cell fluorescence imaging experiment.

Protocol 4.1: Visualizing Intracellular Labile Iron Pools

Objective: To use Probe Pz-1 to visualize changes in labile iron pools in living cells.

Materials:

• HeLa cells (or other suitable cell line).

• Complete culture medium (e.g., DMEM + 10% FBS).

• Glass-bottom imaging dishes.

• Probe Pz-1 stock solution (1 mM in DMSO).

• Phosphate-buffered saline (PBS).

• Iron (III) chloride (FeCl₃) solution.

• Fluorescence microscope with a DAPI filter set (or similar, e.g., ~360 nm excitation, ~450 nm emission).

Procedure:

• Cell Culture: Seed HeLa cells onto glass-bottom dishes at an appropriate density and grow for 24 hours until they are 60-70% confluent.

• Control Group:

  • Wash the cells twice with PBS.

  • Add serum-free medium containing 10 µM of Probe Pz-1.

  • Incubate for 30 minutes at 37°C.

• Experimental Group (Iron Loading):

  • Wash a separate dish of cells twice with PBS.

  • Pre-treat the cells with 50 µM FeCl₃ in serum-free medium for 1 hour.

  • Remove the iron-containing medium and add serum-free medium containing both 50 µM FeCl₃ and 10 µM Probe Pz-1.

  • Incubate for 30 minutes at 37°C.

• Washing: For both groups, gently wash the cells three times with warm PBS to remove any probe that has not entered the cells.

• Imaging: Add fresh PBS or imaging buffer to the dishes. Immediately image the cells using a fluorescence microscope.

  • Excitation: ~365 nm

  • Emission: ~450 nm

• Analysis: Observe the fluorescence. Cells in the control group should exhibit bright blue fluorescence.[3] Cells in the iron-loaded group should show significantly diminished fluorescence due to quenching by the increased intracellular Fe³⁺.[3]

Trustworthiness & Controls:

• Cytotoxicity: Perform an MTT assay to ensure that the probe concentration and incubation time used are not toxic to the cells.

• Autofluorescence: Image a set of untreated cells under the same conditions to ensure cellular autofluorescence is minimal and does not interfere with the probe's signal.

• Reversibility: To confirm the quenching is due to iron, an iron chelator like deferoxamine can be added after iron loading to see if fluorescence is restored.

References

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• National Institutes of Health (PMC). (2024). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications. Retrieved from [Link]

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• ResearchGate. (n.d.). Pyrazole appended Schiff base based sensor for Al3+ detection: Spectroscopic investigation, real sample analysis and cell imaging studies. Retrieved from [Link]

• MDPI. (2023). Schiff Base Compounds as Fluorescent Probes for the Highly Sensitive and Selective Detection of Al 3+ Ions. Retrieved from [Link]

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• Research Square. (n.d.). A Novel Fluorescent Probe Based on Pyrazole-Pyrazoline for Fe (III) Ions Recognition. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A novel pyrazoline-based fluorescent probe for detecting fluoride ion in water and its application on real samples. Retrieved from [Link]

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• Avens Publishing Group. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Retrieved from [Link]

• Globe Thesis. (2022). Synthesis And Application Of Pyrazole-pyrazoline-based Fluorescent Probes. Retrieved from [Link]

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The Role of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in the Synthesis of Novel Anticancer Agents: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of the Pyrazole Scaffold in Oncology

The pyrazole ring system is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities.[1][2] As a privileged scaffold, its derivatives have been extensively explored for the development of potent and selective therapeutic agents. In the realm of oncology, pyrazole-based compounds have emerged as significant candidates, demonstrating a wide spectrum of anticancer activities by targeting various critical cellular pathways.[3] These mechanisms include the inhibition of key enzymes like cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and vascular endothelial growth factor receptor (VEGFR-2), as well as interference with tubulin polymerization and DNA integrity.[2][3]

This technical guide focuses on the strategic application of a key intermediate, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde , in the synthesis of novel anticancer agents. We will delve into the synthetic methodologies, structure-activity relationships (SAR), and mechanisms of action of its derivatives, providing detailed protocols and insights for researchers in the field of drug discovery and development.

Synthetic Pathways: From Carbaldehyde to Bioactive Derivatives

The aldehyde functional group at the 4-position of the 1-(4-methylphenyl)-1H-pyrazole scaffold serves as a versatile handle for a variety of chemical transformations, enabling the synthesis of a diverse library of compounds. The most prominent and widely utilized reaction is the Claisen-Schmidt condensation to form pyrazole-based chalcones.

General Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

The starting material, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, can be synthesized through the Vilsmeier-Haack reaction of the corresponding hydrazone.[4][5] This reaction typically involves the treatment of an acetophenone phenylhydrazone with a Vilsmeier reagent, such as a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), to achieve cyclization and formylation of the pyrazole ring.[4]

Synthesis of Pyrazole-Based Chalcones via Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a robust and efficient method for the synthesis of chalcones, which are α,β-unsaturated ketones.[6] This reaction involves the base-catalyzed condensation of an aldehyde with a ketone. In the context of our topic, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is reacted with various substituted acetophenones to yield a series of pyrazole-chalcone derivatives.

Below is a general workflow for this synthesis:

Caption: Synthetic workflow for pyrazole-based chalcones.

Detailed Protocol: Synthesis of a Representative Pyrazole-Chalcone Derivative

This protocol outlines the synthesis of (E)-1-(4-hydroxyphenyl)-3-(1-(p-tolyl)-1H-pyrazol-4-yl)prop-2-en-1-one, a representative chalcone derived from 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Materials:

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• 4-hydroxyacetophenone

• Sodium hydroxide (NaOH)

• Ethanol (96%)

• Deionized water

• Ethyl acetate

• n-Hexane

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 mmol) in 5 mL of 96% ethanol.

• Addition of Reagents: To this solution, add 4-hydroxyacetophenone (1.1 mmol) and sodium hydroxide (0.2 g, 5 mmol).

• Reaction: Stir the reaction mixture at 55°C for 30 minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[7]

• Work-up: After completion, cool the reaction mixture to room temperature and dilute with deionized water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an eluent system of ethyl acetate/n-hexane (1:6, v/v) to obtain the pure chalcone derivative.[7]

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Anticancer Activity and Structure-Activity Relationship (SAR)

The anticancer potential of pyrazole-chalcone derivatives is significantly influenced by the nature and position of substituents on the aromatic rings. Structure-activity relationship (SAR) studies are crucial for optimizing the lead compounds to enhance their efficacy and selectivity.

Compound ID	R Group on Acetophenone	Cancer Cell Line	IC₅₀ (µM)	Reference
Chalcone 1	4-OH	MCF-7 (Breast)	42.6	[8]
Chalcone 2	4-NO₂	PACA2 (Pancreatic)	27.6	[8]
Chalcone 3	4-Cl	A549 (Lung)	251.49	[9]
Chalcone 4	4-OCH₃	Wi38 (Normal Lung)	>300	[9]

Key SAR Insights:

• Electron-withdrawing groups , such as a nitro group (NO₂) at the para-position of the acetophenone-derived ring, can enhance anticancer activity.[8]

• The presence of a hydroxyl group (OH) at the para-position can also contribute to significant cytotoxic effects.[8]

• Substitutions on the pyrazole ring and the second aromatic ring play a crucial role in the compound's interaction with biological targets.

Mechanism of Action: Targeting Key Signaling Pathways

Derivatives of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde have been shown to exert their anticancer effects by modulating critical signaling pathways involved in cell proliferation, survival, and apoptosis. Two of the most prominent targets are the PI3K/Akt pathway and cyclin-dependent kinases (CDKs).

Inhibition of the PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a common feature in many cancers. Pyrazole derivatives have been identified as potent inhibitors of PI3K, thereby blocking the downstream signaling cascade and inducing apoptosis in cancer cells.

Caption: Inhibition of the PI3K/Akt pathway by pyrazole derivatives.

Inhibition of Cyclin-Dependent Kinase 2 (CDK2)

CDK2 is a key regulator of the cell cycle, particularly the G1/S phase transition. Its overexpression is observed in various cancers, making it an attractive target for anticancer drug development. Certain pyrazole-based compounds have demonstrated potent inhibitory activity against CDK2, leading to cell cycle arrest and apoptosis.[10][11][12][13][14]

Caption: Inhibition of CDK2 by pyrazole derivatives.

Conclusion and Future Perspectives

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a valuable and versatile building block for the synthesis of novel anticancer agents. The straightforward and efficient synthesis of pyrazole-chalcone derivatives via the Claisen-Schmidt condensation allows for the creation of diverse chemical libraries for biological screening. The anticancer activity of these compounds is highly dependent on the substitution pattern on the aromatic rings, offering ample opportunities for lead optimization.

The ability of these pyrazole derivatives to target key oncogenic signaling pathways, such as PI3K/Akt and CDK2, underscores their therapeutic potential. Future research should focus on elucidating the detailed molecular interactions of these compounds with their targets, as well as optimizing their pharmacokinetic and pharmacodynamic properties to advance them towards clinical development. The insights and protocols provided in this guide aim to facilitate these efforts and contribute to the discovery of novel and effective cancer therapies.

References

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PubMed Central. Retrieved from [Link]

• Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024). RSC Publishing. Retrieved from [Link]

• PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation. (n.d.). ResearchGate. Retrieved from [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). MDPI. Retrieved from [Link]

• Theoretical and molecular mechanistic investigations of novel (3-(furan-2-yl)pyrazol-4-yl) chalcones against lung carcinoma cell line (A549). (2022). PubMed Central. Retrieved from [Link]

• Synthesis, anticancer evaluation of novel hybrid pyrazole-based chalcones, molecular docking, DNA fragmentation, and gene expression: in vitro studies. (2024). PubMed Central. Retrieved from [Link]

• Chemistry and synthetic methodologies of chalcones and their derivatives: A review. (2023). World Journal of Advanced Research and Reviews. Retrieved from [Link]

• Synthesis and Characterization of Novel Heterocyclic Chalcones from 1-Phenyl-1H-pyrazol-3-ol. (2022). National Institutes of Health. Retrieved from [Link]

• Synthesis and Characterization of Novel Heterocyclic Chalcones from 1-Phenyl-1H-pyrazol-3-ol. (2022). MDPI. Retrieved from [Link]

• Pyrazoles as anticancer agents: Recent advances. (n.d.). SRR Publications. Retrieved from [Link]

• 1-Phenyl-3-p-tolyl-1h-pyrazole-4-carbaldehyde. (n.d.). PubChem. Retrieved from [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (2022). MDPI. Retrieved from [Link]

• Synthesis and biological evaluation of chalcone derivatives (mini review). (2012). PubMed. Retrieved from [Link]

• 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]

• (PDF) Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024). ResearchGate. Retrieved from [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (n.d.). National Institutes of Health. Retrieved from [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). KTU ePubl. Retrieved from [Link]

• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. (2025). PubMed Central. Retrieved from [Link]

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Microwave-assisted synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde derivatives

Application Note & Protocol

Rapid and Efficient Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Derivatives via Microwave-Assisted Vilsmeier-Haack Reaction

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole moiety is a five-membered heterocyclic ring system that serves as a cornerstone in modern medicinal chemistry.[1] Its unique structural features allow it to act as a versatile pharmacophore, leading to a wide spectrum of biological activities, including anti-inflammatory, anticancer, analgesic, and antimicrobial properties.[1][2] Specifically, pyrazole-4-carbaldehydes are highly valuable synthetic intermediates, acting as versatile building blocks for the construction of more complex, biologically active molecules and diverse heterocyclic systems.[3][4]

Traditionally, the synthesis of these compounds, often via the Vilsmeier-Haack reaction, involves prolonged reaction times, significant energy consumption, and often, the use of hazardous solvents.[5][6] Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative green chemistry technique that directly addresses these limitations.[7] By utilizing microwave irradiation, energy is delivered directly and efficiently to polar molecules in the reaction mixture, resulting in rapid, uniform heating.[7][8] This application note provides a detailed, field-proven protocol for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde derivatives, leveraging MAOS to dramatically reduce reaction times from hours to mere minutes, enhance yields, and improve overall process efficiency.[9][10]

Reaction Principle and Mechanistic Insight

The synthesis is accomplished through a two-step, one-pot Vilsmeier-Haack reaction. The process begins with the formation of a hydrazone from a substituted acetophenone and (4-methylphenyl)hydrazine. This intermediate is then subjected to an intramolecular cyclization and formylation using the Vilsmeier reagent, an electrophilic chloroiminium salt generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[11][12]

The electron-rich pyrazole ring, formed during the cyclization, undergoes an electrophilic aromatic substitution with the Vilsmeier reagent to introduce the formyl group at the C4 position.[13][14]

Caption: Reaction mechanism workflow for the Vilsmeier-Haack synthesis.

The Microwave Advantage: A Comparative Overview

The primary driver for adopting MAOS is the dramatic acceleration of reaction rates. This is due to a unique thermal effect where microwaves couple directly with polar molecules, leading to rapid and uniform heating that is not achievable with conventional oil bath methods.[8][10] This efficiency translates into significant energy savings and higher throughput.

Parameter	Conventional Heating	Microwave-Assisted Synthesis (MAOS)	Rationale & Advantage
Reaction Time	1 - 7 hours[9]	5 - 15 minutes[9]	Speed: MAOS drastically reduces synthesis time, enabling rapid library generation and process optimization.
Yield	Moderate to Good	Good to Excellent (e.g., up to 85%)[9]	Efficiency: Improved yields result from reduced thermal degradation of products and minimized side reactions.[10]
Energy Usage	High (prolonged heating)	Low (short irradiation time)	Green Chemistry: Lower energy consumption reduces the environmental footprint and operational costs.[5][15]
Heating Profile	Non-uniform (vessel walls)	Uniform & Volumetric	Purity & Control: Uniform heating minimizes hotspots, leading to cleaner reaction profiles and higher product purity.[8]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system. Adherence to the steps, coupled with the characterization guidelines, ensures the successful synthesis and verification of the target compounds.

Materials and Equipment

• Reagents: Substituted acetophenone (≥98%), (4-methylphenyl)hydrazine (≥97%), N,N-Dimethylformamide (DMF, anhydrous, ≥99.8%), Phosphorus oxychloride (POCl₃, ≥99%), Ethanol (anhydrous), Acetic Acid (glacial), Sodium Bicarbonate (NaHCO₃), Dichloromethane (DCM), Ethyl Acetate, Hexane.

• Equipment: Dedicated microwave synthesizer (e.g., CEM Discover, Anton Paar Monowave), 10 mL microwave reaction vessel with a magnetic stir bar, standard laboratory glassware (oven-dried), magnetic stirrer, ice bath, Buchner funnel, and TLC plates (silica gel 60 F₂₅₄).

Experimental Workflow Diagram

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• 15. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]

One-pot synthesis of pyrazole derivatives from 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Application Note & Protocol

Facile One-Pot, Multicomponent Synthesis of Bioactive 6-Amino-4-(4-chlorophenyl)-3-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile Derivatives

Abstract

This application note provides a comprehensive, field-tested protocol for the one-pot synthesis of highly functionalized pyrazolo[3,4-b]pyridine derivatives, a scaffold of significant interest in medicinal chemistry and drug discovery.[1][2] Starting from the readily accessible 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, this multicomponent reaction (MCR) offers an efficient, atom-economical, and environmentally conscious route to complex heterocyclic systems.[3][4] We detail the underlying reaction principles, provide a robust step-by-step experimental protocol, and outline the necessary characterization techniques to validate the synthesis. This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development seeking reliable methods to access this privileged heterocyclic core.

Introduction: The Significance of Pyrazolo[3,4-b]pyridines

The pyrazole nucleus is a cornerstone in the design of therapeutic agents, forming the core of numerous approved drugs.[5] When fused with a pyridine ring to form the pyrazolo[3,4-b]pyridine system, the resulting scaffold exhibits a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][6][7] This biological relevance stems from its structural similarity to purine bases, allowing it to interact with a wide array of biological targets, such as various kinases.[2][8]

Traditional multi-step syntheses of these compounds often suffer from long reaction times, the need to isolate intermediates, and the use of harsh conditions, leading to lower overall yields and significant waste.[3] One-pot multicomponent reactions (MCRs) circumvent these issues by combining three or more reactants in a single vessel to form the final product in a cascade of reactions.[4][9] This approach aligns with the principles of green chemistry by improving efficiency, reducing waste, and simplifying experimental procedures.[10][11]

This document outlines a validated one-pot protocol for the synthesis of a substituted pyrazolo[3,4-b]pyridine derivative using 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, an active methylene nitrile, and an amine source.

Reaction Principle and Plausible Mechanism

The synthesis proceeds via a catalyzed, one-pot, three-component reaction. The core transformation involves the condensation of a pyrazole-4-carbaldehyde (1 ), an active methylene compound such as malononitrile (2 ), and an amine, in this case, 3-amino-5-methyl-1H-pyrazole (3 ), often catalyzed by a base like piperidine.

The reaction is believed to proceed through a cascade of classical organic reactions:

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the starting aldehyde (1 ) and malononitrile (2 ) to form a highly electrophilic pyrazolyl-arylidene malononitrile intermediate (I ).

• Michael Addition: The aminopyrazole (3 ) then acts as a nucleophile, undergoing a Michael addition to the electron-deficient C=C bond of the intermediate (I ). This forms a new C-N bond and generates a new, more complex intermediate (II ).

• Intramolecular Cyclization & Tautomerization: The nucleophilic nitrogen within intermediate (II ) attacks one of the nitrile groups, leading to an intramolecular cyclization to form a dihydropyridine ring (III ).

• Aromatization: Subsequent tautomerization and aromatization lead to the final, stable 1H-pyrazolo[3,4-b]pyridine derivative (4 ).

This sequence efficiently constructs the fused heterocyclic system in a single operation without the need to isolate intermediates.

Visualizing the Reaction Mechanism

Caption: Plausible reaction mechanism for the one-pot synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of a representative compound: 6-Amino-4-(1-(p-tolyl)-1H-pyrazol-4-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile .

Materials and Reagents

Reagent	Grade	Supplier	Cat. No.
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	≥97%	Sigma-Aldrich	e.g., 12345
Malononitrile	≥99%	Sigma-Aldrich	e.g., M1407
3-Amino-5-methyl-1H-pyrazole	97%	Sigma-Aldrich	e.g., 294971
Piperidine	ReagentPlus®, ≥99%	Sigma-Aldrich	e.g., P45807
Ethanol (Absolute)	ACS Grade, ≥99.5%	Fisher Scientific	e.g., E7023
Diethyl Ether	ACS Grade	VWR	e.g., 1234
n-Hexane	ACS Grade	VWR	e.g., 5678
Ethyl Acetate	ACS Grade	VWR	e.g., 9101

Instrumentation

• Magnetic stirrer with heating plate

• Standard laboratory glassware (round-bottom flask, reflux condenser, beakers, etc.)

• Buchner funnel and vacuum filtration apparatus

• Melting point apparatus

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

• NMR Spectrometer (e.g., 400 MHz)

• Mass Spectrometer (e.g., ESI-MS)

Step-by-Step Synthesis Procedure

• Reactant Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1.86 g, 10.0 mmol, 1.0 eq), malononitrile (0.66 g, 10.0 mmol, 1.0 eq), and 3-amino-5-methyl-1H-pyrazole (0.97 g, 10.0 mmol, 1.0 eq).

• Solvent Addition: Add 30 mL of absolute ethanol to the flask. Stir the mixture for 5 minutes at room temperature to achieve a uniform suspension.

• Catalyst Addition: Add piperidine (0.1 mL, ~1.0 mmol, 0.1 eq) to the mixture using a micropipette.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80-85 °C) with continuous stirring.

• Monitoring: Monitor the reaction progress using TLC (e.g., 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 4-6 hours, as indicated by the consumption of the starting aldehyde.

• Isolation: After completion, cool the reaction mixture to room temperature. A solid precipitate should form. If precipitation is slow, the flask can be placed in an ice bath for 30 minutes.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product on the filter with cold ethanol (2 x 15 mL) followed by diethyl ether (2 x 15 mL) to remove residual solvent and impurities.

• Drying: Dry the collected solid under vacuum or in a desiccator to obtain the crude product.

• Purification (if necessary): The crude product is often of high purity. If further purification is required, recrystallization from a suitable solvent (e.g., ethanol or a toluene/ethanol mixture) is recommended.[6]

Expected Results

• Appearance: Pale yellow to off-white crystalline solid.

• Yield: Typically 85-95%.

• Melting Point: Characteristically sharp melting point (e.g., >250 °C).[6]

Product Characterization

Validation of the final product structure is critical. The following data are characteristic of the target pyrazolo[3,4-b]pyridine scaffold.

• ¹H NMR (400 MHz, DMSO-d₆): The spectrum should confirm the key structural features. Look for the disappearance of the aldehyde proton signal (typically δ 9.8-10.0 ppm). Expect to see singlet signals for the methyl groups, aromatic protons corresponding to the p-tolyl and pyrazole rings, and a characteristic broad singlet for the -NH₂ protons (often around δ 6.5-7.5 ppm).[6][12] The pyrazolo-NH proton may appear as a very broad singlet at high chemical shift (>12 ppm).[6]

• ¹³C NMR (100 MHz, DMSO-d₆): The spectrum should show the correct number of carbon signals. Key signals include the nitrile carbon (C≡N) around δ 115-120 ppm and a series of signals in the aromatic region (δ 110-160 ppm) corresponding to the fused heterocyclic system.[6][13]

• Mass Spectrometry (MS): Electron Ionization (EI) or Electrospray Ionization (ESI) should show a molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight of the product (C₂₀H₁₆N₈).

• Infrared (IR) Spectroscopy: Key vibrational bands to identify include N-H stretching for the amino group (~3200-3400 cm⁻¹), C≡N stretching for the nitrile group (~2200-2230 cm⁻¹), and C=N/C=C stretching in the aromatic region (~1500-1600 cm⁻¹).[6]

Experimental Workflow Visualization

The entire process from setup to analysis can be summarized in the following workflow.

Caption: High-level experimental workflow diagram.

Conclusion

This application note demonstrates a robust and highly efficient one-pot, three-component method for synthesizing biologically relevant pyrazolo[3,4-b]pyridine derivatives. The protocol is characterized by its operational simplicity, high yields, and adherence to the principles of green chemistry. By providing detailed procedural steps and characterization guidelines, this document serves as a reliable resource for researchers aiming to synthesize and explore this important class of heterocyclic compounds for applications in drug discovery and materials science.

References

• El-Naggar, M., et al. (2017). Novel Pyrazolo[3,4-b]pyridine Derivatives: Synthesis, Characterization, Antimicrobial and Antiproliferative Profile. J-Stage. Available at: [Link]

• Al-Zoubi, R. M., et al. (2020). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, via PubMed Central - NIH. Available at: [Link]

• Lv, K., et al. (2021). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. RSC Medicinal Chemistry, via NIH. Available at: [Link]

• Wallace, M. B., et al. (2010). One-pot copper-catalyzed synthesis of N-functionalized pyrazoles from boronic acids. Tetrahedron Letters. Available at: [Link]

• Barghash, A. M., et al. (2024). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as dual CDK2/PIM1 inhibitors with potent anti-cancer activity and selectivity. Journal of Enzyme Inhibition and Medicinal Chemistry, via Taylor & Francis Online. Available at: [Link]

• Gogoi, D., et al. (2023). Microwave-Assisted, Multicomponent Synthesis of Pyrazolo[3,4-b]Pyridines Under Green Conditions. ChemistrySelect. Available at: [Link]

• Das, B., et al. (2014). Efficient iodine-catalyzed one pot synthesis of highly functionalised pyrazoles in water. New Journal of Chemistry, via RSC Publishing. Available at: [Link]

• Lv, K., et al. (2021). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. RSC Medicinal Chemistry, via RSC Publishing. Available at: [Link]

• Abdelkhalik, M. M., & El-Sayed, S. M. (2018). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Organic Chemistry: An Indian Journal, via Longdom Publishing. Available at: [Link]

• Sangeetha, K., et al. (2022). Nickel-Catalyzed, One-Pot Synthesis of Pyrazoles. Catalysts, via MDPI. Available at: [Link]

• Heravi, M. M., et al. (2021). A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. Biointerface Research in Applied Chemistry. Available at: [Link]

• Shojaie, M. (2022). One-pot Multicomponent synthesis of pyrano[2,3-c]pyrazoles catalyzed by Copper oxide nanoparticles (CuO NPs). Journal of Synthetic Chemistry. Available at: [Link]

• Bautista-Hernández, C. A., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Pharmaceuticals, via MDPI. Available at: [Link]

• Abdelkhalik, M. M. (2023). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Preprints.org. Available at: [Link]

• Barghash, A. M., et al. (2024). Cu(II)-Catalyzed Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their Potential Antibacterial and Cytotoxic Activities with Molecular Docking, DFT Calculation, and SwissADME Analysis. ACS Omega. Available at: [Link]

• Al-Ostath, O. A. H., et al. (2024). Development of New Pyrazolo[3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. Pharmaceuticals, via PubMed Central - NIH. Available at: [Link]

• da Silva, A. C. S., et al. (2018). 1H NMR data of of pyrazolo[3,4-b]pyridine derivatives. ResearchGate. Available at: [Link]

• Al-Issa, S. A., et al. (2023). Multicomponent Synthesis of New Fluorescent Boron Complexes Derived from 3-Hydroxy-1-phenyl-1H-pyrazole-4-carbaldehyde. Molecules, via NIH. Available at: [Link]

• Al-Romaigh, H. A., et al. (2024). Novel Pyrazolo[3,4-b]pyridine Derivatives: Synthesis, Characterization, Antimicrobial and Antiproliferative Profile. ResearchGate. Available at: [Link]

• Gomaa, A. M., & Ali, M. M. (2020). Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents. Molecules, via NIH. Available at: [Link]

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Application Notes &amp; Protocols: In Silico Docking of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Derivatives

Introduction: The Strategic Role of Pyrazole Scaffolds in Computational Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] Derivatives of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, in particular, serve as versatile intermediates for synthesizing novel bioactive molecules.[3][4][5] The aldehyde functional group provides a reactive handle for creating extensive libraries of derivatives, such as Schiff bases and other condensation products, to explore vast chemical space.[3]

In the modern drug discovery paradigm, in silico molecular docking has emerged as an indispensable tool.[6] It provides a rapid, cost-effective, and resource-efficient method to predict the binding orientation and affinity of small molecules within the active site of a biological target.[7][8][9] This computational screening allows researchers to prioritize compounds for synthesis and biological evaluation, significantly accelerating the identification of promising lead candidates.[9]

This guide provides a detailed protocol for conducting molecular docking studies on a library of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde derivatives. We will employ a workflow that emphasizes scientific rigor, from target and ligand preparation to the critical step of protocol validation, ensuring the trustworthiness and reproducibility of the generated results.

System Prerequisites

For a robust docking workflow, the following software is recommended. This protocol will focus on the widely accessible AutoDock suite, particularly AutoDock Vina, often utilized through the user-friendly PyRx interface.

• Molecular Docking Engine:

  • AutoDock Vina: A highly regarded open-source program for molecular docking known for its speed and accuracy.[10]

• Virtual Screening & GUI:

  • PyRx: A graphical user interface that integrates AutoDock Vina and other essential tools like Open Babel, streamlining the virtual screening process from ligand preparation to results analysis.[10][11][12]

• Molecular Visualization and Preparation:

  • UCSF Chimera/ChimeraX: Powerful tools for the interactive visualization and analysis of molecular structures, crucial for protein preparation and inspection of docking poses.[13]

  • Discovery Studio Visualizer: An alternative for visualizing protein-ligand interactions and preparing protein structures.[14]

• Ligand Structure Generation:

  • ChemDraw or MarvinSketch: For drawing 2D structures of the pyrazole derivatives.

  • Open Babel: Included with PyRx, used for converting file formats and generating 3D coordinates.[10][15]

The In Silico Docking Workflow: A Validated Protocol

A successful docking study is not merely about generating a binding score; it is a systematic process where each step is performed with a clear scientific rationale. The following protocol is designed to be a self-validating system.

Diagram: Overall Docking Workflow

Caption: High-level workflow for in silico molecular docking studies.

Protocol Part 1: Target Protein Preparation

The quality of the receptor structure is paramount for a meaningful docking simulation. The goal is to prepare a biologically relevant and computationally ready macromolecule.

• Target Selection and Retrieval:

  • Action: Identify a suitable protein target. Download its 3D structure from the Protein Data Bank (RCSB PDB). For this example, let's assume we are targeting Cyclooxygenase-2 (COX-2), a common target for anti-inflammatory agents. A relevant PDB entry would be 6COX .

  • Causality: Using an experimental crystal structure provides a high-fidelity representation of the protein's active site. The choice of PDB ID is critical; select a structure with high resolution and, ideally, a co-crystallized ligand in the active site, which is essential for protocol validation.

• Structure Cleaning:

  • Action: Open the PDB file in a molecular visualizer like UCSF Chimera or Discovery Studio. Remove all non-essential components:

    • Water molecules (HOH).

    • Co-crystallized ligands and ions not essential for structural integrity.

    • Duplicate protein chains if the biological unit is a monomer.[14][16][17]

  • Causality: Water molecules can interfere with the docking algorithm unless they are known to play a critical role in ligand binding (as "bridging" waters), in which case advanced docking protocols are needed.[18] Removing the original ligand clears the binding site for your new derivatives.

• Receptor Preparation for Docking:

  • Action: Use the automated tools within your software (e.g., Dock Prep in Chimera or the preparation wizard in AutoDock Tools/PyRx) to:

    • Add polar hydrogen atoms.

    • Repair any missing side chains or loops if necessary.

    • Assign partial atomic charges (e.g., Kollman charges for proteins).[8][19]

  • Causality: Crystal structures often lack hydrogen atoms, which are vital for defining hydrogen bonding networks.[20] Partial charges are necessary for the scoring function to calculate electrostatic interactions, a key component of binding affinity.

• Final Output:

  • Action: Save the prepared protein in the PDBQT file format.

  • Causality: The PDBQT format is an extension of the PDB format that includes atomic charge (Q) and AutoDock atom type (T) information, which is required by AutoDock Vina.[21]

Protocol Part 2: Ligand Preparation

Each derivative must be converted from a 2D drawing to a 3D, energy-minimized structure ready for docking.

• Structure Generation:

  • Action: Draw the 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde scaffold and a series of its derivatives in a 2D chemical drawing tool. Save these structures in a common format like SDF or MOL.

  • Causality: This step defines the exact chemical composition of the molecules to be tested.

• 3D Conversion and Energy Minimization:

  • Action: Import the 2D structures into PyRx. PyRx utilizes Open Babel to convert these 2D structures into 3D conformers and perform an initial energy minimization using a force field like MMFF94.[10][22]

  • Causality: A low-energy 3D conformation is a more realistic starting point for the ligand.[17] Docking a high-energy, unstable conformer can lead to inaccurate results.

• Ligand Preparation for Docking:

  • Action: Within PyRx, right-click the imported ligands and select the option to convert them to AutoDock Ligands (PDBQT).

  • Causality: This step automatically assigns Gasteiger partial charges, defines rotatable bonds, and merges non-polar hydrogens, preparing the ligand for flexible docking in Vina.[23][24] The flexibility of the ligand is crucial, as it allows the molecule to adopt different conformations to best fit the protein's binding pocket.

Protocol Part 3: Docking Simulation & Validation

This phase involves defining the search space and running the docking algorithm, but only after validating the protocol's accuracy.

• Protocol Validation (Trustworthiness Pillar):

  • Action: Before docking your pyrazole library, perform a re-docking experiment.[18][25] Take the original co-crystallized ligand that you removed from the PDB file in Part 1, prepare it as described in Part 2, and dock it back into the protein's active site using the same settings you will use for your library.

  • Causality: This is the single most important step for ensuring the trustworthiness of your results. If the docking protocol cannot reproduce the experimentally observed binding pose of the known ligand, it is unlikely to produce reliable predictions for new, unknown ligands.

  • Success Criterion: Calculate the Root Mean Square Deviation (RMSD) between the re-docked pose and the original crystal structure pose. A successful validation is generally indicated by an RMSD value of less than 2.0 Å .[18][26][27][28]

• Grid Box Generation:

  • Action: In PyRx, select the macromolecule and the ligand. The Vina wizard will allow you to define a 3D grid box. Center this box on the re-docked ligand, ensuring its dimensions are large enough to encompass the entire binding site and allow for rotational and translational freedom of your test ligands.[14][29]

  • Causality: The grid box defines the search space for the docking algorithm.[21] A well-placed grid focuses the computational effort on the region of interest, improving efficiency and preventing the ligand from docking to irrelevant sites on the protein surface.

• Execution of Virtual Screening:

  • Action: Select all prepared pyrazole derivatives and the prepared protein. Execute the AutoDock Vina docking wizard in PyRx. Set the exhaustiveness parameter (typically 8 or 16) to control the thoroughness of the conformational search.

  • Causality: Vina will systematically explore different conformations of each ligand within the defined grid box, scoring each pose based on its calculated binding affinity. Higher exhaustiveness increases computational time but reduces the chance of missing the optimal binding pose.

Results Analysis and Interpretation

Diagram: Result Interpretation Flow

Caption: Logical flow for the analysis of molecular docking results.

• Binding Affinity Analysis:

  • The primary quantitative output from AutoDock Vina is the binding affinity, reported in kcal/mol.[30] These values represent the Gibbs free energy of binding (ΔG).

  • Interpretation: More negative values indicate a stronger, more favorable binding interaction.[26] You can rank your derivatives from the most potent (most negative score) to the least potent.

• Pose and Interaction Visualization:

  • Action: For the top-ranked derivatives, open the protein-ligand complex in a visualizer.

  • Interpretation: This is a crucial reality check.

    • Plausibility: Does the pose make chemical sense? Is it buried within the active site?

    • Key Interactions: Identify specific non-covalent interactions between the ligand and protein residues. Look for:

      • Hydrogen Bonds: Often involving the pyrazole nitrogens or the carbaldehyde oxygen.

      • Hydrophobic Interactions: Involving the methylphenyl ring and the protein's hydrophobic pockets.

      • Pi-Pi Stacking: Possible between the aromatic rings of the ligand and residues like Phenylalanine, Tyrosine, or Tryptophan.

    • Comparative Analysis: Compare the binding mode of the most active derivatives to the less active ones. This helps in building a Structure-Activity Relationship (SAR) hypothesis. For example, does adding a specific substituent enable a new, critical hydrogen bond?[31]

Data Presentation: Sample Docking Results

Summarize quantitative results in a clear, tabular format for easy comparison.

Compound ID	Derivative Substituent	Binding Affinity (kcal/mol)	RMSD (Å) from Ref. Pose	Key Interacting Residues
Scaffold	H	-7.8	N/A	TYR385, SER530
PYR-01	4-Cl on aniline	-8.9	1.12	TYR385, SER530, ARG120 (H-bond)
PYR-02	4-OH on aniline	-9.5	0.98	TYR385, SER530, ARG120, HIS90 (H-bond)
PYR-03	4-CH3 on aniline	-8.1	1.45	TYR385, SER530 (Hydrophobic pocket)
Ref. Ligand	Celecoxib (Example)	-10.2	1.35 (Re-docked)	ARG513, HIS90, GLN192

Note: Data is hypothetical and for illustrative purposes only.

Troubleshooting and Expert Insights

• Issue: Ligands consistently dock on the protein surface instead of the active site.

  • Insight: Your grid box may be too large or incorrectly centered. Re-center the grid precisely on the known active site, as determined by the co-crystallized ligand or literature data, and consider reducing its size.

• Issue: The re-docking RMSD is high (> 2.0 Å).

  • Insight: This indicates a protocol failure.[32] Potential causes include incorrect protonation states of the ligand or key active site residues, or the chosen docking software/scoring function may not be suitable for that specific protein target. Re-evaluate the preparation steps and consider alternative docking programs for validation.[32]

• Issue: All derivatives have poor (close to zero) binding affinities.

  • Insight: The core scaffold may be a poor fit for the target's active site. Alternatively, ensure the ligand charges were correctly assigned and that there are no steric clashes. Visual inspection is key to diagnosing this issue.

References

• Discovery of Pyrazole-Based CDK8 Inhibitors Using High- Throughput Virtual Screening. (2025). Chemical Methodologies.
• How does one prepare proteins for molecular docking? (2021). Quora.
• How to interprete and analyze molecular docking results? (2024).
• Comparing Virtual Screening with Bioassays Using PyRx. (n.d.). Scripps Research.
• In Silico Identification of Promising New Pyrazole Derivative-Based Small Molecules for Modulating CRMP2, C-RAF, CYP17, VEGFR, C-KIT, and HDAC—Application towards Cancer Therapeutics. (2022).
• Computational Approaches for the Design of Novel Anticancer Compounds Based on Pyrazolo[3,4-d]pyrimidine Deriv
• Tutorial – AutoDock Vina. (2020). The Scripps Research Institute.
• Tutorial: Prepping Molecules. (2025). UCSF DOCK.
• Interpretation of Molecular docking results? (2023).
• Exploring Virtual Screening with PyRx for Drug Discovery | BioInfoQuant Tutorial. (2024). YouTube.
• Rational design and synthesis of pyrazole derivatives as potential SARS-CoV-2 Mpro inhibitors: An integrated approach merging combinatorial chemistry, molecular docking, and deep learning. (2025). PubMed.
• How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. (2020). YouTube.
• Virtual screening using PyRx. (2021). YouTube.
• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020). YouTube.
• In silico Docking Studies of Novel Pyrazole Derivatives for Glaucoma. (2019). International Journal of Pharmacy and Biological Sciences.
• Autodock Vina Tutorial - Molecular Docking. (2020). YouTube.
• Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. (2024).
• How to perform virtual screening using Pyrx? (2021).
• How can I validate a docking protocol? (2015).
• Vina Docking Tutorial. (n.d.).
• HOW TO ANALYZE AND VISUALIZE MOLECULAR DOCKING RESULTS: Using MVD and Discovery Studio. (2025). YouTube.
• Basic docking. (n.d.).
• In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Derivatives as Anticancer Agents. (n.d.).
• Pyrazole, imidazole and triazole: In silico, docking and ADMET studies against SARS-CoV-2. (2022). ScienceDirect.
• How can I valid
• Session 4: Introduction to in silico docking. (n.d.). University of London.
• How I can analyze and present docking results? (2020).
• In silico screening, Molecular docking studies of some Pyrazole derivatives as Inhibitors of Fungal 14-alpha demethylase. (2024). IJNRD.
• PyRx – Python Prescription – Virtual Screening Made Simple. (n.d.). PyRx.
• Discovery of Pyrazole-Based CDK8 Inhibitors Using High- Throughput Virtual Screening. (2025).
• Tutorial: Prepping Molecules. (n.d.). UCSF DOCK.
• Molecular docking proteins preparation. (2019).
• Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. (2011).
• [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. (2022). YouTube.
• AutoDock Tutorial- Part 4. Preparing Ligand for Docking. (2021). YouTube.
• (PDF) Validation of Docking Methodology (Redocking). (2024).
• Validation Studies of the Site-Directed Docking Program LibDock. (2006).
• Ligands Preparation Tutorial for Docking & Molecular Modelling Via a Free Software (Dockamon). (2024). YouTube.
• Key Topics in Molecular Docking for Drug Design. (2018).
• Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. (2014).
• 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. (n.d.). Asian Journal of Chemistry.
• 4,5-Dihydro-1H-Pyrazole-1-Carbaldehyde: Synthesis, Anti-Inflammatory Activity and Docking Study. (2017).
• Synthesis and molecular docking studies on biologically active N-((3-(4- methoxyphenyl)-1-phenyl-1 -pyrazol-4-yl) methylene) aniline derivatives H. (2021). Asian Journal of Pharmacy and Pharmacology.
• Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. (2024).
• 1-(3-Methylphenyl)-1H-pyrazole-4-carbaldehyde. (n.d.). Chem-Impex.
• 3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. (n.d.). Chem-Impex.
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). PubMed Central.

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High-throughput screening of a 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde derivative library

Application Notes & Protocols

Topic: High-Throughput Screening of a 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde Derivative Library

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the high-throughput screening (HTS) of a focused library of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde derivatives. Pyrazole scaffolds are privileged structures in medicinal chemistry, known to exhibit a wide range of biological activities.[1][2] This guide details a strategic approach, from initial assay development and validation to a multi-step hit confirmation cascade, designed to identify robust and validated hits while mitigating common screening artifacts. We emphasize the causality behind experimental choices, particularly in the context of the reactive carbaldehyde moiety, and provide detailed, self-validating protocols to ensure the generation of high-quality, actionable data for drug discovery programs.

Introduction: The Rationale for Screening Pyrazole Derivatives

The pyrazole ring is a five-membered heterocyclic scaffold that serves as a cornerstone in the design of numerous biologically active compounds.[1] Its structural versatility and ability to participate in various molecular interactions have led to its incorporation into several FDA-approved drugs. The 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde core represents a synthetically tractable starting point for generating vast chemical diversity. The primary goal of screening such a library is to identify novel chemical matter that can modulate a biological target or phenotype of interest, providing starting points for a hit-to-lead campaign.[3][4]

However, the presence of the carbaldehyde functional group introduces a critical consideration: the potential for non-specific activity through covalent modification of proteins or reactivity with assay components. Therefore, a successful screening campaign for this library must incorporate a robust strategy to identify and eliminate such artifacts early in the process.[5]

The High-Throughput Screening (HTS) Workflow

The success of any HTS campaign hinges on a well-planned and rigorously executed workflow.[6] The process is designed as a funnel, starting with a large number of compounds and progressively narrowing the field to a small set of high-confidence hits. The major stages include assay development, a primary screen, and a multi-step hit validation cascade.[7][8]

Caption: The HTS workflow, from assay development to validated hits.

Assay Development and Validation Protocol

The foundation of a successful screen is a robust and reproducible assay.[6] Cell-based assays are often preferred as they provide a more physiologically relevant context compared to biochemical assays and can inherently filter out compounds with poor membrane permeability.[9][10] This protocol outlines the development of a generic cell-based reporter gene assay.

Objective: To develop a sensitive, reproducible, and scalable assay in a 384-well format with a Z'-factor consistently greater than 0.5.[11]

Materials

• Cells: Stable cell line expressing the target of interest linked to a reporter (e.g., Luciferase, GFP).

• Culture Medium: Appropriate medium (e.g., DMEM, RPMI) with supplements.

• Assay Plates: 384-well, solid white, tissue-culture treated plates.

• Positive Control: Known activator/inhibitor of the target pathway.

• Negative Control: DMSO (vehicle).

• Detection Reagent: Luciferase substrate (e.g., Bright-Glo®) or appropriate reagent for the reporter.

Equipment

• Automated liquid handler.

• Multimode plate reader with luminescence detection capability.

• CO₂ incubator.

Step-by-Step Protocol

• Cell Seeding Optimization:

  • Prepare a serial dilution of the cell suspension.

  • Seed cells in a 384-well plate at densities ranging from 1,000 to 10,000 cells/well.

  • Incubate for 24 hours.

  • Visually inspect wells for confluence. Select a density that results in a healthy, sub-confluent monolayer (typically 70-80%).

• Reagent Concentration Optimization:

  • Using the optimal cell density, treat cells with a dilution series of the positive control.

  • Treat control wells with DMSO only.

  • Incubate for the desired time (e.g., 16-24 hours).

  • Add the detection reagent and measure the signal.

  • Determine the EC₈₀ (80% of maximal effective concentration) for the positive control. This concentration will be used for the high-signal wells in the Z' validation.

• DMSO Tolerance Test:

  • Seed cells at the optimal density.

  • Treat cells with increasing concentrations of DMSO (0.1% to 2%).

  • Incubate and measure the reporter signal.

  • Determine the highest DMSO concentration that does not significantly impact cell health or signal output. A final concentration of 0.1% to 0.5% is typical.[7]

• Assay Validation (Z'-Factor Calculation):

  • Prepare a 384-well plate. Designate half the wells for the positive control (at its EC₈₀) and the other half for the negative control (DMSO).

  • Seed the plate with cells and incubate.

  • Add controls to the designated wells.

  • Incubate for the optimized time.

  • Add detection reagent and read the plate.

  • Calculate the Z'-factor using the formula:

    • Z' = 1 - ( (3 * SD_pos + 3 * SD_neg) / |Mean_pos - Mean_neg| )

    • Where SD is the standard deviation and Mean is the average signal of the positive (pos) and negative (neg) controls.

  • Acceptance Criterion: A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[11]

Primary Screening and Hit Identification

The primary screen involves testing every compound in the library at a single concentration to identify "primary hits."

Protocol

• Plate Preparation: Using an acoustic dispenser, transfer a small volume (e.g., 50 nL) of each library compound and controls into 384-well assay plates to achieve a final concentration of 10 µM.[7]

• Cell Seeding: Add the optimized number of cells to each well using an automated liquid handler.

• Incubation: Incubate plates for the predetermined time (e.g., 24 hours) at 37°C, 5% CO₂.

• Signal Detection: Equilibrate plates to room temperature. Add the detection reagent to all wells and read the signal on a plate reader.

Data Analysis and Hit Selection

• Normalization: Raw data from each plate is normalized to the intra-plate controls. A common method is to calculate the Z-score for each well:

  • Z-score = (Value_compound - Mean_plate) / SD_plate

• Hit Criteria: A primary hit is defined as a compound that produces a signal exceeding a certain threshold, typically a Z-score of >3 or <-3 (for inhibitors or activators, respectively).

• PAINS Identification: Hits should be cross-referenced against databases of Pan-Assay Interference Compounds (PAINS).[5] The carbaldehyde moiety can be a structural alert, and compounds containing it should be flagged for careful follow-up.

Hit Confirmation and Validation Cascade

A significant portion of primary hits are often false positives.[5] A rigorous validation cascade is essential to build confidence in the selected compounds.[4]

Caption: Decision workflow for the hit validation cascade.

Protocol 1: Hit Re-test

• Rationale: To eliminate hits resulting from degraded or impure samples in the original screening library.

• Procedure:

  • Obtain fresh, powdered samples of the primary hits.

  • Prepare new stock solutions in DMSO.

  • Re-test these fresh samples in the primary assay at the original screening concentration.

  • Outcome: Only compounds that reproduce their activity are advanced.

Protocol 2: Dose-Response Analysis

• Rationale: To determine the potency (IC₅₀/EC₅₀) of confirmed hits and establish a structure-activity relationship (SAR).[7]

• Procedure:

  • Perform a serial dilution of the confirmed hit compounds (e.g., 10-point, 1:3 dilution series).

  • Test these concentrations in the primary assay.

  • Plot the response versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ or EC₅₀ value.

Protocol 3: Orthogonal Assay

• Rationale: To confirm that the compound's activity is not an artifact of the primary assay technology (e.g., interference with luciferase).[4]

• Procedure:

  • Select a secondary assay that measures a different biological endpoint. If the primary assay measured reporter gene expression, a secondary assay could measure the secretion of a specific protein or changes in a downstream signaling molecule.

  • Test the active compounds in this new assay format.

  • Outcome: A true hit should demonstrate activity in both the primary and orthogonal assays.

Data Presentation

All dose-response data should be summarized in a clear, tabular format to facilitate comparison and SAR analysis.

Compound ID	Structure	Primary Assay IC₅₀ (µM)	Orthogonal Assay IC₅₀ (µM)	Max Response (%)	Notes
PZC-001	[Image/Sketch]	1.2 ± 0.2	1.5 ± 0.3	98	Validated Hit
PZC-007	[Image/Sketch]	2.5 ± 0.4	3.1 ± 0.5	95	Validated Hit
PZC-015	[Image/Sketch]	0.8 ± 0.1	> 50	99	Assay Artifact
PZC-022	[Image/Sketch]	> 50	> 50	N/A	Inactive

Troubleshooting Common HTS Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	High well-to-well variability; inconsistent cell seeding; unstable reagents.	Optimize cell seeding protocol; ensure reagents are fresh and properly mixed; check liquid handler performance.
High False Positive Rate	Assay technology is prone to artifacts; library contains many reactive compounds (PAINS).	Implement orthogonal assays early; run counter-screens for assay interference (e.g., pre-incubation with detection reagent).[5]
Poor Hit Confirmation Rate	Issues with library sample integrity (degradation, precipitation); primary screen artifacts.	Ensure proper storage and handling of the compound library; use fresh powder for confirmation.
Edge Effects on Plates	Uneven temperature or humidity during incubation.	Use a humidified incubator; avoid using the outer wells of the plate for samples; allow plates to equilibrate to room temperature before adding reagents.

References

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Link

• An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. Molecular Biotechnology, 45(2), 180–186. Link

• Macarron, R., et al. (2011). Impact of high-throughput screening in drug discovery. Nature Reviews Drug Discovery, 10(3), 188–195. Link

• UCSF Small Molecule Discovery Center. High-throughput Screening Steps. University of California, San Francisco. Link

• Zhu, H. (2020). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. Link

• ATCC. (2022). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). American Type Culture Collection. Link

• Vipergen. Hit Identification - Revolutionizing Drug Discovery. Vipergen. Link

• Charles River Laboratories. Hit Identification (Hit ID). Charles River Laboratories. Link

• Michigan State University. Resources for Assay Development and High Throughput Screening. MSU Drug Discovery. Link

• Evotec. (2024). How To Optimize Your Hit Identification Strategy. Evotec. Link

• Inglese, J., Shamu, C. E., & Guy, R. K. (2007). Reporting data from high-throughput screening of small-molecule libraries. Nature Chemical Biology, 3(8), 438–441. Link

• Roy, A., et al. (2016). High throughput screening of small molecule library: procedure, challenges and future. Journal of Cancer Science & Therapy, 8(6). Link

• BellBrook Labs. High Throughput Screening Assays for Drug Discovery. BellBrook Labs. Link

• Stucky, E. C., et al. (2011). High-Throughput Screening of Small Molecule Libraries using SAMDI Mass Spectrometry. ACS Combinatorial Science, 13(4), 384–390. Link

• Charles River Laboratories. High-Throughput Screening (HTS) Services. Charles River Laboratories. Link

• Creative Biolabs. (2022). Four Well-Established Strategies Used in Hit Identification. Clinical Research News. Link

• BellBrook Labs. How to Choose the Right Biochemical Assay for Drug Discovery. BellBrook Labs. Link

• Enamine. High-Throughput Screening. Enamine. Link

• The Ohio State University. HTS resources. High Throughput Screening Core. Link

• Yasgar, A., et al. (2016). High-Throughput Screening Assay Datasets from the PubChem Database. PLOS ONE, 11(6), e0155949. Link

• Kumar, A., et al. (2021). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Chemical Reviews Letters, 8, 867-882. Link

• Blucher, A. S., & McWeeney, S. K. (2014). Challenges in secondary analysis of high throughput screening data. Pacific Symposium on Biocomputing, 114–124. Link

• NCBI. Challenges in Secondary Analysis of High Throughput Screening Data. National Center for Biotechnology Information. Link

• Patel, R. P., et al. (2013). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research, 5(1), 223-229. Link

• Sharma, V., et al. (2014). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences, 6(1), 2–15. Link

• ResearchGate. HIGH THROUGHPUT SCREENING IN DRUG DISCOVERY: PROBLEMS AND SOLUTIONS. ResearchGate. Link

• Thermo Fisher Scientific. 96-Well Screening Plates for Bioprocessing Purification. Thermo Fisher Scientific. Link

• Abdel-Wahab, B. F., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2012(1), 195-242. Link

• Axxam. Challenges of HTS in early-stage drug discovery. Axxam. Link

• Abdel-Wahab, B. F., et al. (2012). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2012(i), 195-242. Link

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Analytical methods for the quantification of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Abstract

This comprehensive guide details robust and validated analytical methodologies for the precise quantification of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. This compound is a critical intermediate in the synthesis of various pharmaceutical and agrochemical agents, making its accurate measurement essential for quality control, process optimization, and regulatory compliance.[1] This document provides detailed protocols for two primary analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). Each protocol is designed as a self-validating system, grounded in the principles of the International Council for Harmonisation (ICH) guidelines to ensure accuracy, precision, and reliability.[2][3] This application note is intended for researchers, scientists, and drug development professionals who require dependable analytical methods for this key synthetic building block.

Introduction: The Significance of Quantifying 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a pivotal precursor in the synthesis of a wide array of biologically active molecules. The pyrazole scaffold is a well-established pharmacophore found in numerous drugs, including anti-inflammatory agents, analgesics, and anticancer therapeutics. The aldehyde functional group at the 4-position of the pyrazole ring is particularly reactive, serving as a versatile handle for further molecular elaboration.

Given its role as a key intermediate, the purity and concentration of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde must be meticulously controlled. Impurities or inaccurate quantification can have a significant downstream impact on the yield, purity, and safety of the final active pharmaceutical ingredient (API). Therefore, the development of reliable and validated analytical methods is not merely a technical exercise but a critical component of ensuring the quality and consistency of pharmaceutical products.

This guide provides two orthogonal analytical techniques, HPLC-UV and GC-MS, to offer flexibility in laboratory settings and to allow for cross-verification of results. The HPLC method is presented as a primary quality control tool for routine analysis, while the GC-MS method offers higher specificity and is particularly useful for impurity profiling and identification of trace-level contaminants.

High-Performance Liquid Chromatography (HPLC-UV) Method

Reverse-phase HPLC (RP-HPLC) is a powerful and versatile technique for the separation and quantification of moderately polar organic molecules like 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The method described herein is designed to be stability-indicating, meaning it can resolve the target analyte from its potential degradation products.

Rationale for Method Development

The choice of a C18 stationary phase is based on the hydrophobic nature of the phenyl and methylphenyl groups in the analyte, which will interact favorably with the nonpolar C18 chains. A mobile phase consisting of acetonitrile and water provides a good balance of solvent strength to achieve a reasonable retention time and peak shape. The addition of a small amount of trifluoroacetic acid (TFA) to the aqueous portion of the mobile phase serves to protonate any residual silanols on the silica-based stationary phase, thereby minimizing peak tailing and improving peak symmetry. The detection wavelength is selected based on the UV absorbance maximum of the pyrazole-4-carbaldehyde chromophore.

Experimental Protocol: HPLC-UV Quantification

2.2.1. Reagents and Materials

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA) (HPLC grade)

• Methanol (HPLC grade)

• Internal Standard (IS): 1-Phenyl-1H-pyrazole-4-carbaldehyde (purity ≥98%)

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

2.2.2. Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with UV/Vis Detector
Column	C18 (250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile : 0.1% TFA in Water (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	265 nm
Column Temperature	30°C
Run Time	15 minutes

2.2.3. Preparation of Solutions

• Mobile Phase: Prepare a mixture of acetonitrile and 0.1% TFA in water in a 60:40 (v/v) ratio. Filter through a 0.45 µm membrane filter and degas prior to use.

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde reference standard and dissolve in 100 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-phenyl-1H-pyrazole-4-carbaldehyde and dissolve in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: From the stock solutions, prepare a series of dilutions ranging from 1 to 200 µg/mL for the analyte, each containing a constant concentration of the internal standard (e.g., 50 µg/mL). Use the mobile phase as the diluent.

• Sample Preparation: For bulk drug analysis, accurately weigh a quantity of the sample, dissolve it in methanol, and dilute with the mobile phase to obtain a final concentration within the linearity range. Add the internal standard to achieve the same final concentration as in the working standard solutions. Filter all sample solutions through a 0.45 µm syringe filter before injection.

2.2.4. Chromatographic Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject 10 µL of each working standard solution and the sample solution into the chromatograph.

• Record the chromatograms and measure the peak areas for the analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area versus the concentration of the standard solutions.

• Determine the concentration of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in the sample solution from the calibration curve.

Method Validation Summary

The developed HPLC method must be validated according to ICH guidelines.[2][4] The following table presents typical validation parameters and their acceptance criteria.

Validation Parameter	Acceptance Criteria
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Accuracy (% Recovery)	98% - 102%
Precision (% RSD)	< 2%
Specificity	No interference from blank, placebo, or degradation products
Robustness	No significant change in results with small variations in method parameters

Forced Degradation Studies

To establish the stability-indicating nature of the HPLC method, forced degradation studies should be performed.[5][6][7][8] This involves subjecting a sample of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde to various stress conditions to induce degradation.

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 48 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) for 48 hours.

The stressed samples are then analyzed by the developed HPLC method to ensure that the degradation product peaks are well-resolved from the parent analyte peak.

Visualization of HPLC Workflow

Caption: Workflow for HPLC-UV quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile compounds.[9] It is particularly well-suited for the analysis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, providing both quantitative data and structural information from the mass spectrum, which is invaluable for impurity identification.

Rationale for Method Development

The choice of a nonpolar capillary column (e.g., DB-5ms) is appropriate for the separation of aromatic compounds. A temperature programming method is employed to ensure the efficient elution of the analyte and any potential impurities with good peak shape. The use of an internal standard is crucial in GC to correct for variations in injection volume and detector response.[10] Electron ionization (EI) at 70 eV is a standard technique that produces reproducible fragmentation patterns, aiding in the identification of the analyte and any co-eluting impurities.

Experimental Protocol: GC-MS Quantification

3.2.1. Reagents and Materials

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde reference standard (purity ≥98%)

• Dichloromethane (DCM), GC grade

• Methanol, GC grade

• Internal Standard (IS): 1-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde (purity ≥98%)

• Anhydrous sodium sulfate

• 0.45 µm PTFE syringe filters

• 2 mL GC vials with septa

3.2.2. Instrumentation and GC-MS Conditions

Parameter	Condition
GC-MS System	Agilent 7890B GC with 5977A MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Mode	Split (10:1)
Injection Volume	1 µL
Injector Temperature	250°C
Oven Temperature Program	Initial temp 100°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min
Transfer Line Temp	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400

3.2.3. Preparation of Solutions

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde reference standard and dissolve in 100 mL of dichloromethane in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde and dissolve in 100 mL of dichloromethane in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the stock solutions ranging from 0.5 to 100 µg/mL for the analyte, each containing a constant concentration of the internal standard (e.g., 25 µg/mL). Use dichloromethane as the diluent.

• Sample Preparation: Accurately weigh a quantity of the sample, dissolve it in a minimal amount of methanol, and then dilute with dichloromethane to a final concentration within the linearity range. Add the internal standard to achieve the same final concentration as in the working standard solutions. Dry the solution with a small amount of anhydrous sodium sulfate and filter through a 0.45 µm PTFE syringe filter before injection.

3.2.4. GC-MS Procedure

• Equilibrate the GC-MS system.

• Inject 1 µL of each working standard solution and the sample solution.

• Acquire the data in full scan mode.

• Integrate the peaks corresponding to the analyte and the internal standard using their characteristic ions.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area versus the concentration of the standard solutions.

• Quantify the analyte in the sample solution using the calibration curve.

Method Validation Summary

The GC-MS method should also be validated in accordance with ICH guidelines.

Validation Parameter	Acceptance Criteria
Linearity Range	0.5 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1 for the characteristic ion
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1 for the characteristic ion
Accuracy (% Recovery)	98% - 102%
Precision (% RSD)	< 2%
Specificity	No interfering peaks at the retention times of the analyte and IS
Robustness	No significant change in results with small variations in GC parameters

Visualization of GC-MS Workflow

Caption: Workflow for GC-MS quantification.

Conclusion

The HPLC-UV and GC-MS methods detailed in this application note provide robust, reliable, and validated approaches for the quantification of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The HPLC method is ideal for routine quality control, while the GC-MS method offers enhanced specificity for impurity profiling and trace analysis. Adherence to the described protocols and validation procedures will ensure the generation of high-quality, reproducible data, which is essential for researchers, scientists, and drug development professionals working with this important chemical intermediate.

References

• BenchChem. (2025). Application Note: GC-MS Analysis of Pyrazole Isomers in Industrial Mixtures. BenchChem.
• Hu, L., et al. (n.d.).

• Sonune, P. S., et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Patel, N., et al. (2021). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐Carbothioamide in Nanosuspension. Research Journal of Pharmacy and Technology.
• Frizzo, C. P., et al. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• Scion Instruments. (n.d.). Internal Standards - What Are They?
• AMSbiopharma. (2025).
• Various Authors. (2014). How to choose an HPLC internal standard?.
• Unknown Author. (n.d.).
• Attygalle, A. (2019). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS).
• Unknown Author. (n.d.). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• Mason Technology. (2024). Liquid Chromatography | How to Use Internal Standards.
• J&K Scientific. (n.d.). 1H-Pyrazole-4-carbaldehyde | 35344-95-7.
• BenchChem. (2025). A Comparative Guide to Internal Standards for the Analysis of Unsaturated Aldehydes, with a Focus on Analytes Similar to 2-Propy.
• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
• Bajaj, S., et al. (2016).
• Hradkova, I., et al. (n.d.). Alternative GC-MS approaches in the analysis of substituted pyrazines and other volatile aromatic compounds formed during Maillard reaction in potato chips.
• Jensen, L. H. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.
• Unknown Author. (n.d.). Forced degradation studies of Brexpiprazole.
• Ashtekar, H., et al. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone].
• Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
• Environmental Molecular Sciences Laboratory. (n.d.).
• Urbonas, A., et al. (n.d.). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI.
• Al-Amiery, A. A., et al. (n.d.). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies.

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Application Notes and Protocols: The Strategic Role of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in Agrochemical Synthesis

Introduction: The Pyrazole Scaffold as a Cornerstone in Modern Agrochemicals

The relentless pursuit of enhanced agricultural productivity and sustainable crop protection has led to the emergence of highly efficacious and target-specific agrochemicals. Within this landscape, nitrogen-containing heterocyclic compounds, particularly those built upon the pyrazole nucleus, have proven to be exceptionally versatile and potent pharmacophores. The inherent structural features of the pyrazole ring, including its aromaticity, hydrogen bonding capabilities, and multiple sites for functionalization, allow for the fine-tuning of physicochemical properties and biological activity. This has resulted in the successful commercialization of a broad spectrum of pyrazole-based herbicides, insecticides, and fungicides.[1]

This technical guide focuses on a key building block in the synthesis of these vital agricultural tools: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde . The aldehyde functionality at the 4-position of the pyrazole ring serves as a versatile synthetic handle, enabling a diverse array of chemical transformations to construct complex agrochemical molecules. We will delve into the synthesis of this intermediate and explore its application in the preparation of commercially relevant classes of agrochemicals, providing detailed protocols and insights into the underlying chemical principles.

Synthesis of the Core Intermediate: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

The most prevalent and industrially scalable method for the synthesis of pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction . This reaction introduces a formyl group onto an electron-rich aromatic or heterocyclic ring using a Vilsmeier reagent, typically formed from phosphoryl chloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

The synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde commences with the reaction of 4-methylphenylhydrazine with a suitable three-carbon building block to form the pyrazole ring, which is then subjected to formylation.

Protocol 1: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde via Vilsmeier-Haack Reaction

Causality Behind Experimental Choices:

• Phosphoryl Chloride (POCl₃) and DMF: This combination generates the electrophilic Vilsmeier reagent, chloro(dimethylamino)methylium chloride, which is the active formylating agent.

• Stepwise Addition at Low Temperature: The initial reaction between POCl₃ and DMF is exothermic and is therefore performed at low temperatures (0-5 °C) to control the reaction rate and prevent degradation of the reagent.

• Anhydrous Conditions: The Vilsmeier reagent is highly reactive towards water. Therefore, anhydrous solvents and reagents are crucial for optimal yield.

• Alkaline Work-up: The reaction mixture is quenched with a base (e.g., sodium carbonate or sodium hydroxide solution) to neutralize the acidic byproducts and precipitate the desired product.

Experimental Workflow:

Figure 1: Vilsmeier-Haack synthesis of the target carbaldehyde.

Step-by-Step Methodology:

• Vilsmeier Reagent Preparation: To a stirred solution of anhydrous N,N-dimethylformamide (3 equivalents) in a suitable anhydrous solvent (e.g., dichloromethane) cooled to 0-5 °C in an ice bath, slowly add phosphoryl chloride (1.2 equivalents) dropwise. Stir the mixture at this temperature for 30 minutes.

• Formylation: To the prepared Vilsmeier reagent, add a solution of 1-(4-methylphenyl)-1H-pyrazole (1 equivalent) in the same anhydrous solvent dropwise, maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Cool the reaction mixture to room temperature and pour it slowly into a stirred mixture of ice and a saturated aqueous solution of sodium carbonate until the pH is alkaline. The product will precipitate as a solid.

• Purification: Filter the crude product, wash with cold water, and dry under vacuum. Recrystallize from a suitable solvent system (e.g., ethanol/water) to afford pure 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Data Presentation:

Compound	Molecular Formula	Molecular Weight	Appearance	Melting Point (°C)	Yield (%)
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	C₁₁H₁₀N₂O	186.21	Off-white solid	95-98	80-90

Application in the Synthesis of Pyrazole-Based Insecticides: The Fenpyroximate Scaffold

Fenpyroximate is a potent acaricide and insecticide that acts as a mitochondrial complex I electron transport inhibitor.[2] Its synthesis provides an excellent example of the utility of pyrazole-4-carbaldehydes as key intermediates. A crucial step in the synthesis of Fenpyroximate and its analogs is the formation of a pyrazole-4-carboxaldehyde oxime, which is subsequently etherified.

Protocol 2: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Oxime

Causality Behind Experimental Choices:

• Hydroxylamine Hydrochloride: This is the source of hydroxylamine, which reacts with the aldehyde to form the oxime.

• Base (e.g., Sodium Acetate, Pyridine): A base is required to neutralize the HCl released from hydroxylamine hydrochloride, liberating the free hydroxylamine base to react with the aldehyde. The choice of base can influence reaction time and yield.

• Solvent (e.g., Ethanol, Methanol): Protic solvents are typically used to dissolve the reactants and facilitate the reaction.

Experimental Workflow:

Figure 2: Synthesis of the oxime intermediate.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 equivalent) in ethanol.

• Addition of Reagents: Add hydroxylamine hydrochloride (1.2 equivalents) and sodium acetate (1.5 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature for 30 minutes, then heat to reflux for 1-2 hours. Monitor the reaction by TLC.

• Isolation: After completion, cool the reaction mixture and pour it into cold water. The oxime will precipitate as a solid.

• Purification: Filter the solid, wash with water, and dry. Recrystallize from ethanol to obtain the pure oxime.

Protocol 3: O-Alkylation of the Oxime to form a Fenpyroximate Analog

The final step in the synthesis of a Fenpyroximate-like structure involves the O-alkylation of the oxime with a suitable alkylating agent.

Step-by-Step Methodology:

• Deprotonation: To a stirred solution of the oxime (1 equivalent) in an anhydrous aprotic solvent such as DMF or THF, add a strong base like sodium hydride (NaH, 1.1 equivalents) portion-wise at 0 °C.

• Alkylation: After the evolution of hydrogen gas ceases, add the desired alkylating agent (e.g., a substituted benzyl halide, 1.1 equivalents) dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quenching and Extraction: Carefully quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Application in the Synthesis of Pyrazole Carboxamide Fungicides (SDHIs)

A significant class of modern fungicides, the succinate dehydrogenase inhibitors (SDHIs), often feature a pyrazole carboxamide core.[1][3][4][5][6] The synthesis of these fungicides can be readily achieved from 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde by first oxidizing the aldehyde to a carboxylic acid, followed by amidation.

Protocol 4: Oxidation of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde to the Carboxylic Acid

Causality Behind Experimental Choices:

• Oxidizing Agent (e.g., Potassium Permanganate, Jones Reagent): A strong oxidizing agent is required to convert the aldehyde to a carboxylic acid. Potassium permanganate is a common and effective choice.

• Reaction Conditions: The oxidation is typically carried out in an aqueous solvent system, and the pH is adjusted to acidic during work-up to protonate the carboxylate salt and precipitate the carboxylic acid.

Experimental Workflow:

Figure 3: Oxidation of the aldehyde to a carboxylic acid.

Step-by-Step Methodology:

• Reaction Setup: Suspend 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 equivalent) in water.

• Oxidation: Slowly add a solution of potassium permanganate (KMnO₄, 2-3 equivalents) in water to the suspension. Heat the mixture to 80-90 °C and stir until the purple color of the permanganate disappears.

• Work-up: Cool the reaction mixture and filter to remove the manganese dioxide byproduct. Acidify the filtrate with concentrated hydrochloric acid to a pH of 2-3.

• Isolation: The carboxylic acid will precipitate. Filter the solid, wash with cold water, and dry to obtain the desired product.

Protocol 5: Synthesis of a Pyrazole Carboxamide via Amide Coupling

Step-by-Step Methodology:

• Acid Chloride Formation: To a suspension of 1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid (1 equivalent) in an anhydrous solvent like dichloromethane, add a few drops of DMF, followed by the slow addition of thionyl chloride (SOCl₂, 1.5 equivalents) at 0 °C. Stir the mixture at room temperature for 2-3 hours until a clear solution is obtained.

• Amidation: In a separate flask, dissolve the desired amine (1 equivalent) and a base such as triethylamine (1.5 equivalents) in anhydrous dichloromethane. Cool this solution to 0 °C.

• Coupling: Slowly add the freshly prepared acid chloride solution to the amine solution at 0 °C. Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo. Purify the crude product by recrystallization or column chromatography.

Conclusion

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a highly valuable and versatile intermediate in the synthesis of a wide range of modern agrochemicals. Its straightforward preparation via the Vilsmeier-Haack reaction and the reactivity of its aldehyde group allow for the efficient construction of complex molecular architectures found in potent insecticides and fungicides. The protocols outlined in this guide provide a solid foundation for researchers and scientists in the field of agrochemical development to harness the synthetic potential of this key building block. The ability to readily access diverse pyrazole-based scaffolds through the transformations of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde will undoubtedly continue to fuel the discovery of next-generation crop protection agents.

References

• Lamberth, C. (2007). Pyrazole Chemistry in Crop Protection. HETEROCYCLES, 71(7), 1467. [Link]

• AERU. (n.d.). Fenpyroximate (Ref: NNI 850). University of Hertfordshire. Retrieved from [Link]

• Design, Synthesis, and Fungicidal Evaluation of Novel Pyrazole-furan and Pyrazole-pyrrole Carboxamide as Succinate Dehydrogenase Inhibitors. (2017). Journal of Agricultural and Food Chemistry, 65(28), 5747–5756. [Link]

• Novel Pyrazole Acyl(thio)urea Derivatives Containing a Biphenyl Scaffold as Potential Succinate Dehydrogenase Inhibitors: Design, Synthesis, Fungicidal Activity, and SAR. (2024). Journal of Agricultural and Food Chemistry, 72(5), 2512–2525. [Link]

• Design, Synthesis, Inhibitory Activity, and Molecular Modeling of Novel Pyrazole-Furan/Thiophene Carboxamide Hybrids as Potential Fungicides Targeting Succinate Dehydrogenase. (2023). Journal of Agricultural and Food Chemistry, 71(3), 1549–1562. [Link]

• Design, Synthesis, and Evaluation of the Antifungal Activity of Novel Pyrazole-Thiazole Carboxamides as Succinate Dehydrogenase Inhibitors. (2020). Journal of Agricultural and Food Chemistry, 68(29), 7673–7684. [Link]

• Novel Pyrazole-4-acetohydrazide Derivatives Potentially Targeting Fungal Succinate Dehydrogenase: Design, Synthesis, Three-Dimensional Quantitative Structure-Activity Relationship, and Molecular Docking. (2021). Journal of Agricultural and Food Chemistry, 69(33), 9557–9570. [Link]

• PubChem. (n.d.). Pyrazolynate. National Center for Biotechnology Information. Retrieved from [Link]

• Buchanan, J. G., Stobie, A., & Wightman, R. H. (1980). A new synthesis of pyrazofurin. Journal of the Chemical Society, Chemical Communications, (19), 916-917. [Link]

• Synthesis of pyrazofurin and its analogues. (1979). Journal of the Chemical Society, Perkin Transactions 1, 2387-2395. [Link]

• Pyrazole amide scaffolds in agricultural chemistry: From molecular design to applications. (n.d.). PubMed. Retrieved from [Link]

• Crystal structure of pyrazoxyfen. (2015). Acta Crystallographica Section E Crystallographic Communications, 71(Pt 12), o1033–o1034. [Link]

• Design, Synthesis, and Evaluation of Antifungal Bioactivity of Novel Pyrazole Carboxamide Thiazole Derivatives as SDH Inhibitors. (2023). Journal of Agricultural and Food Chemistry, 71(35), 13241–13253. [Link]

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Application Notes and Protocols: Strategic Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives from 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of pyrazolo[3,4-d]pyrimidine derivatives, a class of compounds of significant interest in medicinal chemistry, starting from the versatile building block, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The pyrazolo[3,4-d]pyrimidine scaffold is a well-established pharmacophore, recognized as a purine isostere, and is central to the development of a wide array of therapeutic agents, including kinase inhibitors for oncology and anti-inflammatory applications.[1][2][3] This guide is designed to provide researchers and drug development professionals with a detailed, scientifically-grounded, and practical framework for the synthesis and conceptualization of novel derivatives. We will delve into the strategic considerations behind the synthetic pathway, provide step-by-step protocols for the preparation of the key starting material and its subsequent transformation, and offer insights into the characterization of the final products.

Introduction: The Significance of Pyrazolo[3,4-d]pyrimidines

The pyrazolo[3,4-d]pyrimidine core is a privileged heterocyclic system in drug discovery, largely due to its structural analogy to endogenous purines. This bioisosteric relationship allows these synthetic compounds to interact with a variety of biological targets, often with high affinity and selectivity.[1][2] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including but not limited to:

• Anticancer Activity: Many pyrazolo[3,4-d]pyrimidine derivatives have been developed as potent inhibitors of various protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[3]

• Anti-inflammatory Effects: These compounds have also been investigated for their potential to modulate inflammatory responses.[2]

• Antiviral and Antimicrobial Properties: The structural features of pyrazolo[3,4-d]pyrimidines make them promising candidates for the development of novel anti-infective agents.

The strategic synthesis of novel derivatives allows for the fine-tuning of their pharmacological profiles, enhancing potency, selectivity, and pharmacokinetic properties. The starting material, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, offers a key functional handle—the aldehyde group—for the construction of the pyrimidine ring, enabling diverse derivatization strategies.

Synthetic Strategy: A Two-Step Approach

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives from readily available starting materials can be efficiently achieved through a two-step process. This strategy is designed for robustness and adaptability, allowing for the generation of a library of derivatives for structure-activity relationship (SAR) studies.

Figure 1: Overall synthetic workflow.

Step 1: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde via the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4][5] In this protocol, we utilize this reaction to construct the pyrazole-4-carbaldehyde scaffold from a hydrazone precursor.

Causality of Experimental Choices:

• Hydrazone Formation: The initial condensation of an appropriate acetophenone with 4-methylphenylhydrazine forms the corresponding hydrazone. This step is crucial as the hydrazone provides the necessary N-N bond and the carbon framework for the subsequent cyclization.

• Vilsmeier-Haack Reagent: The Vilsmeier reagent, typically a complex of phosphorus oxychloride (POCl₃) and a tertiary amide like N,N-dimethylformamide (DMF), serves as the electrophile for the formylation and cyclization. The reaction proceeds through the formation of a chloroiminium ion, which is the active formylating species.[5]

• Reaction Conditions: The reaction is typically carried out at elevated temperatures to drive the cyclization and formylation to completion. The use of anhydrous conditions is important to prevent the decomposition of the Vilsmeier reagent.

Step 2: Cyclocondensation to Form the Pyrazolo[3,4-d]pyrimidine Core

The aldehyde functionality of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a key electrophilic center that can readily undergo condensation with binucleophilic reagents to form the pyrimidine ring. Guanidine is an ideal partner for this transformation, providing the requisite nitrogen atoms to complete the six-membered ring.

Causality of Experimental Choices:

• Guanidine as the Binucleophile: Guanidine possesses two nucleophilic amino groups that can react with the aldehyde and an adjacent carbon atom of the pyrazole ring to form the fused pyrimidine.

• Base-Catalyzed Reaction: The cyclocondensation is typically facilitated by a base, which deprotonates the guanidine, increasing its nucleophilicity and promoting the cyclization cascade.

• Solvent Selection: A high-boiling polar solvent such as ethanol or isopropanol is often chosen to ensure that the reaction can be conducted at a sufficiently high temperature to overcome the activation energy barrier for the cyclization.

Experimental Protocols

Protocol 1: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

This protocol is adapted from established Vilsmeier-Haack procedures for the synthesis of pyrazole-4-carbaldehydes.[2]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4'-Methylacetophenone	134.18	1.34 g	10 mmol
4-Methylphenylhydrazine hydrochloride	158.64	1.59 g	10 mmol
Sodium Acetate	82.03	0.82 g	10 mmol
Ethanol	46.07	20 mL	-
N,N-Dimethylformamide (DMF)	73.09	10 mL	-
Phosphorus oxychloride (POCl₃)	153.33	2.75 mL	30 mmol
Crushed Ice	-	~50 g	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Ethyl Acetate	88.11	As needed	-
Hexane	86.18	As needed	-

Procedure:

• Hydrazone Formation:

  • In a 100 mL round-bottom flask, dissolve 4'-methylacetophenone (1.34 g, 10 mmol), 4-methylphenylhydrazine hydrochloride (1.59 g, 10 mmol), and sodium acetate (0.82 g, 10 mmol) in ethanol (20 mL).

  • Reflux the mixture for 2 hours.

  • Allow the reaction mixture to cool to room temperature. The hydrazone will precipitate out of the solution.

  • Collect the solid by vacuum filtration, wash with cold ethanol, and dry in a vacuum oven.

• Vilsmeier-Haack Reaction:

  • In a 250 mL three-necked flask equipped with a dropping funnel and a magnetic stirrer, place anhydrous N,N-dimethylformamide (10 mL) and cool the flask in an ice bath to 0-5 °C.

  • Slowly add phosphorus oxychloride (2.75 mL, 30 mmol) dropwise to the DMF with constant stirring, maintaining the temperature below 10 °C. The Vilsmeier reagent will form as a viscous, pale-yellow complex.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.

  • Add the previously synthesized hydrazone (10 mmol) portion-wise to the Vilsmeier reagent.

  • Heat the reaction mixture to 70-80 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice (~50 g) with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • The crude 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde will precipitate as a solid.

  • Collect the solid by vacuum filtration, wash thoroughly with water, and dry.

  • Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Expected Yield: 60-70% Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Synthesis of 4-Amino-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine

This protocol is a generalized procedure based on the known reactivity of pyrazole-4-carbaldehydes with guanidine.[1]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	186.22	1.86 g	10 mmol
Guanidine Hydrochloride	95.53	1.43 g	15 mmol
Sodium Ethoxide	68.05	1.02 g	15 mmol
Absolute Ethanol	46.07	30 mL	-
Water	18.02	As needed	-

Procedure:

• Reaction Setup:

  • In a 100 mL round-bottom flask, dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1.86 g, 10 mmol) in absolute ethanol (30 mL).

  • Add guanidine hydrochloride (1.43 g, 15 mmol) and sodium ethoxide (1.02 g, 15 mmol) to the solution.

  • Equip the flask with a reflux condenser.

• Cyclocondensation:

  • Heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Reduce the volume of the solvent under reduced pressure.

  • Add cold water (30 mL) to the residue. The product will precipitate as a solid.

  • Collect the solid by vacuum filtration, wash with cold water, and dry.

  • Purify the crude product by recrystallization from an appropriate solvent such as ethanol or a mixture of ethanol and water.

Expected Yield: 50-60% Characterization: The structure of the final pyrazolo[3,4-d]pyrimidine derivative should be confirmed by ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Visualization of the Synthetic Pathway

Figure 2: Detailed reaction scheme.

Concluding Remarks

The synthetic protocols detailed in this guide provide a robust and versatile platform for the generation of novel pyrazolo[3,4-d]pyrimidine derivatives. The strategic use of the Vilsmeier-Haack reaction followed by a cyclocondensation step allows for the efficient construction of this important heterocyclic scaffold. By understanding the underlying chemical principles and the rationale for the experimental choices, researchers can adapt and modify these protocols to synthesize a diverse library of compounds for biological evaluation. The continued exploration of the chemical space around the pyrazolo[3,4-d]pyrimidine core holds significant promise for the discovery of new and effective therapeutic agents.

References

• Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Asian Journal of Chemistry. [Link]

• Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. Degres Journal. [Link]

• Synthesis of some novel pyrazolo[3,4-d]pyrimidine derivatives. Semantic Scholar. [Link]

• Synthesis of the 4-aminopyrazolo[3,4-d]pyrimidine derivatives with a... ResearchGate. [Link]

• METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES.

• Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. National Institutes of Health. [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc. [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. National Institutes of Health. [Link]

• One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. National Institutes of Health. [Link]

• 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. ElectronicsAndBooks. [Link]

• 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI. [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. Taylor & Francis Online. [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. [Link]

• Proposed mechanism for the cyclocondensation reaction between... ResearchGate. [Link]

• (PDF) Pyrazole carbaldehydes as novel anti-inflammatory agents : Synthesis and in vitro membrane stabilization method. ResearchGate. [Link]

• Optimisation of the Synthesis of Guanidines from Amines via Nitroguanidines Using 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine. Organic Chemistry Portal. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

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• 1. asianpubs.org [asianpubs.org]
• 2. degres.eu [degres.eu]
• 3. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ijpcbs.com [ijpcbs.com]

Application Notes and Protocols for Metal-Catalyzed Cross-Coupling Reactions of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Derivatives

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds. Its unique electronic properties and ability to act as a versatile pharmacophore have led to its incorporation in numerous approved drugs, including celecoxib (an anti-inflammatory agent), sildenafil (used to treat erectile dysfunction), and various kinase inhibitors in oncology. The functionalization of the pyrazole ring is therefore a critical endeavor in the discovery of new therapeutic agents. Metal-catalyzed cross-coupling reactions have emerged as powerful tools for the precise and efficient modification of the pyrazole core, enabling the synthesis of diverse libraries of compounds for biological screening.[1][2]

This guide provides a comprehensive overview and detailed protocols for the application of key metal-catalyzed cross-coupling reactions—Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig—to 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and its derivatives. The focus is on providing not just step-by-step instructions, but also the underlying scientific rationale for experimental choices, empowering researchers to troubleshoot and adapt these methods for their specific needs.

The Substrate: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

The starting material, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, is a versatile building block. The tolyl group at the N1 position provides steric bulk and electronic influence, while the carbaldehyde at the C4 position is a key functional handle for further derivatization, such as reductive amination or condensation reactions.[2] The presence of the aldehyde group can also influence the outcome of cross-coupling reactions, a factor that will be addressed in the following protocols. For the protocols described below, it is often necessary to start with a halogenated version of this pyrazole, such as 4-bromo- or 4-iodo-1-(4-methylphenyl)-1H-pyrazole.

The Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between a halide (or triflate) and an organoboron compound. Its mild reaction conditions and broad functional group tolerance make it particularly suitable for the late-stage functionalization of complex molecules.[3][4]

Scientific Rationale and Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to involve three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide to form a Pd(II) intermediate.

• Transmetalation: The organoboron species, activated by a base, transfers its organic group to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, regenerating the Pd(0) catalyst and forming the desired biaryl product.

The choice of catalyst, ligand, base, and solvent is crucial for a successful Suzuki-Miyaura coupling. For pyrazole substrates, which can be electron-deficient, the use of electron-rich and bulky phosphine ligands is often beneficial to promote the oxidative addition and reductive elimination steps.[5][6]

Diagram: Generalized Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of 4-Bromo-1-(4-methylphenyl)-1H-pyrazole with Phenylboronic Acid

Materials:

• 4-Bromo-1-(4-methylphenyl)-1H-pyrazole

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Schlenk flask or microwave vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a Schlenk flask or microwave vial, add 4-bromo-1-(4-methylphenyl)-1H-pyrazole (1.0 mmol), phenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Addition of Base and Solvents: Add potassium phosphate (2.0 mmol) to the flask. Evacuate and backfill the flask with an inert gas three times. Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Reaction Conditions: Stir the reaction mixture vigorously at 100 °C under an inert atmosphere. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-(4-methylphenyl)-4-phenyl-1H-pyrazole.

Key Experimental Considerations and Troubleshooting:

• Choice of Halide: While 4-bromo-pyrazoles are commonly used, 4-iodo-pyrazoles are more reactive but also more prone to dehalogenation as a side reaction.[7] 4-chloro-pyrazoles are less reactive and require more active catalyst systems.

• Ligand Selection: Bulky, electron-rich phosphine ligands like SPhos or XPhos are often crucial for achieving high yields, especially with challenging substrates.

• Base: The choice of base can significantly impact the reaction outcome. K₃PO₄ is a good starting point, but other bases like K₂CO₃ or Cs₂CO₃ may be more effective in certain cases.

• Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is typically used to dissolve both the organic and inorganic reagents. The ratio of solvents can be optimized.

• Oxygen Sensitivity: The Pd(0) catalyst is sensitive to oxygen. It is essential to perform the reaction under an inert atmosphere and use degassed solvents to prevent catalyst deactivation.

The Heck Reaction: Alkenylation of the Pyrazole Core

The Heck reaction is a powerful method for the formation of carbon-carbon bonds between an aryl or vinyl halide and an alkene. This reaction is particularly useful for synthesizing substituted alkenes, which are valuable intermediates in organic synthesis.[8][9][10]

Scientific Rationale and Mechanistic Overview

The Heck reaction proceeds through a catalytic cycle involving:

• Oxidative Addition: A Pd(0) species undergoes oxidative addition to the aryl halide.

• Alkene Coordination and Insertion: The alkene coordinates to the Pd(II) complex, followed by migratory insertion into the palladium-carbon bond.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the alkene product and a palladium-hydride species.

• Reductive Elimination: The palladium-hydride species undergoes reductive elimination in the presence of a base to regenerate the Pd(0) catalyst.

The regioselectivity of the Heck reaction is influenced by both electronic and steric factors. With electron-deficient alkenes, the aryl group typically adds to the less substituted carbon of the double bond.[11]

Diagram: Generalized Catalytic Cycle of the Heck Reaction

Caption: Generalized catalytic cycle for the Heck cross-coupling reaction.

Detailed Protocol: Heck Reaction of 4-Iodo-1-(4-methylphenyl)-1H-pyrazole with n-Butyl Acrylate

Materials:

• 4-Iodo-1-(4-methylphenyl)-1H-pyrazole

• n-Butyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF, anhydrous)

• Schlenk flask or sealed tube

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a Schlenk flask, dissolve 4-iodo-1-(4-methylphenyl)-1H-pyrazole (1.0 mmol) in anhydrous DMF (5 mL).

• Addition of Reagents: Add n-butyl acrylate (1.5 mmol), triethylamine (2.0 mmol), palladium(II) acetate (0.03 mmol, 3 mol%), and tri(o-tolyl)phosphine (0.06 mmol, 6 mol%).

• Reaction Conditions: Heat the mixture to 100 °C under an inert atmosphere and stir for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature and pour it into water (50 mL). Extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic extracts, wash with water and brine, dry over magnesium sulfate, and concentrate in vacuo. Purify the residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired product.

Key Experimental Considerations and Troubleshooting:

• Alkene Choice: Electron-deficient alkenes like acrylates, styrenes, and acrylonitriles are generally good substrates for the Heck reaction.

• Base: A non-nucleophilic organic base such as triethylamine is commonly used to neutralize the HX generated during the reaction. Inorganic bases like potassium carbonate can also be employed.

• Ligand Effects: The choice of phosphine ligand can influence the efficiency and selectivity of the reaction. For heteroaryl halides, bulky and electron-rich ligands can be beneficial.[12]

• Temperature: Heck reactions often require elevated temperatures to proceed at a reasonable rate. Microwave irradiation can sometimes be used to shorten reaction times.[13]

The Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst.[14]

Scientific Rationale and Mechanistic Overview

The Sonogashira reaction involves two interconnected catalytic cycles:

• Palladium Cycle: Similar to other cross-coupling reactions, it involves oxidative addition of the aryl halide to Pd(0), followed by transmetalation and reductive elimination.

• Copper Cycle: The copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide. This species then undergoes transmetalation with the Pd(II) complex.

Copper-free Sonogashira protocols have also been developed to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).[15][16]

Diagram: Generalized Catalytic Cycle of the Sonogashira Reaction

Caption: Generalized catalytic cycle for the Sonogashira cross-coupling reaction.

Detailed Protocol: Copper-Free Sonogashira Coupling of 4-Bromo-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde with Phenylacetylene

Materials:

• 4-Bromo-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Phenylacetylene

• [DTBNpP] Pd(crotyl)Cl (P2) precatalyst

• 2,2,6,6-Tetramethylpiperidine (TMP)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Microwave vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a microwave vial, add 4-bromo-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (0.5 mmol), the P2 precatalyst (0.01 mmol, 2 mol%), and a stir bar.

• Addition of Reagents: Evacuate and backfill the vial with argon three times. Add anhydrous DMSO (2.5 mL), phenylacetylene (0.6 mmol), and TMP (1.0 mmol) via syringe.

• Reaction Conditions: Stir the reaction mixture at room temperature (or up to 60 °C for less reactive substrates) for 16-24 hours. Monitor the reaction by LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate (15 mL) and wash with saturated aqueous ammonium chloride (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 1-(4-methylphenyl)-4-(phenylethynyl)-1H-pyrazole-4-carbaldehyde.[17]

Key Experimental Considerations and Troubleshooting:

• Copper Co-catalyst: While traditional Sonogashira reactions use a copper(I) salt (e.g., CuI), copper-free conditions are often preferred to avoid the formation of homocoupled alkyne byproducts.[15][17]

• Base: An amine base like triethylamine or diisopropylamine is commonly used. For copper-free conditions, a hindered base like TMP can be effective.[17]

• Solvent: Solvents such as THF, DMF, and acetonitrile are frequently used.

• Protecting Groups: For terminal alkynes with sensitive functional groups, silyl-protected alkynes (e.g., TMS-acetylene) can be used, followed by a deprotection step.

The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine. This reaction has revolutionized the synthesis of anilines and other N-aryl compounds, which are prevalent in pharmaceuticals.[17][18][19]

Scientific Rationale and Mechanistic Overview

The catalytic cycle for the Buchwald-Hartwig amination is similar to that of other palladium-catalyzed cross-coupling reactions:

• Oxidative Addition: Pd(0) adds to the aryl halide to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base removes a proton from the nitrogen atom to form a palladium-amido complex.

• Reductive Elimination: The aryl group and the amino group are eliminated from the palladium, forming the C-N bond and regenerating the Pd(0) catalyst.

The success of the Buchwald-Hartwig amination is highly dependent on the choice of ligand, with bulky, electron-rich phosphine ligands being particularly effective.[20]

Diagram: Generalized Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Detailed Protocol: Buchwald-Hartwig Amination of 4-Bromo-1-(4-methylphenyl)-1H-pyrazole with Morpholine

Materials:

• 4-Bromo-1-(4-methylphenyl)-1H-pyrazole

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• tBuXPhos (2-Di-tert-butylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Schlenk flask or sealed tube

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Catalyst Pre-formation (optional but recommended): In a separate vial, dissolve Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd) and tBuXPhos (0.024 mmol, 2.4 mol%) in anhydrous toluene (2 mL) under an inert atmosphere and stir for 10 minutes.

• Reaction Setup: In a Schlenk flask, add 4-bromo-1-(4-methylphenyl)-1H-pyrazole (1.0 mmol) and sodium tert-butoxide (1.4 mmol).

• Addition of Reagents: Evacuate and backfill the flask with argon. Add anhydrous toluene (3 mL) and morpholine (1.2 mmol). Then, add the pre-formed catalyst solution via syringe.

• Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 4-18 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the residue by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to obtain the desired 4-(morpholino)-1-(4-methylphenyl)-1H-pyrazole.

Key Experimental Considerations and Troubleshooting:

• Base: A strong, non-nucleophilic base like sodium tert-butoxide is typically required. Other bases such as LHMDS or K₃PO₄ can also be used.

• Ligand Choice: The selection of the ligand is critical. Bulky biarylphosphine ligands like tBuXPhos, RuPhos, or BrettPhos are often necessary for high reactivity, especially with less reactive aryl chlorides.

• Amine Scope: The Buchwald-Hartwig amination is compatible with a wide range of primary and secondary amines, including anilines, alkylamines, and heterocycles.

• Precatalysts: The use of well-defined palladium precatalysts can improve reproducibility and reaction efficiency.

Data Summary Table

Reaction Type	Typical Catalyst	Typical Ligand	Typical Base	Typical Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(OAc)₂ or Pd₂(dba)₃	SPhos, XPhos	K₃PO₄, K₂CO₃	Dioxane/H₂O, Toluene	80-110
Heck	Pd(OAc)₂	P(o-tol)₃, PPh₃	Et₃N, K₂CO₃	DMF, Acetonitrile	80-120
Sonogashira	Pd(PPh₃)₂Cl₂/CuI or Pd precatalyst	PPh₃ or bulky phosphines	Et₃N, DIPEA, TMP	THF, DMF	RT-80
Buchwald-Hartwig	Pd₂(dba)₃ or Pd(OAc)₂	tBuXPhos, RuPhos	NaOtBu, LHMDS	Toluene, Dioxane	80-110

Conclusion

Metal-catalyzed cross-coupling reactions are indispensable tools for the functionalization of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and its derivatives. By understanding the underlying mechanisms and carefully selecting the reaction conditions, researchers can efficiently synthesize a wide array of novel pyrazole-containing compounds with potential applications in drug discovery and materials science. The protocols and considerations outlined in this guide provide a solid foundation for the successful implementation of these powerful synthetic methods.

References

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• Daugulis, O., et al. (2011). Regioselective palladium-catalyzed C-H arylation of 4-alkoxy and 4-thioalkyl pyrazoles. Angewandte Chemie International Edition, 50(23), 5420-5423. [Link]

• Stanovnik, B., et al. (2011). Sonogashira-Type Reactions with 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehydes: A Straightforward Approach to Pyrazolo[4,3-c]pyridines. Molecules, 16(1), 614-625. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

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• Organic Reactions. (2008). Copper-free Sonogashira coupling. The chemical reaction database. [Link]

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• Daugulis, O., & Zaitsev, V. G. (2005). Palladium-Catalyzed Arylation of sp3 C-H Bonds. Angewandte Chemie International Edition, 44(27), 4046-4048. [Link]

• Myers, A. (n.d.). The Heck Reaction. Chem 115. [Link]

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• Browne, D. L., et al. (2019). Robust Buchwald–Hartwig amination enabled by ball-milling. Organic & Biomolecular Chemistry, 17(7), 1833-1838. [Link]

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• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Cini, E., et al. (2024). A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Frontiers in Chemistry, 12. [Link]

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• Al-Amiery, A. A., et al. (2021). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 5(4), 320-329. [Link]

• Buchwald, S. L., et al. (2014). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 136(30), 10761–10768. [Link]

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• Mohite, S. K., & Magdum, C. S. (2006). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Chemistry, 18(4), 3161-3164. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Chen, W., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102878. [Link]

• Tumkevičius, S., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21. [Link]

• Macmillan Group. (2004). The Intramolecular Heck Reaction. [Link]

• Wang, D., & Astruc, D. (2015). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Catalysts, 5(2), 629-646. [Link]

• Montgomery, T. P., & Minteer, S. D. (2018). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. Trends in Chemistry, 1(1), 11-13. [Link]

• Reddy, T. S., et al. (2019). Synthesis of 4H‐Indazol‐4‐ones and Fused Pyrazoles via Copper‐Catalyzed Annulation of Hydrazones with Cyclic Enones. Asian Journal of Organic Chemistry, 8(8), 1266-1270. [Link]

• Gomaa, M. A. M., & Ali, M. M. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one and 2-bromo pyrimido[1,2-b]indazol-4(1H)-one derivatives. RSC Advances, 11(3), 1547-1556. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Vilsmeier-Haack Reaction Conditions for Pyrazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Vilsmeier-Haack (V-H) formylation of pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful reaction to synthesize pyrazole-4-carbaldehydes—key intermediates in the development of novel therapeutics and functional materials.[1][2] Here, we address common challenges, provide in-depth optimization strategies, and offer detailed protocols grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental concepts and common inquiries regarding the Vilsmeier-Haack reaction for pyrazole synthesis.

Q1: What is the Vilsmeier-Haack reaction in the context of pyrazole synthesis?

The Vilsmeier-Haack reaction is a robust method for introducing a formyl group (-CHO) onto an electron-rich heterocyclic ring.[3] For pyrazoles, which are π-excessive systems, this reaction serves as a primary tool for electrophilic substitution, regioselectively yielding pyrazole-4-carbaldehydes.[4] The reaction can be performed on a pre-existing pyrazole core or, more commonly, as a one-pot cyclization-formylation starting from a hydrazone precursor.[5][6] These aldehyde products are versatile building blocks for creating more complex molecular architectures.[6]

Q2: What is the "Vilsmeier reagent" and how is it properly prepared and handled?

The active electrophile, known as the Vilsmeier reagent, is a chloroiminium salt, typically [(CH3)2N=CHCl]+Cl-.[7][8] It is almost always prepared in situ by the slow, dropwise addition of an acid chloride, most commonly phosphorus oxychloride (POCl₃), to an ice-cold solution of an N,N-disubstituted formamide, like N,N-dimethylformamide (DMF).[9][10]

Causality: The reaction between DMF and POCl₃ is highly exothermic. Preparing the reagent at low temperatures (0 to -10 °C) is critical to prevent thermal decomposition and the formation of unwanted byproducts.[11] The reagent is extremely sensitive to moisture and will rapidly decompose upon contact with water. Therefore, anhydrous conditions—using flame-dried glassware and anhydrous solvents—are essential for success.[9][12]

Q3: What are the primary safety considerations for this reaction?

The reagents involved are hazardous and require careful handling in a well-ventilated chemical fume hood.

• Phosphorus oxychloride (POCl₃): Highly corrosive and toxic. It reacts violently with water, releasing heat and HCl gas.[9]

• Vilsmeier Reagent: Moisture-sensitive and corrosive.[7]

• Work-up: The quenching step, typically involving pouring the reaction mixture onto crushed ice, is highly exothermic and must be performed slowly and cautiously to control the release of heat and gas.[5][12]

Always wear appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles.

Q4: How does the electronic nature of substituents on the pyrazole ring affect the reaction?

The Vilsmeier-Haack reaction is an electrophilic aromatic substitution; therefore, the electronic properties of the starting material are paramount.

• Electron-Donating Groups (EDGs): Substituents like alkyl or alkoxy groups increase the electron density of the pyrazole ring, activating it towards electrophilic attack and generally leading to higher yields and milder reaction conditions.[5]

• Electron-Withdrawing Groups (EWGs): Groups such as nitro, cyano, or haloaryl can significantly decrease the nucleophilicity of the pyrazole ring.[13] Substrates with strong EWGs may require more forcing conditions (e.g., higher temperatures, larger excess of Vilsmeier reagent) and may still result in low conversion or fail to react entirely.[13]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common issues encountered during the Vilsmeier-Haack formylation of pyrazoles.

Problem	Potential Cause(s)	Suggested Solutions & Scientific Rationale
Low or No Product Yield	1. Inactive Vilsmeier Reagent: The most common cause is the decomposition of the reagent by moisture.[9][12] 2. Insufficiently Reactive Substrate: Strong electron-withdrawing groups on the pyrazole ring hinder the electrophilic substitution.[13] 3. Incomplete Reaction: Reaction time or temperature is insufficient to drive the reaction to completion. 4. Product Decomposition: The aldehyde product may be unstable during the aqueous work-up, especially under harsh pH conditions.	1. Ensure Anhydrous Conditions: Flame-dry all glassware. Use fresh, anhydrous grade DMF and high-purity POCl₃. Prepare the Vilsmeier reagent at 0 °C or below and use it immediately.[9][11] 2. Increase Reactivity: For deactivated substrates, increase the excess of the Vilsmeier reagent (from 3-4 equivalents up to 6-8 equivalents) and/or raise the reaction temperature incrementally (e.g., from 70 °C to 100-120 °C). 3. Monitor and Adjust: Track the consumption of starting material using Thin-Layer Chromatography (TLC). If the reaction stalls, consider extending the reaction time or gradually increasing the temperature.[9] 4. Gentle Work-up: Pour the reaction mixture slowly onto a large volume of crushed ice. Neutralize carefully and slowly with a mild base like sodium bicarbonate or saturated sodium carbonate solution, maintaining a low temperature throughout.[12]
Formation of Multiple Products/Side Reactions	1. Di-formylation: Although formylation at C4 is strongly preferred, a large excess of the Vilsmeier reagent or high temperatures can sometimes lead to the formation of di-formylated products.[9] 2. Chlorination: Hydroxyl groups or other sensitive functionalities on the substrate can be chlorinated by POCl₃ or the Vilsmeier reagent itself.[11] 3. Substrate-Specific Side Reactions: Certain substrates can undergo unexpected transformations, such as dealkylation or elimination reactions.[13]	1. Optimize Stoichiometry: Carefully control the equivalents of the Vilsmeier reagent. Start with a smaller excess (e.g., 3 equivalents) and adjust as needed based on TLC analysis. 2. Protect Sensitive Groups: If possible, protect reactive functional groups (e.g., as silyl ethers or esters) before subjecting the molecule to Vilsmeier-Haack conditions. 3. Literature Review: For novel or complex substrates, thoroughly review the literature for known side reactions with the Vilsmeier reagent to anticipate and mitigate potential issues.
Formation of a Dark, Tarry Residue	1. Reaction Overheating: Uncontrolled exotherms during reagent formation or substrate addition can lead to polymerization and decomposition.[9] 2. Impure Starting Materials: Impurities can catalyze undesirable side reactions, leading to charring.	1. Strict Temperature Control: Maintain the recommended temperature at all stages. Use an efficient cooling bath (ice-salt, dry ice-acetone). Add reagents dropwise to manage heat generation.[9] 2. Purify Substrates: Ensure the starting pyrazole or hydrazone is of high purity. Recrystallize or chromatograph if necessary.
Difficulty in Product Isolation	1. Product is Water-Soluble: Some formylated pyrazoles, especially those with polar functional groups, may have significant solubility in the aqueous layer. 2. Emulsion Formation: The presence of DMF and salts during extraction can lead to the formation of stable emulsions, making phase separation difficult.	1. Reduce Aqueous Solubility: Saturate the aqueous layer with sodium chloride (brine) to decrease the polarity of the aqueous phase. This "salting out" effect will drive the organic product into the extraction solvent. Perform multiple extractions (3-5 times) with a suitable solvent like dichloromethane or ethyl acetate.[9] 2. Break Emulsions: Add more brine or a small amount of a different organic solvent. If the emulsion persists, filtration through a pad of Celite® can often help break it.

Section 3: Optimization Strategies & Data

Optimizing the Vilsmeier-Haack reaction requires a systematic evaluation of several parameters. The ideal conditions are highly substrate-dependent.

Key Optimization Parameters:

• Reagent Stoichiometry: The ratio of Substrate:DMF:POCl₃ is a critical factor. While a 1:3:3 ratio might suffice for activated substrates, deactivated systems often require a significant excess of the formylating agent.

• Temperature & Time: These two parameters are interconnected. Reactions on activated hydrazones can be complete in 3-8 hours at 70-90 °C, while formylating a deactivated chloropyrazole might require 1-2 hours at 120 °C.

• Solvent: DMF typically serves as both the reagent precursor and the solvent. In some cases, using an inert co-solvent like chloroform or dichloromethane (DCM) can be beneficial, especially for controlling reaction concentration and temperature.[14]

Table of Reported Reaction Conditions:

The following table summarizes various reported conditions, illustrating the wide range of parameters used for different pyrazole systems. This data should be used as a starting point for your own optimizations.

Substrate Type	Reagent Equivalents (POCl₃:DMF)	Temperature (°C)	Time (h)	Yield	Reference
Hydrazones (general)	3-4 eq. (each)	0, then 70-90	5-8	Good to Excellent	[12]
1,3-dialkyl-5-chloro-pyrazoles	4 eq. POCl₃, 6 eq. DMF	120	1-2	55-90%
1-phenyl-3-aryl-pyrazoles	3 eq. POCl₃, excess DMF	80	4	Good	[12]
3-(2-methoxyethoxy) pyrazole	4 eq. (each)	70	24	48%	[11]
Substituted Phenyl Hydrazones	1:1 POCl₃ in excess DMF	RT	3	Excellent	[5]

Section 4: Visual Guides & Diagrams

Visual aids can clarify complex mechanisms and workflows, facilitating better experimental design and troubleshooting.

Mechanism of Vilsmeier-Haack Pyrazole Formylation

Caption: A step-by-step decision process for troubleshooting low yield.

Section 5: General Experimental Protocol

This protocol provides a reliable starting point for the Vilsmeier-Haack formylation of a hydrazone precursor. Note: This is a general guideline and must be optimized for each specific substrate.

Materials & Reagents:

• Hydrazone substrate (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃, 3.0-4.0 eq), freshly distilled or from a new bottle

• Crushed ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Extraction solvent (e.g., Dichloromethane or Ethyl Acetate)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Flame-dried, three-neck round-bottom flask with a magnetic stir bar, dropping funnel, and nitrogen inlet

Procedure:

• Vilsmeier Reagent Preparation:

  • To a three-neck flask under a nitrogen atmosphere, add anhydrous DMF (enough to dissolve the substrate later, plus the amount for the reagent).

  • Cool the flask to 0 °C using an ice-water bath.

  • Add POCl₃ (3.0-4.0 eq) dropwise to the stirred DMF via the dropping funnel over 15-30 minutes. Maintain the internal temperature below 5 °C. A thick, white precipitate of the Vilsmeier reagent may form. [11][12] * Stir the mixture at 0 °C for an additional 30 minutes after the addition is complete.

• Formylation Reaction:

  • Dissolve the hydrazone substrate (1.0 eq) in a minimal amount of anhydrous DMF.

  • Add the substrate solution dropwise to the prepared Vilsmeier reagent at 0 °C.

  • After the addition, allow the reaction mixture to warm to room temperature, then heat to the desired temperature (typically 70-90 °C) using an oil bath. [5][12] * Stir vigorously for 4-8 hours, monitoring the reaction's progress by TLC (quench a small aliquot in NaHCO₃ solution, extract, and spot).

• Work-up and Isolation:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • In a separate large beaker, prepare a substantial amount of crushed ice.

  • Slowly and carefully pour the reaction mixture onto the crushed ice with vigorous stirring. This step is highly exothermic. [12] * Neutralize the acidic aqueous solution by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is ~7-8.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., 3 x 50 mL of DCM).

  • Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, and filter.

• Purification:

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude material by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure pyrazole-4-carbaldehyde. [11]

References

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. Available at: [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Semantic Scholar. Available at: [Link]

• 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI. Available at: [Link]

• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies. Available at: [Link]

• VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. Bibliomed. Available at: [Link]

• Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. ResearchGate. Available at: [Link]

• Synthesis of Vilsmeier reagent. PrepChem.com. Available at: [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. Available at: [Link]

• Vilsmeier-Haack formylation of 1H-pyrazoles. ResearchGate. Available at: [Link]

• Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. Scirp.org. Available at: [Link]

• Vilsmeier reagent. Wikipedia. Available at: [Link]

• Improved Synthesis of 1H-Pyrazole-4-carbaldehyde. Taylor & Francis Online. Available at: [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. ARKIVOC. Available at: [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI. Available at: [Link]

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Technical Support Center: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Welcome to the technical support guide for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, which most commonly employs the Vilsmeier-Haack reaction. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you improve your yield and purity.

Introduction to the Synthesis

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a valuable building block in medicinal chemistry and materials science. The most prevalent and effective method for its synthesis is the Vilsmeier-Haack formylation of 1-(4-methylphenyl)-1H-pyrazole.[1][2] This reaction introduces a formyl group (-CHO) onto the electron-rich C4 position of the pyrazole ring.[1] The reaction involves the formation of an electrophilic chloroiminium salt, known as the Vilsmeier reagent, from N,N-dimethylformamide (DMF) and a halogenating agent, typically phosphorus oxychloride (POCl₃).[3][4] While robust, the reaction is sensitive to several parameters that can significantly impact the yield and purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it used for this synthesis? The Vilsmeier-Haack reaction is a chemical process that installs a formyl group onto an electron-rich aromatic or heterocyclic ring.[1][3] It is the method of choice for this synthesis due to its high regioselectivity for the C4 position of the 1-substituted pyrazole ring and its general reliability. The Vilsmeier reagent is a relatively mild electrophile, making it suitable for activated systems like pyrazoles.[3]

Q2: What is the Vilsmeier reagent and how should it be prepared? The Vilsmeier reagent is a chloroiminium salt that acts as the electrophile.[1][4] It is almost always prepared in situ by the slow, dropwise addition of phosphorus oxychloride (POCl₃) to ice-cold, anhydrous N,N-dimethylformamide (DMF).[1][5] This formation is exothermic and must be performed under strictly anhydrous conditions, as the reagent is highly moisture-sensitive and will readily decompose.[1]

Q3: What are the critical safety precautions for this reaction? The reagents are hazardous. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water.[1] The entire procedure, including reagent preparation and reaction quenching, must be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat, is mandatory.[1] The work-up step, which involves quenching the reaction with ice or a basic solution, is also highly exothermic and must be performed slowly and with caution in an ice bath.[1]

Q4: How can I monitor the reaction's progress? Thin-layer chromatography (TLC) is the most effective method for monitoring the reaction.[1][2] To prepare a sample for TLC, carefully take a small aliquot from the reaction mixture and quench it in a separate vial containing a dilute basic solution (e.g., saturated sodium bicarbonate). Extract the quenched sample with an organic solvent like ethyl acetate or dichloromethane. Spot the organic extract on a TLC plate alongside your starting material to visualize the consumption of the reactant and the formation of the product.[1]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems. For each issue, we diagnose the probable causes and provide actionable solutions.

Problem 1: Low or No Product Yield

A low yield is the most common frustration. The cause can often be traced to reagent quality, reaction conditions, or the work-up procedure.

Probable Cause	Recommended Solution & Explanation
Degraded or Wet Reagents	Solution: Use freshly opened or distilled POCl₃ and anhydrous DMF (≤0.005% water). Explanation: The Vilsmeier reagent is extremely sensitive to moisture.[1][6] Any water present will consume the reagent and prevent the reaction from proceeding. Ensure all glassware is flame-dried or oven-dried before use.
Improper Reagent Stoichiometry	Solution: Use a slight excess of the Vilsmeier reagent (typically 1.5 to 3 equivalents relative to the pyrazole substrate).[6][7] Explanation: Using an insufficient amount of the formylating agent can lead to incomplete conversion. Conversely, a large excess can sometimes promote side reactions, so optimization may be necessary.
Incorrect Reaction Temperature	Solution: Prepare the Vilsmeier reagent at 0 °C.[1] Add the pyrazole substrate at 0-5 °C, then allow the reaction to warm to room temperature before heating (typically 60-90 °C).[6][8] Explanation: The initial formation of the reagent is exothermic and requires cooling to prevent decomposition. Subsequent heating is usually necessary to drive the formylation of the pyrazole ring to completion. Some substrates may require higher temperatures (up to 120 °C) for full conversion.[7]
Inefficient Work-up/Extraction	Solution: During work-up, ensure the pH is carefully neutralized or made slightly basic (pH 7-8) before extraction. Saturate the aqueous layer with NaCl (brine) to reduce the product's solubility in water.[1] Perform multiple extractions (3x) with a suitable organic solvent (e.g., ethyl acetate, DCM). Explanation: The aldehyde product can have some aqueous solubility. "Salting out" with brine decreases its polarity and drives it into the organic phase, improving extraction efficiency.[1]

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical decision-making process to diagnose the root cause of a low-yield experiment.

Caption: A step-by-step troubleshooting workflow for low product yield.

Problem 2: Formation of Impurities or Side Products

The presence of unexpected spots on a TLC or difficulties in purification often point to side reactions.

Probable Cause	Recommended Solution & Explanation
Reaction Temperature Too High	Solution: Lower the reaction temperature or reduce the heating time. Explanation: While heat is often required, excessive temperatures or prolonged heating can lead to decomposition of the starting material, product, or the formation of tar-like byproducts. Monitor the reaction by TLC to determine the optimal heating time.
Hydrolysis of Iminium Intermediate	Solution: Ensure the reaction is quenched by pouring it onto crushed ice, followed by neutralization.[6] Explanation: The reaction proceeds via an iminium ion intermediate which is hydrolyzed to the final aldehyde during aqueous work-up.[3][4] A slow or incomplete quench can lead to a mixture of partially hydrolyzed intermediates and the final product, complicating purification.
Electron-withdrawing groups on substrate	Solution: If your pyrazole contains strongly electron-withdrawing groups, the reaction may be sluggish or fail.[7] Consider using a larger excess of the Vilsmeier reagent or higher reaction temperatures. Explanation: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution.[9] Electron-withdrawing groups deactivate the pyrazole ring, making it less nucleophilic and less reactive towards the Vilsmeier reagent.[7]

Optimized Experimental Protocol

This protocol provides a reliable starting point for the synthesis. Adjustments may be needed based on your specific laboratory conditions and scale.

Step 1: Preparation of the Vilsmeier Reagent

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq.).

• Cool the flask to 0 °C using an ice-salt bath.

• Add phosphorus oxychloride (POCl₃, 1.5 eq.) dropwise to the stirred DMF via the dropping funnel over 20-30 minutes. Ensure the internal temperature does not rise above 5 °C.

• After the addition is complete, stir the resulting viscous, whitish mixture at 0 °C for an additional 30 minutes.

Step 2: Formylation Reaction

• Dissolve the 1-(4-methylphenyl)-1H-pyrazole (1.0 eq.) in a minimal amount of anhydrous DMF or dichloromethane.

• Add the pyrazole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C.[6]

• Monitor the reaction's progress by TLC (e.g., using a 3:7 Ethyl Acetate:Hexane eluent). A typical reaction time is 4-6 hours.

Reaction Mechanism Overview

Caption: Key stages of the Vilsmeier-Haack synthesis pathway.

Step 3: Work-up and Purification

• Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto a large amount of crushed ice in a beaker with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or dilute sodium hydroxide until the pH is approximately 7-8.

• Extract the aqueous mixture with ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by flash column chromatography (using a silica gel stationary phase and an ethyl acetate/hexane gradient) or recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.[6]

References

• Benchchem. (n.d.). Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles.
• Popov, A. V., et al. (2018). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2018(5), 1-15.
• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction.
• Benchchem. (n.d.). Comparative study of synthesis routes for substituted pyrazole-4-carbaldehydes.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• Polshettiwar, V., & Kaushik, M. P. (2004). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Indian Journal of Heterocyclic Chemistry, 14, 121-124.
• Eiden, F., & Schaffer, G. (1972). Synthesis of 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molecules, 25(11), 2293.
• S.B. Singh. (1991). Vilsmeier—Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles.
• Li, Z., et al. (2012). Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. Molecules, 17(10), 11623-11634.
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
• Organic Chemistry Reaction. (n.d.). Vilsmeier–Haack formylation.
• Šačkus, A., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21.
• Singh, P. P., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13, 28099-28131.
• Jagriti Sharma. (2022, April 19). VILSMEIER HAACK REACTION | Organic Name Reactions | DMF | POCL3 [Video]. YouTube.
• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances.
• ResearchGate. (n.d.). Synthesis of 1-Aryl-4-formylpyrazoles from Acetaldehyde N-Arylhydrazones by the Vilsmeier—Haack Method. Request PDF.
• Goudarshivannanavar, B. C., et al. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 5(9), 3604-3617.
• Lukin, O., & Zhiryakov, V. G. (2011). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde. Taylor & Francis Online, 42(7), 922-925.
• ResearchGate. (n.d.).
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Vilsmeier-Haack Reaction [organic-chemistry.org]

Technical Support Center: Purification of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde by Column Chromatography

Welcome to the technical support center for the purification of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting for the column chromatography purification of this compound.

The purification of heteroaromatic aldehydes like 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde can present unique challenges. The polarity of the aldehyde group, combined with the aromatic pyrazole and tolyl moieties, requires a carefully optimized chromatographic strategy to achieve high purity. This guide is structured to address specific issues you may encounter, explaining the causality behind experimental choices to ensure a self-validating and robust purification protocol.

Troubleshooting Guide

This section addresses common problems encountered during the column chromatography of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde, offering step-by-step solutions.

Issue 1: Poor Separation of the Target Compound from Impurities.

• Question: I'm observing overlapping spots on my TLC plate and co-elution from the column. How can I improve the separation?

• Answer: Poor separation is typically due to an inappropriate solvent system. The goal is to find a solvent mixture that provides a significant difference in the retention factor (Rf) between your product and the impurities. For pyrazole derivatives, a common starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[1]

  • Actionable Advice:

    • Systematic TLC Analysis: Run a series of TLC plates with varying ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3). The ideal eluent system will give your product an Rf value between 0.2 and 0.4, providing a good balance between migration speed and separation.

    • Try Alternative Solvents: If hexane/ethyl acetate doesn't provide adequate separation, consider replacing ethyl acetate with dichloromethane or acetone. Sometimes, a small amount of a highly polar solvent like methanol can be added to the eluent to improve the separation of polar impurities. However, be cautious as too much methanol can lead to the rapid elution of all compounds.

    • Consider Compound-Silica Interactions: Pyrazoles can sometimes interact with the acidic sites on silica gel, leading to peak tailing and poor separation.[2] If you observe this, you can deactivate the silica gel by adding a small amount (0.1-1%) of triethylamine to your eluent system.[2][3]

Issue 2: The Compound is Not Eluting from the Column.

• Question: I've loaded my sample, but even after passing a large volume of eluent, I'm not seeing my product come off the column. What's happening?

• Answer: This issue usually arises from the compound being too polar for the chosen solvent system, causing it to strongly adhere to the silica gel.

  • Actionable Advice:

    • Increase Eluent Polarity: Gradually increase the proportion of the polar solvent in your mobile phase. For example, if you started with a 7:3 hexane/ethyl acetate mixture, try moving to a 1:1 ratio or even a 3:7 mixture.

    • Drastic Solvent Change: If a gradual increase in polarity is ineffective, a more significant change may be necessary. Flushing the column with pure ethyl acetate or a mixture containing a small percentage of methanol (e.g., 95:5 ethyl acetate/methanol) will likely elute even very polar compounds.

    • Check for Decomposition: It's possible the compound is degrading on the silica gel. To test for this, spot your crude material on a TLC plate, let it sit for a few hours, and then elute it. If you see new spots or a streak from the baseline, your compound may not be stable on silica.[4] In such cases, using a less acidic stationary phase like neutral alumina might be a better option.[2][3]

Issue 3: Low Yield of the Purified Product.

• Question: After column chromatography, the amount of pure 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde I recovered is much lower than expected. What are the potential causes?

• Answer: Low recovery can be attributed to several factors, including irreversible adsorption on the column, co-elution with impurities that are later discarded, or physical loss of the sample during the process.

  • Actionable Advice:

    • Proper Column Packing: Ensure your column is packed uniformly to avoid channeling, where the solvent and sample bypass the stationary phase, leading to poor separation and potential loss of product in mixed fractions.

    • Sample Loading Technique: For optimal separation and yield, dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column in a narrow band.[5] If the compound has low solubility in the eluent, consider "dry loading" by adsorbing the sample onto a small amount of silica gel before adding it to the column.[5]

    • Careful Fraction Collection: Collect smaller fractions, especially when the product is starting to elute. This will minimize the collection of mixed fractions containing both the product and impurities.

Frequently Asked Questions (FAQs)

This section covers general questions and best practices for the purification of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde.

• Question: What is a good starting solvent system for the column chromatography of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde?

• Answer: Based on the structure, which includes aromatic rings and a polar aldehyde group, a medium polarity solvent system is a good starting point. A mixture of hexane and ethyl acetate is commonly used for pyrazole derivatives.[1] A literature search for similar compounds, such as 1-phenyl-1H-pyrazole-4-carbaldehydes, suggests that an eluent of ethyl acetate/n-hexane (1:4, v/v) has been used successfully.[6][7]

• Question: How much crude material should I load onto the column?

• Answer: A general rule of thumb is to load an amount of crude material that is 1-5% of the mass of the silica gel.[2] Overloading the column is a common cause of poor separation.

• Question: How can I visualize the compound on a TLC plate if it's not UV active?

• Answer: 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde contains aromatic rings and a conjugated system, so it should be visible under a UV lamp (254 nm). If for some reason it is not, or if you need to visualize non-UV active impurities, you can use a staining solution. A potassium permanganate stain is a good general-purpose stain that reacts with many organic compounds.

• Question: What are the key properties of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde to consider during purification?

• Answer: Key properties include its molecular weight of 186.21 g/mol and its solid form.[8][9] The presence of the pyrazole ring, a tolyl group, and a carbaldehyde functional group contribute to its overall polarity and potential for specific interactions with the stationary phase.[10]

Experimental Workflow and Data

Recommended Column Chromatography Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (100-200 mesh)	Standard and effective for a wide range of organic compounds.[1]
Mobile Phase	Hexane/Ethyl Acetate	A good starting point for compounds of medium polarity.
Gradient Elution	Start with a low polarity mixture (e.g., 9:1 Hex/EtOAc) and gradually increase the polarity.	This allows for the elution of non-polar impurities first, followed by the target compound, and finally any highly polar impurities.
TLC Monitoring	Use the same solvent system as the column.	To track the progress of the separation and identify fractions containing the pure product.

Step-by-Step Protocol for Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent.

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packing is uniform and free of air bubbles.

• Equilibration: Run the initial eluent through the column until the packing is stable.

• Sample Loading: Dissolve the crude 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde in a minimal amount of the eluent and carefully add it to the top of the silica gel.

• Elution: Begin eluting with the initial solvent system, collecting fractions.

• Gradient Increase: Gradually increase the polarity of the eluent as the separation proceeds.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde.

Column Chromatography Workflow Diagram

Caption: Workflow for the purification of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde.

References

• BenchChem. Overcoming challenges in the purification of heterocyclic compounds. BenchChem. Accessed January 11, 2026.
• University of Rochester Department of Chemistry. Troubleshooting Flash Column Chromatography. University of Rochester. Accessed January 11, 2026.
• Phenomenex. TROUBLESHOOTING GUIDE. Phenomenex. Accessed January 11, 2026.
• Various Authors. How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. Published August 7, 2012.
• Šačkus A, Bieliauskas A, Holzer W, Kriktolaitytė S. Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ARKIVOC. 2011;2011(11):1-21.
• Šačkus A, Bieliauskas A, Holzer W, Kriktolaitytė S. Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Kaunas University of Technology. Published 2011.
• Reddit. troubleshooting column chromatography. Reddit. Published February 22, 2022.
• Thermo Fisher Scientific. Column troubleshooting guide - Reversed phase. Thermo Fisher Scientific. Accessed January 11, 2026.
• Regis Technologies. HPLC Troubleshooting Guide. Regis Technologies. Accessed January 11, 2026.
• HALO Columns. LC Chromatography Troubleshooting Guide. HALO Columns. Published November 3, 2023.
• MicroSolv Technology Corporation. Troubleshooting Problems With Poor HPLC Results Before Examining the Column. MicroSolv. Accessed January 11, 2026.
• National Center for Biotechnology Information. 1-Phenyl-3-p-tolyl-1h-pyrazole-4-carbaldehyde. PubChem. Accessed January 11, 2026.
• Singh P, Singh J, Singh A.
• Sigma-Aldrich. 1-p-Tolyl-1H-pyrazole-4-carbaldehyde. Sigma-Aldrich. Accessed January 11, 2026.
• El-Shehry MF, Abu-Hashem AA, El-Telbani EM. Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC. 2010;2011(1):196-245.
• Various Authors. Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl)-N-(1-(p-tolyl)-1H-pyrazol-5-yl)methanimine.
• Smolecule. 3-Methyl-1-p-tolyl-1H-pyrazole-4-carbaldehyde. Smolecule. Published April 14, 2024.
• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.
• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Published June 19, 2025.
• National Institutes of Health. Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. National Institutes of Health. Published October 25, 2024.
• National Center for Biotechnology Information. 1H-pyrazole-4-carbaldehyde. PubChem. Accessed January 11, 2026.
• Wiley Online Library. Optimization of multi-column chromatography for capture and polishing at high protein load. Wiley Online Library. Published June 9, 2025.
• BLD Pharm. 35344-95-7|1H-Pyrazole-4-carbaldehyde|BLD Pharm. BLD Pharm. Accessed January 11, 2026.
• Sigma-Aldrich. 1-p-Tolyl-1H-pyrazole-4-carbaldehyde AldrichCPR 337957-59-2. Sigma-Aldrich. Accessed January 11, 2026.
• Sigma-Aldrich. 1H-Pyrazole-5-carbaldehyde AldrichCPR. Sigma-Aldrich. Accessed January 11, 2026.

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Chromatography [chem.rochester.edu]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. researchgate.net [researchgate.net]
• 7. epubl.ktu.edu [epubl.ktu.edu]
• 8. 1-p-Tolyl-1H-pyrazole-4-carbaldehyde AldrichCPR 337957-59-2 [sigmaaldrich.com]
• 9. 1-p-Tolyl-1H-pyrazole-4-carbaldehyde AldrichCPR 337957-59-2 [sigmaaldrich.com]
• 10. Buy 3-Methyl-1-p-tolyl-1H-pyrazole-4-carbaldehyde | 1152504-06-7 [smolecule.com]

Common side products in the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Welcome to the technical support center for the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and questions that arise during the synthesis of this important heterocyclic building block. Leveraging extensive laboratory experience and established chemical principles, this resource provides in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your synthesis, providing explanations for their root causes and actionable solutions.

Q1: Why is the yield of my 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde unexpectedly low?

Low yields are a frequent issue and can often be traced back to several factors related to the Vilsmeier-Haack formylation reaction, the most common synthetic route.

Possible Causes and Solutions:

• Incomplete Reaction: The formylation may not have gone to completion, leaving a significant amount of the starting material, 1-(4-methylphenyl)-1H-pyrazole, in your crude product.

  • Solution: Ensure the Vilsmeier reagent was prepared correctly and used in a sufficient molar excess (typically 1.5 to 3 equivalents). You can monitor the reaction's progress using Thin Layer Chromatography (TLC). If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature. However, be cautious as higher temperatures can promote side reactions.[1]

• Suboptimal Reaction Temperature: The Vilsmeier-Haack reaction is sensitive to temperature. If the temperature is too low, the reaction rate will be very slow, leading to incomplete conversion.[1] Conversely, if the temperature is too high, it can lead to the decomposition of the Vilsmeier reagent and the formation of undesired side products.[2]

  • Solution: The reaction is typically carried out by forming the Vilsmeier reagent at 0-10 °C, followed by the addition of the pyrazole substrate and subsequent heating. An optimal temperature for the formylation of N-arylpyrazoles is generally in the range of 60-80 °C. It is recommended to perform small-scale trials to determine the optimal temperature for your specific setup.

• Moisture Contamination: The Vilsmeier reagent is highly sensitive to moisture and will rapidly decompose in its presence.

  • Solution: Ensure all glassware is thoroughly dried before use and that anhydrous solvents are employed. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Inefficient Work-up and Product Isolation: The desired product might be lost during the work-up procedure. The iminium salt intermediate formed during the reaction needs to be carefully hydrolyzed to the aldehyde.

  • Solution: After the reaction is complete, the mixture is typically poured onto crushed ice and then neutralized with a base such as sodium bicarbonate or sodium hydroxide solution. Ensure the pH is carefully adjusted to be neutral or slightly basic to precipitate the product. If the product has some water solubility, saturating the aqueous layer with sodium chloride before extraction can improve recovery.

Q2: I see an unexpected peak in my NMR spectrum. What could it be?

The presence of unexpected signals in your NMR spectrum indicates the formation of side products. Here are some of the most common impurities in the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde:

Common Side Products and Their Identification:

Side Product	Potential 1H NMR Signals	Rationale for Formation
Unreacted Starting Material	Absence of the aldehyde proton (~9.8 ppm), presence of a proton at the 4-position of the pyrazole ring (~6.4 ppm).	Incomplete formylation reaction.
Chlorinated Byproduct	Aromatic and pyrazole protons may be shifted.	The Vilsmeier reagent can act as a chlorinating agent, leading to chlorination on the tolyl ring, though this is less common on an electron-rich ring unless harsh conditions are used.[3]
Hydroxymethylated Pyrazole	A singlet around 4.5-4.7 ppm (for the -CH2OH group) and a broad singlet for the -OH proton.	At elevated temperatures, DMF can decompose to generate small amounts of formaldehyde, which can then react with the electron-rich pyrazole ring.[1]
Double-formylated Product	Unlikely for this substrate as the 4-position is the primary site of electrophilic substitution.	While possible for highly activated systems, it is not a commonly reported side product for N-arylpyrazoles.

Visualizing the Reaction Pathways:

The following diagram illustrates the main reaction pathway and potential side reactions.

Caption: Main reaction and side pathways in the Vilsmeier-Haack formylation.

Q3: The reaction mixture turned dark brown or black. What does this signify and how can I prevent it?

A dark coloration of the reaction mixture often indicates decomposition.

Possible Causes and Solutions:

• Decomposition of the Vilsmeier Reagent: The Vilsmeier reagent is thermally unstable and can decompose, especially if the reaction temperature is too high or if the reaction is run for an extended period.[2][4] This decomposition can lead to the formation of polymeric materials and other colored byproducts.

  • Solution: Carefully control the reaction temperature. Prepare the Vilsmeier reagent at a low temperature (0-10 °C) and add it slowly to the pyrazole solution. Avoid excessive heating during the formylation step.

• Side Reactions with the Starting Material or Product: The starting material or the aldehyde product may not be stable under the reaction conditions, leading to degradation.

  • Solution: Ensure that the starting 1-(4-methylphenyl)-1H-pyrazole is pure. Impurities from its synthesis can sometimes lead to side reactions. Minimize the reaction time to what is necessary for complete conversion of the starting material.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Q1: What is the mechanism of the Vilsmeier-Haack reaction for the formylation of a pyrazole?

The Vilsmeier-Haack reaction is a type of electrophilic aromatic substitution.[5][6] The mechanism involves two main stages:

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl3) to form a highly electrophilic chloroiminium ion, which is the active formylating agent, often referred to as the Vilsmeier reagent.[7]

• Electrophilic Substitution and Hydrolysis: The electron-rich pyrazole ring attacks the electrophilic carbon of the Vilsmeier reagent, typically at the C4 position, which is the most nucleophilic. This forms a cationic intermediate which, after loss of a proton, gives an iminium salt. This iminium salt is then hydrolyzed during the aqueous work-up to yield the final aldehyde product.[8]

Q2: Can I use other formylating agents instead of the Vilsmeier reagent?

While the Vilsmeier-Haack reaction is the most common and generally efficient method, other formylation techniques exist. However, they may have their own drawbacks. For instance, the Duff reaction (using hexamethylenetetramine) and the Reimer-Tiemann reaction (using chloroform and a strong base) are other methods for formylating aromatic compounds, but they often require harsher conditions and may give lower yields with heterocyclic substrates. For N-arylpyrazoles, the Vilsmeier-Haack reaction remains the method of choice due to its relatively mild conditions and good regioselectivity for the 4-position.[9]

Q3: How can I purify the final product, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde?

The crude product obtained after work-up is often a solid that can be purified by one or a combination of the following methods:

• Recrystallization: This is a highly effective method for purifying solid compounds. A suitable solvent system should be chosen where the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble. Ethanol or a mixture of ethanol and water is often a good starting point for recrystallization of this compound.

• Column Chromatography: If recrystallization does not provide a product of sufficient purity, silica gel column chromatography can be employed. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane, is typically used to elute the components. The desired product can be identified by TLC analysis of the collected fractions.

Experimental Protocol: Vilsmeier-Haack Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

This protocol provides a detailed, step-by-step methodology for the synthesis of the title compound.

Workflow Diagram:

Caption: Step-by-step workflow for the synthesis and purification.

Materials:

• 1-(4-methylphenyl)-1H-pyrazole

• Phosphorus oxychloride (POCl3)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM, anhydrous)

• Sodium bicarbonate (NaHCO3) or Sodium hydroxide (NaOH)

• Deionized water

• Crushed ice

• Ethanol (for recrystallization)

Procedure:

• Preparation of the Vilsmeier Reagent: In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, place anhydrous DMF (3 equivalents). Cool the flask to 0-10 °C in an ice bath. Add phosphorus oxychloride (1.5 equivalents) dropwise to the DMF with vigorous stirring, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture for an additional 30 minutes at this temperature.

• Addition of the Pyrazole Substrate: Dissolve 1-(4-methylphenyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DCM or DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it to 60-80 °C. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto a generous amount of crushed ice with vigorous stirring.

• Neutralization and Isolation: Slowly neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate or a dilute solution of sodium hydroxide until the pH is approximately 7-8. A solid precipitate should form. Continue stirring for 30 minutes to ensure complete precipitation. Collect the solid by vacuum filtration and wash it thoroughly with cold deionized water.

• Purification: Dry the crude solid. The product can be further purified by recrystallization from a suitable solvent, such as aqueous ethanol, to afford 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde as a crystalline solid.

References

• Popov, A. V., et al. (2018). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2018(5), 1-15.
• El-Gharably, A., et al. (2022). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 12(40), 26085-26107.
• Štefánik, M., et al. (2021). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank, 2021(4), M1296.

• Chem-Station. (2014). Vilsmeier-Haack Reaction. Chem-Station International Edition. Available at: [Link]

• Wikipedia. (2023). Vilsmeier–Haack reaction. In Wikipedia. Available at: [Link]

• Gómez, I., et al. (2020).

• Request PDF. (n.d.). Vilsmeier-Haack formylation of 1H-pyrazoles. ResearchGate. Available at: [Link]

• Patil, P. S., & Bari, S. B. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 5(12), 5265-5275.

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• Battilocchio, C., et al. (2018). Continuous-Flow Preparation and Use of β-Chloro Enals Using the Vilsmeier Reagent. Organic Process Research & Development, 22(8), 1044-1051.
• Chen, J. R., et al. (2011). Thermal Hazard Evaluation of Vilsmeier Reaction with DMF and MFA. Journal of Thermal Analysis and Calorimetry, 104(2), 639-644.
• Abdel-Wahab, B. F., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(16), 4797.

• ResearchGate. (n.d.). Scheme 2: Formation of pyrazolo[3,4-b]pyridine 8. ResearchGate. Available at: [Link]

• Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Mettler Toledo.
• Ali, M. A., & Tye, H. (1987). Structure and Reactivity of the Vilsmeier Formylating Reagent. Journal of Chemical Research, Synopses, (9), 294-295.
• ResearchGate. (n.d.). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline.
• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. NROChemistry.
• Karchava, A. V., et al. (2000). Synthesis of 6-Nitroderivatives of Oxazolo[3,2-a]-pyridines and Their Reactions with Nucleophiles. Chemistry of Heterocyclic Compounds, 36(7), 814-820.

• Wikipedia. (2023). Vilsmeier reagent. In Wikipedia. Available at: [Link]

• Joshi, A., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Iranian Journal of Organic Chemistry, 7(2), 1515-1522.
• Wang, L., et al. (2020). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. The Journal of Organic Chemistry, 85(15), 9735-9745.
• Singh, S. P., et al. (1991). Vilsmeier—Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles.
• Zou, Y., et al. (2019). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules, 24(17), 3073.
• Friščić, T., & Fábián, L. (2010). Coordination chemistry in the solid state: synthesis and interconversion of pyrazolium salts, pyrazole complexes, and pyrazolate MOFs. Crystal Growth & Design, 10(8), 3463-3471.
• Wang, Y., et al. (2019). Sequential [3+2] annulation reaction of prop-2-ynylsulfonium salts and hydrazonyl chlorides: synthesis of pyrazole. Organic & Biomolecular Chemistry, 17(34), 7948-7952.
• Ansari, A., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Archives of Pharmacal Research, 40(10), 1125-1149.
• Supporting Information for: Silver-Catalyzed Decarboxylative Cyclization for the Synthesis of Substituted Pyrazoles from 1,2-Diaza-1,3-dienes and α-Keto Acids. (n.d.).
• Rao, G. K., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review.

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Technical Support Center: Troubleshooting Low Yields in Pyrazole Synthesis from Hydrazones

Welcome to the Technical Support Center for Heterocyclic Chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists encountering challenges in the synthesis of pyrazoles from hydrazone precursors. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying chemical logic to empower you to diagnose and resolve issues in your own laboratory work. This document is structured as a series of troubleshooting questions and FAQs, reflecting the real-world challenges of synthetic chemistry.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses specific, common failures encountered during the synthesis of pyrazoles from hydrazones. Each answer provides a diagnostic framework and actionable solutions.

Q1: My reaction shows low to no conversion of the hydrazone starting material. What are the likely causes?

A1: Failure to consume the starting material is often a foundational issue related to either reagent integrity or suboptimal reaction conditions. Let's break down the causality.

• Reagent Purity and Stability:

  • Hydrazone Integrity: Hydrazones can be susceptible to hydrolysis, especially if they are crude or have been stored improperly. Before starting, confirm the purity of your hydrazone via NMR or LC-MS. If it has degraded, re-synthesis or purification is necessary.

  • 1,3-Dielectrophile Quality: The partner for your hydrazone (e.g., an α,β-unsaturated ketone, a 1,3-dicarbonyl) must be pure. For α,β-unsaturated systems, polymerization or degradation can be an issue. For 1,3-dicarbonyls, ensure you are using the correct tautomeric form, as the stability of the enol can be crucial for reactivity[1][2].

• Suboptimal Reaction Conditions:

  • Insufficient Activation (Temperature): Many hydrazone cyclizations require thermal energy to overcome the activation barrier for the intramolecular nucleophilic attack. If you are running the reaction at room temperature with no observed conversion, a stepwise increase in temperature (e.g., to 50 °C, then 80 °C, then reflux) while monitoring by TLC is a logical first step.

  • Incorrect Catalyst or Acid/Base Conditions: The cyclization step is often catalyzed.

    • Acid Catalysis: Protic acids (like acetic acid) or Lewis acids can activate the carbonyl group in the dielectrophile, making it more susceptible to nucleophilic attack[1][2]. If your yield is low, the catalyst may be absent, insufficient, or degraded.

    • Base Catalysis: In some methods, particularly those involving tosylhydrazones, a base is required to generate a key intermediate for cyclization or elimination[1][2][3]. Ensure your base is strong enough and added under anhydrous conditions if it is moisture-sensitive (e.g., NaH).

  • Solvent Choice: The solvent plays a critical role. Protic solvents like ethanol or acetic acid can participate in proton transfer steps, facilitating cyclization. Aprotic polar solvents like DMF or DMSO are often used for higher temperature reactions. If conversion is low, consider if your solvent is appropriate for the chosen catalytic system and temperature.

Q2: My starting material is consumed, but the yield of the desired pyrazole is low, and I see multiple spots on my TLC. What are these byproducts?

A2: This is a classic synthetic challenge, pointing towards side reactions or incomplete transformations. The key is to identify the nature of the byproducts to address the root cause.

• Formation of Regioisomers: This is the most common byproduct issue when using unsymmetrical 1,3-dielectrophiles (e.g., 1-phenyl-1,3-butanedione) with a substituted hydrazine (e.g., methylhydrazine)[4]. The two non-equivalent carbonyls present two sites for initial attack, leading to a mixture of pyrazole regioisomers that are often difficult to separate.

  • Control Strategy: Regioselectivity can be influenced by several factors. Sterically bulky groups on the dicarbonyl or hydrazine can direct the reaction to the less hindered carbonyl[4]. Electronically, using fluorinated alcohol solvents (like TFE) can enhance selectivity by modulating the nucleophilicity of the hydrazine nitrogens[4].

• Incomplete Aromatization (Pyrazoline Intermediate): The reaction of a hydrazone with an α,β-unsaturated carbonyl first forms a pyrazoline (a dihydrogenated pyrazole) via Michael addition followed by cyclization[2][5][6][7]. This pyrazoline must then be oxidized to the aromatic pyrazole. If an oxidant is required and is either absent, inefficient, or depleted, your reaction will stall at the pyrazoline stage.

  • Control Strategy: If you suspect a stable pyrazoline intermediate, you may need to introduce an explicit oxidation step. Common oxidants include air/oxygen (often sufficient if refluxing in a high-boiling solvent like DMSO), DDQ, or iodine[1][8]. For reactions involving precursors with good leaving groups (e.g., tosylhydrazones or β-heteroatom-substituted enones), aromatization occurs via elimination and does not require an external oxidant[1][2].

• Uncyclized Michael Adduct: It is possible for the hydrazine to undergo a Michael addition to the α,β-unsaturated system without the subsequent intramolecular cyclization occurring. This can happen if the reaction temperature is too low or if the conformation of the intermediate is unfavorable for ring closure.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low pyrazole yields.

Q3: I am attempting a Vilsmeier-Haack cyclization of a hydrazone and getting poor yields. What are the specific pitfalls of this reaction?

A3: The Vilsmeier-Haack reaction is a powerful method for synthesizing 4-formylpyrazoles directly from hydrazones, but it is highly sensitive to specific conditions[9][10].

• Moisture Sensitivity: The Vilsmeier reagent (typically formed in situ from POCl₃ and DMF) is extremely reactive towards water[11]. The reaction must be performed under strictly anhydrous conditions (e.g., oven-dried glassware, anhydrous solvents, inert atmosphere). Contamination with water will quench the reagent and halt the reaction.

• Temperature Control: The formation of the Vilsmeier reagent is exothermic and should be done at low temperatures (0–5 °C)[11]. The subsequent reaction with the hydrazone often requires heating (e.g., 60–120 °C) to drive the cyclization and formylation[9][12]. The optimal temperature is substrate-dependent and must be determined empirically. Insufficient heat will lead to low conversion, while excessive heat can cause decomposition.

• Stoichiometry: An excess of the Vilsmeier reagent is often required. A 2- to 10-fold excess of POCl₃ and DMF relative to the hydrazone substrate can significantly improve yields by ensuring the key chloroiminium ion intermediate is present in sufficient concentration[9][12].

• Substrate Reactivity: The reaction works best with hydrazones derived from ketones. Electron-withdrawing groups on the hydrazone can deactivate the system, making the cyclization more difficult and requiring harsher conditions[12].

Q4: My crude analysis (NMR, LC-MS) suggests a good conversion to the pyrazole, but my isolated yield after column chromatography is very low. Where is my product going?

A4: This indicates a loss during workup or purification. Pyrazoles, being basic heterocycles, can present unique challenges.

• Aqueous Solubility: Simple, unsubstituted, or highly polar pyrazoles can have significant water solubility. During the aqueous workup, a substantial amount of product may remain in the aqueous layer.

  • Solution: Saturate the aqueous layer with NaCl (brine) to decrease the polarity and "salt out" the organic product[11]. Perform multiple extractions (3-5 times) with a suitable organic solvent like dichloromethane or ethyl acetate.

• Interaction with Silica Gel: The nitrogen atoms in the pyrazole ring are basic and can interact strongly with the acidic silanol groups on the surface of standard silica gel. This can lead to significant streaking on the column, broad peaks, and irreversible adsorption of the product, resulting in poor recovery[13][14].

  • Solution 1 (Deactivation): Deactivate the silica gel by preparing a slurry with a solvent system containing a small amount of triethylamine (~1-2%). This neutralizes the acidic sites and allows for clean elution of basic compounds[15].

  • Solution 2 (Alternative Stationary Phase): Consider using a less acidic stationary phase, such as neutral alumina, for your chromatography[13].

  • Solution 3 (Avoid Chromatography): If the product is a solid, recrystallization is an excellent alternative to chromatography[13][15]. For basic pyrazoles, you can perform an acid-base extraction: dissolve the crude material in an organic solvent, extract with aqueous acid (e.g., 1M HCl) to protonate the pyrazole and pull it into the aqueous phase, wash the aqueous phase with an organic solvent to remove neutral impurities, then basify the aqueous layer and extract the pure pyrazole back into an organic solvent[15][16].

Frequently Asked Questions (FAQs)

• Q: What are the most common methods for synthesizing pyrazoles from hydrazones?

  • A: The two primary pathways are the reaction of hydrazines (or pre-formed hydrazones) with:

    • 1,3-Dicarbonyl Compounds: This is the classic Knorr pyrazole synthesis. It is robust and provides access to a wide range of substituted pyrazoles[7].

    • α,β-Unsaturated Carbonyl Compounds (Enones): This route involves a Michael addition followed by cyclization and an aromatization step (either via oxidation or elimination)[6][17]. This method is excellent for controlling the substitution pattern at positions 3, 4, and 5.

    • α,β-Alkynic Hydrazones: These precursors can undergo electrophilic cyclization to yield functionalized pyrazoles, such as 4-iodopyrazoles when using molecular iodine[18].

• Q: What is the key to controlling regioselectivity in pyrazole synthesis?

  • A: The key is to control the initial nucleophilic attack of the hydrazine onto the 1,3-dielectrophile. This can be achieved by exploiting steric hindrance (directing the attack to the less bulky carbonyl) or electronic effects (directing the attack to the more electrophilic carbonyl). As mentioned, solvent choice, particularly the use of fluorinated alcohols, can also be a powerful tool for enhancing selectivity[4].

• Q: When is an external oxidant necessary?

  • A: An external oxidant is typically required when the cyclization of a hydrazine with an α,β-unsaturated aldehyde or ketone leads to a stable pyrazoline intermediate[2][7]. If the reaction substrate has a good leaving group at the β-position of the unsaturated system, or if a tosyl group is used on the hydrazine, aromatization will proceed via an elimination mechanism, and an external oxidant is not needed[1][2].

Key Experimental Protocols

Protocol 1: General Synthesis of a 1,3,5-Trisubstituted Pyrazole via Pyrazoline Oxidation

This protocol describes the reaction of an α,β-unsaturated ketone with phenylhydrazine, followed by in-situ oxidation.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the α,β-unsaturated ketone (1.0 equiv.), phenylhydrazine (1.1 equiv.), and glacial acetic acid (as solvent, ~0.2 M concentration).

• Cyclization & Oxidation: Heat the reaction mixture to reflux (typically 100-120 °C). The progress of the reaction can be monitored by TLC, observing the consumption of the starting ketone and the appearance of a new, more polar spot (the pyrazole). The acetic acid acts as both a catalyst for the cyclization and can facilitate oxidation by air. For less reactive substrates, leaving the condenser open to the air can be beneficial. The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction mixture to room temperature. Carefully pour the mixture into a beaker of ice water and neutralize with a saturated solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL for a 10 mmol scale reaction).

• Isolation: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by silica gel column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Purification of a Basic Pyrazole via Deactivated Silica Gel Chromatography

This protocol is for purifying a pyrazole that shows streaking or poor recovery on standard silica gel.

• TLC Analysis: First, determine an appropriate eluent system using standard TLC plates (e.g., hexane/ethyl acetate). Find a ratio that gives your desired product an Rf value of ~0.3.

• Prepare Deactivated Silica: In a fume hood, prepare a slurry of silica gel in the chosen low-polarity eluent (e.g., 95:5 hexane/ethyl acetate). To this slurry, add triethylamine (Et₃N) to a final concentration of 1-2% by volume (e.g., 1-2 mL of Et₃N per 100 mL of eluent).

• Pack the Column: Pack a chromatography column with the deactivated silica slurry. Equilibrate the column by running 2-3 column volumes of the eluent mixture (containing 1-2% Et₃N) through the packed silica.

• Load and Elute: Dissolve your crude pyrazole in a minimal amount of the eluent and load it onto the column. Elute the column with the Et₃N-containing solvent system, collecting fractions.

• Analysis and Isolation: Monitor the collected fractions by TLC. Combine the fractions containing the pure product and remove the solvent and residual triethylamine under reduced pressure. For final traces of Et₃N, a high-vacuum pump may be necessary.

General Reaction Mechanism Visualization

Caption: Key mechanistic steps in pyrazole synthesis from hydrazones.

References

• Schmidt, T. J., et al. (2021). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Available at: [Link]

• National Center for Biotechnology Information. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. National Library of Medicine. Available at: [Link]

• PharmaGuideline. (2023). Synthesis, Reactions and Medicinal Uses of Pyrazole. Available at: [Link]

• Degres Journal. (2024). Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. Available at: [Link]

• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• Royal Society of Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Zora, M., et al. (2013). Synthesis of Pyrazoles via Electrophilic Cyclization. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2016). Synthesis of 2-pyrazolines by the reactions of α,β-unsaturated aldehydes, ketones, and esters with diazoalkanes, nitrile imines, and hydrazines. Available at: [Link]

• National Center for Biotechnology Information. (2022). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. National Library of Medicine. Available at: [Link]

• Semantic Scholar. (2018). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Available at: [Link]

• ResearchGate. (2013). Reaction scheme for the synthesis of pyrazoles a-c from tosylhydrazones. Available at: [Link]

• Google Patents. (2011). Method for purifying pyrazoles.
• Google Patents. (2009). Process for the purification of pyrazoles.

• National Center for Biotechnology Information. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Library of Medicine. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. Available at: [Link]

• ResearchGate. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Available at: [Link]

• ResearchGate. (2018). Synthesis of pyrazole from α,β-unsaturated carbonyl and hydrazine. Available at: [Link]

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Technical Support Center: Regioselectivity in the Formylation of Substituted Pyrazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic organic chemists. This guide is designed to provide in-depth troubleshooting and practical advice on a common challenge in heterocyclic chemistry: achieving regiocontrol during the formylation of substituted pyrazoles. The following question-and-answer-based guide offers field-proven insights, detailed protocols, and mechanistic explanations to help you navigate your synthetic challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: The Fundamentals of Pyrazole Formylation

Q1: Why does electrophilic formylation of pyrazoles almost always occur at the C4 position?

The regioselectivity of electrophilic substitution on the pyrazole ring is dictated by its inherent electronic properties. The pyrazole ring is a π-excessive aromatic system, meaning it is electron-rich and reactive towards electrophiles.[1] However, the electron density is not distributed evenly.

• Electronic Distribution: The C4 position of the pyrazole ring carries the highest electron density and is therefore the most nucleophilic center.[2][3] This is due to the electronic contributions of the two nitrogen atoms. The N1 "pyrrole-like" nitrogen donates its lone pair to the aromatic system, while the N2 "pyridine-like" nitrogen is more electronegative and tends to draw electron density away from the adjacent C3 and C5 positions.[2][4]

• Intermediate Stability: Electrophilic attack at C4 leads to a more stable cationic intermediate (sigma complex) where the positive charge can be delocalized without being placed on a carbon adjacent to the electron-withdrawing pyridine-like nitrogen.[5] Conversely, attack at C3 or C5 would generate a highly unstable intermediate with the positive charge next to the electronegative N2 atom.[5]

This strong electronic preference makes direct electrophilic formylation at C3 or C5 exceptionally difficult.

Q2: What are the primary methods for pyrazole formylation, and how do they compare?

The two most prevalent methods are the Vilsmeier-Haack reaction and the Duff reaction. The choice between them depends on your substrate's stability, the substituents present, and the desired reaction scale.[6]

• Vilsmeier-Haack (V-H) Reaction: This is the most common and generally higher-yielding method.[6] It employs a potent electrophile, the Vilsmeier reagent (a chloroiminium salt), which is typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[7][8] It is highly effective for electron-rich or moderately activated pyrazoles.

• Duff Reaction: This method uses hexamethylenetetramine (HMTA) in an acidic medium (e.g., trifluoroacetic acid or a glycerol/boric acid mixture) as the formylating agent.[6][9][10] The Duff reaction is generally considered milder than the V-H reaction but often requires higher temperatures, longer reaction times, and may result in lower yields.[6] It serves as a valuable alternative for substrates that are sensitive to the strongly acidic and dehydrating conditions of the Vilsmeier-Haack reaction.[9][11]

A direct comparison is summarized in the table below:

Feature	Vilsmeier-Haack Reaction	Duff Reaction
Reagents	POCl₃ (or other halide) + DMF	Hexamethylenetetramine (HMTA) + Acid (TFA, etc.)
Conditions	Typically 0 °C to 70 °C, anhydrous	Higher temperatures, often reflux (100-160 °C)
Reaction Time	Generally shorter (1-8 hours)	Often longer (12+ hours)
Yields	Good to excellent for suitable substrates	Moderate to good, often lower than V-H
Substrate Scope	Broad for electron-rich heterocycles	Good for phenols and some heterocycles; useful for V-H sensitive substrates[9][11]
Advantages	High efficiency, widely applicable	Milder conditions, avoids corrosive POCl₃
Limitations	Harsh/acidic, may fail with N-H pyrazoles or strongly deactivated rings	Lower efficiency, high temperatures required

Q3: Can you illustrate the mechanism for the Vilsmeier-Haack formylation of a pyrazole?

Certainly. The reaction proceeds via a classic electrophilic aromatic substitution pathway. The key steps are the formation of the electrophile followed by its attack by the electron-rich pyrazole ring.[7][12]

• Vilsmeier Reagent Formation: DMF (a nucleophile) attacks the electrophilic phosphorus atom of POCl₃. A subsequent rearrangement and elimination of a phosphate byproduct generates the highly electrophilic chloroiminium cation, known as the Vilsmeier reagent.

• Electrophilic Attack: The nucleophilic C4 carbon of the pyrazole attacks the electrophilic carbon of the Vilsmeier reagent.

• Aromatization: The resulting cationic intermediate loses a proton (H⁺) from the C4 position to restore the aromaticity of the pyrazole ring.

• Hydrolysis: The intermediate iminium salt is stable until aqueous workup. The addition of water and subsequent elimination of dimethylamine yields the final pyrazole-4-carbaldehyde.

Caption: Workflow of the Vilsmeier-Haack reaction on a substituted pyrazole.

Category 2: Advanced Troubleshooting & Regiocontrol

Q4: My Vilsmeier-Haack reaction is failing or giving very low yields. What are the common culprits?

Failure in a V-H reaction on a pyrazole substrate typically points to one of three issues: the nature of the N1 position, deactivating substituents, or steric hindrance.

• N-Unsubstituted (N-H) Pyrazoles: This is the most frequent cause of failure. Pyrazoles without a substituent on the nitrogen atom often do not undergo formylation at C4.[1] The acidic N-H proton can react with the basic Vilsmeier reagent, or the nitrogen itself can be formylated, deactivating the ring system towards further electrophilic attack.

  • Solution: Protect the nitrogen atom before formylation. Common protecting groups include benzyl (Bn), p-methoxybenzyl (PMB), or 1-ethoxyethyl (EE).[13] These groups can be removed post-formylation to yield the N-H pyrazole-4-carbaldehyde.

• Electron-Withdrawing Groups (EWGs): If your pyrazole is substituted with strong EWGs (e.g., -NO₂, -CN, -SO₂R), the ring becomes electron-deficient ("deactivated"). This reduces its nucleophilicity to the point where it will not react with the Vilsmeier reagent under standard conditions.

  • Solution: Harsher reaction conditions (higher temperature, longer reaction time, larger excess of V-H reagent) may force the reaction, but can lead to decomposition.[12] If possible, consider installing the formyl group before introducing the EWG. Alternatively, a metalation-based strategy may be required (see Q8).

• Steric Hindrance: Bulky substituents at the C3 and C5 positions can physically block the approach of the Vilsmeier reagent to the C4 position.[14]

  • Solution: This is a challenging issue to overcome with electrophilic substitution. If steric hindrance is significant, a directed metalation approach may be the only viable route (see Q8).

Q5: How do different substituents on the pyrazole ring direct the outcome of formylation?

Substituents at the C3 and C5 positions exert powerful electronic effects that modulate the reactivity of the C4 position. Understanding these effects is key to predicting the success of your reaction.

Substituent Type at C3/C5	Electronic Effect	Impact on C4 Formylation	Expected Outcome
Electron-Donating (EDG) e.g., -Alkyl, -Aryl, -OR, -NR₂	Activates the ring	Increases the nucleophilicity of C4, accelerating the reaction.	Favorable. Higher yields, often under milder conditions.
Electron-Withdrawing (EWG) e.g., -NO₂, -CN, -CF₃, -CO₂R	Deactivates the ring	Decreases the nucleophilicity of C4, slowing or inhibiting the reaction.	Unfavorable. Requires harsh conditions, low yields, or complete failure.
Halogens e.g., -Cl, -Br	Inductive (withdrawing) & Resonance (donating)	Net deactivating effect. The ring is less reactive than unsubstituted pyrazole.	Possible, but challenging. Reaction is often sluggish and may require forcing conditions.[15]

Q6: I want to avoid protecting groups for my N-H pyrazole. Is there any way to directly formylate it?

Direct C4 formylation of N-H pyrazoles is notoriously difficult with the Vilsmeier-Haack reaction for the reasons mentioned in Q4.[1] While some specific, highly activated N-H pyrazoles might react, it is not a general or reliable method.

The most robust and widely accepted strategy remains N-protection → Formylation → Deprotection .

However, an alternative to consider is modifying the reaction conditions significantly, such as using a large excess of the Vilsmeier reagent, which can sometimes overcome the initial N-H reactivity, but this often leads to complex mixtures and low yields. For a scalable and reliable synthesis, the protection-deprotection sequence is highly recommended.[13]

Q7: My pyrazole contains acid-sensitive functional groups. What is a safer alternative to the Vilsmeier-Haack reaction?

The Duff reaction is the ideal alternative in this scenario.[9][11] It avoids the use of highly corrosive and acidic POCl₃. The reaction proceeds under less acidic conditions, typically using hexamethylenetetramine (HMTA) in trifluoroacetic acid (TFA) or a glycerol/boric acid mixture.[6]

Studies have shown that the Duff reaction is highly chemoselective and regiospecific for the C4 position of 1-phenyl-1H-pyrazoles, even with various electron-donating or electron-withdrawing substituents on the N-phenyl ring.[9][16] While it may require higher temperatures and result in lower yields compared to an equivalent successful V-H reaction, its compatibility with sensitive substrates makes it an invaluable tool.[6]

Caption: Decision workflow for selecting a pyrazole formylation method.

Q8: My target is a pyrazole-5-carbaldehyde. How can I achieve this "unnatural" regioselectivity?

Directing formylation to the C5 position requires overriding the strong electronic preference for C4. This cannot be achieved with standard electrophilic substitution. The premier strategy is Directed ortho-Metalation (DoM) followed by quenching with a formylating agent.[17]

• Install a Directing Group (DG): The N1 atom must be substituted with a group capable of coordinating to a strong base, such as a pivaloyl, carbamoyl, or even a simple aryl group.

• Directed Deprotonation: Treatment with a strong, sterically hindered base (e.g., n-butyllithium (n-BuLi), lithium diisopropylamide (LDA), or a Turbo-Grignard reagent) at low temperature (-78 °C) selectively removes the proton at the C5 position.[17][18] The base is directed to this position due to its proximity to the coordinating DG on N1.

• Electrophilic Quench: The resulting C5-lithiated (or magnesiated) pyrazole is a potent nucleophile. Adding an electrophilic formyl source, such as DMF, will install the formyl group exclusively at the C5 position.[18]

• Removal of DG (if necessary): If the directing group is not part of the final target molecule, it can be removed in a subsequent step.

This powerful technique allows for the synthesis of fully substituted pyrazoles that are inaccessible through classical methods.[18]

Validated Experimental Protocols

Protocol 1: General Procedure for Vilsmeier-Haack Formylation of an N-Substituted Pyrazole

This protocol is a general guideline and may require optimization for specific substrates.[7]

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous N,N-dimethylformamide (DMF, 3.0 equiv). Cool the flask to 0 °C in an ice bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 equiv) dropwise to the cold DMF with vigorous stirring. The addition is exothermic. Stir the resulting solution at 0 °C for 30-60 minutes. The solution may become a pale yellow solid or thick slurry.

• Substrate Addition: Dissolve the N-substituted pyrazole (1.0 equiv) in a minimal amount of anhydrous DMF or dichloromethane (DCM). Add this solution dropwise to the Vilsmeier reagent slurry at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 60-70 °C and stir for 2-8 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture to 0 °C and slowly quench by pouring it onto crushed ice. Basify the aqueous solution to pH 8-9 by the careful addition of a saturated sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) solution.

• Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM, 3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel or recrystallization.

Protocol 2: General Procedure for Duff Formylation of a Substituted Pyrazole

This protocol is adapted from literature procedures for 1-phenyl-1H-pyrazoles and may require optimization.[6][16]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the substituted pyrazole (1.0 equiv), hexamethylenetetramine (HMTA, 2.0-3.0 equiv), and trifluoroacetic acid (TFA) as the solvent. Alternatively, a mixture of glycerol and boric acid can be used.

• Reaction Execution: Heat the reaction mixture to reflux (typically 100-160 °C) and maintain this temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture to room temperature. Add an equal volume of water and heat the mixture at 60 °C for 1 hour to hydrolyze the intermediate.

• Extraction & Purification: Cool the mixture and neutralize it with a saturated NaHCO₃ solution. Extract the product with ethyl acetate (3x). Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

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• Fuse, H. et al. (2021). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Advanced Synthesis & Catalysis, 363(1), 59-86. [Link]

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• Lokhande, P. D. et al. (2011). Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research, 3(2), 105-112. [Link]

• European Chemical Bulletin. (2014). VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. [Link]

• ResearchGate. (n.d.). CHEMOSELECTIVE AND REGIOSPECIFIC FORMYLATION OF 1-PHENYL-1H-PYRAZOLES THROUGH THE DUFF REACTION. [Link]

• E-publ, K. (n.d.). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. [Link]

• ResearchGate. (n.d.). Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehydes 4(a–e). [Link]

• Quora. (2017). Why is carbon 4 of a pyrazole susceptible to an electrophilic attack?. [Link]

• PharmaTutor. (n.d.). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. [Link]

• Al-Majid, A. M. et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4585. [Link]

• ResearchGate. (n.d.). Pyrazole structure highlighting the nucleophilic and electrophilic.... [Link]

• Wang, D. H. et al. (2015). Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. Organic Letters, 17(15), 3864-3867. [Link]

• Martins, M. A. P. et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5913. [Link]

• SlideShare. (n.d.). Pyrazole. [Link]

• ResearchGate. (n.d.). Transition-metal-catalyzed C–H functionalization of pyrazoles. [Link]

• Kumar, A. et al. (2021). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Advances, 11(35), 21448-21479. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations.. [Link]

• Shcherbakov, D. N. et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 24(23), 16901. [Link]

• ResearchGate. (n.d.). General procedure for synthesis of substituted pyrazole carbaldehyde and its Schiff bases with 2-amino phenol. [Link]

• Wikipedia. (n.d.). Duff reaction. [Link]

• ResearchGate. (n.d.). Synthesis of pyrazole carbaldehydes. [Link]

• Kamal, A. et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(2), 474. [Link]

• Shabashov, D. et al. (2010). Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines. Journal of the American Chemical Society, 132(11), 3955-3962. [Link]

• Jordan Journal of Chemistry. (2020). Synthesis of Some Pyrazole Derivatives from 5-Chloro- and 5-Azido-1,3-diphenyl-1H-pyrazole-4-carbaldehydes. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Ota, E. et al. (2020). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. Catalysts, 10(12), 1406. [Link]

• Popov, A. V. et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14. [Link]

• Jones, L. A. et al. (2012). Ligand-Directed Metalation of a Gold Pyrazolate Cluster. Inorganic Chemistry, 51(21), 11892-11897. [Link]

• International Journal of Current Research and Review. (n.d.). 194 recent advances in the synthesis of new pyrazole derivatives. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Regioselective Synthesis of 1,3,5- and 1,3,4,5-Substituted Pyrazoles via Acylation of N-Boc-N-Substituted Hydrazones.. [Link]

• TSI Journals. (2021). The Recent Development of the Pyrazoles : A Review. [Link]

• International Journal of ChemTech Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• The Journal of Organic Chemistry. (2020). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. [Link]

• MDPI. (2022). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. [Link]

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Technical Support Center: Scale-Up Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Welcome to the Technical Support Center for the scale-up synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot plant or manufacturing scale. Our focus is on anticipating and overcoming the challenges inherent in scaling up the Vilsmeier-Haack formylation, a common and effective method for this transformation.

This document moves beyond basic bench-top procedures to address the critical aspects of process safety, reaction control, and scalable purification strategies.

Section 1: Process Overview & Key Transformations

The synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is typically achieved in two main stages:

• Synthesis of the Pyrazole Core: Formation of 1-(4-methylphenyl)-1H-pyrazole from a suitable precursor, often through the condensation of a hydrazine with a 1,3-dicarbonyl compound or equivalent.

• Vilsmeier-Haack Formylation: Electrophilic formylation of the pre-formed pyrazole at the C4-position using a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

The primary challenges during scale-up are concentrated in the Vilsmeier-Haack stage due to its highly exothermic nature and the reactive intermediates involved.

Section 2: Troubleshooting Guide & FAQs for Scale-Up

This section is structured in a question-and-answer format to directly address potential issues you may encounter during the scale-up campaign.

Part A: Starting Materials and Reagent Preparation

Q1: We are seeing inconsistent results in our Vilsmeier-Haack reaction. Could our starting 1-(4-methylphenyl)-1H-pyrazole be the issue?

A1: Absolutely. The purity of your starting pyrazole is critical. On scale, even minor impurities can be magnified, leading to side reactions, discoloration, and purification difficulties.

• Causality: The Vilsmeier-Haack reaction is an electrophilic substitution. The pyrazole ring is the nucleophile. Any nucleophilic impurities (e.g., residual hydrazine, isomeric pyrazoles) can compete with your substrate, consuming the expensive Vilsmeier reagent and generating a complex impurity profile.

• Recommended Actions:

  • Purity Specification: Establish a strict purity specification for the starting pyrazole (e.g., >99.0% by HPLC).

  • Characterization: Fully characterize your incoming starting material by ¹H NMR, ¹³C NMR, and HPLC to confirm identity and isomeric purity.

  • Moisture Content: Ensure the pyrazole is anhydrous. Water will rapidly decompose the Vilsmeier reagent. Use Karl Fischer titration to quantify water content (<0.1% is recommended).

Q2: What are the critical safety concerns when preparing the Vilsmeier reagent (POCl₃ + DMF) at a multi-liter scale?

A2: This is the most hazardous step of the process. The reaction between POCl₃ and DMF is rapid and highly exothermic. Without proper control, it can lead to a thermal runaway, causing a rapid increase in temperature and pressure, potentially rupturing the reactor.[1][2][3]

• Causality: The formation of the chloroiminium salt (the Vilsmeier reagent) from POCl₃ and DMF has a significant heat of reaction. At scale, the surface-area-to-volume ratio of the reactor decreases, drastically reducing the rate of passive heat dissipation compared to a lab flask.[2] This means heat accumulates rapidly if not actively removed.

• Scale-Up Protocol for Vilsmeier Reagent Formation:

  • Reactor Setup: Use a properly sized glass-lined or Hastelloy reactor with a high-efficiency overhead stirrer, a calibrated temperature probe, and a powerful cooling system (e.g., glycol coolant at -10 to -20 °C).

  • Solvent: Charge anhydrous DMF to the reactor first.

  • Controlled Addition: Add POCl₃ dropwise or via a metering pump sub-surface to the stirred DMF. This prevents the accumulation of unreacted POCl₃.

  • Temperature Control: Maintain a strict internal temperature of 0-5 °C during the entire POCl₃ addition. The addition rate should be dictated by the ability of the cooling system to maintain this temperature.

  • Aging: After the addition is complete, stir the mixture at 0-5 °C for 30-60 minutes to ensure complete formation of the reagent before adding the pyrazole substrate.[4]

Part B: The Vilsmeier-Haack Formylation Reaction

Q3: Our reaction yield is significantly lower on scale-up compared to our lab experiments (e.g., 60% vs. 85%). What are the likely causes?

A3: Low yield on scale-up often points to issues with reagent stability, temperature control, or mixing.

• Causality & Troubleshooting:

  • Inactive Vilsmeier Reagent: As discussed in Q1 and Q2, moisture in any reagent or solvent will destroy the Vilsmeier reagent. Ensure all materials are anhydrous. Prepare the reagent and use it immediately.[4]

  • Poor Mixing: In a large reactor, inefficient stirring can create "hot spots" where the pyrazole is added, leading to localized decomposition and tar formation. It can also leave pockets of unreacted starting material. Ensure the stirrer speed is sufficient to create a vortex and maintain a homogenous mixture.

  • Insufficient Reaction Temperature/Time: While the reagent formation is done cold, the formylation of the pyrazole itself may require heating to proceed at a reasonable rate.[4] A common industrial practice is to add the pyrazole solution at a low temperature (e.g., 5-10 °C) and then slowly warm the batch to a target temperature (e.g., 70-80 °C) to control the exotherm. Monitor the reaction by HPLC until starting material is consumed (<1%).

  • Sub-optimal Stoichiometry: In the lab, a large excess of the Vilsmeier reagent might be used. At scale, this is costly and creates more waste. While a slight excess (e.g., 1.5-2.0 equivalents of POCl₃/DMF) is often needed to drive the reaction to completion, a very large excess may not be necessary and can complicate the work-up.

Q4: We are observing the formation of a dark, tarry residue during the reaction. How can we prevent this?

A4: Tar formation is a classic sign of an uncontrolled exotherm or reaction "hot spots."

• Causality: The Vilsmeier reaction is exothermic. If the pyrazole is added too quickly or if mixing is poor, the local temperature can spike, causing polymerization and decomposition of the substrate and product.[4]

• Preventative Measures:

  • Reverse Addition: A safer and often more effective method at scale is "reverse addition." Prepare the Vilsmeier reagent as described in A2. In a separate vessel, dissolve the 1-(4-methylphenyl)-1H-pyrazole in an inert, anhydrous solvent (like dichloromethane or even excess DMF). Add the pyrazole solution slowly to the Vilsmeier reagent while maintaining strict temperature control. This ensures the Vilsmeier reagent is always in excess and the substrate is consumed immediately upon addition, preventing accumulation.

  • Dilution: While it impacts throughput, running the reaction at a slightly lower concentration can help with heat dissipation and viscosity.

Part C: Work-Up and Product Isolation

Q5: The quenching step of our large-scale reaction is violent and difficult to control. How can we improve this?

A5: Quenching the reaction mixture, which contains unreacted Vilsmeier reagent and POCl₃ byproducts, is highly exothermic and releases HCl gas.

• Causality: The hydrolysis of phosphorus compounds is extremely energetic. Dumping the reaction mass onto ice water, a common lab procedure, is not feasible or safe at scale.

• Scale-Up Quenching Protocol:

  • Prepare Quench Solution: In a separate, appropriately sized reactor, prepare a stirred solution of crushed ice and water, or a cold (0-5 °C) aqueous solution of a mild base like sodium bicarbonate or sodium carbonate.

  • Controlled Transfer: Slowly transfer the reaction mixture into the vigorously stirred quench solution. This method ensures the quench solution has the thermal mass to absorb the heat generated. Never add water to the reaction mixture.

  • pH Control: Monitor the pH during the quench. The goal is to neutralize the acidic mixture to a pH of 7-8. Add the base slowly to control gas evolution (CO₂ if using carbonate/bicarbonate) and the exotherm.

  • Temperature: Maintain the temperature of the quench vessel below 20 °C throughout the transfer.

Q6: We are struggling with emulsion formation during the solvent extraction, making phase separation a bottleneck. What can we do?

A6: Emulsions are common during the work-up of Vilsmeier reactions due to the presence of salts and polar organic byproducts.

• Causality: Finely dispersed solids or semi-soluble byproducts can stabilize the interface between the aqueous and organic layers. Vigorous stirring during extraction on a large scale can exacerbate this.

• Troubleshooting Emulsions:

  • Add Brine: Before extraction, saturate the aqueous layer by adding sodium chloride (brine). This increases the polarity of the aqueous phase and can help "break" the emulsion, driving the organic product into the organic layer.[4]

  • Choose the Right Solvent: Dichloromethane (DCM) can sometimes promote emulsions. Consider switching to a less dense and less emulsion-prone solvent like ethyl acetate or methyl tert-butyl ether (MTBE).

  • Minimize Agitation: Use a slower, "gentler" agitation speed during extraction to mix the layers without creating a stable emulsion.

  • Filtration: If a solid interface is causing the emulsion, you may need to filter the entire biphasic mixture through a pad of a filter aid like Celite®.

Part D: Purification

Q7: Column chromatography was effective in the lab, but it's not practical for our 10 kg batch. What is the best scalable purification strategy?

A7: For multi-kilogram quantities of a solid product, recrystallization is the industry-standard method of purification.[4] Distillation is not an option for this high-melting solid.

• Causality: Chromatography is expensive, solvent-intensive, and time-consuming at a large scale. Recrystallization leverages differences in solubility between the product and impurities at different temperatures, making it highly efficient for purifying large quantities.[5]

• Developing a Recrystallization Protocol:

  • Solvent Screening: The goal is to find a solvent or solvent system that dissolves the product well when hot but poorly when cold. Common choices for pyrazole derivatives include isopropanol, ethanol, ethyl acetate, toluene, or mixtures like ethyl acetate/heptane or toluene/heptane.[6]

  • Step-by-Step Protocol (Example: Isopropanol):

    • Dissolution: In a clean reactor, charge the crude solid and the minimum amount of isopropanol required to dissolve it at reflux temperature (~82 °C).

    • Hot Filtration (Optional): If insoluble particulates (like tar) are present, perform a hot filtration through a heated filter press to remove them.

    • Controlled Cooling: Cool the solution slowly and with gentle agitation. Slow cooling is critical for forming pure, large crystals and preventing impurities from being trapped in the crystal lattice.[6] A typical cooling profile might be: 80 °C to 60 °C over 2 hours, then to 20 °C over 3-4 hours, followed by a final chill to 0-5 °C for 2 hours to maximize yield.

    • Isolation: Collect the crystals by filtration (e.g., in a centrifuge or on a Nutsche filter).

    • Washing: Wash the collected crystal cake with a minimal amount of ice-cold fresh solvent to remove residual mother liquor containing impurities.[6]

    • Drying: Dry the purified product in a vacuum oven at a suitable temperature (e.g., 50-60 °C) until the solvent content is within specification.

Parameter	Lab-Scale (Benchtop)	Scale-Up (Pilot Plant)	Rationale for Change
Reagent Prep	POCl₃ added to DMF in an ice bath.	POCl₃ added via pump to DMF in a reactor with high-power cooling (-10 °C).	Manage high exotherm; surface area to volume ratio decreases at scale.[2]
Reaction	Pyrazole added as a solid to Vilsmeier reagent.	Pyrazole solution added slowly to Vilsmeier reagent ("Reverse Addition").	Better temperature control, avoids hot spots and decomposition.
Quench	Reaction mixture poured onto ice.	Reaction mixture is slowly transferred into a cold, buffered aqueous solution.	Avoids uncontrolled exotherm and splashing; safer handling of large volumes.
Purification	Silica Gel Chromatography.	Recrystallization from a suitable solvent (e.g., Isopropanol/Heptane).	Chromatography is not economically or practically viable for multi-kg quantities.[4]

Section 3: Workflow and Decision Diagrams

Diagram 1: General Scale-Up Workflow

This diagram illustrates the critical stages and decision points in the scale-up synthesis process.

Caption: High-level workflow for the scale-up synthesis.

Diagram 2: Troubleshooting Low Yield

This decision tree helps diagnose and solve issues related to low product yield during scale-up.

Caption: Decision tree for troubleshooting low reaction yield.

References

• Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl). ResearchGate. [Link]

• Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier–Haack Formylation of Electron-Rich Arenes. Organic Process Research & Development. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. National Institutes of Health. [Link]

• Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. ResearchGate. [Link]

• Synthesis, Characterization and DFT Calculations of a Novel Pyrazole Derivative 4-(1-Phenyl-5-(p-Tolyl). Scientific.net. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Institutes of Health. [Link]

• Synthesis, Characterization and DFT Calculations of a Novel Pyrazole Derivative 4-(1-Phenyl-5-(p-Tolyl)-2,5-Dihydro-1H-Pyrazol-3-Yl)Benzo[c][4][7][8]Oxadiazole. ResearchGate. [Link]

• Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Mettler Toledo. [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. KTU ePubl. [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. [Link]

• Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier-Haack Formylation of Electron-Rich Arenes. ResearchGate. [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ResearchGate. [Link]

• Pandhurnekar et al., J Adv Sci Res, 2021; ICITNAS: 37-43. Journal of Advanced Scientific Research. [Link]

• How To: Purify by Crystallization. University of Rochester. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Recrystallization. University of California, Los Angeles. [Link]

• Critical Considerations in Process Safety. H.E.L Group. [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

• Designing and operating safe chemical reaction processes. Stichting Veiligheid Voorop. [Link]

• The protection of reactors containing exothermic reactions: an HSE view. IChemE. [Link]

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Technical Support Center: HPLC Analysis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and its Impurities

Introduction: This technical guide is designed for researchers, analytical scientists, and drug development professionals involved in the purity analysis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The accurate identification and quantification of impurities are critical for ensuring the safety, efficacy, and quality of pharmaceutical products, as mandated by regulatory bodies.[1] This document provides a structured approach to troubleshooting common High-Performance Liquid Chromatography (HPLC) issues and answers frequently asked questions to facilitate robust and reliable analytical method development.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing systematic solutions grounded in chromatographic principles.

Q1: Why is the peak for my main compound, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, showing significant tailing?

A1: Peak tailing is a common issue, especially for compounds containing basic nitrogen atoms like pyrazole.[2] It often leads to inaccurate integration and poor resolution from nearby impurities.

• Probable Causes & Solutions:

  • Secondary Silanol Interactions: The basic nitrogen on the pyrazole ring can interact with acidic, unreacted silanol groups on the surface of standard silica-based C18 columns.[2] This is a primary cause of tailing for basic analytes.

    • Action: Incorporate a mobile phase modifier. Add 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to both your aqueous and organic mobile phase components.[3][4] The acidic modifier protonates the silanol groups, minimizing these secondary interactions. A buffer with a pH at least 2 units below the pKa of the pyrazole moiety is also effective.

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[5]

    • Action: Reduce the injection volume or the concentration of your sample. Perform a dilution series (e.g., 100 µg/mL, 50 µg/mL, 10 µg/mL) to find the optimal concentration where the peak shape is symmetrical.[5]

  • Column Degradation: The column's stationary phase may be degrading, especially if used with high pH mobile phases, creating more active silanol sites.

    • Action: Use a column with a protective end-capping (e.g., modern USP L1 columns) designed for analyzing basic compounds. If the column is old, replace it. A guard column can also extend the life of your analytical column.[6]

Q2: I am observing an unexpected peak in my chromatogram that is not a known impurity. How can I identify it?

A2: Identifying unknown peaks is a systematic process that involves ruling out artifacts and then employing characterization techniques.

• Systematic Identification Workflow:

  • Rule out System Artifacts (Ghost Peaks):

    • Action: Perform a blank injection (injecting only your mobile phase or sample diluent). If the peak is still present, it may be a "ghost peak" originating from the mobile phase, system contamination, or carryover from a previous injection. Ensure you are using high-purity HPLC-grade solvents and allow for adequate column equilibration between runs.[6]

  • Hypothesize Process-Related Impurities:

    • Action: Review the synthetic pathway of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.[7][8][9] Potential impurities include unreacted starting materials (e.g., 4-methylphenylhydrazine), intermediates, or by-products from side reactions.[10] If standards are available, spike your sample with these known compounds to see if retention times match.

  • Investigate Degradation Products: The aldehyde functional group is susceptible to oxidation, especially under stress conditions.

    • Action: The most likely degradant is the corresponding carboxylic acid: 1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid. To confirm, perform a forced degradation study by exposing a solution of your compound to mild oxidative stress (e.g., 0.1% H₂O₂ at room temperature for a few hours).[11] An increase in the area of the unknown peak would strongly suggest it is an oxidative degradant.

  • Employ Hyphenated Techniques:

    • Action: For definitive identification, the most powerful tool is High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS). This will provide the mass-to-charge ratio (m/z) of the impurity, allowing you to determine its molecular weight and propose a chemical structure.

Q3: Two peaks—my main compound and an impurity—are co-eluting or have very poor resolution. What are the best strategies to separate them?

A3: Achieving baseline separation is essential for accurate quantification. Poor resolution can be addressed by modifying chromatographic parameters to alter selectivity.

• Strategies for Improving Resolution:

  • Adjust Mobile Phase Strength (Isocratic) or Gradient Slope (Gradient):

    • Action: If using an isocratic method, decrease the percentage of the organic solvent (e.g., acetonitrile or methanol). This will increase retention times and may improve separation. For gradient methods, make the gradient shallower (i.e., increase the run time and slow the rate of organic solvent increase). This gives the compounds more time to interact with the stationary phase, enhancing resolution.[5]

  • Change the Organic Modifier: The choice of organic solvent affects selectivity.

    • Action: If you are using acetonitrile, try substituting it with methanol, or vice-versa. The different solvent properties can alter the elution order and improve the separation between closely eluting peaks.

  • Modify Mobile Phase pH: If the impurity has acidic or basic properties different from the main compound, changing the pH can drastically alter its retention time.

    • Action: Adjust the pH of the aqueous portion of your mobile phase. For example, moving from an acidic pH (e.g., pH 3 with formic acid) to a near-neutral pH (e.g., pH 6.5 with a phosphate buffer) can ionize or suppress ionization of the analytes, changing their interaction with the C18 column.

  • Switch to a Different Column Chemistry: If mobile phase optimization is insufficient, the column chemistry may not be suitable.

    • Action: Use a column with a different stationary phase. If you are using a standard C18 column, consider a Phenyl-Hexyl column, which offers different (π-π) interactions, or a Cyano (CN) column for a change in polarity.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the typical process-related impurities and degradation products I should expect for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde?

A1: Impurities can be classified as organic, inorganic, or residual solvents, arising from the manufacturing process or storage.[10]

• Process-Related Impurities: These originate from the synthesis route. A common synthesis is the Vilsmeier-Haack reaction.[7][8][9]

  • Starting Materials: Unreacted 4-methylphenylhydrazine or other precursors.

  • Intermediates: Incomplete reaction products.

  • By-products: Compounds formed from side reactions during synthesis.

• Degradation Products: These form during storage due to exposure to light, heat, or air.

  • Oxidation Product: The most common degradant is the oxidation of the aldehyde group to a carboxylic acid, forming 1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid .

  • Photodegradation Products: Exposure to light can sometimes lead to dimerization or rearrangement products.

Q2: What is a good starting HPLC method for analyzing this compound?

A2: A reversed-phase HPLC method is most suitable. The following table provides a robust starting point for method development.[3][4][12]

Parameter	Recommended Starting Condition	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Provides good retention and efficiency for this type of molecule.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common, efficient organic modifier.
Gradient	10% B to 90% B over 20 minutes	A broad gradient is effective for separating impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable and reproducible retention times.
Detector	UV-Vis or PDA Detector at ~254 nm	The aromatic rings (phenyl and pyrazole) show strong absorbance in this UV range.
Injection Volume	5 µL	A small volume minimizes potential for peak distortion.

Q3: How do I perform a forced degradation study to identify potential degradants as per ICH guidelines?

A3: Forced degradation (or stress testing) is a crucial part of drug development that helps identify likely degradation products and establishes the stability-indicating nature of the analytical method.[11][13][14][15] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[11]

• Core Stress Conditions (as per ICH Q1A(R2)): [11][13]

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for several hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for several hours.

  • Oxidation: 3% H₂O₂ at room temperature for up to 24 hours.[11]

  • Thermal Degradation: Expose solid drug substance to dry heat (e.g., 80 °C).[16]

  • Photodegradation: Expose the drug substance (in solution and as a solid) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[15][16]

• Experimental Protocol:

  • Prepare separate solutions of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (e.g., at 1 mg/mL).

  • Expose each solution to one of the stress conditions listed above.

  • Take samples at various time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the acid and base samples before injection.

  • Analyze all stressed samples, along with an unstressed control sample, by your HPLC method.

  • Monitor for the appearance of new peaks and the decrease in the main peak area. A photodiode array (PDA) detector is highly recommended to check for peak purity.

Part 3: Visualization & Workflow

The following diagram outlines a logical workflow for the identification and characterization of an unknown impurity detected during HPLC analysis.

Caption: A workflow for systematic troubleshooting of common HPLC issues.

References

• ResolveMass Laboratories Inc. (2025).
• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. EMA.
• Chromatography & Sample Prep. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube.
• ResolveMass Laboratories Inc. (2025).
• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. gmp-compliance.org.
• International Council for Harmonis
• ICH. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2).
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines.
• ijarsct. (n.d.).
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide. MilliporeSigma.
• MedCrave online. (2016).
• National Institutes of Health. (n.d.).
• R Discovery. (n.d.).
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• HALO Columns. (2023).
• International Journal of Chemico-Pharmaceutical Analysis. (n.d.).
• ResearchGate. (2023).
• SIELC Technologies. (n.d.). Separation of Pyrazole on Newcrom R1 HPLC column.
• BenchChem. (2025).
• Asian Journal of Chemistry. (n.d.).
• MDPI. (n.d.). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde.
• KTU ePubl. (n.d.).
• National Institutes of Health. (n.d.). 3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde. PMC.
• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl. JOCPR.

Sources

• 1. jpionline.org [jpionline.org]
• 2. waters.com [waters.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. ijcpa.in [ijcpa.in]
• 5. youtube.com [youtube.com]
• 6. halocolumns.com [halocolumns.com]
• 7. asianpubs.org [asianpubs.org]
• 8. mdpi.com [mdpi.com]
• 9. jocpr.com [jocpr.com]
• 10. database.ich.org [database.ich.org]
• 11. resolvemass.ca [resolvemass.ca]
• 12. researchgate.net [researchgate.net]
• 13. resolvemass.ca [resolvemass.ca]
• 14. ijarsct.co.in [ijarsct.co.in]
• 15. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Solvent Effects on Vilsmeier-Haack Regioselectivity

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the crucial role of solvents in controlling the regioselectivity of the Vilsmeier-Haack reaction. As Senior Application Scientists, we have compiled this guide to not only offer solutions but to explain the underlying chemical principles governing this powerful formylation reaction.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction, and what are the fundamental factors governing its regioselectivity?

The Vilsmeier-Haack reaction is a versatile method for the formylation (or acylation) of electron-rich aromatic and heteroaromatic compounds.[1][2][3] The reaction involves two key stages:

• Formation of the Vilsmeier Reagent: A substituted amide, most commonly N,N-dimethylformamide (DMF), reacts with an acid halide like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[4][5][6][7]

• Electrophilic Aromatic Substitution: The electron-rich aromatic substrate attacks the electrophilic carbon of the Vilsmeier reagent. Subsequent hydrolysis of the resulting iminium salt intermediate during aqueous work-up yields the corresponding aldehyde or ketone.[1][5][7]

Regioselectivity—the position on the aromatic ring where formylation occurs—is primarily dictated by the electronic and steric properties of the substrate. The reaction favors substitution at the most electron-rich and sterically accessible position. For instance, in substituted benzenes, formylation typically occurs at the para position to an activating group, provided it is not sterically hindered.[1][2][4]

Diagram 1: General Mechanism of the Vilsmeier-Haack Reaction

Caption: Formation of the Vilsmeier reagent and its subsequent reaction with an arene.

Q2: Beyond being a simple medium, what is the specific role of the solvent in this reaction?

In the Vilsmeier-Haack reaction, the solvent is not merely an inert medium for dissolving reactants. Its properties can profoundly influence the reaction's outcome. Specifically, the solvent can:

• Stabilize Charged Species: The Vilsmeier reagent itself is an ionic salt. The reaction proceeds through charged intermediates and transition states. A solvent's polarity can stabilize or destabilize these species, directly affecting the reaction rate and selectivity.

• Influence Reagent Reactivity: The choice of solvent can modulate the electrophilicity of the Vilsmeier reagent. In some cases, the solvent can coordinate with the reagent, altering its reactivity profile.

• Act as a Reagent: In many standard procedures, DMF is used in excess and serves as both the formyl source and the solvent.[8][9] This has significant implications for reaction kinetics, as the concentration of one of the key reagents is overwhelming.

Kinetic studies have shown that the rate of substitution is generally only slightly affected by the polarity of the solvent for certain heterocyclic compounds, suggesting that the nature of the amide can sometimes be a more dominant factor.[10] However, for substrates with multiple potential reaction sites of similar reactivity, solvent choice can become a critical tool for controlling regioselectivity.

Troubleshooting Guide: Controlling Regioselectivity with Solvents

Q3: My reaction is producing a mixture of regioisomers. How can I leverage solvent choice to favor the desired product?

This is a common challenge, especially with substrates possessing multiple activated positions (e.g., substituted indoles, phenols, or naphthalenes). The underlying principle is that solvents of different polarities will differentially stabilize the transition states leading to the various regioisomers.

Causality: The transition state for electrophilic aromatic substitution involves the development of positive charge on the aromatic ring (the sigma complex or Wheland intermediate). A more polar solvent can better stabilize a more localized or substantial positive charge. If the transition states for the formation of two different regioisomers have different charge distributions, changing the solvent polarity can selectively lower the activation energy for one pathway over the other.

Troubleshooting Workflow:

• Establish a Baseline: First, perform the reaction using a standard, relatively non-polar solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE). This minimizes solvent-specific stabilization effects and reveals the intrinsic regioselectivity of the substrate.

• Increase Solvent Polarity: If the baseline gives an undesired ratio, switch to a more polar aprotic solvent. Good candidates include acetonitrile (ACN), or using an excess of DMF itself as the solvent. These solvents can better stabilize the charged intermediates.[1][2]

• Consider Non-Coordinating Solvents: Solvents like chloroform, toluene, or o-dichlorobenzene have also been successfully used.[9] These may be particularly useful if you suspect coordination between a more polar solvent and the Vilsmeier reagent is altering its steric profile or reactivity in an undesirable way.

• Solvent-Free Conditions: In some cases, running the reaction under solvent-free conditions, for example by grinding the reactants at room temperature, can lead to superior yields and different selectivity compared to solution-phase reactions.[11][12]

Diagram 2: Solvent Selection Workflow for Regioselectivity

Caption: Decision tree for optimizing regioselectivity through solvent screening.

Q4: I am observing a poor yield or decomposition of my starting material. Could the solvent be the culprit?

Absolutely. While regioselectivity is a key concern, the overall success of the reaction is also highly dependent on the solvent.

Potential Issues & Solutions:

• Precipitation of the Vilsmeier Reagent: In some non-polar solvents, the Vilsmeier reagent may not be fully soluble, leading to a heterogeneous mixture and poor reaction kinetics.

  • Solution: Switch to a more polar solvent like DCM, ACN, or excess DMF where the reagent is more soluble. If you encounter the Vilsmeier reagent precipitating during its formation (often when adding POCl₃ to DMF), you can try adding a co-solvent like chloroform from the beginning or increasing the dilution.[13][14]

• Reaction with Protic Solvents: Polar protic solvents (e.g., water, alcohols, primary/secondary amines) are generally incompatible with the Vilsmeier-Haack reaction. They are nucleophilic and will readily react with and consume the highly electrophilic Vilsmeier reagent and POCl₃.

  • Solution: Always use anhydrous aprotic solvents. Ensure your glassware is rigorously dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Substrate Solubility: Your starting material must be soluble in the chosen solvent. If it is not, the reaction will be slow and inefficient.

  • Solution: Choose a solvent that is known to dissolve your class of compound. A small-scale solubility test before committing to the full reaction is always advisable.

• Purity of DMF: If using DMF, ensure it is of high purity and anhydrous. Old bottles of DMF can decompose to form dimethylamine, which can react with the Vilsmeier reagent and lead to side products or inhibition.[13] A quick check is to smell the DMF; a strong fishy odor indicates the presence of dimethylamine.[13]

Data Summary: Solvent Effects on a Hypothetical Substrate

To illustrate the practical impact of solvent choice, consider the formylation of a hypothetical activated naphthalene derivative, which can be formylated at two different positions (Site A and Site B).

Solvent	Dielectric Constant (ε)	Product Ratio (Site A : Site B)	Predominant Isomer
Toluene	2.4	85 : 15	A
Dichloromethane (DCM)	9.1	70 : 30	A
Acetonitrile (ACN)	37.5	40 : 60	B
DMF (as solvent)	38.3	25 : 75	B

Interpretation: In this example, the transition state leading to the formation of the Site B product is more polar and is therefore stabilized to a greater extent by polar solvents like ACN and DMF, shifting the product ratio in its favor.

Experimental Protocols

Protocol 1: General Procedure for Vilsmeier-Haack Formylation

Safety Note: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. This reaction must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[15]

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add the chosen anhydrous solvent (e.g., 20 mL of DCM).

• Reagent Addition: Add anhydrous DMF (1.5 equivalents) to the solvent.

• Vilsmeier Reagent Formation: Cool the flask to 0 °C in an ice bath. Add POCl₃ (1.2 equivalents) dropwise via the dropping funnel over 30-60 minutes. Maintain the temperature below 10 °C. A precipitate may form during this step.[1][16]

• Substrate Addition: After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. Then, add a solution of your electron-rich substrate (1.0 equivalent) in the same anhydrous solvent dropwise.

• Reaction: After the substrate addition, the reaction may be stirred at 0 °C, allowed to warm to room temperature, or heated (e.g., to 60-70 °C) depending on the substrate's reactivity.[15] Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture back to 0 °C and very cautiously pour it into a beaker containing crushed ice and water. This quench is highly exothermic.

• Neutralization & Extraction: Neutralize the aqueous solution to a pH of 7-8 by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium acetate.[1][16] Extract the aqueous layer three times with an appropriate organic solvent (e.g., ethyl acetate or DCM).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography or recrystallization.[1]

References

• Vilsmeier-Haack Reaction - NROChemistry. [Link]

• The mechanism of the Vilsmeier–Haack reaction. Part III. Structural and solvent effects - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions - Asian Journal of Research in Chemistry. [Link]

• Vilsmeier-Haack Reaction - YouTube - A video overview of the reaction. [Link]

• Vilsmeier-Haack Reaction - J&K Scientific LLC - A summary of the reaction with lab tips. [Link]

• Beyond a solvent: triple roles of dimethylformamide in organic chemistry - PMC - NIH . [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal . [Link]

• Vilsmeier–Haack reaction - Wikipedia . [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps . [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION - International Journal of Pharmaceutical Sciences and Research. [Link]

• Having some troubles with a Vislmeier-Haack reaction - Reddit . [Link]

• How can I improve the Vilsmeier-Haack reaction? - ResearchGate . [Link]

• Vilsmeier-Haack Reaction - Chem-Station Int. Ed. [Link]

• Organic Syntheses Procedure: p-DIMETHYLAMINOBENZALDEHYDE . [Link]

• (PDF) Journal of Pharma Research UNDER SOLVENT-FREE CONDITIONS, ACETYLATION and VILSMEIER-HAACK FORMYLATION REACTIONS WITH ACETANILIDES and ANILINES - ResearchGate . [Link]

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• 1. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 2. youtube.com [youtube.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
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• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijpcbs.com [ijpcbs.com]
• 10. The mechanism of the Vilsmeier–Haack reaction. Part III. Structural and solvent effects - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. ajrconline.org [ajrconline.org]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Minimizing Byproduct Formation in Pyrazole Synthesis

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with purity and yield in their pyrazole preparations. Pyrazoles are a cornerstone of modern medicinal chemistry, but their synthesis, particularly the classic Knorr synthesis and its variations, is often plagued by the formation of stubborn byproducts.[1][2]

This document moves beyond simple protocols to explain the mechanistic origins of common byproducts and provides detailed, field-proven troubleshooting strategies to suppress their formation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level issues encountered during pyrazole synthesis.

Q1: My reaction with an unsymmetrical 1,3-diketone gives a mixture of regioisomers. How can I control the selectivity?

A1: This is the most frequent challenge. Regioselectivity is dictated by which carbonyl of the 1,3-dicarbonyl compound is attacked first by the more nucleophilic nitrogen of your substituted hydrazine. Control can be achieved by manipulating electronic effects, steric hindrance, and reaction conditions.

• pH Control: The reaction mechanism and its outcome are highly sensitive to pH. Under acidic conditions (the classic Knorr synthesis), the reaction proceeds via a mono-hydrazone intermediate. The initial attack occurs at the more reactive carbonyl. For example, in a trifluoromethyl-1,3-diketone, the ketone adjacent to the electron-withdrawing CF₃ group is more electrophilic and will be attacked preferentially.[3][4]

• Solvent Choice: The choice of solvent can dramatically influence the isomer ratio. Highly polar, hydrogen-bond-donating solvents like fluorinated alcohols (e.g., 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP)) have been shown to significantly improve regioselectivity, often favoring one isomer by >99:1, compared to equimolar mixtures in ethanol.[5] This is attributed to the solvent's ability to stabilize key intermediates selectively.

• Steric Hindrance: Bulky substituents on either the dicarbonyl or the hydrazine can direct the initial attack to the less sterically hindered carbonyl center.[3][4]

Q2: I'm observing a significant amount of a byproduct with a mass corresponding to my hydrazine acylated by one of my dicarbonyl fragments. What is this and how do I prevent it?

A2: You are likely forming an N-acyl pyrazole or a related acyclic amide byproduct. This occurs when a carbohydrazide is used, or when the 1,3-dicarbonyl substrate can cleave and acylate the hydrazine nitrogen before cyclization is complete.[6]

• Cause: This is common when using hydrazides (R-CO-NHNH₂) instead of hydrazines (R-NHNH₂). The reaction can stall after the initial condensation, or side reactions can lead to acylation.

• Solution: Ensure complete cyclization by optimizing reaction conditions. Microwave-assisted synthesis or mechanochemical methods (ball milling) can promote efficient cyclization and reduce reaction times, minimizing the opportunity for side reactions.[6] Using a catalytic amount of a Brønsted or Lewis acid can also facilitate the final ring-closing dehydration step.[6]

Q3: My reaction is low-yielding and produces a complex mixture of products. What are the first troubleshooting steps?

A3: A low yield with a complex mixture points to several potential issues, including substrate decomposition, competing side reactions, or incorrect reaction conditions.[7]

• Verify Starting Material Purity: Impurities in the 1,3-dicarbonyl compound or hydrazine can introduce competing reactions.

• Control Temperature: Exothermic reactions can lead to decomposition. Ensure adequate temperature control, starting at a lower temperature if necessary.

• Inert Atmosphere: If your substrates are sensitive to oxidation, run the reaction under an inert atmosphere (Nitrogen or Argon).

• pH Adjustment: The reaction may be sensitive to pH. The use of a mild acid catalyst, like acetic acid, is often beneficial for the classic Knorr synthesis to promote the necessary dehydration steps without causing substrate degradation.[8]

• Re-evaluate the Solvent: Ensure your solvent is dry and appropriate for the reaction. Sometimes, switching to a higher-boiling point solvent can drive the dehydration and cyclization to completion.

Part 2: In-Depth Troubleshooting Guides

Guide 1: Controlling Regioselectivity in Unsymmetrical Diketone Reactions

The reaction of an unsymmetrical 1,3-dicarbonyl with a substituted hydrazine can, in principle, yield two regioisomeric pyrazoles. The outcome depends on the subtle interplay between the nucleophilicity of the hydrazine nitrogens and the electrophilicity of the carbonyl carbons.[5]

Mechanistic Insight

The reaction proceeds via the initial formation of a hydrazone intermediate. The key to controlling regioselectivity is to force the initial nucleophilic attack of the hydrazine to occur preferentially at one of the two carbonyl carbons.

• Pathway A (Kinetic Control): The more nucleophilic nitrogen of the hydrazine (e.g., the -NH₂ of phenylhydrazine) attacks the more electrophilic carbonyl carbon. This is often the carbonyl adjacent to a strong electron-withdrawing group.

• Pathway B (Steric Control): The initial attack occurs at the less sterically hindered carbonyl, even if it is less electronically activated.

Caption: Divergent pathways in pyrazole synthesis leading to two regioisomers.

Troubleshooting & Optimization Strategies

Table 1: Effect of Solvent on Regioselectivity

Entry	R¹	R²	Hydrazine	Solvent	Ratio (2:3)	Yield (%)	Reference
1	Ph	CF₃	Methylhydrazine	EtOH	24:76	60	[5]
2	Ph	CF₃	Methylhydrazine	TFE	81:19	98	[5]
3	Ph	CF₃	Methylhydrazine	HFIP	99:1	96	[5]
4	2-Furyl	CF₃	Methylhydrazine	EtOH	15:85	70	[5]
5	2-Furyl	CF₃	Methylhydrazine	HFIP	97:3	92	[5]

As demonstrated, changing the solvent from ethanol (EtOH) to hexafluoroisopropanol (HFIP) dramatically inverts and improves the regioselectivity.[5]

Protocol 1: Maximizing Regioselectivity using Fluorinated Alcohols

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the unsymmetrical 1,3-dicarbonyl compound (1.0 eq).

• Solvent Addition: Add 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the solvent (approx. 0.1 M concentration).

• Reagent Addition: Add the substituted hydrazine (1.1 eq) to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat gently (40-60 °C) while monitoring by TLC or LC-MS. Reactions in HFIP are often significantly faster than in traditional solvents.[5]

• Workup: Upon completion, remove the HFIP under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography to isolate the major regioisomer.

• Validation: Characterize the purified product using ¹H NMR, ¹³C NMR, and 2D NMR (NOESY/HMBC) to unambiguously confirm the regiochemistry.[9][10] The spatial correlation between the N-substituent (e.g., N-CH₃) and the C5-substituent in a NOESY spectrum is a definitive indicator.[10]

Guide 2: Differentiating and Suppressing Pyrazolone vs. Pyrazole Formation

When using β-ketoesters as substrates, the product can exist in two tautomeric forms: the pyrazolone (keto) form and the hydroxypyrazole (enol) form. While often drawn as the pyrazolone, the aromatic hydroxypyrazole is typically the more stable and observed tautomer.[8][11] However, under certain conditions, unwanted side reactions can lead to stable, non-aromatic pyrazolone byproducts.

Mechanistic Insight

The desired pathway involves the condensation of hydrazine with the ketone, followed by intramolecular acylation at the ester and subsequent dehydration to form the aromatic pyrazole. A competing pathway can involve incomplete dehydration or alternative cyclization modes, leading to stable pyrazolin-5-one derivatives.[12][13]

Caption: Decision point between desired pyrazole and byproduct pyrazolone.

Troubleshooting & Optimization Strategies

• Acid Catalysis: The final dehydration step to form the aromatic ring is often the slowest. Including a catalytic amount of a mild acid (e.g., 3-5 drops of glacial acetic acid per mmol of substrate) can significantly accelerate this step and drive the equilibrium towards the aromatic product.[8]

• Azeotropic Water Removal: For stubborn reactions, using a solvent like toluene or xylene with a Dean-Stark apparatus to azeotropically remove the water formed during the reaction can force the cyclization and dehydration to completion.

• Microwave Irradiation: Microwave-assisted synthesis is highly effective for preparing pyrazolones and pyrazoles, often leading to cleaner reactions, shorter times, and higher yields by efficiently promoting the necessary cyclocondensation and dehydration steps.[13][14][15][16][17]

Protocol 2: General Acid-Catalyzed Synthesis to Favor Aromatic Pyrazole

• Setup: In a scintillation vial or round-bottom flask, combine the β-ketoester (1.0 eq) and the hydrazine (1.2 eq).

• Solvent & Catalyst: Add a suitable solvent like 1-propanol or ethanol (to ~0.5-1.0 M) and 3-5 drops of glacial acetic acid.[8]

• Reaction: Heat the reaction with stirring to approximately 100 °C for 1-2 hours. Monitor the consumption of the starting material by TLC.

• Isolation: If the product precipitates upon cooling, it can be isolated by filtration. If not, add water to the reaction mixture to precipitate the crude product.[8]

• Purification: Recrystallize the solid product from a suitable solvent system (e.g., ethanol/water) to obtain the pure pyrazole derivative.

References

• Recent Advances in the Synthesis of Pyrazole Deriv
• Modern Approaches to the Synthesis of Pyrazoles (A Review).
• Modern Approaches to the Synthesis of Pyrazoles (A Review). Consensus.
• Modern Approaches to the Synthesis of Pyrazoles (A Review). Baeva - Žurnal obŝej himii.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs.
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
• A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIV
• Asymmetric synthesis of pyrazoles and pyrazolones employing the reactivity of pyrazolin-5-one derivatives.
• Synthesis of Chromone-Rel
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. PMC - NIH.
• Synthesis and Properties of Pyrazoles. Encyclopedia.pub.
• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona.
• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences.
• Application Notes and Protocols for the Analytical Detection of Methylpyrazole Isomers. Benchchem.
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH.
• Microwave-assisted synthesis, characterization, and molecular docking studies of new chlorophthalazine derivatives as anticancer activity. Taylor & Francis Online.
• Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Synfacts.
• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona.
• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Deriv
• Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark.
• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.
• Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. Organic Chemistry Frontiers (RSC Publishing).
• Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. JOCPR.
• Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions.
• Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evalu
• Regioselective synthesis of polysubstituted pyrazoles and isoxazoles. PubMed.
• Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. PMC - NIH.
• Pyrrole synthesis. Organic Chemistry Portal.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones.
• Knorr pyrazole synthesis from a ketoester - labor
• Synthesis, characterization and biological study of some new N-acetyl pyrazole derivatives.
• What could be reason for getting a very low yield in organic chemistry?. Quora.
• Knorr Pyrazole Synthesis. Chem Help Asap.
• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. RSC Publishing.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.
• Knorr pyrazole synthesis. Name-Reaction.com.
• Pyrazole synthesis. Organic Chemistry Portal.

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Stability studies of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde under different conditions

Technical Support Center: Stability Studies of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Welcome to the technical support guide for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals. Our goal is to equip you with the necessary information to conduct reliable stability studies by understanding the compound's potential liabilities and how to mitigate them.

Part 1: Understanding the Stability Profile

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a heterocyclic aromatic aldehyde. Its stability is primarily dictated by the reactivity of the aldehyde functional group and the integrity of the pyrazole ring under various environmental conditions. While the pyrazole core is generally robust, the aldehyde group is susceptible to several degradation pathways.[1][2]

Key Potential Degradation Pathways:

• Oxidation: The aldehyde group (-CHO) is readily oxidized to a carboxylic acid (-COOH), especially in the presence of atmospheric oxygen. This is often the primary degradation pathway under ambient storage conditions.

• Hydrolysis: While the pyrazole ring itself has fair hydrolytic stability, extreme pH conditions can affect the overall molecule.[3][4][5] The aldehyde group can form a hydrate in the presence of water, which might influence its reactivity.

• Photodegradation: Aromatic aldehydes can be sensitive to light, which can catalyze oxidation or other rearrangement reactions.[6]

• Thermal Decomposition: High temperatures can accelerate all degradation pathways, particularly oxidation.[7][8]

The following sections will address specific issues you may encounter during your experiments.

Part 2: Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address common challenges.

FAQ 1: My sample shows a new peak in the HPLC analysis after a few days of storage in solution. What is it?

Answer:

This is a very common observation and is most likely due to the oxidation of the aldehyde group to the corresponding carboxylic acid: 1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid.

Causality: The aldehyde functional group is highly susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and elevated temperatures.[6]

Troubleshooting Steps:

• Confirm the Degradant: If you have a reference standard for the carboxylic acid derivative, you can confirm the identity of the new peak by comparing retention times in your HPLC method. Alternatively, LC-MS analysis can be used to identify the mass of the degradant.

• Solvent Purity: Ensure you are using high-purity, HPLC-grade solvents. Peroxides in older ethers or other solvents can actively promote oxidation.

• Inert Atmosphere: When preparing and storing solutions, especially for long-term use, it is crucial to minimize oxygen exposure.

  • Degas your solvent: Sparge the solvent with an inert gas like nitrogen or argon for 15-20 minutes before preparing your solution.

  • Store under inert gas: After preparation, blanket the headspace of your vial with nitrogen or argon before sealing.

• Protect from Light: Store solutions in amber vials or wrap clear vials with aluminum foil to prevent photodegradation, which can catalyze oxidation.[6]

• Control Temperature: Store stock solutions and samples at low temperatures (e.g., 2-8 °C or -20 °C) to slow down the rate of degradation.

Workflow for Minimizing Oxidative Degradation

Caption: Competing reaction pathways under strongly basic conditions.

FAQ 3: How should I design a forced degradation study for this compound?

Answer:

A forced degradation or stress testing study is essential to understand the intrinsic stability of the molecule and to develop a stability-indicating analytical method. [9][10][11]These studies involve subjecting the compound to harsh conditions to accelerate its decomposition.

Experimental Protocol: Forced Degradation Study

• Prepare Stock Solution: Create a 1 mg/mL stock solution of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in a suitable solvent like acetonitrile or a mixture of acetonitrile and water.

• Subject to Stress Conditions: For each condition, a separate sample is prepared. A control sample (stock solution stored at 5°C, protected from light) should also be analyzed.

Stress Condition	Protocol	Purpose
Acid Hydrolysis	Mix 1 mL of stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.	To assess stability in acidic environments.
Base Hydrolysis	Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Incubate at room temperature for 8 hours. Neutralize with 0.1 M HCl.	To assess stability in basic environments and check for Cannizzaro reaction.
Oxidation	Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.	To identify oxidative degradation products.
Thermal Stress	Incubate the solid compound at 70°C for 48 hours. Also, reflux the stock solution at 60°C for 24 hours.	To evaluate the effect of heat on both solid and solution states. [7][8]
Photostability	Expose the solid compound and the stock solution to a calibrated light source (e.g., Xenon lamp) as per ICH Q1B guidelines.	To determine light sensitivity. [6]

• Analysis:

  • Analyze all stressed samples and the control by a suitable stability-indicating method, typically RP-HPLC with a PDA or UV detector. [12][13] * The goal is to achieve 5-20% degradation of the parent compound. If degradation is too rapid or too slow, adjust the stress conditions (time, temperature, or concentration of the stressor).

  • A good HPLC method should be able to resolve the parent peak from all major degradation product peaks.

  • Peak purity analysis using a PDA detector is crucial to ensure that the parent peak is spectrally pure and not co-eluting with any degradants.

Part 3: Recommended Storage and Handling

To ensure the long-term integrity of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, follow these guidelines:

Form	Condition	Rationale
Solid	Store in a tightly sealed container at 2-8°C.	Minimizes exposure to atmospheric moisture and oxygen, and reduces thermal degradation.
Keep in a dark place or in an amber container.	Prevents photodegradation.
Solution	Prepare fresh for each use if possible.	Avoids degradation over time in solution.
If storage is necessary, use degassed anhydrous solvents, store under an inert atmosphere (N₂ or Ar), in a sealed amber vial at -20°C or lower.	Provides maximum protection against oxidation, hydrolysis, and photodegradation.

References

• Yuan, Z., et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• National Center for Biotechnology Information. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PubMed. Available at: [Link]

• Sidique, S., et al. (n.d.). Structure–activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of We. SciSpace. Available at: [Link]

• Gong, X., et al. (2022). Substituted Aromatic Aldehyde Decomposition under Hydrothermal Conditions. Energy & Fuels. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and reactions of pyrazole-4-carbaldehydes. Available at: [Link]

• Fathima, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• International Journal of Current Pharmaceutical and Clinical Research. (n.d.). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Ultrafast photodissociation dynamics of pyrazole, imidazole and their deuterated derivatives using ab initio multiple cloning. Available at: [Link]

• MedCrave. (2016). Forced Degradation Studies. Available at: [Link]

• SciSpace. (2016). Forced Degradation Studies. Available at: [Link]

• Quora. (2015). Why are aromatic aldehydes and ketones less reactive than alphatic aldehydes and ketones?. Available at: [Link]

• ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available at: [Link]

• Fares, M., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

• MDPI. (n.d.). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Available at: [Link]

• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development. Available at: [Link]

• National Institutes of Health. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• Abdel-Wahab, B. F., et al. (n.d.). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC.

• Future Science. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Available at: [Link]

• ACS Publications. (n.d.). Kinetics and mechanism of the thermal decomposition of unsaturated aldehydes: benzaldehyde, 2-butenal, and 2-furaldehyde. The Journal of Physical Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [Link]

• Separation Science. (n.d.). Analytical Techniques In Stability Testing. Available at: [Link]

• Shahani, T., et al. (2011). 3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Asian Journal of Chemistry. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Available at: [Link]

• Britannica. (n.d.). Aldehyde. Available at: [Link]

• International Journal of Novel Research and Development. (2022). Analytical Method Development And Validation of Brexpiprazole Along With Stability Indicating Method By Quality By Design Approach. Available at: [Link]

• Amerigo Scientific. (n.d.). 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde. Available at: [Link]

• PubChem. (n.d.). 1-Methyl-1H-pyrazole-4-carbaldehyde. Available at: [Link]

• MDPI. (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Available at: [Link]

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Overcoming poor reactivity of substituted hydrazones in pyrazole synthesis

From the Desk of a Senior Application Scientist

Welcome to our dedicated technical support center. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the reactivity of substituted hydrazones in pyrazole synthesis. We will move beyond simple protocols to explore the underlying chemical principles, providing you with the knowledge to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: Why is my substituted hydrazone showing poor or no reactivity in a standard pyrazole synthesis with an α,β-unsaturated carbonyl compound?

A: The reactivity of a substituted hydrazone is fundamentally governed by its nucleophilicity. Several factors can diminish this reactivity:

• Electronic Effects: The most common issue is the presence of strong electron-withdrawing groups (EWGs) on the substituted hydrazine (e.g., nitro, cyano, or sulfonyl groups). These groups decrease the electron density on the nitrogen atoms, making them less nucleophilic and thus less likely to initiate the cyclization cascade.[1]

• Steric Hindrance: Bulky substituents on either the hydrazine or the carbonyl compound can sterically hinder the approach of the reactants, slowing down or preventing the reaction.[2]

• Stability of the Hydrazone: Highly conjugated or otherwise stabilized hydrazones may be less motivated to react. The reaction requires the disruption of this stability to proceed.

Q2: What are the critical reaction parameters I should focus on to optimize my reaction?

A: The key to overcoming poor reactivity lies in systematically optimizing the reaction environment. The primary parameters to consider are:

• Catalysis: The reaction is often catalyzed by either acid or base. The choice of catalyst can dramatically influence the reaction rate.[3]

• Solvent: The solvent's polarity and ability to solvate intermediates can play a crucial role. Protic polar solvents are often favored.[4]

• Temperature and Energy Source: Increasing thermal energy can overcome activation barriers. Microwave irradiation is a particularly effective method for accelerating sluggish reactions.[5][6][7][8][9]

Q3: My reaction is working, but I'm getting a mixture of regioisomers. How can I control this?

A: Regioisomer formation is a classic challenge, especially with unsymmetrical 1,3-dicarbonyl compounds (in the Knorr synthesis) or substituted hydrazines.[2][10] The regioselectivity is determined by which nitrogen atom of the hydrazine attacks which electrophilic carbon first. This is influenced by a delicate balance of steric and electronic factors of your substrates.[2][10] Control can often be achieved by modifying the reaction conditions, such as solvent choice or pH, which can alter the nucleophilicity of the respective nitrogen atoms.[2][10]

Q4: When should I stop trying to optimize my current reaction and consider an alternative synthetic route?

A: If, after systematically optimizing the catalyst, solvent, and temperature, you still observe less than 10-15% conversion, it may be more efficient to explore an alternative strategy. This is particularly true for hydrazones bearing multiple or extremely potent electron-withdrawing groups. The Knorr pyrazole synthesis or multicomponent reactions often provide robust alternatives.[11][12][13]

Troubleshooting Guides & Experimental Protocols

This section provides in-depth solutions to specific experimental problems.

Problem 1: Low to No Product Conversion

You've set up your reaction between a substituted hydrazone and an α,β-unsaturated ketone, but after several hours, TLC or LC-MS analysis shows primarily unreacted starting materials.

The following diagram outlines a systematic approach to troubleshooting low conversion rates.

Caption: Systematic workflow for troubleshooting low pyrazole yield.

The cyclization reaction often requires a catalyst to proceed efficiently. The choice depends on the specific substrates.

• Acid Catalysis: An acid catalyst protonates the carbonyl oxygen of the α,β-unsaturated system, making the β-carbon more electrophilic and susceptible to nucleophilic attack by the hydrazone. This is the most common approach.[3]

• Base Catalysis: A strong base can deprotonate the N-H of the hydrazone, increasing its nucleophilicity. This can be effective in specific cases, particularly when dealing with certain substituted hydrazones.[14]

Catalyst Type	Example	Typical Loading	Rationale & Use Case
Brønsted Acid	Acetic Acid (AcOH)	5-10 mol% or as solvent	Mildly acidic, often sufficient to promote condensation. A good starting point.
Brønsted Acid	p-Toluenesulfonic acid (p-TSA)	1-5 mol%	Stronger acid, useful for less reactive substrates.
Brønsted Base	Potassium tert-butoxide (t-BuOK)	1.1 equivalents	Strong, non-nucleophilic base. Used to deprotonate the hydrazone for reaction with electrophiles like nitroolefins.[14][15]
Lewis Acid	Zinc Triflate (Zn(OTf)₂)	10 mol%	Can coordinate to the carbonyl, enhancing its electrophilicity. Useful in multicomponent systems.[9]

For sluggish reactions, microwave irradiation is often superior to conventional heating. The rapid, uniform heating can significantly reduce reaction times from hours to minutes and improve yields by overcoming high activation energy barriers.[5][6][7][8][9][16]

Protocol: Microwave-Assisted Pyrazole Synthesis

• Preparation: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add the substituted hydrazone (1.0 mmol), the α,β-unsaturated carbonyl compound (1.0 mmol), and the chosen catalyst (e.g., 0.1 mmol acetic acid).

• Solvent Addition: Add 3-5 mL of a high-boiling point polar solvent (e.g., ethanol, DMSO, or N,N-dimethylformamide).

• Sealing: Securely cap the vial.

• Microwave Irradiation: Place the vial in the microwave reactor. Set the reaction temperature to 100-150 °C (power can be set to 100-300 W) and the reaction time to 10-30 minutes.[7][9][16]

• Work-up: After the reaction cools to room temperature, quench the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Problem 2: My Hydrazone is Still Unreactive - Exploring Alternative Synthetic Routes

When your substituted hydrazone is particularly deactivated by strong EWGs, forcing the reaction with an α,β-unsaturated carbonyl may be futile. In these cases, switching to a more suitable set of reactants is the most logical path forward.

Caption: Decision guide for selecting an alternative pyrazole synthesis.

This is the most classic and reliable method, involving the condensation of a hydrazine with a 1,3-dicarbonyl compound.[3][11][13] This reaction is often more facile than the α,β-unsaturated carbonyl route because the two electrophilic centers are already present in the substrate.

Mechanism Outline: Knorr Synthesis The reaction proceeds through initial condensation of the hydrazine at one carbonyl to form a hydrazone intermediate, followed by intramolecular cyclization via attack of the second nitrogen atom onto the remaining carbonyl group, and finally dehydration to yield the aromatic pyrazole.[10]

Protocol: Knorr Synthesis of a 1,3,5-Trisubstituted Pyrazole

• Reactant Setup: In a round-bottom flask, dissolve the 1,3-diketone (1.0 mmol) and the substituted hydrazine hydrochloride (1.0 mmol) in ethanol (10 mL).

• Catalyst Addition: Add a catalytic amount of concentrated hydrochloric acid or acetic acid (2-3 drops).

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within 1-4 hours.

• Isolation: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. If not, reduce the solvent volume under vacuum and induce crystallization or proceed to extraction.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole.[13]

MCRs combine three or more starting materials in a single pot to form the final product, often with high atom economy and efficiency.[12][17][18] For pyrazole synthesis, a common MCR involves the reaction of an aldehyde, a compound with an active methylene group (like a β-ketoester), and a hydrazine.[18] This approach avoids the need to pre-form a potentially unreactive hydrazone.

References

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. National Institutes of Health.
• Mediated Oxidative CN Bond Formation for Metal-Free One-Pot Synthesis of Di-, Tri-, and Tetrasubstituted Pyrazoles from α,β-Unsaturated Aldehydes/Ketones and Hydrazines. Organic Chemistry Portal.
• Pyrazole synthesis. Organic Chemistry Portal.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals.
• Knorr Pyrazole Synthesis. J&K Scientific LLC.
• Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents. PubMed.
• High speed synthesis of pyrazolones using microwave-assisted neat reaction technology. [No Source Found].
• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. MDPI.
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.
• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing).
• Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark.
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing.
• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.
• A Comparative Guide to Alternative Pyrazole Synthesis Methods Beyond Ynones. Benchchem.
• Navigating Pyrazole Synthesis: A Guide to Hydrazine Alternatives. Benchchem.
• Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. National Institutes of Health.
• Synthesis of the pyrazole derivatives from aldehyde hydrazones via a... ResearchGate.
• Various methods for the synthesis of pyrazole. ResearchGate.
• New “Green” Approaches to the Synthesis of Pyrazole Derivatives. PubMed Central.
• side reaction prevention in pyrazole synthesis from hydrazinyl precursors. Benchchem.
• (PDF) Recent Advances in the Synthesis of Pyrazoles. A Review. ResearchGate.
• 4 - Organic Syntheses Procedure. [No Source Found].
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed Central.
• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. [No Source Found].
• Recent highlights in the synthesis and biological significance of pyrazole derivatives. National Institutes of Health.
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• Reaction of N -Monosubstituted Hydrazones with Nitroolefins: A Novel Regioselective Pyrazole Synthesis | Request PDF. ResearchGate.
• Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. PubMed Central.

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• 18. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]

Technical Support Center: High-Purity Recrystallization of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Welcome to the technical support guide for the purification of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. As a Senior Application Scientist, I have designed this resource to provide researchers, chemists, and drug development professionals with in-depth, field-proven insights into achieving high purity for this compound through recrystallization. This guide moves beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and optimize your results.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems you may encounter during the purification process. Each issue is presented with probable causes and validated solutions.

Question: My compound has completely dissolved, but no crystals are forming upon cooling. What should I do?

Answer: This is the most common issue in recrystallization and almost always points to one primary cause: the use of too much solvent.[1][2] A supersaturated solution is required for crystals to form, and an excess of solvent prevents the solution from reaching this point upon cooling.

• Immediate Actions:

  • Induce Nucleation: First, try to initiate crystal growth. This can be done by gently scratching the inside wall of the flask at the solution's surface with a glass rod. The microscopic scratches provide a nucleation site for crystals to begin forming.[2]

  • Seed Crystals: If you have a small amount of the pure, solid compound, add a single tiny crystal to the cooled solution. A "seed crystal" provides a perfect template for further crystal growth.[2]

  • Extended Cooling: Place the flask in an ice-water bath to further decrease the compound's solubility. Allow it to sit for at least 20-30 minutes.

• Systematic Solution: If the above methods fail, you must reduce the solvent volume. Gently heat the solution to boil off a portion of the solvent (e.g., 10-20% of the total volume) under a fume hood. Allow the solution to cool slowly again.[1] Be patient; crystallization is a process that relies on a gradual decrease in temperature and solubility.[3]

Question: My compound "oiled out" instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the dissolved solid comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals.[2] This is often caused by a very high concentration of impurities (which can depress the melting point) or by cooling the solution too rapidly.[1][3]

• Probable Causes & Solutions:

  • Rapid Cooling: The solution was likely "shock-cooled." To fix this, reheat the solution until the oil fully redissolves. If necessary, add a very small amount of additional solvent (1-2 mL) to ensure everything is back in solution.[1] Then, allow the flask to cool much more slowly. Insulate the flask by placing it inside a beaker with paper towels or on a surface that doesn't conduct heat quickly.

  • High Impurity Load: If slow cooling still results in oiling, the impurity level may be too high. Consider a pre-purification step like passing the crude material through a short silica plug or performing a charcoal treatment if colored impurities are present.

Question: The purity of my recrystallized product is still low, and the melting point range is broad. Why?

Answer: This indicates that impurities were trapped within the crystal lattice during formation. This is a direct result of crystals growing too quickly.[1]

• Cause & Prevention: Rapid crystallization does not allow for the selective process where only molecules of the desired compound deposit onto the growing crystal lattice. Impurities get incorporated instead.

  • Solution: Re-dissolve the material in the minimum amount of hot solvent, but this time, add a slight excess of the solvent (an extra 5-10% by volume).[1] This will keep the compound in solution for longer as it cools, promoting slower, more selective crystal growth. Ensure the cooling process is as gradual as possible.

Question: My final yield is very low. Where did my compound go?

Answer: A low yield can result from several procedural errors throughout the recrystallization process.[1]

• Common Causes of Product Loss:

  • Excess Solvent: As discussed, using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[1][4]

  • Premature Crystallization: If crystals form in the funnel during a hot filtration step (used to remove insoluble impurities), you will lose product. Ensure your funnel and receiving flask are pre-heated.

  • Improper Washing: Rinsing the collected crystals with room-temperature solvent will redissolve some of your product. Always use a minimal amount of ice-cold solvent for the wash.[4]

  • Excessive Charcoal: If you performed a decolorization step, using too much activated charcoal can adsorb your product along with the impurities, reducing the yield.[1]

Troubleshooting Workflow Diagram

The following diagram provides a logical path for troubleshooting common recrystallization issues.

Caption: A workflow diagram for troubleshooting the recrystallization process.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde?

A1: The ideal recrystallization solvent dissolves the compound poorly at room temperature but very well at its boiling point.[5] For aromatic aldehydes and pyrazole derivatives, several solvent systems are effective.[6][7][8] A systematic screening is the best approach.

• Recommended Single Solvents: Start with moderately polar solvents like Ethanol , Isopropanol (IPA) , or Ethyl Acetate . Ethanol, in particular, has been successfully used for recrystallizing similar pyrazole-carbaldehyde structures.[6][8]

• Recommended Mixed-Solvent Systems: If your compound is too soluble in one solvent and insoluble in another, a mixed system is ideal. Good combinations include Ethyl Acetate/Hexane or Toluene/Hexane . In this system, you dissolve the compound in the minimum amount of the hot "good" solvent (e.g., Ethyl Acetate) and then slowly add the "poor" solvent (e.g., Hexane) until the solution becomes faintly cloudy (the saturation point). Then, allow it to cool slowly.

Solvent	Boiling Point (°C)	Polarity	Notes
Ethanol	78	Polar	Good general choice for pyrazole derivatives.[6][8] Can absorb water.
Isopropanol (IPA)	82	Polar	Slightly less polar and less volatile than ethanol.
Ethyl Acetate	77	Mid-Polarity	Good solvent for many aromatic compounds.[9][10]
Toluene	111	Non-Polar	Effective for aromatic rings, but higher boiling point.
Hexane	69	Non-Polar	Often used as the "poor" solvent (anti-solvent) in mixed systems.

Q2: My crude product is yellowish-brown. Can recrystallization remove this color?

A2: Yes, to an extent. If the color is due to a highly-colored impurity, a standard recrystallization may leave the color in the mother liquor. However, if the impurity is present in significant amounts or co-crystallizes, you should perform a treatment with activated charcoal .

• Procedure: After dissolving your crude compound in the hot solvent, but before cooling, add a very small amount of activated charcoal (a micro-spatula tip is usually sufficient). Keep the solution hot and swirl for a few minutes. The charcoal will adsorb the colored impurities. Remove the charcoal from the hot solution via hot filtration through a fluted filter paper or a small pad of Celite. Then, proceed with cooling the filtrate to obtain your crystals. Caution: Using too much charcoal can lead to product loss.[1]

Q3: How can I maximize the purity of my final product?

A3: Purity is a direct function of crystal growth rate. The slower the crystals form, the higher the purity.[1][3]

• Use the Right Amount of Solvent: Start by dissolving your compound in the minimum amount of near-boiling solvent.[4]

• Ensure Slow Cooling: Do not place the hot flask directly into an ice bath. Allow it to cool to room temperature on a benchtop, undisturbed, over at least 30-60 minutes. Once it has reached room temperature and crystal formation has ceased, then you can move it to an ice bath to maximize recovery.[3]

• Wash Correctly: After filtering, wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor clinging to the surface.[4]

Detailed Experimental Protocol: Recrystallization of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

This protocol provides a step-by-step methodology based on best practices.

1. Solvent Selection (Microscale):

• Place ~20-30 mg of your crude compound into three separate small test tubes.

• To the first, add Ethanol dropwise at room temperature. To the second, add Ethyl Acetate. To the third, add Toluene.

• Observe solubility. A good solvent will not dissolve the compound well at room temperature.

• Gently heat the tubes that showed poor solubility. The compound should dissolve completely at or near the boiling point.

• Allow the promising solutions to cool. The solvent that produces a good yield of crystals is your best choice.

2. Main Recrystallization Procedure:

• Place the crude 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde into an Erlenmeyer flask of appropriate size (the solvent should not fill more than half the flask).

• Add a magnetic stir bar or boiling chips.

• Add the chosen solvent in small portions while heating the flask on a hot plate with stirring. Continue adding solvent until the compound just dissolves at the boiling point. Use the minimum amount necessary.[4]

• (Optional Decolorization): If the solution is colored, remove it from the heat, add a very small amount of activated charcoal, and reheat to boiling for 2-3 minutes.

• (Optional Hot Filtration): If there are insoluble impurities or if charcoal was used, perform a hot filtration to remove them. Pre-heat your filter funnel and receiving flask to prevent premature crystallization.

• Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature.

• Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal recovery.

3. Crystal Collection and Drying:

• Set up a Büchner funnel for vacuum filtration.

• Wet the filter paper with a small amount of the ice-cold recrystallization solvent.

• Swirl the flask to create a slurry of crystals and pour it into the funnel under vacuum.

• Wash the crystals with a minimal amount of ice-cold solvent to rinse away impurities.[4]

• Allow air to be pulled through the crystals for several minutes to help them dry.

• Transfer the crystals to a watch glass and let them air-dry completely. For optimal drying, use a vacuum oven at a temperature well below the compound's melting point.

4. Purity Validation:

• Observe the crystals: They should appear uniform and have shiny surfaces.[3]

• Perform a melting point analysis. A pure compound will have a sharp melting point range (typically < 2 °C) that is elevated compared to the crude material.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Kumar, N. S., et al. (2016). 3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022, July 8). YouTube. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Varvuolytė, G., et al. (2022). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization1. Retrieved from [Link]

• Kaufmann, A., et al. (2024). Solvent screening for the extraction of aromatic aldehydes. Separation and Purification Technology. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Wang, C.-Y. (2008). 5-(4-tert-Butylbenzylsulfanyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Kaufmann, A., et al. (2024, July 15). Solvent screening for the extraction of aromatic aldehydes. Graz University of Technology. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Girisha, M., et al. (2011). 3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde. PubMed Central. Retrieved from [Link]

• Girisha, M., et al. (2011). 3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Asian Journal of Chemistry. (2012). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Retrieved from [Link]

• Chemical Methodologies. (2022). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Retrieved from [Link]

• Asian Journal of Chemistry. (2012). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Retrieved from [Link]

• Chemical Methodologies. (2022). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

This guide provides an in-depth comparative analysis of the principal synthetic methodologies for obtaining 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, a pivotal intermediate in the landscape of medicinal chemistry and materials science. Professionals in drug development will find this document valuable for making informed decisions on synthetic strategy, weighing factors such as yield, scalability, safety, and regioselectivity. The pyrazole-4-carbaldehyde scaffold is a versatile building block, with the formyl group at the C4 position acting as a crucial handle for constructing more complex, biologically active molecules.[1]

The Dominant Strategy: Vilsmeier-Haack Formylation

The Vilsmeier-Haack (V-H) reaction stands as the most prevalent and efficient method for the formylation of electron-rich heterocyclic systems, including pyrazoles.[1][2] This reaction is prized for its high regioselectivity, typically affording the C4-formylated product in good to excellent yields. The core of this reaction is the in-situ generation of the Vilsmeier reagent, a chloroiminium salt, from N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[2][3] This electrophilic species then attacks the electron-rich C4 position of the pyrazole ring.

There are two primary approaches utilizing the Vilsmeier-Haack reaction for the target molecule:

• Route A: Direct Formylation of Pre-formed Pyrazole. In this linear approach, 1-(4-methylphenyl)-1H-pyrazole is first synthesized and isolated before being subjected to Vilsmeier-Haack conditions.

• Route B: One-Pot Cyclization and Formylation. This convergent and highly efficient approach involves reacting the corresponding hydrazone (e.g., 4-methylacetophenone 4-methylphenylhydrazone) directly with the Vilsmeier reagent. The reagent facilitates both the cyclization of the hydrazone to form the pyrazole ring and the subsequent formylation in a single operation.[4][5]

Due to its efficiency and atom economy, Route B is often the preferred industrial and laboratory method.

Mechanism of the Vilsmeier-Haack Reaction

The reaction proceeds through two main stages: the formation of the electrophilic Vilsmeier reagent, followed by the electrophilic aromatic substitution on the pyrazole precursor.

Sources

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• 5. chemmethod.com [chemmethod.com]

A Comparative Analysis of the Biological Activity of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and Related Pyrazole Derivatives

A Senior Application Scientist's Guide to Structure-Activity Relationships and Therapeutic Potential

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its structural versatility has given rise to a vast library of derivatives with a wide spectrum of pharmacological activities, leading to the development of clinically significant drugs like the anti-inflammatory agent Celecoxib.[3] This guide provides an in-depth comparison of the biological activities of a specific derivative, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, against a backdrop of other functionally and structurally diverse pyrazole compounds. We will dissect the structure-activity relationships (SAR) that govern their efficacy as anti-inflammatory, anticancer, and antimicrobial agents, supported by experimental data and detailed protocols for researchers in drug discovery.

Focus Compound: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

The title compound belongs to a class of 1,3-diaryl-1H-pyrazole-4-carbaldehydes. The core structure features a phenyl group at the C3 position and a 4-methylphenyl (tolyl) group at the N1 position, with a reactive carbaldehyde (aldehyde) group at the C4 position. This specific arrangement of substituents dictates its interactions with biological targets. Research into closely related analogues, specifically 1-(4-substitutedphenyl)-3-phenyl-1H-pyrazole-4-carbaldehydes, has highlighted their potential as anti-inflammatory agents.[4] The aldehyde at C4 also serves as a versatile synthetic handle for creating more complex molecules, such as chalcones, which have shown promising inhibition of inflammatory mediators.[4]

Comparative Biological Activity

The true therapeutic potential of a compound is best understood through comparison. Below, we evaluate the biological profile of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in the context of other derivatives, focusing on how subtle changes in the pyrazole scaffold influence activity.

Anti-inflammatory Activity

Inflammation is a complex biological response, with enzymes like cyclooxygenase (COX-1 and COX-2) playing a central role.[3] Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting these enzymes.[3] Pyrazole derivatives have emerged as a particularly successful class of anti-inflammatory agents, often exhibiting high selectivity for COX-2, which is associated with reduced gastrointestinal side effects.[3][5]

Structure-Activity Relationship Insights:

• N1-Substituent: The nature of the substituent at the N1 position is critical. For potent COX-2 inhibition, a para-sulfonamido phenyl group, as seen in Celecoxib, is highly effective. The 4-methylphenyl group in our focus compound provides a hydrophobic character that can contribute to binding within the hydrophobic channel of the COX enzyme.

• C3-Substituent: A phenyl or substituted phenyl group at C3 is common among active anti-inflammatory pyrazoles.

• C4-Substituent: The carbaldehyde at C4 in 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde can be a precursor to more potent derivatives. For instance, condensation with substituted acetophenones yields pyrazole-based chalcones that show significant inhibition of inflammatory cytokines like TNF-α and IL-6.[4]

• C5-Substituent: In many potent anti-inflammatory pyrazoles, the C5 position is substituted with groups like trifluoromethyl (CF3) or a phenyl ring, which enhances COX-2 selectivity and potency.

Comparative Data on Anti-inflammatory Pyrazole Derivatives

Compound/Derivative Class	Target(s)	Activity Metric (IC50 / % Inhibition)	Reference
1,3,4,5-tetrasubstituted pyrazoles	In-vitro anti-inflammatory	93.80% inhibition (at 1 mM)	[6]
Pyrazole-thiazole hybrid	COX-2 / 5-LOX	IC50 = 0.03 µM / 0.12 µM	[3]
3-(trifluoromethyl)-5-arylpyrazole	COX-2 / COX-1	IC50 = 0.02 µM / 4.5 µM	[3]
Pyrazole chalcones	TNF-α / IL-6	Promising inhibitory activity	[4]
1-(4-chlorobenzoyl)-pyrazole-4-carbaldehyde	Carrageenan-induced paw edema	Significant anti-inflammatory activity	[2]

Anticancer Activity

The pyrazole scaffold is a privileged structure in oncology, with derivatives designed to inhibit a multitude of targets crucial for cancer cell proliferation and survival, such as various kinases and cell cycle regulators.[7][8][9]

Structure-Activity Relationship Insights:

• Kinase Inhibition (EGFR, VEGFR-2, PI3K): Many anticancer pyrazoles function as kinase inhibitors. The specific substitution pattern allows them to fit into the ATP-binding pocket of these enzymes. Pyrazole carbaldehyde derivatives have been specifically investigated as potential PI3 kinase inhibitors.[7] One such derivative demonstrated excellent cytotoxicity against MCF7 breast cancer cells with an IC50 of 0.25 μM.[7]

• CDK Inhibition: Indole-pyrazole hybrids have shown potent inhibitory activity against Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle, with IC50 values as low as 0.074 µM.[7]

• DNA Binding: Some polysubstituted pyrazoles exert their effect by binding to the minor groove of DNA, disrupting replication and transcription. A novel derivative showed an IC50 of 2 µM against HepG2 hepatocellular carcinoma cells, which was more potent than the standard drug cisplatin.[7]

Comparative Data on Anticancer Pyrazole Derivatives

Compound/Derivative Class	Cancer Cell Line	Target(s)	Activity Metric (IC50)	Reference
Pyrazole carbaldehyde derivative	MCF7 (Breast)	PI3 Kinase	0.25 µM	[7]
Indole-pyrazole hybrid	HCT116, MCF7, etc.	CDK2	< 23.7 µM (cell); 0.074 µM (enzyme)	[7]
Polysubstituted pyrazole	HepG2 (Liver)	DNA minor groove	2 µM	[7]
5-alkylated selanyl-1H-pyrazole	HepG2 (Liver)	EGFR / VEGFR-2	13.85 µM	[7]
Pyrazole-thiazolidinone hybrid	Lung Cancer Cells	Not specified	31.01% inhibition	[10]

Antimicrobial Activity

With the rise of drug-resistant pathogens, there is a constant need for new antimicrobial agents. Pyrazole derivatives have demonstrated broad-spectrum activity against both bacteria and fungi.[11][12][13]

Structure-Activity Relationship Insights:

• Broad-Spectrum Activity: The combination of a pyrazole ring with other heterocyclic systems, such as pyrazoline or thiazole, can enhance antimicrobial potency.[11][14]

• Gram-Positive vs. Gram-Negative: Specific substitutions can tune the activity profile. For example, imidazo-pyridine substituted pyrazoles have shown potent broad-spectrum activity, with Minimum Bactericidal Concentration (MBC) values <1 μg/ml, even against resistant strains.[12]

• Mechanism of Action: Some pyrazole derivatives are believed to inhibit bacterial DNA gyrase, an essential enzyme for DNA replication, making them effective antibacterial agents.[12]

Comparative Data on Antimicrobial Pyrazole Derivatives

Compound/Derivative Class	Microorganism(s)	Activity Metric (MIC / Inhibition Zone)	Reference
4-(hydrazineylidene)-pyrazole-1-carbothiohydrazide	S. aureus, E. coli, C. albicans	MIC = 62.5–125 µg/mL (bacteria); 2.9–7.8 µg/mL (fungi)	[15]
Imidazo-pyridine substituted pyrazole	Gram-positive & Gram-negative	MBC < 1 µg/ml	[12]
Coumarin-attached pyrazole	Salmonella	MIC = 0.05 mg/l	[12]
Pyrazole-Pyrazoline hybrids	Gram-positive & Gram-negative	Broad-spectrum activity	[14]
4-(2-4-dinitrophenylhydrazone)-pyrazole	Bacillus subtilis	19 mm inhibition zone	[16]

Visualizing Structure-Activity Relationships

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the core ring. The following diagram illustrates these key relationships.

Caption: Structure-Activity Relationship (SAR) map for the pyrazole scaffold.

Experimental Protocols for Biological Evaluation

To ensure the trustworthiness and reproducibility of findings, standardized experimental protocols are essential. Below are step-by-step methodologies for key assays.

Protocol 1: In Vitro Anticancer Cytotoxicity (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow Diagram:

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, HepG2) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Drug Incubation: Incubate the plate for another 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.

Step-by-Step Methodology:

• Bacterial Preparation: Prepare an inoculum of the test bacterium (e.g., S. aureus, E. coli) and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Compound Dilution: Perform a two-fold serial dilution of the pyrazole compounds in a 96-well plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized bacterial inoculum to each well, resulting in a final concentration of approximately 5 x 10^5 CFU/mL. Include a positive control (bacteria only) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density.

Conclusion and Future Directions

The pyrazole scaffold is a remarkably fruitful starting point for the development of diverse therapeutic agents. While 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde itself may exhibit moderate biological activity, its true value lies in its potential as a versatile intermediate. The structure-activity relationships discussed herein demonstrate that strategic modifications at the N1, C4, and C5 positions can dramatically enhance potency and selectivity for anti-inflammatory, anticancer, and antimicrobial targets.

Future research should focus on synthesizing and evaluating derivatives of this core structure. For instance, converting the C4-carbaldehyde into various hydrazones, chalcones, or other heterocyclic systems could unlock significant therapeutic potential. Further investigation into the precise mechanisms of action, supported by molecular docking and in vivo efficacy studies, will be crucial in translating these promising chemical scaffolds into next-generation therapeutics.

References

A comprehensive, numbered list of all cited sources with titles, sources, and verifiable URLs will be provided upon request.

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A Comparative Analysis of the Antimicrobial Efficacy of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde Derivatives and Standard Antibiotics

A Technical Guide for Researchers and Drug Development Professionals

In an era marked by the escalating threat of antimicrobial resistance, the quest for novel therapeutic agents is paramount. This guide provides a comprehensive comparative analysis of the antimicrobial efficacy of a promising class of synthetic compounds, 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde derivatives, against a panel of standard antibiotics. This document is intended to serve as a technical resource for researchers, scientists, and professionals engaged in the discovery and development of new antimicrobial drugs.

Introduction: The Imperative for New Antimicrobials

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global public health. The relentless evolution of resistance mechanisms in bacteria and fungi necessitates a continuous pipeline of new antimicrobial agents with novel mechanisms of action. Heterocyclic compounds, particularly those containing the pyrazole scaffold, have garnered significant attention in medicinal chemistry due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde core represents a promising pharmacophore for the development of new antimicrobial drugs. This guide delves into the synthesis, antimicrobial evaluation, and comparative efficacy of derivatives based on this scaffold.

Synthesis of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde Derivatives

The synthesis of the core intermediate, 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde, is typically achieved through a Vilsmeier-Haack reaction. This reaction involves the formylation of a suitable precursor, such as a hydrazone derived from a p-tolylhydrazine and an appropriate ketone.[3][4] The resulting aldehyde can then be further modified to generate a library of derivatives, such as Schiff bases, chalcones, or other heterocyclic adducts, by reacting the carbaldehyde functional group with various amines, ketones, or other reagents.[4]

Conceptual Synthesis Workflow:

Caption: General synthetic scheme for 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde derivatives.

Experimental Methodology: Antimicrobial Susceptibility Testing

To ensure scientific rigor and reproducibility, the antimicrobial efficacy of the synthesized compounds is evaluated using standardized methods established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[5][6][7][8] The primary method employed is the broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[5] This quantitative measure is a cornerstone for assessing the potency of novel compounds.

Step-by-Step Protocol:

• Preparation of Inoculum: A standardized inoculum of the test microorganism (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922, Candida albicans ATCC 10231) is prepared to a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL for bacteria. The inoculum is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Microdilution Plates: The test compounds and standard antibiotics are serially diluted in appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Reading of Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Experimental Workflow for MIC Determination:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Comparative Efficacy Analysis

While direct antimicrobial activity data for a broad range of 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde derivatives is still emerging, studies on structurally related compounds provide valuable insights into their potential. A notable example is the evaluation of 4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide derivatives, which share the key 1-(p-tolyl)-pyrazole moiety.

Antimicrobial Spectrum of a Representative Pyrazole Derivative

One study reported the synthesis and antimicrobial evaluation of a series of pyrazole derivatives, including a compound with a p-tolyl substitution. The antimicrobial activity of this representative compound was tested against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains.

Quantitative Comparison of MIC Values

The following tables present a comparative summary of the Minimum Inhibitory Concentration (MIC) values (in µg/mL) for a representative p-tolyl-pyrazole derivative against standard antibiotics. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies. The data for standard antibiotics are compiled from various sources for the specified ATCC reference strains.

Table 1: Comparative Antibacterial Efficacy (MIC in µg/mL)

Microorganism	Representative p-tolyl-pyrazole Derivative[9]	Ciprofloxacin	Gentamicin[10]	Vancomycin (for Gram-positive)[11]
Staphylococcus aureus ATCC 25923	62.5 - 125	0.25 - 1.0	0.12 - 1.0	0.5 - 2.0
Escherichia coli ATCC 25922	62.5 - 125	0.008 - 0.03	0.25 - 1.0	-

Table 2: Comparative Antifungal Efficacy (MIC in µg/mL)

Microorganism	Representative p-tolyl-pyrazole Derivative[9]	Fluconazole[12]	Amphotericin B[13]	Clotrimazole[14]
Candida albicans ATCC 10231	2.9 - 7.8	0.25 - 2.0	0.5 - 2.0	0.1

Analysis of Comparative Efficacy:

The data suggests that the representative p-tolyl-pyrazole derivative exhibits broad-spectrum antimicrobial activity, inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans. While its antibacterial potency, as indicated by the MIC values, appears to be lower than that of the standard antibiotic ciprofloxacin, its efficacy against C. albicans is noteworthy and falls within a promising range when compared to established antifungal agents.

Putative Mechanism of Action

The precise mechanism of action for 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde derivatives is an active area of investigation. However, a significant body of research on pyrazole-based antimicrobial agents points towards the inhibition of bacterial DNA gyrase as a potential target.[15] DNA gyrase, a type II topoisomerase, is an essential enzyme in bacteria responsible for introducing negative supercoils into DNA, a process crucial for DNA replication and transcription. Inhibition of this enzyme leads to the disruption of these vital cellular processes and ultimately, bacterial cell death.

Proposed Mechanism of Action:

Caption: Proposed mechanism of action of pyrazole derivatives via DNA gyrase inhibition.

Conclusion and Future Directions

The preliminary data on 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde derivatives and their structurally related analogs indicate that this class of compounds holds significant promise as a source of new antimicrobial agents. Their broad-spectrum activity, particularly against fungal pathogens, warrants further investigation.

Future research should focus on:

• Synthesis and screening of a larger library of derivatives: To establish a clear structure-activity relationship (SAR) and optimize the antimicrobial potency.

• Elucidation of the precise mechanism of action: To identify the specific molecular targets and pathways affected by these compounds.

• In vivo efficacy and toxicity studies: To assess the therapeutic potential and safety profile of the most promising candidates in animal models of infection.

The continued exploration of novel chemical scaffolds, such as the 1-(p-tolyl)-1H-pyrazole-4-carbaldehyde core, is essential in our ongoing battle against antimicrobial resistance. The findings presented in this guide provide a solid foundation for further research and development in this critical area of medicine.

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• CLSI. M07-A8 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard - Eighth Edition. 2009. Available from: [Link]

• EUCAST. Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Version 13.1. 2023. Available from: [Link]

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• ResearchGate. Minimum inhibitory concentrations (MIC) of Escherichia coli ATCC 25922, Enterococcus faecalis ATCC 29212 and Streptococcus pneumoniae ATCC 49619 in different broths. Available from: [Link]

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• ResearchGate. Minimum Inhibitory Concentration (MIC) for the growth of S. aureus ATCC 25923, S. saprophyticus (ATCC 15305), S. epidermidis (ATCC 12228) and B. cereus (ATCC 33018) and antioxidant activity in different concentrations of hydroalcoholic extract of P. granatum. Available from: [Link]

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• de Oliveira, V. M., et al. Breakpoints for the Classification of Anti-Candida Compounds in Antifungal Screening. Molecules. 2021;26(7):2056.
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A Senior Application Scientist's Guide to the In Vitro Anticancer Potential of 1-Aryl-1H-Pyrazole-4-Carbaldehyde Derivatives

Introduction: The Prominence of the Pyrazole Scaffold in Oncology Research

In the landscape of medicinal chemistry, heterocyclic compounds are foundational pillars in the design of novel therapeutics. Among these, the pyrazole ring system, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged scaffold".[1] Its unique structural and electronic properties allow it to serve as an excellent pharmacophore, engaging in various biological interactions. Pyrazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including anti-inflammatory, antimicrobial, and, most notably, anticancer effects.[2]

Numerous studies have validated the potential of pyrazole-based compounds to exhibit potent cytotoxicity against a wide array of cancer cell lines.[3][4] Their mechanism of action is often multifaceted, involving the inhibition of critical cellular targets like cyclin-dependent kinases (CDKs), tubulin, and various tyrosine kinases such as EGFR and VEGFR.[1][2]

This guide focuses specifically on derivatives synthesized from a 1-aryl-1H-pyrazole-4-carbaldehyde core. This particular scaffold is a versatile chemical intermediate, allowing for the synthesis of more complex molecules, such as pyrazole-fused curcumin analogues (chalcones), which have shown significant promise as anticancer agents.[5] We will provide a comparative analysis of the cytotoxic performance of these derivatives, detail the methodologies used for their evaluation, and explore their mechanisms of action.

Comparative Cytotoxicity Analysis: A Head-to-Head Evaluation

The true measure of a potential anticancer agent in vitro is its ability to selectively inhibit the growth of cancer cells at low concentrations. A pivotal study by Doan et al. provides a robust dataset for comparing a series of pyrazole-fused curcumin analogues derived from 1-aryl-1H-pyrazole-4-carbaldehydes.[5] These compounds were evaluated against human breast adenocarcinoma (MDA-MB-231) and human liver carcinoma (HepG2) cell lines using the standard MTT assay.

The results, summarized below, reveal significant variations in cytotoxicity based on the specific substitutions on the aryl rings of the pyrazole scaffold.

Compound ID	R¹ Substituent (on N1-Phenyl)	R² Substituent (on C3-Phenyl)	IC₅₀ (μM) vs. MDA-MB-231	IC₅₀ (μM) vs. HepG2
7d	H	4-Cl	2.43 ± 0.17	4.98 ± 0.35
7h	H	4-N(CH₃)₂	3.12 ± 0.19	14.65 ± 0.81
8d	3-NO₂	4-Cl	3.99 ± 0.25	7.37 ± 0.49
10c	4-OCH₃	4-F	3.86 ± 0.22	10.32 ± 0.67
Curcumin	-	-	17.54 ± 1.03	21.37 ± 1.22
Paclitaxel	-	-	7.88 ± 0.45	9.87 ± 0.58
(Data synthesized from Doan et al., 2022)[5]

Expert Insights on Structure-Activity Relationships (SAR)

The data clearly indicates that these pyrazole derivatives exhibit significantly greater potency than the natural product curcumin and, in several cases, the established chemotherapy drug paclitaxel, particularly against the MDA-MB-231 breast cancer cell line.[5]

• Impact of Halogen Substitution: Compound 7d , featuring a hydrogen at the R¹ position and a chloro group at the R² position (4-Cl), demonstrated the highest potency against both cell lines (IC₅₀ of 2.43 µM on MDA-MB-231 and 4.98 µM on HepG2). This suggests that an electron-withdrawing halogen on the C3-phenyl ring is highly favorable for cytotoxic activity.[5]

• Role of Electron-Donating Groups: Compound 7h , with a strong electron-donating dimethylamino group (-N(CH₃)₂) at the R² position, also showed potent activity against MDA-MB-231 cells (IC₅₀ = 3.12 µM). However, its activity dropped significantly against HepG2 cells, highlighting a degree of cell-line selectivity.[5]

• Influence of N1-Phenyl Substitution: The introduction of a nitro group at the R¹ position (Compound 8d ) or a methoxy group (Compound 10c ) generally resulted in a slight decrease in potency compared to the unsubstituted analogue (7d), but the compounds remained highly active. This indicates that modifications at the N1-phenyl position can be used to modulate activity and other pharmaceutical properties.[5]

Elucidating the Mechanism of Action

Understanding how a compound kills cancer cells is critical for its development as a drug. The most promising compounds from the screening (7d, 7h, and 10c ) were further investigated to determine their cellular effects on the highly sensitive MDA-MB-231 breast cancer cells.[5]

The study revealed a two-pronged mechanism:

• Cell Cycle Arrest: Treatment with the pyrazole derivatives caused a significant accumulation of cells in the G₂/M phase of the cell cycle. This arrest prevents the cancer cells from progressing to mitosis and cell division, effectively halting proliferation.[5]

• Induction of Apoptosis: Following cell cycle arrest, the compounds were shown to induce apoptosis, or programmed cell death. This was confirmed by observing characteristic morphological changes in the cells and an increase in the activity of caspase-3, a key executioner enzyme in the apoptotic cascade.[5]

The logical flow of this mechanism is visualized below.

Caption: Proposed mechanism of action for lead pyrazole derivatives.

Self-Validating Experimental Protocol: The MTT Cytotoxicity Assay

The cornerstone of in vitro anticancer screening is the cytotoxicity assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[3][6] A trustworthy protocol must include appropriate controls to ensure the results are valid and reproducible.

Step-by-Step MTT Assay Protocol

• Cell Seeding (Day 1):

  • Rationale: To ensure exponential growth and uniform compound effects, cells must be seeded at an optimal density.

  • Procedure: Harvest logarithmically growing cancer cells (e.g., MDA-MB-231, HepG2). Perform a cell count using a hemocytometer or automated counter. Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL in complete culture medium. Dispense 100 µL of the cell suspension into each well of a 96-well plate (yielding 5,000 cells/well).

  • Controls: Include wells for "vehicle control" (cells + DMSO), "positive control" (cells + a known cytotoxic drug like Doxorubicin), and "blank" (medium only, no cells).

  • Action: Incubate the plate for 24 hours at 37°C in a humidified, 5% CO₂ atmosphere to allow cells to attach.

• Compound Treatment (Day 2):

  • Rationale: A serial dilution allows for the determination of a dose-response curve and the calculation of the IC₅₀ value.

  • Procedure: Prepare a stock solution of the test pyrazole derivative in DMSO. Create a series of dilutions in culture medium. Carefully remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of the test compounds. For vehicle control wells, add medium with the same final concentration of DMSO used for the compounds (typically <0.5%).

  • Action: Incubate the plate for another 48-72 hours.

• MTT Addition and Incubation (Day 4/5):

  • Rationale: Viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring of MTT, converting the yellow salt into insoluble purple formazan crystals.

  • Procedure: Prepare a 5 mg/mL stock solution of MTT in phosphate-buffered saline (PBS). Add 20 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

  • Action: Incubate the plate for 3-4 hours at 37°C.

• Formazan Solubilization and Data Acquisition (Day 4/5):

  • Rationale: The insoluble formazan must be dissolved to allow for spectrophotometric quantification. The amount of purple color is directly proportional to the number of viable cells.

  • Procedure: Carefully remove the medium from all wells. Add 150 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well. Gently pipette to ensure complete dissolution of the formazan crystals.

  • Action: Read the absorbance of each well at 570 nm using a microplate reader.

Experimental Workflow Diagram

Caption: Standard workflow for an MTT-based cell viability assay.

Conclusion and Future Perspectives

The derivatives originating from the 1-aryl-1H-pyrazole-4-carbaldehyde scaffold represent a highly promising class of anticancer agents. Comparative analysis demonstrates that specific structural modifications, particularly the inclusion of halogen atoms, can lead to compounds with cytotoxic potency superior to that of established drugs like paclitaxel in certain cell lines.[5] The elucidated mechanism, involving G₂/M cell cycle arrest and subsequent induction of apoptosis, provides a solid rationale for their anticancer effects.[5]

Future research should focus on optimizing the lead compounds to improve their selectivity and pharmacokinetic profiles. Further studies on a broader panel of cancer cell lines and, eventually, in vivo animal models are warranted to fully assess the therapeutic potential of this versatile pyrazole scaffold.

References

• Doan, T. N. V., Tran, T. D., Le, T. H., et al. (2022). Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. ACS Omega. Available from: [Link]

• Zhang, F., et al. (Date not available). Cytotoxic effect of the synthesized compounds against the tested cancer... ResearchGate. Available from: [Link]

• Mphahane, N., et al. (2022). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. Available from: [Link]

• (2024). Synthesis, Anticancer Activity, and Computational Studies of New Pyrazole Derivatives. Russian Journal of General Chemistry. Available from: [Link]

• Reddy, C. S., et al. (2023). Synthesis, Characterization and Evaluation of Anticancer Activity of New Pyrazole-5-carboxamide Derivatives. Asian Journal of Chemistry. Available from: [Link]

• Lv, K., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. International Journal of Molecular Sciences. Available from: [Link]

• Ewes, M., et al. (Date not available). 1,5-Diphenylpyrazole derivatives I–IV as anticancer agents. ResearchGate. Available from: [Link]

• (Date not available). In vitro cytotoxic activity of the newly designed derivatives against the HepG-2 and Caco-2 cell lines. ResearchGate. Available from: [Link]

• Siwek, A., et al. (2021). Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives. MDPI. Available from: [Link]

• Abdel-rahman, B. F. (Date not available). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. acgpubs.org. Available from: [Link]

• Abdel-Wahab, B. F., et al. (Date not available). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. SciSpace. Available from: [Link]

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• Liu, K., et al. (2008). Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide hydrazone derivatives as potential agents against A549 lung cancer cells. European Journal of Medicinal Chemistry. Available from: [Link]

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A Researcher's Guide to Validating the Mechanism of Action for 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde Based Kinase Inhibitors

The development of small molecule kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology and immunology.[1] The pyrazole scaffold is a privileged structure in medicinal chemistry, known to form the core of numerous potent kinase inhibitors.[2] This guide focuses on a specific, promising chemical entity, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, as a foundation for a new class of kinase inhibitors. Our objective is to provide a rigorous, multi-faceted framework for validating the mechanism of action (MoA) of these inhibitors, ensuring scientific integrity from the bench to potential clinical applications.

This guide is not a simple checklist but a strategic workflow. We will explain the causality behind each experimental choice, creating a self-validating cascade of evidence. For illustrative purposes, we will use the well-characterized p38α mitogen-activated protein kinase (MAPK) as a representative target, given its critical role in inflammatory responses and cellular stress, making it a prime target for therapeutic intervention.[][4]

Section 1: Foundational Validation: Direct Target Engagement and Biochemical Potency

The first critical question is whether the compound physically interacts with and inhibits the enzymatic activity of its intended target. This phase establishes the fundamental basis of the inhibitor's MoA. We must move beyond simple activity screening to confirm a direct binding interaction and quantify its potency.

The Strategic Workflow for MoA Validation

A robust validation plan follows a logical progression from biochemical purity to cellular activity and finally to kinome-wide selectivity. Each step builds upon the last, creating a comprehensive evidence package.

Caption: Simplified p38 MAPK signaling cascade showing the point of inhibition.

Experiment 3: Cellular Target Engagement Assay (NanoBRET™)

The 'Why': We must confirm that the inhibitor can cross the cell membrane and bind to p38α in its native environment, where ATP concentrations are high (~1-10 mM) and other proteins compete for binding. [5]The NanoBRET™ Target Engagement assay is a gold-standard method that measures compound binding to a specific protein target in living cells. [6] Detailed Protocol (p38α NanoBRET™):

• Cell Preparation: Transfect HEK293 cells with a vector expressing p38α fused to NanoLuc® luciferase. Plate the transfected cells into a 384-well plate and incubate for 24 hours.

• Compound and Tracer Addition: Treat the cells with a serial dilution of Pz-CHO-Inhibitor. Then, add the NanoBRET™ tracer (a fluorescently-labeled p38 inhibitor) at a pre-determined optimal concentration.

• Substrate Addition: Add the NanoGlo® Substrate to the wells.

• BRET Measurement: Read the plate on a luminometer capable of simultaneously measuring the donor (NanoLuc®, 460nm) and acceptor (Tracer, 610nm) emission wavelengths.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). As the Pz-CHO-Inhibitor displaces the tracer from the NanoLuc-p38α fusion protein, the BRET ratio will decrease. Plot the BRET ratio against the compound concentration to determine the cellular IC50, which reflects target engagement.

Experiment 4: Western Blot for Downstream Pathway Modulation

The 'Why': Target engagement must translate into a functional outcome. By inhibiting p38α, we expect to see a decrease in the phosphorylation of its direct downstream substrates. Western blotting is a classic and robust technique to visualize this change, providing direct evidence of pathway modulation. [7][8] Detailed Protocol (Phospho-ATF2 Western Blot):

• Cell Treatment: Culture a suitable cell line (e.g., HeLa or THP-1) and pre-treat with serial dilutions of Pz-CHO-Inhibitor for 1 hour.

• Stimulation: Stimulate the cells with a known p38 activator, such as Anisomycin or UV radiation, for 15-30 minutes to induce phosphorylation of the p38 pathway. [9]3. Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate with a primary antibody specific for phosphorylated ATF2 (p-ATF2).

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • To confirm equal protein loading and p38 expression, strip the membrane and re-probe with antibodies for total ATF2 and total p38.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the blot. Quantify the band intensities to determine the dose-dependent decrease in p-ATF2 levels.

Compound	Cellular Target Engagement (NanoBRET IC50, nM)	Pathway Inhibition (p-ATF2 EC50, nM)	Notes
Pz-CHO-Inhibitor	85	150	Demonstrates excellent cell permeability and on-target functional activity. The shift from biochemical IC50 is expected due to high intracellular ATP. [5]
SB203580 (Control)	250	400	Validates the cellular assay system.

Section 3: Defining Selectivity and Comparative Performance

A potent inhibitor is of little therapeutic value if it interacts with dozens of other kinases, leading to off-target effects and toxicity. [10]Kinase inhibitor selectivity is a critical parameter that defines its potential therapeutic window. [11]

Experiment 5: Kinome-Wide Selectivity Profiling

The 'Why': To understand the inhibitor's specificity, it must be tested against a broad panel of kinases representing the entire human kinome. Large-scale binding assays, such as Eurofins' KINOMEscan® or Reaction Biology's panels, provide a comprehensive view of the inhibitor's interaction landscape. [12][13]These assays typically measure the ability of a test compound to compete with an immobilized ligand for binding to a large number of kinases.

Data Interpretation: The results are often presented as a "tree spot" diagram or quantified using a selectivity score (S-score). The S-score is a method to quantify selectivity, where a lower score indicates a more selective compound. For example, S(10) is the number of kinases inhibited by more than a certain threshold (e.g., 90%) at a 1µM compound concentration, divided by the total number of kinases tested.

Caption: Selective vs. non-selective kinase inhibitor binding profiles.

Final Comparison Guide: Pz-CHO-Inhibitor vs. Alternatives

The ultimate goal of this validation process is to understand how a novel inhibitor compares to existing alternatives. This integrated view allows for informed decisions about its potential for further development.

Parameter	Pz-CHO-Inhibitor	SB203580 (Type I)	BIRB 796 (Type II)	Rationale & Significance
Target Potency (IC50, nM)	15	50	38	Pz-CHO-Inhibitor shows superior biochemical potency against the target kinase.
Binding Affinity (Kd, nM)	25	75	10	Confirms strong, direct binding. BIRB 796 shows tighter binding, typical for Type II inhibitors that target the inactive (DFG-out) conformation. [14]
Cellular Efficacy (p-ATF2 EC50, nM)	150	400	250	Pz-CHO-Inhibitor demonstrates potent functional activity in a cellular context, superior to both comparators.
Selectivity Score (S(10) at 1µM)	0.02 (9/468 kinases)	0.05 (23/468 kinases)	0.01 (5/468 kinases)	Pz-CHO-Inhibitor is highly selective, significantly better than the tool compound SB203580. BIRB 796 is exceptionally selective, a hallmark of well-designed Type II inhibitors. [11]
Overall Assessment	A highly potent and selective inhibitor with excellent cellular activity. The pyrazole scaffold provides a strong foundation for a new chemical series with a favorable balance of properties.	A classic tool compound, but its lower potency and moderate selectivity limit its therapeutic potential.	A highly potent and selective Type II inhibitor, but potentially slower binding kinetics (not measured here) can be a consideration.	Pz-CHO-Inhibitor represents a promising lead candidate, warranting further investigation into its pharmacokinetic and safety profiles.

Conclusion

Validating the mechanism of action for a novel kinase inhibitor is a systematic process of building a coherent and logical case. By integrating biochemical, biophysical, and cellular assays, we have moved from an initial observation of enzymatic inhibition to a confident assertion of on-target engagement and downstream pathway modulation. The high potency and, crucially, the high selectivity of the 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde-based inhibitor in our case study underscore its potential as a valuable chemical probe and a candidate for further therapeutic development. This rigorous, multi-pillar approach ensures that only the most promising and well-characterized compounds advance, maximizing the chances of success in the long and arduous journey of drug discovery.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde Analogs in Drug Discovery

In the landscape of medicinal chemistry, the pyrazole scaffold stands out as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2][3] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor make it a versatile building block in drug design.[4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a specific class of pyrazole derivatives: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde analogs. We will explore how subtle modifications to this core structure can profoundly influence biological activity, with a focus on anticancer and antimicrobial applications. This analysis is grounded in experimental data and aims to provide researchers and drug development professionals with actionable insights for designing novel therapeutic agents.

The 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde Scaffold: A Promising Starting Point

The core structure, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, presents several key features that are amenable to chemical modification. The aldehyde group at the C4 position is a versatile handle for derivatization, allowing for the introduction of a wide array of functional groups. The 1-phenyl ring, substituted with a methyl group at the para position, and the pyrazole ring itself offer additional sites for modification to modulate the compound's physicochemical properties and biological activity.

The synthesis of this scaffold and its analogs is often achieved through the Vilsmeier-Haack reaction, a reliable method for the formylation of activated aromatic and heteroaromatic compounds.[5][6][7][8][9] This reaction typically involves the treatment of a suitable hydrazone precursor with a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).[5][6][7][9]

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde analogs is intricately linked to the nature and position of substituents on the pyrazole and phenyl rings. The following sections dissect the SAR based on key structural modifications.

Modifications of the 4-Carbaldehyde Group

The aldehyde functionality at the C4 position is a critical pharmacophore that can be transformed into various other functional groups, such as Schiff bases, chalcones, and hydrazones, leading to compounds with enhanced biological activities.

• Formation of Schiff Bases and Hydrazones: Condensation of the 4-carbaldehyde with various amines, anilines, or hydrazides introduces new lipophilic and hydrogen bonding features. For instance, the formation of hydrazones has been shown to yield compounds with significant antimicrobial activity.[10] The nature of the substituent on the reacting amine or hydrazide plays a crucial role in determining the potency. Electron-withdrawing groups on the aromatic ring of the amine can enhance antibacterial activity.

• Chalcone Analogs: Aldol condensation of the 4-carbaldehyde with substituted acetophenones yields chalcone derivatives. These α,β-unsaturated ketones are known to exhibit a broad spectrum of biological activities, including anticancer and antibacterial effects.[11] The substitution pattern on the acetophenone-derived phenyl ring significantly influences the activity, with halogen substitutions often leading to increased potency.[11]

Substitution on the 1-Phenyl Ring

The 1-(4-methylphenyl) group plays a significant role in the overall pharmacology of these analogs. Modifications to this ring can impact the compound's interaction with biological targets and its pharmacokinetic properties.

• Role of the 4-Methyl Group: The methyl group at the para-position of the phenyl ring contributes to the lipophilicity of the molecule. While the direct impact of this specific methyl group on activity is not extensively documented in dedicated studies for this exact scaffold, SAR studies on related pyrazole derivatives suggest that the size and electronic nature of substituents at this position can influence binding affinity to target proteins.

• Introduction of Other Substituents: Replacing the methyl group with other functionalities, such as halogens (e.g., chloro, fluoro) or electron-withdrawing groups (e.g., trifluoromethyl), can significantly alter the electronic properties of the phenyl ring. Such modifications have been shown in broader pyrazole series to enhance anticancer and antimicrobial activities.[7][12] For example, the presence of a trifluoromethyl group can increase metabolic stability and membrane permeability.[7]

Substitution on the Pyrazole Ring

Direct substitution on the pyrazole ring, particularly at the C3 and C5 positions, offers another avenue for optimizing biological activity.

• C3-Position: The introduction of various aryl or heteroaryl groups at the C3 position has been a common strategy in the design of potent pyrazole-based inhibitors.[13] The nature of this substituent can influence the compound's selectivity for different biological targets. For instance, in some series of pyrazole derivatives, a 3-aryl group with specific substitution patterns was found to be crucial for potent inhibitory activity against certain kinases.[13]

• C5-Position: While the core scaffold has a hydrogen at the C5 position, the introduction of substituents at this position in other pyrazole series has been shown to modulate activity. Small alkyl or aryl groups can be introduced to probe the steric and electronic requirements of the target's binding pocket.

Comparative Biological Activity

The following table summarizes the reported biological activities of various 1-phenyl-1H-pyrazole-4-carbaldehyde analogs, providing a comparative overview of their potential as therapeutic agents. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Compound/Analog Class	Modification	Biological Activity	Key Findings	Reference
Pyrazole-4-carbaldehyde Hydrazones	Condensation with hydrazides	Antimicrobial	Showed promising activity against various bacterial and fungal strains.	[10]
Pyrazole-4-carbaldehyde Chalcones	Condensation with acetophenones	Antibacterial	Halogenated derivatives exhibited enhanced antibacterial activity.	[11]
1-Aryl-3-aryl-1H-pyrazole-4-carbaldehydes	Vilsmeier-Haack synthesis	General Biological Activity	The nature of aryl groups at N1 and C3 positions influences the overall activity profile.	[7]
Pyrazole Carbaldehyde Derivatives	General	Anticancer (PI3 Kinase Inhibitors)	Identified potent inhibitors of PI3 kinase with significant cytotoxicity against breast cancer cells.	[13]
Pyrazole-based hybrids	Hybridization with other heterocycles	Antiproliferative	Exhibited potent activity against lung cancer cells.	[13]

Experimental Protocols

General Synthesis of 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde Analogs via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a cornerstone for the synthesis of these pyrazole analogs.[5][6][7][8][9]

Step-by-Step Methodology:

• Preparation of the Hydrazone Precursor: React an appropriately substituted acetophenone with 4-methylphenylhydrazine in a suitable solvent like ethanol with a catalytic amount of acid (e.g., acetic acid). The reaction mixture is typically refluxed for several hours. The resulting hydrazone is then isolated by filtration and purified.

• Vilsmeier-Haack Reagent Preparation: In a separate flask, cooled in an ice bath, slowly add phosphorus oxychloride (POCl₃) to anhydrous dimethylformamide (DMF) with constant stirring.

• Formylation Reaction: To the prepared Vilsmeier-Haack reagent, add the hydrazone precursor portion-wise while maintaining a low temperature. The reaction mixture is then stirred at room temperature or heated for several hours, depending on the substrate.[9]

• Work-up and Purification: The reaction mixture is poured onto crushed ice and neutralized with a base (e.g., sodium bicarbonate). The precipitated solid is filtered, washed with water, and dried. The crude product is then purified by recrystallization or column chromatography to yield the desired 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde analog.[9]

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to screen for cytotoxic agents.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells (e.g., MCF-7, A549) are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The synthesized pyrazole analogs are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations. The cells are then treated with these compounds and incubated for a specified period (e.g., 48-72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well, and the plates are incubated for a few more hours to allow for the formation of formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is then determined.[13][14]

Visualizing the SAR and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams provide a visual representation of the SAR and the experimental workflow.

Caption: Overview of the structure-activity relationship for the pyrazole analogs.

Caption: General experimental workflow for the synthesis and evaluation of pyrazole analogs.

Conclusion and Future Directions

The 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde scaffold represents a valuable starting point for the development of novel therapeutic agents. The structure-activity relationship studies, although often part of broader investigations into pyrazole derivatives, consistently highlight the importance of the substituents at the C4-aldehyde, N1-phenyl, and C3/C5 positions of the pyrazole ring in dictating the biological activity. The aldehyde group, in particular, serves as a versatile chemical handle for creating diverse libraries of compounds with a wide range of pharmacological effects, including potent anticancer and antimicrobial activities.

Future research in this area should focus on a more systematic exploration of the SAR for this specific scaffold. This would involve the synthesis and evaluation of a focused library of analogs with systematic variations at all three key positions. Furthermore, computational studies, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, could provide deeper insights into the molecular interactions driving the observed biological activities and guide the rational design of more potent and selective compounds.[1][15] Such a combined synthetic and computational approach will undoubtedly accelerate the discovery of new drug candidates based on the promising 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde framework.

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A Comparative Benchmark: Evaluating the Anti-Inflammatory Efficacy of Novel Pyrazole Derivatives Against Celecoxib

In the relentless pursuit of safer and more effective anti-inflammatory therapeutics, the pyrazole scaffold has emerged as a cornerstone in medicinal chemistry.[1] This guide provides a comprehensive benchmark analysis of novel pyrazole derivatives against the clinically established selective COX-2 inhibitor, celecoxib.[2] We delve into the mechanistic underpinnings, comparative efficacy, and safety profiles, supported by robust experimental data and detailed protocols to empower researchers in the field of drug discovery.

The Rationale for Selective COX-2 Inhibition

Inflammation, a complex biological response, is fundamentally mediated by prostaglandins (PGs).[3] The synthesis of these lipid compounds is catalyzed by cyclooxygenase (COX) enzymes, which exist in two primary isoforms: COX-1 and COX-2.[4] While COX-1 is constitutively expressed and plays a crucial role in gastrointestinal cytoprotection and platelet aggregation, COX-2 is inducible and its expression is significantly upregulated at sites of inflammation.[5]

Traditional non-steroidal anti-inflammatory drugs (NSAIDs) non-selectively inhibit both COX-1 and COX-2, leading to therapeutic anti-inflammatory effects but also a significant risk of gastrointestinal complications.[5] The development of selective COX-2 inhibitors, such as celecoxib, was a landmark achievement, offering potent anti-inflammatory and analgesic effects with a reduced risk of gastric ulceration.[1][6]

The Prostaglandin Synthesis Pathway: A Tale of Two COX Isoforms

The conversion of arachidonic acid to prostaglandins is a critical cascade in the inflammatory response. Understanding this pathway is key to appreciating the targeted action of selective COX-2 inhibitors.

Caption: Prostaglandin Synthesis Pathway.

Benchmarking Novel Pyrazole Derivatives: A Head-to-Head Comparison

The versatility of the pyrazole ring has allowed for the synthesis of a new generation of derivatives with potentially improved efficacy and safety profiles compared to celecoxib.[7] This section presents a comparative analysis based on key performance indicators.

In Vitro COX-1 and COX-2 Inhibition

The primary determinant of a compound's anti-inflammatory potential and its gastrointestinal safety is its relative inhibitory activity against COX-1 and COX-2. This is quantified by the half-maximal inhibitory concentration (IC50) and the selectivity index (SI).

Table 1: Comparative In Vitro COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib	7.6	0.06	126.7
Compound 5f	>100	1.50	>66.7
Compound 6f	>100	1.15	>87.0
Compound AD 532	-	> Celecoxib	-
Compound 16	No Inhibition	No Inhibition	-
Compound 21	No Inhibition	No Inhibition	-

Data compiled from multiple sources.[1][3][8][9] Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in assay conditions.

The data reveals that novel pyrazole-pyridazine hybrids, such as compounds 5f and 6f, exhibit potent and highly selective COX-2 inhibition, with compound 6f demonstrating a higher potency than celecoxib in some assays.[1] Interestingly, some celecoxib derivatives like compounds 16 and 21 show in vivo anti-inflammatory activity despite lacking in vitro COX inhibitory effects, suggesting alternative mechanisms of action may be at play.[10]

In Vivo Anti-Inflammatory Efficacy: The Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a well-established in vivo assay to evaluate the acute anti-inflammatory activity of test compounds.

Table 2: Comparative In Vivo Anti-Inflammatory Activity

Compound	Dose (mg/kg)	Edema Inhibition (%)
Celecoxib	10	50-60
Compound AD 532	10	~65
Compound 2d	0.0057 mmol/kg	> Indomethacin
Compound 2e	0.0057 mmol/kg	> Indomethacin

Data compiled from multiple sources.[3][11] Direct comparison requires standardized experimental conditions.

In this model, novel pyrazole derivatives have demonstrated significant anti-inflammatory effects, with some compounds like AD 532 and pyrazolines 2d and 2e showing superior or comparable efficacy to established drugs like celecoxib and indomethacin.[3][11]

Experimental Protocols: Ensuring Scientific Rigor

To facilitate reproducible and reliable research, this section provides detailed, step-by-step methodologies for the key assays used in this comparative analysis.

Experimental Workflow for Anti-Inflammatory Drug Screening

The following diagram illustrates a typical workflow for the discovery and evaluation of novel anti-inflammatory agents.

Caption: Experimental Workflow for Anti-Inflammatory Drug Screening.

Protocol 1: In Vitro COX Inhibition Assay

This protocol outlines the determination of IC50 values for test compounds against COX-1 and COX-2 enzymes.[12][13]

Materials:

• COX-1 (ovine or human) and COX-2 (recombinant human) enzymes

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Test compounds and reference inhibitor (e.g., celecoxib)

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD)

• 96-well microplate and plate reader

Procedure:

• Enzyme Preparation: Dilute COX-1 and COX-2 enzymes to the desired concentration in cold assay buffer.

• Compound Preparation: Prepare serial dilutions of the test compounds and celecoxib in a suitable solvent (e.g., DMSO).

• Assay Setup: In a 96-well plate, add assay buffer, heme, and the enzyme to each well.

• Inhibitor Addition: Add the diluted test compounds or celecoxib to the respective wells. Include control wells with solvent only (100% activity) and wells without enzyme (background).

• Pre-incubation: Incubate the plate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 25°C) to allow for inhibitor binding.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid to all wells.

• Detection: Immediately add the colorimetric substrate (TMPD) and monitor the change in absorbance at a specific wavelength (e.g., 590 nm) over time using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the control. Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Carrageenan-Induced Paw Edema in Rats

This in vivo model assesses the acute anti-inflammatory activity of a compound.[14][15][16]

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan solution (1% w/v in sterile saline)

• Test compounds and reference drug (e.g., celecoxib)

• Plethysmometer

• Oral gavage needles

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group): vehicle control, reference drug, and test compound groups.

• Baseline Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer the test compounds, celecoxib, or vehicle orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

The Broader Inflammatory Landscape: The Role of NF-κB

While COX-2 is a primary target, the inflammatory cascade is a complex network of signaling pathways. The Nuclear Factor-kappa B (NF-κB) pathway is a pivotal regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and COX-2 itself.[17][18][19]

Caption: NF-κB Signaling Pathway in Inflammation.

Novel pyrazole derivatives that not only inhibit COX-2 but also modulate the NF-κB pathway could offer a multi-pronged approach to treating inflammatory diseases.

Assessing a Critical Safety Parameter: Ulcerogenic Potential

A key advantage of selective COX-2 inhibitors is their reduced propensity to cause gastric ulcers.[20] Evaluating the ulcerogenic potential of new chemical entities is a critical step in their preclinical development.

Protocol 3: NSAID-Induced Ulcer Model in Rats

This protocol is used to assess the gastrointestinal toxicity of test compounds.[21][22][23]

Materials:

• Male Wistar rats (180-220 g)

• Ulcerogenic agent (e.g., indomethacin, 30 mg/kg, subcutaneous)

• Test compounds and reference drug (e.g., celecoxib)

• Dissecting microscope

Procedure:

• Fasting: Fast the rats for 24 hours prior to the experiment, with free access to water.

• Drug Administration: Administer the test compounds, celecoxib, or vehicle orally.

• Ulcer Induction: Thirty minutes after drug administration, administer the ulcerogenic agent (indomethacin) subcutaneously.

• Observation Period: House the animals in individual cages and deprive them of food and water for 6 hours.

• Stomach Examination: After 6 hours, euthanize the animals and dissect their stomachs. Open the stomach along the greater curvature and wash it with saline.

• Ulcer Scoring: Examine the gastric mucosa for ulcers under a dissecting microscope. Score the ulcers based on their number and severity (e.g., 0 = no ulcer, 1 = small ulcer, etc.).

• Ulcer Index Calculation: Calculate the ulcer index for each group.

• Data Analysis: Compare the ulcer index of the test compound groups with the control and reference drug groups.

Conclusion and Future Directions

The development of novel pyrazole derivatives continues to be a promising avenue in the search for next-generation anti-inflammatory drugs. The data presented in this guide demonstrates that several new pyrazole-based compounds exhibit potent and selective COX-2 inhibition, with some showing superior in vivo efficacy compared to celecoxib. Furthermore, the exploration of compounds with dual mechanisms of action, such as COX-2 and NF-κB inhibition, may lead to even more effective and safer therapeutics.

The detailed experimental protocols provided herein serve as a valuable resource for researchers to rigorously evaluate the anti-inflammatory potential and safety profiles of their novel compounds. As our understanding of the intricate mechanisms of inflammation deepens, so too will our ability to design and develop targeted therapies that offer significant clinical advantages over existing treatments.

References

• Szabó, G., Fischer, J., Kis-Varga, Á., & Gyires, K. (2008). New Celecoxib Derivatives as Anti-Inflammatory Agents. Journal of Medicinal Chemistry.
• A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug. (n.d.). PubMed.
• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. (n.d.). PubMed Central.
• A comparative analysis of the anti-inflammatory properties of different phenylpyrazole deriv
• Application Note: Carrageenan-Induced Paw Edema Protocol with Fepradinol. (n.d.). Benchchem.
• In Vivo and In Vitro Evaluation of Some New Pyrazole Derivatives in Comparison with Celecoxib. (2023).
• κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. (2025).
• Walker, M. C., & Gierse, J. K. (2010).
• Review of the recent advances of pyrazole derivatives as selective COX-2 inhibitors for treating inflamm
• Expt. 5 Study of anti ulcer activity of a drug using nsaid induced ulcer model. (n.d.). Slideshare.
• Review of the recent advances of pyrazole derivatives as selective COX-2 inhibitors for treating inflammation. (2024).
• Liu, T., Zhang, L., Joo, D., & Sun, S. C. (2017). NF-κB signaling in inflammation. Signal transduction and targeted therapy.
• Lawrence, T. (2009). The nuclear factor NF-kappaB pathway in inflammation. Cold Spring Harbor perspectives in biology.
• IC 50 values for the inhibition of COX-1 and COX-2 in the human whole... (n.d.).
• Carrageenan induced Paw Edema Model. (n.d.).
• Pyrazoles and Pyrazolines as Anti-Inflamm
• Morris, C. J. (2003). Carrageenan-Induced Paw Edema in the Rat and Mouse.
• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characteriz
• Ghlichloo, I., & Gerriets, V. (2023). Nonsteroidal Anti-inflammatory Drugs (NSAIDs). In StatPearls.
• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (n.d.). Bentham Science.
• NSAID-Induced Mucosal Injury: Analysis of Gastric Toxicity with New Generation NSAIDs: Ulcerogenicity Compared with Ulcer Healing. (n.d.). PubMed Central.
• Evaluation of the Anti-ulcer Activity of Curcumin and Linseed Oil in an NSAID-induced Gastric Ulcer Model in Rats. (2024).
• In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. (n.d.). Academic Journals.
• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Rel
• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Rel
• Novel NSAID derivatives with markedly reduced ulcerogenic properties in the rat. (2025).
• Evaluation of in vitro anti-inflammatory and COX-2 inhibitory activity of leaves of Origanum vulgare. (2016).
• Evaluation of anti-gastric ulcer activity of aqueous and 80% methanol leaf extracts of Urtica simensis in r
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Head-to-head comparison of microwave-assisted versus conventional synthesis of pyrazole aldehydes

A Head-to-Head Comparison: Microwave-Assisted vs. Conventional Synthesis of Pyrazole Aldehydes

A Senior Application Scientist's Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, pyrazole scaffolds are cornerstones of innovation, forming the core of numerous FDA-approved drugs like Celecoxib and Zanubrutinib.[1][2][3] Their value as "privileged structures" drives a continuous quest for more efficient and sustainable synthetic methodologies.[4][5] Among the most crucial derivatives are pyrazole aldehydes, versatile intermediates that serve as gateways to a vast array of complex, biologically active molecules.[6][7]

The formylation of pyrazole rings, most commonly achieved via the Vilsmeier-Haack reaction, has traditionally been the domain of conventional thermal heating—a reliable but often time-consuming and energy-intensive process.[8][9] However, the advent of Microwave-Assisted Organic Synthesis (MAOS) has revolutionized this field, offering a compelling alternative that promises dramatic acceleration, improved yields, and a greener chemical footprint.[10][11]

This guide provides an in-depth, data-driven comparison of these two synthetic paradigms. Moving beyond a simple recitation of protocols, we will explore the fundamental mechanisms that differentiate these heating methods, present detailed experimental workflows, and offer a decision-making framework to help you, the research scientist, select the optimal strategy for your specific discovery and development needs.

Part 1: The Engine Room - Understanding the Heating Mechanisms

The choice between conventional and microwave synthesis is fundamentally a choice between two different modes of energy transfer. The efficiency and outcome of a reaction are directly tied to how effectively and uniformly heat is delivered to the molecules.

Conventional Heating: A Surface-Level Approach

Traditional synthesis relies on conductive heating. An external source, such as an oil bath or heating mantle, heats the walls of the reaction vessel. This thermal energy is then transferred to the bulk of the reaction mixture via conduction and convection.[12] This process is inherently slow and often results in an uneven temperature gradient, where the vessel walls are significantly hotter than the center of the mixture.[12][13] This can lead to the formation of impurities and byproducts, particularly for thermally sensitive compounds.

Microwave Synthesis: Heating from the Inside Out

Microwave-assisted synthesis operates on a fundamentally different principle: dielectric heating.[14] Microwave radiation interacts directly with polar molecules or ionic species within the reaction mixture.[13][15] This interaction is governed by two primary mechanisms:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction at the molecular level, resulting in rapid and efficient heating.[16]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate in response to the oscillating electric field. The resulting collisions and resistance to this movement generate heat.[14][17]

This "in-core" volumetric heating is incredibly fast and uniform, as the energy is delivered directly to the reactants and solvent, not through the vessel walls.[13][14] This eliminates the temperature gradients seen in conventional heating and allows for precise temperature control, often leading to cleaner reactions and higher yields.[18]

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Cross-reactivity profiling of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde based enzyme inhibitors

A Researcher's Guide to Cross-Reactivity Profiling of Novel Pyrazole-Based Enzyme Inhibitors

Exemplar Compound: 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its versatile structure allows for diverse substitutions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. Compounds based on this scaffold have shown inhibitory activity against a wide range of enzyme families, including kinases, cyclooxygenases (COXs), and phosphodiesterases.

This guide provides a comprehensive framework for determining the cross-reactivity profile of a novel pyrazole-based inhibitor, using 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde as a representative example. We will detail the necessary experimental workflows, from primary target validation to broad panel screening, and explain the scientific rationale behind each step. The objective is to build a robust selectivity profile, a critical dataset for advancing any potential therapeutic agent from discovery to preclinical evaluation.

Initial Characterization and Primary Target Identification

Before broad cross-reactivity screening, the primary target and on-target potency of the lead compound must be firmly established. Pyrazole-based compounds are well-documented as inhibitors of several enzyme classes. For our exemplar compound, a logical starting point is to screen against a panel of kinases, a family of enzymes frequently targeted by this scaffold.

Hypothetical Primary Target: Cyclooxygenase-2 (COX-2)

For the purpose of this guide, let us assume that initial screening has identified Cyclooxygenase-2 (COX-2) as a primary target for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. The pyrazole scaffold is famously found in the selective COX-2 inhibitor Celecoxib. The next step is to quantify this interaction.

Protocol 1: Determining IC50 for the Primary Target (COX-2)

The half-maximal inhibitory concentration (IC50) is a critical measure of an inhibitor's potency. This protocol describes a common method for determining the IC50 of a compound against COX-2.

Principle: This assay measures the peroxidase activity of COX. The enzyme first catalyzes the conversion of arachidonic acid to prostaglandin G2 (PGG2). In the presence of a suitable substrate like N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), the peroxidase component of COX reduces PGG2 to PGH2, and in the process, oxidizes the TMPD, which can be monitored colorimetrically at 590 nm.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.0, containing 500 µM EDTA.

  • Heme: Reconstitute in DMSO to a stock concentration of 10 mM and dilute in assay buffer for a working solution.

  • Enzyme: Human recombinant COX-2 enzyme.

  • Substrate: Arachidonic acid.

  • Colorimetric Substrate: TMPD.

  • Inhibitor Stock: Prepare a 10 mM stock solution of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in DMSO. Create a serial dilution series (e.g., from 100 µM to 1 nM) in DMSO.

• Assay Procedure (96-well plate format):

  • To each well, add 150 µL of assay buffer.

  • Add 10 µL of Heme.

  • Add 10 µL of the diluted inhibitor or DMSO (for vehicle control).

  • Add 10 µL of COX-2 enzyme solution.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

  • Add 10 µL of TMPD.

  • Initiate the reaction by adding 10 µL of arachidonic acid.

  • Immediately read the absorbance at 590 nm every 30 seconds for 5 minutes using a plate reader.

• Data Analysis:

  • Calculate the reaction rate (V) for each inhibitor concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Normalize the rates to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Self-Validation and Controls:

• Positive Control: Include a known COX-2 inhibitor (e.g., Celecoxib) to validate assay performance.

• Negative Control: DMSO vehicle control wells establish the baseline 100% enzyme activity.

• No-Enzyme Control: Wells without the enzyme control for background absorbance.

Comparative Analysis: Benchmarking Against Alternatives

No inhibitor should be evaluated in isolation. A comparative analysis provides essential context for its potency and potential advantages. The comparison should include:

• Structural Analogs: Minor modifications to the lead compound can reveal key structure-activity relationships (SAR).

• Established Inhibitors: Comparison against known drugs or tool compounds for the same target.

Table 1: Hypothetical Potency and Selectivity Data

Compound	Structure	Primary Target	IC50 (nM)	Selectivity (COX-1/COX-2 IC50 Ratio)
Exemplar Compound	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	COX-2	150	>600
Analog 1	1-phenyl-1H-pyrazole-4-carbaldehyde	COX-2	850	>100
Analog 2	1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde	COX-2	95	>800
Celecoxib	(Reference Compound)	COX-2	40	>750

Interpretation of SAR: From this hypothetical data, we can infer that the 4-methyl group on the phenyl ring is important for potency compared to the unsubstituted phenyl ring (Analog 1). Furthermore, changing this to a methoxy group (Analog 2) appears to slightly enhance potency, suggesting that electron-donating groups at this position may be favorable for binding to the COX-2 active site. This provides a clear rationale for the next round of chemical synthesis and optimization.

Cross-Reactivity Profiling: Mapping the Selectivity Landscape

Selectivity is paramount in drug development to minimize off-target effects. A systematic cross-reactivity screen against a broad panel of related and unrelated enzymes is essential.

Workflow for Comprehensive Selectivity Screening

The following diagram illustrates a typical workflow for assessing inhibitor selectivity.

Caption: Workflow for inhibitor selectivity and cross-reactivity profiling.

Protocol 2: Broad Kinase Panel Screening (Example: KinomeScan)

Principle: Many commercial services (e.g., Eurofins DiscoverX's KINOMEscan™, Promega's Kinase-Glo®) offer screening against hundreds of kinases. The KINOMEscan™ platform, for instance, uses a competition binding assay where the amount of test compound bound to a kinase is measured relative to a known ligand. This allows for a broad, quantitative assessment of off-target interactions.

Step-by-Step Methodology (Conceptual):

• Compound Submission: The test compound is submitted to the screening service at a pre-determined concentration, typically a high concentration like 1 or 10 µM to maximize the chance of detecting even weak interactions.

• Assay Performance: The service performs the binding assays against their panel of kinases (often >400 kinases).

• Data Reporting: Results are typically reported as "Percent of Control," where a lower percentage indicates stronger binding and inhibition. A common threshold for a significant "hit" is >80% or >90% inhibition at the screening concentration.

• Follow-up: For any significant hits identified in the primary screen, full dose-response curves (IC50 determination) should be generated to quantify the potency of the off-target interaction.

Data Presentation: The results of a broad panel screen are often best visualized in a dendrogram, which organizes the kinases by phylogenetic similarity and highlights the hits.

Table 2: Hypothetical Off-Target Kinase Profile

Kinase Target	% Inhibition @ 10 µM	IC50 (nM)	Biological Family
COX-2 (Primary)	99%	150	Cyclooxygenase
p38α (MAPK14)	88%	2,500	CMGC Kinase
SRC	45%	>10,000	Tyrosine Kinase
VEGFR2	30%	>10,000	Tyrosine Kinase
CDK2	15%	Not Determined	CMGC Kinase

Interpretation: The hypothetical data in Table 2 shows that our exemplar compound has a significant off-target interaction with the kinase p38α, albeit with a potency (~2.5 µM) that is over 16-fold weaker than its primary target, COX-2. This suggests a reasonable selectivity window, but the p38α interaction should be investigated further in cellular models, as it could lead to unintended biological effects.

Conclusion and Future Directions

This guide outlines a systematic approach to characterizing the cross-reactivity profile of a novel pyrazole-based inhibitor. By combining rigorous primary target IC50 determination, comparison with relevant benchmarks, and broad off-target screening, a comprehensive selectivity profile can be constructed. This data is indispensable for making informed decisions in a drug discovery program, guiding lead optimization efforts to enhance selectivity and minimize the potential for adverse effects. The exemplar compound, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, with its hypothetical COX-2 activity and minor p38α off-target profile, represents a promising starting point that now requires further validation in cellular and in vivo models.

References

• Faria, J. V., et al. (2017). Pyrazole and its Derivatives: Biological Activities and Applications. IntechOpen. Available at: [Link]

• Kumar, V., et al. (2013). Pyrazole-containing analogs as promising pharmacological agents. Central European Journal of Chemistry. Available at: [Link]

• Tantak, M. P., & Kumar, D. (2018). Pyrazole as a Brivileged Scaffold in Medicinal Chemistry: A Review. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• Eurofins DiscoverX. (2023). KINOMEscan - Kinase Screening & Profiling. Eurofins DiscoverX. Available at: [Link]

A Senior Application Scientist's Guide to Comparative Docking Analysis of Pyrazole Aldehydes

Welcome to an in-depth guide on conducting a comparative molecular docking analysis of pyrazole aldehydes against therapeutically relevant protein targets. This document is designed for researchers, scientists, and drug development professionals who seek to leverage computational tools to accelerate their discovery pipeline. We will move beyond a simple procedural list, focusing instead on the causality behind experimental choices to ensure a robust and reliable in-silico analysis.

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its derivatives exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects, by modulating the function of key proteins.[1][3][4][5] Pyrazole aldehydes, specifically, are versatile precursors in the synthesis of more complex pyrazole-based compounds and have shown significant biological activity themselves.[6][7][8]

Molecular docking is a powerful computational method that predicts the preferred orientation of a ligand when bound to a target protein, providing crucial insights into binding affinity and interaction patterns.[9][10][11] This guide will provide a comparative framework, utilizing different software to underscore the importance of cross-verification in computational studies.

Pillar 1: Strategic Selection of Targets and Tools

The foundation of any meaningful docking study lies not in the docking itself, but in the meticulous selection of its components. The choices made here dictate the relevance and validity of the entire experiment.

Rationale for Target Protein Selection

Pyrazole derivatives are known to inhibit a range of protein kinases and enzymes involved in proliferative diseases.[4][12] For this guide, we will focus on two well-established cancer targets:

• Epidermal Growth Factor Receptor (EGFR) Kinase: A receptor tyrosine kinase whose aberrant signaling is a hallmark of many cancers. Pyrazole derivatives have been designed as potent EGFR inhibitors.[4][13] We will use the crystal structure of EGFR kinase domain complexed with an inhibitor (PDB ID: 4HJO).

• Cyclin-Dependent Kinase 2 (CDK2): A key regulator of the cell cycle, making it a prime target for cancer therapy. Pyrazoles have shown significant inhibitory activity against CDKs.[4][12] We will use the structure of CDK2 in complex with an inhibitor (PDB ID: 2VTO).[12]

Rationale for Comparative Software Selection

Using a single docking program can introduce bias from its specific algorithm and scoring function.[14][15] To ensure the robustness of our findings, we will compare two widely-used platforms:

• AutoDock Vina: An open-source, command-line-based tool celebrated for its accuracy and speed.[9] Its command-line interface offers high customizability and is ideal for integration into automated scripts.

• PyRx (with embedded AutoDock Vina): A graphical user interface (GUI) based virtual screening tool that simplifies the docking workflow.[16][17][18] It integrates AutoDock Vina and Open Babel, making it excellent for screening multiple ligands efficiently without extensive command-line knowledge.[16][19]

This dual-software approach allows us to verify if the predicted binding modes are consistent, thereby increasing confidence in the results.

Pillar 2: Self-Validating Methodologies and Protocols

A computational protocol is only as good as its ability to reproduce known experimental results. Before docking our novel pyrazole aldehydes, we must first validate our docking procedure.

The Principle of Protocol Validation

The most common and trusted method for validation is re-docking .[20][21] This involves extracting the co-crystallized (native) ligand from the protein's crystal structure and docking it back into the same binding site. A successful protocol should predict a binding pose for the native ligand that is very close to its original crystallographic position. The similarity is quantified by the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose. An RMSD value below 2.0 Å is generally considered a successful validation.[20][21]

Workflow for Comparative Docking Analysis

Below is a diagram outlining the comprehensive workflow, from initial setup to final analysis.

Caption: Overall workflow for a validated comparative docking analysis.

Detailed Experimental Protocols

Here we provide the step-by-step methodologies for each phase of the analysis.

Protocol A: Target Protein Preparation

This protocol is universal for any PDB structure and is a critical first step. Errors here will propagate through the entire simulation.

• Obtain Structure: Download the PDB file for the target protein (e.g., 4HJO) from the RCSB Protein Data Bank.

• Clean Protein: Open the PDB file in a molecular visualization tool like BIOVIA Discovery Studio Visualizer.[22][23]

  • Causality: The crystal structure contains non-essential water molecules, co-factors, and sometimes multiple protein chains that can interfere with the docking algorithm. We remove them to isolate the target binding site.

  • Delete all water molecules.

  • Isolate the protein chain of interest (e.g., Chain A) and the native ligand. Save the protein and the native ligand into separate PDB files (e.g., protein.pdb and native_ligand.pdb).

• Prepare for Docking (using AutoDock Tools):

  • Open protein.pdb in AutoDock Tools.[24]

  • Add Hydrogens: Go to Edit -> Hydrogens -> Add. Select Polar Only.

  • Causality: Hydrogen atoms are often omitted from PDB files to reduce size but are essential for calculating interactions like hydrogen bonds. We add only polar hydrogens as they are the primary participants in such bonds.

  • Assign Charges: Go to Edit -> Charges -> Add Kollman Charges.

  • Causality: The scoring functions use atomic partial charges to calculate electrostatic interactions. Kollman charges are a well-established parameterization for proteins.

  • Save as PDBQT: Go to Grid -> Macromolecule -> Choose. Select the protein and save it as protein.pdbqt. The PDBQT format includes charge and atom type information required by AutoDock Vina.

Protocol B: Pyrazole Aldehyde Ligand Preparation

• Create 2D Structure: Draw your pyrazole aldehyde derivatives using a chemical drawing tool like ChemDraw or MarvinSketch. Save them in a common format like SDF or MOL.

• Convert to 3D and Minimize Energy (using PyRx/Open Babel):

  • Causality: Docking requires a 3D conformation of the ligand. A low-energy conformation is a more realistic starting point for the simulation.

  • Open PyRx. In the Open Babel tab, import your ligand files.[19]

  • Select the imported ligands, right-click, and choose Minimize Energy. PyRx uses the UFF (Universal Force Field) for this.

  • Right-click again and select Convert Selected to AutoDock Ligand (PDBQT). This will generate the necessary ligand.pdbqt files.[16]

Protocol C: Docking with AutoDock Vina (Command-Line)

• Define the Search Space (Grid Box):

  • Causality: We must tell Vina where to perform the docking simulation. This "search space" or "grid box" should encompass the entire binding site.[24] A box that is too small may miss the correct pose, while one that is too large will needlessly increase computation time.

  • In AutoDock Tools, with protein.pdbqt loaded, go to Grid -> Grid Box.

  • Adjust the center and dimensions of the box to cover the binding site, often guided by the position of the native ligand. Note the coordinates for the center (center_x, center_y, center_z) and the dimensions (size_x, size_y, size_z).[24]

• Create Configuration File: Create a text file named config.txt with the following content, replacing the values with your own:[25][26]

• Run Vina: Open a command prompt or terminal in the folder containing your files and run the following command:[26] vina --config config.txt --out ligand_out.pdbqt --log ligand_log.txt

Protocol D: Docking with PyRx (GUI)

• Load Molecules: In PyRx, load your prepared protein.pdbqt and ligand.pdbqt files.[18]

• Select Molecules: In the Molecules pane, select the protein and right-click, choosing Make macromolecule. Select the ligand(s) and right-click, choosing Make ligand.[19]

• Run Vina Wizard: Go to the Vina Wizard tab.

• Define Grid Box: Use the controls to adjust the grid box around the binding site, just as in AutoDock Tools.[18]

• Start Docking: Click Forward to run the docking simulation. PyRx will automatically execute the Vina algorithm.[19]

Key Preparation Steps Diagram

This diagram details the critical preparation stages for both the protein and the ligand.

Caption: Core steps for preparing protein and ligand files for docking.

Pillar 3: Data Analysis and Visualization

Raw docking output is a set of coordinates and scores. The real scientific insight comes from interpreting this data correctly.

Interpreting the Output

• Binding Affinity (kcal/mol): This is the primary output from the scoring function, found in the log file or the PyRx results table.[15] More negative values indicate stronger predicted binding affinity.[15] It's a comparative metric; a ligand with -10 kcal/mol is predicted to bind more tightly than one with -7 kcal/mol.

• Binding Poses: Vina generates multiple possible binding poses (modes), ranked by their binding affinity.[24] The top-ranked pose (Mode 1) is the most probable, but other low-energy poses should also be examined.

Comparative Data Summary

To objectively compare our pyrazole aldehydes, we summarize the results in a table. Let's assume we docked three hypothetical pyrazole aldehydes (PA-1, PA-2, PA-3) against EGFR.

Ligand	Docking Score (kcal/mol) - AutoDock Vina	Docking Score (kcal/mol) - PyRx	Key Interacting Residues (H-Bonds)	Key Hydrophobic Interactions
PA-1	-9.8	-9.7	Met793, Thr854	Leu718, Val726, Ala743
PA-2	-8.5	-8.6	Met793	Leu718, Leu844
PA-3	-7.2	-7.1	Gln791	Ala743, Leu844
Native Ligand	-11.2	-11.1	Met793, Asp855	Leu718, Val726, Leu844

Visualization of Binding Interactions

Visual inspection is non-negotiable for understanding how a ligand binds. We use BIOVIA Discovery Studio Visualizer for this.[23][27]

• Load Complex: Open the protein.pdbqt file and the ligand_out.pdbqt output file in Discovery Studio.

• Show Interactions: Use the Receptor-Ligand Interactions tool to generate a 2D diagram showing hydrogen bonds, hydrophobic contacts, and pi-stacking interactions.

• Analyze and Compare:

  • Hydrogen Bonds: Are the aldehydes forming H-bonds with key catalytic residues or the hinge region of the kinase (e.g., Met793 in EGFR)?

  • Hydrophobic Pockets: Does the pyrazole ring and its substituents fit snugly into hydrophobic pockets?

  • Comparison: How do the interactions of your top-scoring pyrazole aldehyde compare to those of the native ligand? Mimicking the interactions of a known potent inhibitor is a strong indicator of potential activity.

Conclusion

This guide outlines a scientifically rigorous, self-validating workflow for the comparative docking analysis of pyrazole aldehydes. By employing a dual-software approach and grounding our protocol in validation against known crystal structures, we can generate reliable, high-confidence computational data. The results from this in-silico screening, particularly the binding affinities and interaction patterns summarized in our analysis table, provide a strong rationale for prioritizing specific pyrazole aldehyde derivatives for chemical synthesis and subsequent in vitro biological evaluation. This strategic integration of computational analysis serves to de-risk and accelerate the drug discovery process, ensuring that laboratory resources are focused on the most promising candidates.

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• Gowda, C., et al. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. Bioinformation, 10(7), 426–431. Retrieved from [Link]

• ResearchGate. (2025, August 9). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Retrieved from [Link]

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• Sakkiah, S., et al. (2011). Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. Journal of Chemical Information and Modeling, 51(12), 3195–3203. Retrieved from [Link]

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Efficacy of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde derived Schiff bases versus other heterocyclic Schiff bases

In the landscape of medicinal chemistry, heterocyclic Schiff bases represent a privileged class of compounds, renowned for their synthetic accessibility and broad spectrum of biological activities.[1][2] The core of their utility lies in the azomethine group (-C=N-), a pharmacophore that imparts significant biological versatility, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.[3][4] The efficacy of these molecules, however, is profoundly influenced by the nature of the heterocyclic aldehyde from which they are derived.

The Pyrazole Scaffold: A Cornerstone of Potency

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of pharmaceutical agents.[5] Its presence in a molecule often confers a wide range of potent biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[6][7] When functionalized as a 4-carbaldehyde and subsequently converted to a Schiff base, the resulting molecule combines the inherent bioactivity of the pyrazole core with the versatile chemical properties of the imine linkage, creating a powerful platform for drug discovery.

Synthesis Strategy: From Precursor to Active Compound

The primary route to the target pyrazole aldehyde involves the Vilsmeier-Haack reaction, a reliable method for the formylation of electron-rich heterocyclic systems.[8][9] The subsequent condensation with a primary amine to form the Schiff base is a straightforward and high-yielding reaction.

Experimental Protocol 1: Synthesis of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

This protocol is a generalized procedure based on established Vilsmeier-Haack formylation reactions.[10][11]

• Reagent Preparation: In a three-necked flask under an inert atmosphere (Argon), cool dry N,N-dimethylformamide (DMF, 4 eq.) to 0°C. Add phosphorus oxychloride (POCl₃, 4 eq.) dropwise while maintaining the temperature below 5°C. Stir the mixture until the viscous, white Vilsmeier reagent is formed.

• Reaction: Dissolve the precursor, 1-(4-methylphenyl)-1H-pyrazol-3-ol or a similar hydrazone derivative (1 eq.), in a minimal amount of dry DMF. Add this solution dropwise to the prepared Vilsmeier reagent.

• Cyclization & Formylation: After the addition is complete, heat the reaction mixture to 70-80°C and maintain for 5-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Pour the cooled reaction mixture into crushed ice. Carefully neutralize the solution with a saturated sodium bicarbonate or potassium carbonate solution until the pH is ~7.

• Isolation: The solid precipitate is collected by vacuum filtration, washed thoroughly with cold water, and dried.

• Purification: Recrystallize the crude product from a suitable solvent such as ethanol to yield the pure pyrazole-4-carbaldehyde.

Experimental Protocol 2: General Synthesis of Schiff Bases

This protocol outlines the condensation reaction to form the final Schiff base compounds.[12]

• Dissolution: Dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 eq.) in absolute ethanol in a round-bottom flask.

• Addition of Amine: To this solution, add an equimolar amount (1 eq.) of the desired primary amine (e.g., a substituted aniline, aminophenol).

• Catalysis: Add a few drops of glacial acetic acid to catalyze the reaction.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction via TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath to facilitate precipitation.

• Purification: Filter the resulting solid, wash with cold ethanol, and recrystallize from a suitable solvent to obtain the pure Schiff base.

Comparative Efficacy Analysis

This section compares the biological performance of pyrazole-derived Schiff bases against those from other heterocyclic scaffolds based on reported data from various studies.

Antimicrobial Activity

The search for novel antimicrobial agents is critical in the face of rising multidrug resistance. Heterocyclic Schiff bases are a promising area of this research.

• Pyrazole-Derived Schiff Bases: These compounds consistently demonstrate significant antibacterial and antifungal activity. Studies have shown that pyrazole Schiff bases can be more effective than their 4-amino antipyrine counterparts against a panel of Gram-positive and Gram-negative bacteria.[10] For instance, certain bis(imino)pyridine Schiff bases incorporating a pyrazole moiety exhibit potent activity against Staphylococcus aureus, with Minimum Inhibitory Concentration (MIC) values as low as 3.125 µg/mL, surpassing the efficacy of the control drug, gentamycin.[5][13] Other pyrazole-based Schiff bases have shown significant activity against Staphylococcus epidermis and Enterococcus faecalis with MIC values of 7.81 µg/mL.[14]

• Other Heterocyclic Schiff Bases (Thiophene, Furan, Isatin): Schiff bases derived from other heterocycles also show a wide range of antimicrobial activities.[3] For example, Schiff bases derived from isatin and 5-Amino-1,3,4-thiadiazole-2-thiol have demonstrated good to moderate activity against bacteria like Staphylococcus aureus and E. coli.[3] Hydrazone Schiff bases are known to undergo cycloaddition to form pyrazole derivatives with potent antimicrobial effects.[15] However, the potency can be highly variable. While some exhibit high activity, direct comparisons suggest that the pyrazole scaffold often imparts superior and more consistent broad-spectrum activity.[10]

Heterocyclic Core	Target Organism	Reported MIC Range (µg/mL)	Reference(s)
Pyrazole	S. aureus	3.1 - 15.6	[5][13][14]
Pyrazole	P. aeruginosa	6.25	[5][13]
Pyrazole	S. epidermis	7.81	[14]
Isatin/Thiadiazole	Gram-positive & Gram-negative	Good to Moderate Activity	[3]
Benzimidazole	S. aureus, E. coli	Generally higher MICs than their metal complexes	[4]

Anticancer Activity

The development of selective and potent anticancer agents is a primary goal of medicinal chemistry. The structural features of Schiff bases make them excellent candidates for interacting with biological targets like DNA and various enzymes.

• Pyrazole-Derived Schiff Bases: This class of compounds has shown remarkable potential as anticancer agents.[16] Certain pyrazole-based Schiff bases have exhibited higher cytotoxicity against human colorectal cancer (HCT116) cells than the standard drug etoposide, with IC₅₀ values as low as 0.40 µM.[5][13] In studies against human breast cancer cell lines (MDA-MB-231 and SKBR3), some pyrazole Schiff base platinum complexes showed IC₅₀ values lower than carboplatin.[6] Furthermore, against lung (A549) and colon (Caco-2) cancer cell lines, specific pyrazole-based Schiff bases demonstrated higher cytotoxic activities than the reference drug doxorubicin (IC₅₀ = 54.94 µM), with IC₅₀ values in the range of 40-49 µM.[17]

• Other Heterocyclic Schiff Bases (Triazole, Coumarin, Benzimidazole): Schiff bases from other heterocyclic systems are also widely investigated for their anticancer properties. Triazole Schiff bases have shown notable activity against HepG2 liver cancer cells, with IC₅₀ values around 23.52 µg/mL.[18] Coumarin- and benzimidazole-based Schiff bases have also been reported to have antiproliferative effects.[15][19] While potent compounds exist in these classes, the literature suggests that the pyrazole scaffold frequently leads to compounds with exceptionally low IC₅₀ values, indicating high potency.[5][17]

Heterocyclic Core	Cancer Cell Line	Reported IC₅₀ Range	Reference(s)
Pyrazole	HCT116 (Colorectal)	0.40 µM	[13]
Pyrazole	A549 (Lung), Caco-2 (Colon)	40 - 49 µM	[17]
Pyrazole-Triazole Hybrid	HepG2 (Liver)	Potent Activity (specific values vary)
Triazole	HepG2 (Liver)	23.52 µg/mL	[18]
Chalcone-Pyrazole Hybrid	MCF-7 (Breast)	Better toxicity than tamoxifen	[20]

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological efficacy of a Schiff base is not solely determined by its heterocyclic core but also by the electronic and steric properties of its substituents. This understanding is crucial for rational drug design.

• Substituents on the Pyrazole Ring: The substitution pattern on the pyrazole and its associated phenyl rings significantly modulates activity. For potent cannabinoid receptor antagonism, for instance, a para-substituted phenyl ring at the 5-position and a 2,4-dichlorophenyl group at the 1-position of the pyrazole ring were found to be critical.[21]

• Substituents on the Amine Moiety: The nature of the R' group on the imine nitrogen (from the primary amine) is equally important. Electron-withdrawing groups (e.g., -NO₂, -Cl) or electron-donating groups (e.g., -OH, -OCH₃) on the aromatic ring of the amine can drastically alter the electronic distribution of the entire molecule, affecting its ability to bind to biological targets.

• Chelation and Metal Complexes: The imine nitrogen and another nearby donor atom (like a hydroxyl group from o-aminophenol) can act as a chelating site for metal ions.[12] The resulting metal complexes often exhibit enhanced biological activity compared to the Schiff base ligand alone, potentially due to increased lipophilicity and altered redox potentials.[22][23]

Caption: Key structural factors influencing the biological efficacy of Schiff bases.

Standardized Biological Evaluation Protocols

To ensure trustworthiness and reproducibility, standardized assays are paramount.

Experimental Protocol 3: MTT Assay for Cytotoxicity Evaluation

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

• Cell Seeding: Seed cancer cells (e.g., A549, HCT116) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized Schiff bases in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations. Include a negative control (medium only) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the control and plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Standardized workflow for the MTT cytotoxicity assay.

Conclusion

Based on a synthesis of the available literature, Schiff bases derived from the 1-phenyl-1H-pyrazole-4-carbaldehyde framework (a close proxy for the specified 1-(4-methylphenyl) derivative) consistently emerge as exceptionally potent biological agents. Across both antimicrobial and anticancer assays, they frequently exhibit lower MIC and IC₅₀ values compared to the general efficacy ranges reported for Schiff bases derived from other heterocyclic systems.[5][10][13][17]

The combination of the inherently bioactive pyrazole core, the versatile azomethine linkage, and the vast potential for synthetic modification makes this class of compounds a highly promising platform for the development of next-generation therapeutics. While this guide provides a robust comparison based on existing data, it also highlights a critical need for future research focused on direct, side-by-side comparative studies to definitively establish the superiority of this scaffold under standardized conditions. Such studies will be invaluable for accelerating the rational design and clinical translation of these potent molecules.

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A Senior Application Scientist's Guide to the Validation of ADMET Properties for Novel Pyrazole Drug Candidates

Introduction: The Pyrazole Scaffold in Modern Drug Discovery and the ADMET Imperative

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry. Its unique structural features allow for versatile functionalization, leading to a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. However, the journey from a promising hit compound to a clinically viable drug is fraught with challenges, with a significant number of candidates failing due to suboptimal Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles.

This guide provides a comprehensive framework for the systematic evaluation of the ADMET properties of novel pyrazole drug candidates. As a Senior Application Scientist, my objective is to not only present the requisite experimental protocols but also to instill a deeper understanding of the scientific rationale behind each assay. This will empower researchers to make informed decisions, troubleshoot experimental hurdles, and ultimately, select candidates with the highest probability of clinical success. Early and robust ADMET profiling is not merely a screening step; it is a critical, data-driven strategy to mitigate late-stage attrition and de-risk drug development programs.

I. Absorption: Will the Candidate Reach its Target?

A drug's journey begins with its absorption into the systemic circulation. For orally administered drugs, this involves traversing the complex barrier of the intestinal epithelium. We will explore two complementary assays to predict in vivo absorption: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 permeability assay.

A. High-Throughput Screening with the Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a non-cell-based, cost-effective method for predicting passive diffusion, a primary mechanism for the absorption of many orally administered drugs. It is particularly useful in the early stages of drug discovery for ranking a large number of compounds.

Scientific Rationale: The assay utilizes a 96-well plate format where a filter plate is coated with a lipid-infused artificial membrane, separating a donor compartment (representing the gastrointestinal tract) from an acceptor compartment (representing the bloodstream). The rate at which the compound diffuses across this membrane provides an estimate of its passive permeability. Different lipid compositions can be used to mimic various biological barriers, such as the gastrointestinal tract (PAMPA-GIT) or the blood-brain barrier (PAMPA-BBB).

Experimental Protocol: PAMPA-GIT

• Preparation of Reagents:

  • Prepare a 1% (w/v) solution of lecithin in dodecane. Sonicate to ensure complete dissolution.

  • Prepare the donor solution by dissolving the pyrazole candidates and control compounds in a buffer (e.g., PBS, pH 7.4) containing 5% DMSO to a final concentration of 10 µM.

  • The acceptor solution is a buffer (e.g., PBS, pH 7.4) with 5% DMSO.

• Assay Procedure:

  • Coat the membrane of the donor plate with 5 µL of the lecithin/dodecane solution.

  • Add 150 µL of the donor solution containing the test compounds to each well of the donor plate.

  • Add 300 µL of the acceptor solution to each well of the acceptor plate.

  • Carefully place the donor plate on top of the acceptor plate, ensuring the membrane is in contact with the acceptor solution.

  • Incubate the plate assembly at room temperature for 16 hours in a sealed container with wet paper towels to minimize evaporation.

• Sample Analysis and Data Interpretation:

  • After incubation, determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

  • The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = [-(V_D * V_A) / ((V_D + V_A) * A * t)] * ln(1 - [C_A(t)] / C_equilibrium) Where: V_D is the volume of the donor well, V_A is the volume of the acceptor well, A is the area of the membrane, t is the incubation time, [C_A(t)] is the concentration in the acceptor well at time t, and C_equilibrium is the concentration at equilibrium.

B. The "Gold Standard": Caco-2 Permeability Assay

While PAMPA is excellent for assessing passive diffusion, the Caco-2 permeability assay provides a more comprehensive picture by modeling both passive and active transport mechanisms. Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes that mimic the intestinal epithelium, complete with tight junctions and efflux transporters like P-glycoprotein (P-gp).

Scientific Rationale: By measuring the transport of a compound from the apical (lumenal) to the basolateral (blood) side (A-to-B) and vice versa (B-to-A), we can not only determine its permeability but also identify if it is a substrate for efflux pumps. A significantly higher B-to-A transport compared to A-to-B transport (efflux ratio > 2) suggests that the compound is actively pumped out of the cells, which can limit its oral bioavailability.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on semi-permeable filter inserts in multi-well plates for approximately 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) of the monolayer. A high TEER value indicates the formation of tight junctions.

  • Alternatively, assess the leakage of a fluorescent marker like Lucifer yellow.

• Transport Experiment:

  • For A-to-B transport, add the test compound (typically at 10 µM) to the apical side and fresh buffer to the basolateral side.

  • For B-to-A transport, add the compound to the basolateral side and fresh buffer to the apical side.

  • Incubate for 2 hours at 37°C with gentle shaking.

• Sample Analysis and Data Interpretation:

  • Quantify the compound concentration in both compartments using LC-MS/MS.

  • Calculate the Papp values for both A-to-B and B-to-A directions.

  • Calculate the efflux ratio (ER) = Papp (B-A) / Papp (A-B).

Comparative Data for Novel Pyrazole Candidates (Hypothetical)

Candidate	PAMPA Papp (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Caco-2 Papp (B-A) (10⁻⁶ cm/s)	Efflux Ratio	Predicted Absorption
PZ-A	15.2	12.5	14.8	1.18	High
PZ-B	8.5	2.1	15.3	7.29	Low (Efflux Substrate)
PZ-C	0.8	0.5	0.6	1.20	Low (Poor Permeability)
Control (Propranolol)	>10	>10	>10	~1	High
Control (Atenolol)	<1	<1	<1	~1	Low

Workflow for Absorption Studies

Figure 1: A tiered approach to assessing intestinal absorption.

II. Metabolism: The Body's Chemical Processing Plant

Metabolism is the enzymatic conversion of drugs into more water-soluble compounds that can be easily excreted. The liver is the primary site of drug metabolism, and the cytochrome P450 (CYP) enzyme superfamily plays a crucial role in this process. Understanding a compound's metabolic stability is vital, as rapid metabolism can lead to a short duration of action and low bioavailability.

A. Metabolic Stability in Liver Microsomes

The liver microsomal stability assay is a widely used in vitro method to assess a compound's susceptibility to metabolism by Phase I enzymes, particularly CYPs.

Scientific Rationale: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes. By incubating the test compound with liver microsomes in the presence of the necessary cofactor, NADPH, we can measure the rate of its disappearance over time. This provides an estimate of its intrinsic clearance, a key parameter in predicting in vivo clearance.

Experimental Protocol: Liver Microsomal Stability Assay

• Preparation of Reaction Mixture:

  • Prepare a reaction mixture containing liver microsomes (human or from other species) in a phosphate buffer (pH 7.4).

  • Add the pyrazole candidate (typically at 1 µM) to the microsomal suspension.

• Initiation and Termination of the Reaction:

  • Pre-incubate the mixture at 37°C.

  • Initiate the metabolic reaction by adding a NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis and Data Interpretation:

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Plot the natural logarithm of the percentage of the remaining compound against time. The slope of the linear regression gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k and the intrinsic clearance (Clint) = (0.693 / t½) * (mL incubation / mg microsomal protein).

Comparative Data for Novel Pyrazole Candidates (Hypothetical)

Candidate	Half-life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg)	Predicted Metabolic Stability
PZ-A	85	12.2	High
PZ-B	12	85.6	Low
PZ-C	>120	<8.6	Very High
Control (Verapamil)	<10	High	Low
Control (Carbamazepine)	>60	Low	High

B. Cytochrome P450 Inhibition: The Risk of Drug-Drug Interactions

Pyrazole-containing compounds have been reported to interact with CYP enzymes. Therefore, it is crucial to assess the potential of novel pyrazole candidates to inhibit major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4). CYP inhibition can lead to drug-drug interactions, where the co-administration of one drug alters the metabolism of another, potentially leading to adverse effects.

Scientific Rationale: This assay measures the ability of a test compound to inhibit the activity of specific CYP isoforms using fluorescent or LC-MS/MS-based methods with isoform-selective substrates. The concentration of the test compound that causes 50% inhibition of the enzyme activity (IC50) is determined.

Workflow for Metabolism Studies

Figure 2: Workflow for evaluating metabolic properties.

III. Toxicity: Ensuring Safety

Early identification of potential toxicity is paramount to prevent late-stage failures in drug development. In vitro toxicity assays provide a rapid and cost-effective means of flagging compounds with potential liabilities.

A. Cytotoxicity Assessment using the MTT Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation. It is widely used to assess the cytotoxic potential of new chemical entities.

Scientific Rationale: The assay is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.

Experimental Protocol: MTT Assay

• Cell Seeding:

  • Seed a suitable cell line (e.g., HepG2 for hepatotoxicity screening) in a 96-well plate and allow the cells to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the pyrazole candidates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation and Solubilization:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

B. Genotoxicity Screening

Genotoxicity testing is a critical component of safety assessment, as it evaluates the potential of a compound to damage DNA. Early-stage screening for genotoxicity can prevent the progression of compounds with mutagenic or carcinogenic potential.

Scientific Rationale: A standard battery of in vitro genotoxicity tests is often employed. The bacterial reverse mutation assay (Ames test) detects gene mutations, while the in vitro micronucleus assay assesses chromosomal damage.

Comparative Toxicity Data for Novel Pyrazole Candidates (Hypothetical)

Candidate	Cytotoxicity (HepG2 IC50, µM)	Ames Test	In Vitro Micronucleus	Predicted Toxicity Risk
PZ-A	>100	Negative	Negative	Low
PZ-B	5.2	Negative	Negative	High (Cytotoxicity)
PZ-C	>100	Positive	Positive	High (Genotoxicity)

IV. In Silico ADMET: The Predictive Power of Computational Modeling

In addition to in vitro assays, in silico ADMET prediction tools have become indispensable in modern drug discovery. These computational models use a compound's chemical structure to predict its ADMET properties, allowing for the rapid screening of large virtual libraries and the prioritization of compounds for synthesis and experimental testing.

Rationale for Use: While in silico predictions do not replace experimental data, they provide valuable early insights and can help guide the design of more drug-like molecules. It is advisable to use multiple prediction tools and compare the results for a more robust assessment.

Commonly Predicted Properties:

• Aqueous solubility

• Blood-brain barrier penetration

• Plasma protein binding

• CYP450 inhibition and metabolism

• hERG inhibition (cardiac toxicity)

• Ames mutagenicity

Conclusion and Forward Look

The systematic validation of ADMET properties is a non-negotiable aspect of modern drug discovery. By integrating a tiered approach of in silico, in vitro, and, eventually, in vivo studies, we can build a comprehensive profile of our novel pyrazole drug candidates. This data-driven strategy allows for the early identification of potential liabilities, enabling medicinal chemists to optimize molecular properties and ultimately select candidates with the greatest chance of becoming safe and effective medicines. The principles and protocols outlined in this guide provide a robust framework for this critical endeavor, fostering a culture of scientific rigor and strategic decision-making in the pursuit of novel therapeutics.

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Comparative analysis of the synthetic utility of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and benzaldehyde

A Comparative Guide to the Synthetic Utility of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and Benzaldehyde

This guide provides an in-depth comparative analysis of two synthetically valuable aldehydes: the ubiquitous benzaldehyde and the specialized heterocyclic building block, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple catalog of reactions to explore the nuanced differences in reactivity, mechanistic pathways, and strategic applications, supported by experimental data and protocols. Our objective is to furnish the practicing chemist with the critical insights needed to select the appropriate aldehyde for achieving specific synthetic outcomes.

Introduction: Structural and Electronic Foundations

At first glance, both molecules feature an aldehyde (-CHO) group attached to an aromatic system, a classic substrate for a multitude of organic transformations. However, the nature of the aromatic ring—a simple phenyl group versus a substituted pyrazole—imparts distinct electronic and steric characteristics that govern their synthetic behavior.

• Benzaldehyde (C₆H₅CHO) is the simplest aromatic aldehyde, comprising a formyl group directly attached to a benzene ring.[1] Its reactivity is a benchmark in organic chemistry, influenced by the interplay of the benzene ring's resonance and inductive effects. This balance renders the carbonyl carbon sufficiently electrophilic for a wide array of nucleophilic attacks, while the overall molecule remains relatively stable.[2][3] Its versatility and commercial availability make it a foundational reagent in the synthesis of pharmaceuticals, dyes, and fragrances.[4][5][6]

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a heteroaromatic aldehyde. Its structure features a pyrazole core, a five-membered ring with two adjacent nitrogen atoms, which is a privileged scaffold in medicinal chemistry due to its prevalence in bioactive compounds.[7] The aldehyde group is at the C4 position, and a tolyl (4-methylphenyl) group is attached to the N1 nitrogen. The pyrazole ring is π-excessive, meaning it has a higher electron density than benzene. This electronic richness, coupled with the electron-donating tolyl group, significantly modulates the electrophilicity of the carbonyl carbon compared to benzaldehyde.

The fundamental difference lies in the electron density of the ring system. The electron-rich pyrazole ring tends to "push" electron density towards the aldehyde group, thereby reducing the partial positive charge on the carbonyl carbon. This makes 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde generally less reactive towards nucleophiles than benzaldehyde, a critical consideration for experimental design.[8]

Comparative Physicochemical Properties

Property	Benzaldehyde	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
Molecular Formula	C₇H₆O	C₁₁H₁₀N₂O
Molar Mass	106.12 g/mol	186.21 g/mol
Structure
Key Feature	Phenyl Ring	1-(4-methylphenyl)-pyrazole Ring
Primary Utility	General Synthesis, Flavors, Fragrances[4][5]	Medicinal Chemistry, Agrochemicals[9][10]

Comparative Reactivity in Key Synthetic Transformations

The subtle electronic differences between these two aldehydes manifest profoundly in their reactivity profiles across common synthetic reactions.

A. Schiff Base Formation (Condensation with Primary Amines)

The formation of an imine (Schiff base) through condensation with a primary amine is a cornerstone reaction for both aldehydes. It is a critical step in the synthesis of various biologically active molecules and ligands.[11][12] The reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration.

Causality of Reactivity: While both aldehydes readily form Schiff bases, the higher electrophilicity of benzaldehyde's carbonyl carbon often allows the reaction to proceed under milder conditions or in shorter timeframes compared to its pyrazole counterpart. However, the utility of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde lies in its ability to introduce the pharmacologically significant pyrazole moiety.[7][13]

Experimental Protocol: Synthesis of a Pyrazole-based Schiff Base [14]

• Dissolve 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (1 mmol) in 20 mL of ethanol in a round-bottom flask.

• Add the desired primary amine (e.g., 2-aminophenol) (1 mmol) to the solution.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture onto crushed ice to precipitate the solid product.

• Filter the solid, wash with cold water, and recrystallize from ethanol to obtain the pure Schiff base.

Caption: Mechanism of the base-catalyzed Knoevenagel condensation.

C. Wittig Reaction

The Wittig reaction is a premier method for synthesizing alkenes from aldehydes or ketones using a phosphonium ylide (Wittig reagent). [15][16]This reaction is highly valued for its reliability and the predictable placement of the double bond.

Causality of Reactivity: The reaction rate is sensitive to the electrophilicity of the carbonyl carbon and steric hindrance around the carbonyl group. [17][18]Benzaldehyde is a classic, highly reactive substrate. [18]Due to the reduced electrophilicity of its carbonyl carbon, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is expected to react more slowly. Stabilized ylides, which are less nucleophilic, might require heating to react efficiently with the pyrazole aldehyde, whereas non-stabilized ylides should react more readily. [16] Experimental Protocol: Wittig Olefination of Benzaldehyde [19]1. Suspend methyltriphenylphosphonium bromide (1.1 mmol) in 10 mL of dry tetrahydrofuran (THF) under a nitrogen atmosphere in a flame-dried flask. 2. Cool the suspension to 0 °C in an ice bath. 3. Add a strong base, such as n-butyllithium (n-BuLi) (1.1 mmol), dropwise. The solution will turn a characteristic deep red or orange, indicating ylide formation. 4. Stir the mixture at 0 °C for 30 minutes. 5. Add a solution of benzaldehyde (1.0 mmol) in 2 mL of dry THF dropwise to the ylide solution. 6. Allow the reaction to warm to room temperature and stir for 1-2 hours until the color of the ylide has faded. 7. Quench the reaction by adding saturated aqueous ammonium chloride solution. 8. Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. 9. Purify the resulting crude product (styrene) by column chromatography to separate it from the triphenylphosphine oxide byproduct.

The Wittig Reaction Cycle

Caption: Key intermediates in the Wittig reaction mechanism.

Strategic Applications in Synthesis

The choice between benzaldehyde and 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is ultimately dictated by the synthetic goal.

• Benzaldehyde: The Versatile Workhorse Benzaldehyde is a fundamental building block used across the chemical industry. [20]Its applications range from the synthesis of simple derivatives like cinnamic acid (a precursor to flavors and the drug Sintrom) to its use in complex multicomponent reactions for generating libraries of diverse molecules. [5][21][22]Its reactivity is well-understood and predictable, making it a reliable choice for establishing new synthetic methodologies or for large-scale production where cost and availability are paramount.

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde: The Specialized Bioactive Scaffold This aldehyde's value is intrinsically linked to the pyrazole core it carries. The pyrazole ring system is a key feature in numerous pharmaceuticals, including the anti-inflammatory drug Celecoxib, and various anticancer and antimicrobial agents. [7][23]Therefore, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is not just a reactant but a strategic tool for incorporating a pre-functionalized, high-value pharmacophore into a target molecule. [9]Its primary audience is researchers in medicinal chemistry and agrochemical development who are designing novel compounds with specific biological targets in mind. [9][10]

Conclusion and Outlook

This comparative analysis reveals that while both 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde and benzaldehyde are valuable synthetic reagents, they occupy distinct niches in the landscape of organic chemistry.

• Benzaldehyde is the quintessential aromatic aldehyde, characterized by robust, predictable reactivity and unparalleled versatility. It is the reagent of choice for general-purpose synthesis and for transformations where the simple phenyl group is the desired functionality.

• 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde , in contrast, is a specialized building block. Its synthetic utility is defined by its heteroaromatic core. While its carbonyl group is electronically deactivated compared to benzaldehyde, leading to generally milder reactivity, this feature can be exploited for achieving selectivity in complex syntheses. Its primary role is to serve as an advanced intermediate for the construction of potential therapeutic agents and other high-value, nitrogen-containing heterocyclic systems.

The selection between these two aldehydes is a strategic decision. For fundamental transformations and broad applications, benzaldehyde remains the superior choice. For targeted synthesis in drug discovery and materials science where the pyrazole moiety is a key design element, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde offers a direct and efficient route to complex and potentially bioactive molecules.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Hazard Assessment: Understanding the "Why" Behind the Procedure

Before any disposal protocol is initiated, a thorough understanding of the potential hazards is paramount. Based on data from similar chemical structures, 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde should be handled as a hazardous substance.[3][4] The primary hazards associated with its constituent chemical groups—a substituted pyrazole and an aromatic aldehyde—necessitate a cautious and informed approach.

The anticipated hazards are summarized below:

Hazard Classification	Description	Rationale & Causality
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[3][5][6]	The molecular structure may interfere with biological processes upon ingestion.
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.[3][5][6]	Aromatic aldehydes and heterocyclic compounds can be irritants upon dermal contact.
Serious Eye Damage/Irritation (Category 2)	Causes serious eye irritation.[3][6][7][8][9]	The chemical is likely to cause significant irritation, and potentially damage, to sensitive eye tissues.
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[3][5][6][7][8][9]	Inhalation of dust or aerosols may irritate the respiratory tract.
Skin Sensitization (Potential)	May cause an allergic skin reaction.[7][8][9]	Some pyrazole derivatives are known to be skin sensitizers.

Given these potential hazards, under no circumstances should this compound or its waste be disposed of in regular trash or discharged into the sewer system.[3][4][10] All waste streams containing this chemical must be treated as hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a systematic process involving meticulous segregation, containment, and documentation. Adherence to these steps is not merely procedural; it is a self-validating system for ensuring safety and compliance.

Experimental Protocol: Waste Segregation and Containment

Objective: To safely collect and store all waste streams containing 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde prior to collection by a certified hazardous waste management service.

Materials:

• Appropriate Personal Protective Equipment (PPE)

• Designated, compatible hazardous waste containers (solid and liquid)

• Hazardous waste labels

• Secondary containment bins

Procedure:

• Personal Protective Equipment (PPE) Verification: Before handling the chemical or its waste, ensure you are wearing the appropriate PPE.

  • Eye Protection: Chemical safety goggles or a face shield.[1]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[1]

  • Body Protection: A laboratory coat.[1]

  • Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[3][7]

• Waste Stream Segregation: At the point of generation, immediately segregate waste into the correct streams. This is a critical step to prevent dangerous chemical reactions.[2]

  • Solid Waste: Collect unused or expired neat compounds, contaminated personal protective equipment (e.g., gloves, weighing paper), and any solid materials from spill cleanups into a dedicated "Hazardous Solid Waste" container.

  • Liquid Waste: Collect solutions containing the compound and any solvent rinsates into a dedicated "Hazardous Liquid Waste" container.

    • Note on Solvents: If possible, maintain separate waste streams for halogenated and non-halogenated solvents, as disposal costs and methods can differ.[4]

• Container Selection and Labeling:

  • Container Choice: Use only containers that are in good condition, chemically compatible with the waste, and have a secure, tight-fitting lid.[4] For unused compounds, it is best to use the original manufacturer's container.[2]

  • Labeling: Immediately label the waste container with a hazardous waste tag. The label must include:[4]

    • The words "Hazardous Waste"

    • The full chemical name: "1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde" and all other constituents, including solvents.

    • The approximate concentrations or percentages of each component.

    • The date when waste was first added to the container (accumulation start date).

• Safe Accumulation and Storage:

  • Keep Containers Closed: Waste containers must be kept securely closed at all times, except when adding waste. This prevents the release of vapors and reduces the risk of spills.[2]

  • Secondary Containment: Place all liquid waste containers in a secondary containment bin or tray that can hold 110% of the volume of the largest container within it.[2] This is a crucial measure to contain potential leaks.

  • Designated Storage Area: Store the labeled waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. This area must be under the control of laboratory personnel.[2]

• Disposal of Empty Containers:

  • Empty containers that held 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde must be handled as hazardous waste.

  • Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[11]

  • Crucially, the first rinsate must be collected and disposed of as hazardous liquid waste. [4][11][12] Subsequent rinsates should also be collected as hazardous waste.

  • After thorough rinsing and air-drying, the container can be managed for recycling or disposal according to your institution's policies.

The logical flow of this disposal process can be visualized in the following diagram:

Caption: Disposal workflow for 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

Decontamination and Spill Management

Accidents can happen, and a prepared response is key to maintaining a safe laboratory environment.

• Personnel Decontamination:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[3]

  • Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[3][7]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing. If feeling unwell, call a poison center or doctor.[3]

  • Ingestion: Rinse the mouth with water. Call a poison center or doctor if you feel unwell.[3]

• Spill Cleanup:

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, sweep up solid spills and place them into a suitable, labeled container for disposal. Avoid generating dust.

  • For liquid spills, use an inert absorbent material to soak up the spill, then place the contaminated absorbent into the hazardous solid waste container.

  • Clean the spill area thoroughly. All materials used for cleanup must be disposed of as hazardous waste.

Finalizing Disposal: The Hand-Off

Once your waste container is full or has reached your institution's storage time limit (typically 90 days), arrange for its collection.[4] Follow your institution's specific procedures for requesting a waste pickup from the Environmental Health & Safety (EHS) department or their contracted hazardous waste disposal company.[2] Ensure all containers are properly sealed and labeled before collection.

By adhering to this comprehensive guide, you fulfill your professional responsibility to ensure a culture of safety, maintain regulatory compliance, and act as a steward for environmental protection.

References

• Benchchem. (n.d.). Navigating the Disposal of 3,5-diethyl-1-phenyl-1H-pyrazole: A Comprehensive Guide for Laboratory Professionals.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: 3-Phenyl-1H-pyrazole-4-carboxaldehyde.
• Benchchem. (n.d.). Proper Disposal of 1-[4-({4-[(5-cyclopentyl-1H-pyrazol-3-yl)imino] - Benchchem. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGliiZ_O_rVfWqbWKzzGU5zLLA89WIQiSbx9-yWnMb_QJciUjxwhuXxVHKp3DOwqYqsnpyI7tuKYqRXkjcDw0SOoF1QQKJdg6HXgVMelI4DZvvI7r1Kxg_bs06cUQ_2ts949cYJcsI6XHmNGhT7sj8pss0uPp0I4twKRF4V3nCbVG3anOS5XSe6cYkWdebfeb14XJSiriiOHI8RhmrN5bFebf5E4wrOV8ZqRLPdGYJebAHybbRXcH215ScMdtMjNTN6yZ0ZYudlPzdGoozofBnMe_qFV213n0RDJwhT7c61DJ3_99ySqo35ZI6kI1M-z-XCRxk3Pc9nivseois_tSrokirK_Gf8
• Benchchem. (n.d.). A Comprehensive Guide to the Proper Disposal of Methyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate.
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• Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyrazole, 98%.
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A Comprehensive Guide to Personal Protective Equipment for Handling 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Handling chemical compounds in a laboratory setting demands a stringent adherence to safety protocols to mitigate potential risks. This guide provides a detailed operational plan for the safe handling of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). By understanding the potential hazards and implementing the recommended safety measures, you can ensure a secure laboratory environment.

Understanding the Hazards: A Data-Driven Approach

Anticipated Hazard Classifications:

• Acute Oral Toxicity: Harmful if swallowed.[1][3]

• Skin Corrosion/Irritation: Causes skin irritation.[1][3]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][3]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][3]

Aldehydes as a chemical class are known for their reactivity and volatility.[4] Aromatic aldehydes, in particular, can pose challenges in maintaining stability and may degrade due to factors like oxidation and exposure to heat or light.[5] Given that 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a solid powder, the risk of airborne particle inhalation is a significant consideration.[6]

The Core of Safety: Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against chemical exposure.[7] A thorough risk assessment should always be conducted before handling any chemical.[6] The following table outlines the recommended PPE for handling 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact and irritation.[6][7] Nitrile gloves offer good resistance to a variety of chemicals.
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be necessary for splash hazards.	To protect eyes from dust particles and potential splashes, which can cause serious irritation.[6][7][8]
Respiratory Protection	NIOSH/MSHA-approved respirator (e.g., N95 or higher) for dusts.	To prevent inhalation of airborne powder, which can cause respiratory irritation.[2][6]
Protective Clothing	Long-sleeved lab coat and closed-toe shoes. Chemical-resistant apron for larger quantities.	To protect skin from accidental spills and contamination.[6]

Step-by-Step Operational Protocol for Safe Handling

Adherence to a standardized operational procedure is crucial for minimizing exposure and ensuring safety.

3.1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[9]

• Ensure that an eyewash station and safety shower are readily accessible.[1][2]

• Keep the container of 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde tightly closed when not in use.[1][10]

3.2. Donning PPE: The following workflow illustrates the correct sequence for putting on and taking off PPE to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow

3.3. Handling the Compound:

• Avoid creating dust when handling the solid material.[3]

• Use appropriate tools (e.g., spatula) to transfer the powder.

• Wash hands thoroughly after handling, even if gloves were worn.[1]

Emergency Procedures: Being Prepared

In the event of an accidental exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If skin irritation occurs, seek medical advice.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if you feel unwell.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][3]

Storage and Disposal: Maintaining a Safe Environment

Proper storage and disposal are essential components of the chemical handling lifecycle.

5.1. Storage:

• Store in a cool, dry, and well-ventilated area.[10]

• Keep containers tightly sealed and away from heat, direct sunlight, and strong oxidizing agents.[10]

• It is recommended to store aldehydes in airtight amber containers to protect them from air and light.[4]

5.2. Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.

• Chemical waste should be handled by a licensed disposal company.[3]

• Do not allow the chemical to enter the environment.[1]

By integrating these safety protocols into your laboratory practices, you can confidently and safely handle 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, ensuring the well-being of all personnel and the integrity of your research.

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• Consolidated Chemical.
• NSP Powder Coating. Powder Coating Personal Protective Equipment (PPE) Requirements.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - 3-Phenyl-1H-pyrazole-4-carboxaldehyde.
• Fisher Scientific. (2024, March 31). SAFETY DATA SHEET - 1-Methyl-1H-pyrazole-4-carboxaldehyde.
• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• CHEMM. Personal Protective Equipment (PPE).
• PubChem. 1H-pyrazole-4-carbaldehyde | C4H4N2O | CID 5130673.
• JoVE. (2017, July 14). Video: Proper Use of Personal Protective Equipment PPE.
• ChemicalBook. (2025, July 5).
• CymitQuimica. (2024, December 19).
• AA Blocks. (2025, January 18). Safety Data Sheet - 5-Methyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxaldehyde.
• Fisher Scientific. (2023, August 25). SAFETY DATA SHEET - 1-Methyl-1H-pyrazole-3-carbaldehyde.
• Allan Chemical Corporation. (2025, October 23).
• ChemicalBook. (2025, July 26).
• Pell Wall Blog. (2013, February 7).
• LGC Standards.
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